5-Bromo-(2-morpholinoethylamino)pyridine

• CAS: 364794-56-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-Bromo-2-(2-morpholinoethylamino)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to 5-Bromo-2-(2-morpholinoethylamino)pyridine, a valuable building block in medicinal chemistry and drug discovery. The document delves into the strategic considerations for its synthesis, focusing on two primary and robust methodologies: Nucleophilic Aromatic Substitution (SNAr) and the palladium-catalyzed Buchwald-Hartwig amination. This guide offers a detailed, step-by-step experimental protocol for the SNAr approach, which is often favored for its operational simplicity and cost-effectiveness. Furthermore, it presents a comparative analysis of both synthetic routes, equipping researchers with the knowledge to make informed decisions based on laboratory scale, available resources, and desired purity. The mechanistic underpinnings of each reaction are discussed to provide a deeper understanding of the chemical transformations. Finally, this guide includes a summary of expected analytical data for the characterization of the target compound, ensuring the synthesis of this key molecule with high fidelity.

Introduction: Significance and Synthetic Strategy

5-Bromo-2-(2-morpholinoethylamino)pyridine is a key intermediate in the synthesis of a variety of biologically active molecules. The presence of the bromopyridine moiety allows for further functionalization through cross-coupling reactions, while the morpholinoethylamino side chain can influence pharmacokinetic properties such as solubility and cell permeability. The strategic synthesis of this compound is therefore of considerable interest to medicinal chemists.

The core of the synthetic challenge lies in the formation of the C-N bond between the pyridine ring and the secondary amine of the morpholinoethylamino group. Two principal strategies have emerged as the most viable for this transformation:

• Nucleophilic Aromatic Substitution (SNAr): This classical approach involves the direct displacement of a suitable leaving group (typically a halogen) on the pyridine ring by the amine nucleophile. The reaction is often facilitated by the electron-withdrawing nature of the pyridine nitrogen, which activates the ring towards nucleophilic attack.

• Buchwald-Hartwig Amination: A more modern and versatile method, this palladium-catalyzed cross-coupling reaction allows for the formation of C-N bonds under milder conditions and with a broader substrate scope than traditional methods.[1][2]

This guide will focus on providing a detailed protocol for the SNAr reaction due to its widespread use and accessibility, while also discussing the merits and procedural outlines of the Buchwald-Hartwig amination as a powerful alternative.

Comparative Analysis of Synthetic Pathways

The choice between an SNAr and a Buchwald-Hartwig approach depends on several factors, including the scale of the synthesis, the desired purity of the final product, and the availability of catalysts and reagents.

Feature	Nucleophilic Aromatic Substitution (SNAr)	Buchwald-Hartwig Amination
Reagents	5-Bromo-2-chloropyridine, 2-morpholinoethanamine, Base (e.g., K₂CO₃, Et₃N)	5-Bromo-2-chloropyridine, 2-morpholinoethanamine, Palladium catalyst (e.g., Pd₂(dba)₃), Ligand (e.g., BINAP, XPhos), Base (e.g., NaOtBu, Cs₂CO₃)[3]
Conditions	Higher temperatures (often >100 °C), may require a polar aprotic solvent.	Milder temperatures (often 80-110 °C), requires an inert atmosphere.[4]
Advantages	Cost-effective, operationally simpler, no need for expensive and air-sensitive catalysts.	Broader substrate scope, generally higher yields, milder reaction conditions.[3]
Disadvantages	May require harsh conditions, can have a more limited substrate scope, potential for side reactions.	Requires an expensive and air-sensitive palladium catalyst and ligand, necessitates inert atmosphere techniques.

Experimental Protocol: Nucleophilic Aromatic Substitution (SNAr)

This section provides a detailed, step-by-step methodology for the synthesis of 5-Bromo-2-(2-morpholinoethylamino)pyridine via an SNAr reaction.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Molar Mass ( g/mol )
5-Bromo-2-chloropyridine	53939-30-3	C₅H₃BrClN	192.44
2-Morpholinoethanamine	2038-03-1	C₆H₁₄N₂O	130.19
Potassium Carbonate (K₂CO₃)	584-08-7	K₂CO₃	138.21
N,N-Dimethylformamide (DMF)	68-12-2	C₃H₇NO	73.09
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11
Brine (Saturated NaCl solution)	-	NaCl	58.44
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-bromo-2-chloropyridine (1.0 eq), 2-morpholinoethanamine (1.2 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a concentration of approximately 0.5 M with respect to the 5-bromo-2-chloropyridine.

• Reaction: Heat the reaction mixture to 120 °C and stir vigorously. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into water and extract with ethyl acetate (3 x volumes of the reaction mixture).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to afford 5-Bromo-2-(2-morpholinoethylamino)pyridine as a solid.

Alternative Pathway: Buchwald-Hartwig Amination

For substrates that are sensitive to high temperatures or for achieving higher yields, the Buchwald-Hartwig amination is an excellent alternative.

General Procedure Outline

• Inert Atmosphere: To an oven-dried Schlenk flask under an inert atmosphere (e.g., argon), add the palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a suitable phosphine ligand (e.g., BINAP or XPhos, 4-10 mol%), and the base (e.g., NaOtBu or Cs₂CO₃, 1.5-2.0 eq).[4]

• Reagent Addition: Add 5-bromo-2-chloropyridine (1.0 eq) and 2-morpholinoethanamine (1.1-1.5 eq).

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene or dioxane.

• Reaction: Heat the mixture to 80-110 °C and stir until the starting material is consumed as monitored by TLC or LC-MS.

• Work-up and Purification: After cooling, the reaction is typically filtered through a pad of celite to remove the palladium catalyst, and the filtrate is concentrated. The residue is then partitioned between an organic solvent and water. The organic layer is washed, dried, and concentrated. The crude product is purified by column chromatography.[4]

Visualization of Synthetic Pathways

SNAr Reaction Workflow

Caption: Simplified Buchwald-Hartwig Catalytic Cycle.

Characterization

The identity and purity of the synthesized 5-Bromo-2-(2-morpholinoethylamino)pyridine should be confirmed by standard analytical techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show characteristic signals for the aromatic protons on the pyridine ring, as well as signals for the methylene protons of the morpholino and ethyl groups.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display the expected number of carbon signals corresponding to the pyridine ring and the morpholinoethylamino side chain.

• Mass Spectrometry (MS): Mass spectral analysis (e.g., ESI-MS) should show the molecular ion peak corresponding to the molecular weight of the product (C₁₁H₁₆BrN₃O, MW: 286.17 g/mol ). The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will be a key diagnostic feature.

Conclusion

The synthesis of 5-Bromo-2-(2-morpholinoethylamino)pyridine can be reliably achieved through either Nucleophilic Aromatic Substitution or Buchwald-Hartwig amination. The SNAr approach offers a straightforward and cost-effective route, making it suitable for many research applications. For more challenging substrates or when higher yields are paramount, the palladium-catalyzed Buchwald-Hartwig amination provides a powerful and versatile alternative. This guide provides the necessary theoretical and practical framework for researchers to successfully synthesize and characterize this important chemical intermediate, facilitating its application in the development of novel therapeutics and other advanced materials.

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An In-Depth Technical Guide to 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine: Properties, Synthesis, and Applications

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug discovery. While specific literature on this exact molecule is sparse, its structural motifs—a 2-aminopyridine core, a halogen substituent, and a morpholine side chain—are prevalent in a vast array of biologically active agents. This document synthesizes data from analogous structures and predictive models to offer a detailed examination of its physicochemical properties, expected spectroscopic signatures, and chemical reactivity. We propose a robust synthetic pathway and provide a detailed experimental protocol. Furthermore, this guide explores the molecule's potential applications as a scaffold in drug development, particularly in the context of kinase inhibition, and outlines essential safety and handling procedures. This paper is intended to serve as a foundational resource for scientists and professionals engaged in the synthesis, evaluation, and application of novel pyridine-based compounds.

Core Chemical and Physical Properties

5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine (CAS No. 364794-56-9) is a solid, substituted pyridine derivative.[1] Its structure incorporates a pyridine ring, a secondary amine linker, and a terminal morpholine group, with a bromine atom at the 5-position of the pyridine core. These features contribute to a unique set of properties relevant for both chemical synthesis and biological applications.

Property	Value	Source
CAS Number	364794-56-9	[1][2]
Molecular Formula	C₁₁H₁₆BrN₃O	[1][2]
Molecular Weight	286.17 g/mol	[1][2]
Physical Form	Solid	[1]
Predicted Boiling Point	403.7 ± 45.0 °C	[1]
Predicted Density	1.435 ± 0.06 g/cm³	[1]
Predicted pKa	6.75 ± 0.10	[1]
Storage Conditions	2-8°C, Sealed in dry environment	[1][2]
SMILES	BrC1=CN=C(NCCN2CCOCC2)C=C1	[2]

Spectroscopic Profile (Predicted)

While specific spectral data for this compound is not publicly available, a predictive analysis based on its constituent functional groups allows for a detailed characterization profile.[2][3][4]

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to show distinct signals for each part of the molecule. Protons on the pyridine ring will appear in the aromatic region (δ 6.5-8.5 ppm), with their coupling patterns revealing their relative positions. The methylene protons (CH₂) of the ethyl linker and the morpholine ring will be found in the upfield region (δ 2.5-4.0 ppm). The secondary amine proton (NH) will likely present as a broad singlet, the chemical shift of which can be concentration-dependent.[4]

• ¹³C NMR Spectroscopy : The carbon spectrum will display signals for the five distinct carbons of the brominated pyridine ring in the δ 100-160 ppm range. The carbons of the ethyl chain and the morpholine ring will appear further upfield, typically between δ 45-70 ppm.[4]

• Infrared (IR) Spectroscopy : The IR spectrum should feature a characteristic N-H stretching absorption for the secondary amine around 3300-3400 cm⁻¹. Other key absorptions will include C-N stretching bands (1200-1350 cm⁻¹ for the aromatic amine), C-O-C stretching from the morpholine ether linkage, and C=C/C=N stretching vibrations from the pyridine ring.[3][4]

• Mass Spectrometry : The mass spectrum will be characterized by a molecular ion (M⁺) peak with an odd nominal mass, consistent with the nitrogen rule (three nitrogen atoms).[4] A distinctive isotopic pattern for the molecular ion will be observed, with two peaks of nearly equal intensity ([M]⁺ and [M+2]⁺) due to the presence of the bromine atom. The fragmentation pattern is expected to be dominated by alpha-cleavage adjacent to the nitrogen atoms, leading to the formation of stable, resonance-stabilized cations.[4]

Synthesis and Chemical Reactivity

Proposed Synthetic Pathway: Nucleophilic Aromatic Substitution (SₙAr)

A highly plausible and efficient method for the synthesis of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine is via a nucleophilic aromatic substitution (SₙAr) reaction. This approach leverages the high reactivity of halopyridines towards nucleophilic attack. The proposed starting materials are 2,5-dibromopyridine and N-(2-aminoethyl)morpholine. The amino group of N-(2-aminoethyl)morpholine acts as the nucleophile, selectively displacing the bromine atom at the more electron-deficient 2-position of the pyridine ring.

Caption: Proposed SₙAr Synthesis Workflow.

Field-Proven Experimental Protocol (Hypothetical)

This protocol is based on established methods for similar amination reactions of halopyridines.[5]

• Vessel Preparation : To a dry, round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,5-dibromopyridine (1.0 eq), N-(2-aminoethyl)morpholine (1.1 eq), and a suitable base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Solvent Addition : Add a high-boiling point solvent such as n-butanol or dioxane to the flask. The solvent volume should be sufficient to dissolve the reactants upon heating.

• Reaction Execution : Heat the reaction mixture to reflux (typically 85-110 °C) and maintain for 8-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up : Upon completion, cool the mixture to room temperature. Filter off the inorganic base and wash the solid with a small amount of the reaction solvent or ethyl acetate.

• Extraction : Concentrate the filtrate under reduced pressure. Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and brine to remove any remaining inorganic salts and unreacted amine.

• Purification : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by silica gel column chromatography to yield the pure 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine.

Core Reactivity Profile

The molecule possesses several reactive centers, making it a versatile building block for further chemical elaboration.

Caption: Key Reactivity Hubs of the Molecule.

• 5-Bromo Substituent : This is arguably the most versatile functional handle. It is primed for a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig amination), allowing for the introduction of aryl, alkyl, alkyne, or further amino groups. This is a cornerstone strategy for library synthesis in drug discovery.[6]

• Secondary Amine Linker : The N-H proton is acidic and can be deprotonated, while the nitrogen itself is nucleophilic. This site can undergo further alkylation or acylation to modify the linker properties.

• Pyridine and Morpholine Nitrogens : Both nitrogen atoms are basic and can be protonated to form salts, a common strategy for improving the aqueous solubility and bioavailability of drug candidates.

Relevance and Applications in Drug Discovery

The 2-aminopyridine scaffold is a "privileged structure" in medicinal chemistry, frequently found in FDA-approved drugs and clinical candidates.[7] It is particularly effective as a "hinge-binder" in protein kinase inhibitors, where the pyridine nitrogen and the exocyclic amino group form critical hydrogen bonds with the kinase hinge region.

Caption: Hypothetical Kinase Hinge Binding Mode.

• Kinase Inhibition : Many kinase inhibitors utilize a similar 2-aminopyrimidine or 2-aminopyridine core. The bromine atom at the 5-position can occupy a hydrophobic pocket or serve as a vector for synthetic elaboration to improve potency and selectivity. The morpholinoethyl side chain often enhances solubility and metabolic stability while providing a vector to access solvent-exposed regions of the ATP binding site.[5]

• Scaffold for Library Synthesis : Given its reactivity profile, this molecule is an excellent starting point for creating a library of diverse compounds. By varying the substituent introduced at the 5-position via cross-coupling, a wide range of chemical space can be explored to optimize biological activity against a specific target.

Safety, Handling, and Storage

While a specific Material Safety Data Sheet (MSDS) for this compound is not universally available, data from structurally related brominated aminopyridines suggest the following precautions should be observed.[8][9][10][11]

• Hazard Summary : Assumed to be harmful if swallowed and may cause skin and serious eye irritation. May also cause respiratory irritation.[9][10] Handle with care, assuming the compound is toxic.

• Personal Protective Equipment (PPE) : Always work in a well-ventilated area or a chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[8]

• Handling : Avoid breathing dust, fumes, or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[9]

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated place. For long-term stability, refrigeration at 2-8°C is recommended.[1][2]

• Fire : In case of fire, use dry chemical, carbon dioxide, or foam extinguishers. Hazardous decomposition products may include nitrogen oxides, carbon oxides, and hydrogen bromide gas.[10]

References

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An Investigative Guide to the Mechanism of Action of 5-Bromo-(2-morpholinoethylamino)pyridine

Prepared by: Gemini, Senior Application Scientist

Abstract: The compound 5-Bromo-(2-morpholinoethylamino)pyridine is a synthetic molecule whose biological activity and mechanism of action are not yet characterized in peer-reviewed literature. However, its structure incorporates several key pharmacophores, namely a 2-aminopyridine core and a morpholine ring, both of which are recognized as "privileged structures" in medicinal chemistry.[1][2][3] These motifs are prevalent in a wide array of clinically and preclinically validated therapeutic agents, suggesting that 5-Bromo-(2-morpholinoethylamino)pyridine possesses significant potential for biological activity. This in-depth technical guide provides a structured, hypothesis-driven framework for elucidating its mechanism of action. We will dissect the molecule's structural components, propose a primary hypothesis centered on kinase inhibition, and detail a comprehensive, multi-stage experimental workflow designed to rigorously test this hypothesis. This document is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of this and structurally related compounds.

Structural Deconstruction and Mechanistic Hypothesis

A rigorous analysis of a compound's structure is the foundational step in predicting its biological targets. 5-Bromo-(2-morpholinoethylamino)pyridine can be dissected into three primary components, each contributing to a plausible mechanistic hypothesis.

• 2-Aminopyridine Core: This scaffold is a cornerstone of numerous kinase inhibitors.[4][5] The nitrogen atoms in the pyridine ring can act as hydrogen bond acceptors, frequently forming critical interactions with the hinge region of the ATP-binding pocket of protein kinases.[5] Derivatives of 2-aminopyridine have been successfully developed as inhibitors of a diverse range of kinases, including Janus kinases (JAKs), Cyclin-Dependent Kinases (CDKs), and Checkpoint Kinase 2 (CHK2).[6][7][8][9]

• Morpholine Moiety: The morpholine ring is a highly versatile and frequently incorporated heterocycle in medicinal chemistry, valued for its ability to improve physicochemical properties such as solubility and metabolic stability.[2][10] Crucially, the morpholine oxygen can act as a hydrogen bond acceptor, a feature exploited in many potent and selective kinase inhibitors, particularly those targeting the Phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling pathway.[11][12][13][14] The presence of a morpholine ring is a common feature of inhibitors targeting this pathway.[11][14]

• Bromo Substituent: The bromine atom at the 5-position of the pyridine ring can influence the molecule's electronic properties and provides a vector for potential hydrophobic or halogen-bonding interactions within a target's active site. Its presence can significantly modulate the compound's potency and selectivity.[15]

Primary Hypothesis: Based on the convergence of these structural features, the primary hypothesis is that 5-Bromo-(2-morpholinoethylamino)pyridine acts as an inhibitor of one or more protein kinases. The frequent association of the morpholino-pyridine scaffold with the PI3K/Akt/mTOR pathway makes this a particularly compelling starting point for investigation.[11][12][13] This pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[11][14]

Proposed Experimental Workflow for Mechanism of Action Elucidation

To systematically investigate the proposed mechanism of action, a multi-tiered experimental approach is recommended. This workflow is designed to first broadly screen for activity, then confirm and characterize the specific molecular target, and finally validate the mechanism in a cellular context.

Caption: A multi-phase workflow to identify and validate the molecular target.

Phase 1: Broad Target Identification - Kinase Panel Screening

The principle of this initial phase is to cast a wide net to identify potential kinase targets without bias.

Protocol: High-Throughput Kinase Panel Screen

• Compound Preparation: Solubilize 5-Bromo-(2-morpholinoethylamino)pyridine in 100% DMSO to create a 10 mM stock solution. Perform serial dilutions to achieve the desired screening concentration (typically 1 µM or 10 µM).

• Assay Platform: Utilize a commercial kinase screening service (e.g., Eurofins DiscoverX, Promega, Reaction Biology) that offers a large panel of purified, active human kinases (e.g., >400 kinases).

• Screening: The compound is incubated with each individual kinase, its specific substrate, and ATP. The reaction is allowed to proceed for a defined period.

• Detection: The level of substrate phosphorylation is measured. The percentage of inhibition is calculated relative to a vehicle control (DMSO) and a positive control inhibitor.

• Hit Identification: A "hit" is defined as a kinase whose activity is inhibited by a significant threshold (e.g., >70%) at the screening concentration.

Phase 2: Target Validation and Characterization

Once primary hits are identified, the next step is to confirm these interactions and quantify the compound's potency and binding affinity.

Protocol: IC₅₀ Determination using an In Vitro Enzymatic Assay (Example: PI3Kα)

This protocol is based on a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, a common method for kinase activity measurement.

• Reagent Preparation:

  • Prepare a 2X solution of purified recombinant human PI3Kα enzyme in kinase buffer.

  • Prepare a 2X solution of the lipid substrate PIP2.

  • Prepare a detection mix containing a biotinylated-PIP3 tracer and a europium-labeled anti-GST antibody.

• Compound Plating: Perform a serial dilution of 5-Bromo-(2-morpholinoethylamino)pyridine in DMSO, then dilute in kinase buffer to create a 10-point concentration gradient (e.g., 100 µM to 1 nM). Plate these into a 384-well assay plate.

• Kinase Reaction: Add the PI3Kα enzyme solution to the wells and incubate for 15 minutes. Initiate the reaction by adding the PIP2 substrate and ATP. Incubate for 1 hour at room temperature.

• Detection: Stop the reaction and add the detection mix. Incubate for 1 hour to allow for binding.

• Data Acquisition: Read the plate on a TR-FRET enabled plate reader. Calculate the ratio of the acceptor and donor emission signals.

• Data Analysis: Plot the TR-FRET ratio against the logarithm of the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Table 1: Hypothetical In Vitro Kinase Profiling Data

Target Kinase	% Inhibition @ 1 µM	IC₅₀ (nM)
PI3Kα	98%	15
PI3Kβ	85%	120
PI3Kδ	95%	25
mTOR	92%	40
CHK2	65%	850
CDK8	40%	>10,000
JAK2	25%	>10,000

This table represents plausible data based on the activities of structurally related compounds and is for illustrative purposes only.

Phase 3: Cellular Mechanism Validation

Confirming that the compound affects the intended target within a living cell is a critical validation step. This involves assessing downstream pathway modulation and observing phenotypic outcomes.

Protocol: Western Blot for PI3K/Akt/mTOR Pathway Inhibition

• Cell Culture and Treatment: Seed a relevant cancer cell line with a known active PI3K pathway (e.g., MCF-7 breast cancer cells) in 6-well plates. Allow cells to adhere overnight. Treat cells with increasing concentrations of 5-Bromo-(2-morpholinoethylamino)pyridine (e.g., 0.1, 1, 10 µM) for 2-4 hours. Include a vehicle control (DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel. Separate proteins by electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies against key pathway proteins: phospho-Akt (Ser473), total Akt, phospho-S6 Ribosomal Protein (a downstream mTORC1 target), total S6, and a loading control (e.g., β-actin).

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

• Analysis: Quantify band intensities. A dose-dependent decrease in the ratio of phosphorylated to total protein for Akt and S6 would confirm pathway inhibition.

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR signaling pathway.

Conclusion and Future Directions

This guide outlines a logical and comprehensive strategy to transition 5-Bromo-(2-morpholinoethylamino)pyridine from a compound of unknown function to a tool molecule with a well-defined mechanism of action. The structural precedent strongly supports the hypothesis of kinase inhibition, particularly within the PI3K/Akt/mTOR pathway. The proposed experimental workflow provides a clear path to test this hypothesis, from broad screening to specific cellular validation.

Successful validation of this mechanism would position 5-Bromo-(2-morpholinoethylamino)pyridine as a valuable lead compound for further medicinal chemistry optimization. Future efforts could focus on structure-activity relationship (SAR) studies to improve potency and selectivity, as well as comprehensive ADME/Tox profiling to assess its drug-like properties.

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• Design and Synthesis of a 2-Amino-pyridine Derivative as a Potent CDK8 Inhibitor for Anti-colorectal Cancer Therapy. (2022). Journal of Medicinal Chemistry.
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The Strategic Utility of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine in Modern Drug Discovery

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction: A Privileged Scaffold in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic selection of starting materials is paramount to the efficient and successful synthesis of novel therapeutic agents. Among the vast arsenal of chemical building blocks, 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine has emerged as a key intermediate, particularly in the development of kinase inhibitors. Its unique structural features—a bromine-substituted pyridine core coupled with a flexible morpholinoethylamino side chain—offer a versatile platform for molecular elaboration. The pyridine ring is a well-established pharmacophore, capable of engaging in crucial hydrogen bond interactions within the active sites of various enzymes.[1] The bromine atom serves as a convenient synthetic handle for a variety of cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl moieties to explore structure-activity relationships (SAR).[2] Furthermore, the morpholine moiety is frequently incorporated into drug candidates to enhance aqueous solubility, improve pharmacokinetic properties, and modulate target engagement. This guide provides a comprehensive overview of the synthesis, reactivity, and strategic application of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine as a pivotal starting material in contemporary drug development.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a starting material is essential for its effective use in synthesis. The key properties of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine are summarized in the table below.

Property	Value	Source
CAS Number	364794-56-9	[3][4]
Molecular Formula	C11H16BrN3O	[3][4]
Molecular Weight	286.17 g/mol	[3]
Appearance	Solid (Predicted)	[3]
Boiling Point	403.7 ± 45.0 °C (Predicted)	[3]
pKa	6.75 ± 0.10 (Predicted)	[3]
Storage	Sealed in dry, 2-8°C	[3]

Synthesis of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine: A Practical Approach

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine.

Detailed Experimental Protocol (Proposed)

• Reaction Setup: To a microwave-safe reaction vessel, add 2,5-dibromopyridine (1.0 eq.), 2-morpholinoethan-1-amine (1.2 eq.), and a suitable base such as potassium carbonate (2.0 eq.).

• Solvent Addition: Add a high-boiling point polar aprotic solvent, such as N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (DMSO).

• Microwave Irradiation: Seal the vessel and heat the reaction mixture using microwave irradiation to a temperature between 150-180 °C for a duration of 30-60 minutes. The reaction progress should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to afford the desired 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine.

Core Reactivity and Applications in Synthesis

The synthetic utility of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine lies in the reactivity of its C5-bromine atom, which makes it an excellent substrate for palladium-catalyzed cross-coupling reactions. These reactions are foundational in modern medicinal chemistry for the construction of complex molecular architectures.

Suzuki-Miyaura Cross-Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds between the bromopyridine core and various aryl or heteroaryl boronic acids or esters.[2] This reaction is instrumental in building the core scaffolds of many kinase inhibitors.

Caption: Generalized Suzuki-Miyaura coupling with the title compound.

Exemplary Protocol for Suzuki-Miyaura Coupling:

• Inert Atmosphere: In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), combine 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine (1.0 eq.), the desired arylboronic acid (1.1-1.5 eq.), a palladium catalyst such as Pd(PPh3)4 (0.05 eq.), and a base like potassium carbonate (2.0 eq.).

• Solvent System: Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (4:1).

• Heating: Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup and Purification: After cooling, dilute the mixture with ethyl acetate and wash with water. The organic layer is then dried, concentrated, and the product is purified by column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination allows for the formation of carbon-nitrogen bonds, enabling the introduction of a wide range of primary and secondary amines at the 5-position of the pyridine ring. This is particularly useful for synthesizing compounds with tailored properties for specific biological targets.

Application in the Synthesis of Rho-Kinase (ROCK) Inhibitors

A significant application of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine and its analogs is in the synthesis of Rho-kinase (ROCK) inhibitors.[5][6][7] ROCKs are key regulators of cellular processes such as contraction and motility, making them attractive targets for diseases like glaucoma, hypertension, and cancer.[7] The general synthetic strategy involves a Suzuki-Miyaura coupling to introduce a substituted aryl or heteroaryl group, which often forms the core of the inhibitor that interacts with the kinase hinge region.

Illustrative Synthetic Scheme towards a ROCK Inhibitor Scaffold

The following scheme illustrates how 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine can be utilized in the initial steps of a synthesis targeting a potent ROCK inhibitor scaffold.

Caption: Synthetic pathway from the title compound to a ROCK inhibitor scaffold.

This initial coupling reaction would be followed by further synthetic transformations on the indazole moiety to complete the synthesis of the final drug candidate. The morpholinoethylamino side chain in the starting material is often a key feature for maintaining good pharmacokinetic properties in the final molecule.

Conclusion

5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine stands out as a highly valuable and versatile starting material in the field of drug discovery. Its strategic combination of a reactive bromine handle for cross-coupling reactions and a beneficial morpholine-containing side chain provides a robust platform for the synthesis of complex, biologically active molecules. As the demand for novel kinase inhibitors and other targeted therapies continues to grow, the importance of such well-designed building blocks in accelerating the drug development process cannot be overstated. This guide has outlined the fundamental properties, synthesis, and key applications of this compound, providing a solid foundation for its effective utilization in research and development.

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A Strategic Guide to the Biological Activity Screening of 5-Bromo-(2-morpholinoethylamino)pyridine

Preamble: Rationale and Strategic Imperative

In the landscape of modern drug discovery, the identification of novel chemical entities with therapeutic potential is the foundational step toward addressing unmet medical needs. The compound 5-Bromo-(2-morpholinoethylamino)pyridine emerges as a molecule of significant interest, not due to a history of characterized biological effects, but because of the potent pharmacological heritage of its constituent chemical motifs. This guide delineates a comprehensive, multi-phase strategy for the systematic biological activity screening of this compound. Our approach is rooted in a logical progression from broad, cost-effective computational predictions to targeted, hypothesis-driven in vitro assays.

The core structure of the target molecule contains two key pharmacophores:

• A Pyridine Ring: A ubiquitous heterocycle in medicinal chemistry, found in numerous drugs and natural products, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-malarial, and anticancer effects.[1][2][3][4]

• A Morpholine Moiety: Recognized as a "privileged structure" in drug design, the morpholine ring is often incorporated to improve physicochemical properties and pharmacokinetic profiles.[5][6] Crucially, it is a key component in a multitude of bioactive molecules, including numerous kinase inhibitors, where it can form critical hydrogen bonds with target proteins.[7][8]

Furthermore, commercial suppliers have categorized this molecule as a "Protein Degrader Building Block,"[9] suggesting its potential utility in the burgeoning field of targeted protein degradation (e.g., as part of a PROTAC or molecular glue). This provides a compelling, albeit speculative, starting point for our investigation.

This document serves as a technical and strategic roadmap for researchers, scientists, and drug development professionals. It explains not only the "how" of experimental protocols but the critical "why" behind each strategic choice, ensuring a scientifically rigorous and resource-efficient evaluation of 5-Bromo-(2-morpholinoethylamino)pyridine's therapeutic potential.

Phase 1: Foundational Characterization and In Silico Triage

The initial phase is designed to establish a baseline toxicological profile and generate early, data-driven hypotheses about potential biological targets in a cost- and time-efficient manner.

In Silico Target Prediction and Liability Profiling

Before committing to resource-intensive wet-lab experiments, computational methods can effectively scan the vast biological space for potential interactions.[10][11] This process leverages the principle that structurally similar molecules often exhibit similar biological activities.[12]

Methodology Rationale: We will employ a dual-pronged in silico approach:

• Ligand-Based Methods: These methods compare the 2D and 3D structure of 5-Bromo-(2-morpholinoethylamino)pyridine against extensive databases of compounds with known biological activities. This can rapidly identify potential targets based on structural similarity to known kinase inhibitors, GPCR modulators, or other active agents.[12][13]

• Structure-Based Methods (Molecular Docking): Where high-quality crystal structures are available, we will perform docking studies against key protein families suggested by the ligand-based screen or structural motifs. For instance, given the morpholine moiety, docking against the ATP-binding pocket of various kinases is a high-priority analysis.[3]

These computational tools help prioritize subsequent in vitro assays and flag potential off-target liabilities early in the discovery process.[12]

Foundational Cytotoxicity Screening

A fundamental prerequisite for any further study is to determine the compound's intrinsic cytotoxicity. This establishes the concentration range for subsequent bioassays and provides an initial therapeutic index by comparing toxicity in cancerous versus non-cancerous cells.[14][15] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for assessing metabolic activity as a proxy for cell viability.[16]

Experimental Protocol: MTT Assay for General Cytotoxicity

• Cell Culture: A panel of human cancer cell lines (e.g., A549 - lung, HCT116 - colon, MCF-7 - breast) and a non-cancerous cell line (e.g., HEK293 - human embryonic kidney) are cultured in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.[17]

• Cell Seeding: Cells are seeded into 96-well flat-bottom plates at a pre-optimized density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.

• Compound Treatment: A stock solution of 5-Bromo-(2-morpholinoethylamino)pyridine is prepared in DMSO. Serial dilutions are made in culture media to achieve a final concentration range (e.g., 0.1 to 100 µM). The final DMSO concentration in all wells, including vehicle controls, must be kept constant and non-toxic (typically ≤0.5%).

• Incubation: Cells are incubated with the compound for a standard duration, typically 48 or 72 hours.

• MTT Addition: MTT reagent (5 mg/mL in PBS) is added to each well (10% of the culture volume) and incubated for 3-4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to a purple formazan product.

• Solubilization: The culture medium is carefully removed, and an organic solvent (e.g., DMSO or isopropanol) is added to each well to dissolve the formazan crystals.[16]

• Data Acquisition: The absorbance is measured on a microplate reader at a wavelength of 570 nm. A reference wavelength (e.g., 630 nm) can be used to subtract background absorbance.

• Data Analysis: Cell viability is expressed as a percentage relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC₅₀) is calculated using non-linear regression analysis.

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Type	IC₅₀ (µM)
A549	Lung Carcinoma	> 100
HCT116	Colorectal Carcinoma	75.2
MCF-7	Breast Adenocarcinoma	81.5
HEK293	Normal Kidney	> 100

Phase 2: Broad-Spectrum Target Class Deconvolution

With baseline cytotoxicity established, the next phase employs high-throughput screening (HTS) across broad, pharmacologically important target classes. This strategy is designed to efficiently identify potential "hits" for the compound without prior bias.[14][18]

Kinome-Wide Selectivity Profiling

Rationale: The morpholine ring is a well-established pharmacophore in kinase inhibitors.[8] Kinases are a large family of enzymes that play critical roles in cellular signaling and are major targets in oncology and inflammatory diseases. A broad kinome scan is therefore the highest priority screen to identify potential on-target activity and off-target liabilities.[19][20]

Methodology: We will utilize a commercial kinase profiling service, such as KINOMEscan® (competition binding assay) or a radiometric-based activity panel (e.g., HotSpot™).[20][21][22] These services screen the compound at a fixed concentration (typically 1-10 µM) against a panel of hundreds of human kinases.

• Competition Binding Assays: Measure the ability of the test compound to displace a known ligand from the kinase active site.[22]

• Activity-Based Assays: Directly measure the compound's ability to inhibit the phosphorylation of a substrate by the kinase.[23]

Data Presentation: Hypothetical Kinase Panel Hit Summary

Kinase Target	Kinase Family	% Inhibition @ 10 µM
EGFR	Tyrosine Kinase	8.2
PI3Kα	Lipid Kinase	91.5
mTOR	Serine/Threonine	88.7
CDK2	Serine/Threonine	15.3
MEK1	Serine/Threonine	11.0

GPCR and Ion Channel Panel Screening

Rationale: G-Protein Coupled Receptors (GPCRs) and ion channels represent two other major classes of druggable targets.[24][25] Screening against these panels provides a comprehensive overview of the compound's pharmacological profile. Importantly, this step includes critical safety screening, such as assessing activity against the hERG potassium channel, a common cause of drug-induced cardiotoxicity.[26][27]

Methodology:

• GPCR Screening: A panel of GPCRs representing different families will be screened. Assays typically measure downstream signaling events, such as changes in second messengers (e.g., cAMP) or β-arrestin recruitment (e.g., Tango or BRET assays).[28][29][30]

• Ion Channel Screening: A panel of key ion channels will be evaluated using automated patch-clamp electrophysiology or fluorescence-based assays.[26][31] This provides direct evidence of channel modulation (inhibition or activation).

Phase 3: Hit Validation and Mechanism of Action Elucidation

A "hit" from Phase 2 is not an endpoint but the beginning of a focused investigation. This phase is designed to confirm the initial finding, determine potency, and begin to understand the compound's mechanism of action (MoA).

Hit Confirmation and Dose-Response Analysis

Rationale: The first step is to confirm the activity observed in the primary screen. This involves re-testing the compound, ideally from a fresh solid sample, and generating a full dose-response curve to determine potency (IC₅₀ or EC₅₀).

Methodology: Using the same assay format as the primary screen (e.g., a PI3Kα activity assay), the compound is tested across a range of concentrations (e.g., 10-point, 3-fold serial dilutions). The resulting data are fitted to a sigmoidal dose-response curve to calculate the IC₅₀ value.

Orthogonal and Cellular Assays

Rationale: To ensure the observed activity is not an artifact of the primary assay technology, it is crucial to confirm the hit in an orthogonal assay—one with a different technological principle. Furthermore, moving from a biochemical (enzyme) assay to a cell-based assay is a critical step to verify that the compound can engage its target in a more physiologically relevant environment.[32]

Methodology:

• Orthogonal Biochemical Assay: If the primary kinase screen was a binding assay, a follow-up would be an enzyme activity assay (and vice-versa).

• Cellular Target Engagement Assay: Techniques like the Cellular Thermal Shift Assay (CETSA) can measure if the compound binds to and stabilizes its target protein inside intact cells.

• Phospho-Protein Western Blot: For a kinase inhibitor, a key validation step is to treat cells with the compound and measure the phosphorylation of a known downstream substrate of the target kinase via Western Blot. For a PI3K inhibitor, one would measure the phosphorylation of Akt.

Visualizations: Workflows and Logic

Screening Cascade Workflow

Caption: A strategic workflow for the biological screening of a novel compound.

Decision-Making Logic for Compound Advancement

Caption: A decision tree for advancing a hit compound from screening.

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Unlocking the Therapeutic Potential of 5-Bromo-(2-morpholinoethylamino)pyridine: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth, technical exploration of the potential therapeutic targets of the novel compound, 5-Bromo-(2-morpholinoethylamino)pyridine. Eschewing a rigid template, this document is structured to logically guide the reader through a hypothesis-driven process of target identification and validation, grounded in the established pharmacology of its core chemical moieties: the aminopyridine scaffold and the morpholine ring. Our approach is rooted in the principles of scientific integrity, providing not just protocols, but the strategic reasoning behind them, to empower researchers in their quest for novel therapeutics.

Introduction: Deconstructing 5-Bromo-(2-morpholinoethylamino)pyridine

5-Bromo-(2-morpholinoethylamino)pyridine is a synthetic organic molecule featuring a brominated aminopyridine core linked to a morpholine ring via an ethylamino bridge.[1] To rationally approach the identification of its therapeutic targets, we must first consider the well-documented biological activities of its constituent parts.

• The Aminopyridine Scaffold: A Privileged Structure in Medicinal Chemistry. Aminopyridines are a class of heterocyclic compounds recognized for their diverse pharmacological effects.[2][3] The pyridine ring is a common motif in numerous FDA-approved drugs, valued for its ability to engage in various biological interactions.[2] A primary and well-established mechanism of action for many aminopyridines is the blockade of voltage-gated potassium (K+) channels.[2] This activity is foundational to the therapeutic effect of drugs like dalfampridine (4-aminopyridine), used to improve walking in patients with multiple sclerosis.[2] Beyond ion channels, aminopyridine derivatives have been investigated for a wide array of other activities, including the inhibition of kinases and other enzymes.[4][5][6][7][8]

• The Morpholine Ring: Enhancing Drug-Like Properties. The morpholine moiety is a six-membered heterocyclic ring that is frequently incorporated into drug candidates to improve their physicochemical properties, such as solubility and metabolic stability.[9][10] More than just a passive scaffold, the morpholine ring can actively participate in binding to biological targets, as seen in the case of mTOR inhibitors where it interacts with the hinge region of the kinase.[11][12][13][14] Its presence in a molecule can significantly influence potency and selectivity.[9][10][15][16]

Based on this structural deconstruction, we can formulate a series of hypotheses regarding the potential therapeutic targets of 5-Bromo-(2-morpholinoethylamino)pyridine.

Hypothesized Therapeutic Targets

The unique combination of the aminopyridine and morpholine moieties in 5-Bromo-(2-morpholinoethylamino)pyridine suggests several promising avenues for investigation. We will focus on four key areas where these structural features are known to confer biological activity.

Voltage-Gated Potassium (Kv) Channels

Rationale: The aminopyridine core is a well-established blocker of Kv channels.[2] This class of ion channels is crucial for regulating neuronal excitability, cardiac action potential, and other physiological processes.[17][18][19][20] Modulation of Kv channels has therapeutic potential in a range of neurological and cardiovascular disorders.[17][21]

Specific Hypotheses:

• 5-Bromo-(2-morpholinoethylamino)pyridine acts as a state-dependent blocker of one or more Kv channel subtypes.

• The morpholino group modulates the affinity and/or selectivity of the compound for specific Kv channels compared to simpler aminopyridines.

Cyclin-Dependent Kinases (CDKs) and Histone Deacetylases (HDACs)

Rationale: The aminopyridine scaffold has been successfully utilized in the design of potent CDK inhibitors.[4][7][8][22] CDKs are key regulators of the cell cycle, and their dysregulation is a hallmark of cancer. Furthermore, dual inhibitors of CDKs and HDACs, another class of enzymes involved in epigenetic regulation, have shown synergistic anti-tumor effects.[5][6] Some non-hydroxamate HDAC inhibitors also feature heterocyclic scaffolds.[23][24][25]

Specific Hypotheses:

• 5-Bromo-(2-morpholinoethylamino)pyridine inhibits the activity of specific CDKs, potentially leading to cell cycle arrest and apoptosis in cancer cells.

• The compound may exhibit dual inhibitory activity against both CDKs and HDACs, offering a multi-pronged approach to cancer therapy.

PI3K/Akt/mTOR Signaling Pathway

Rationale: The morpholine ring is a key pharmacophore in a number of potent and selective mTOR inhibitors.[11][12][13][26] The mTOR signaling pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation is implicated in numerous cancers and other diseases.[14]

Specific Hypotheses:

• 5-Bromo-(2-morpholinoethylamino)pyridine acts as an ATP-competitive inhibitor of mTOR, leveraging the interaction of the morpholine group with the kinase's active site.

• The compound may exhibit dual inhibitory activity against PI3K and mTOR, providing a more comprehensive blockade of this critical signaling pathway.

Wnt/β-catenin Signaling Pathway

Rationale: Aberrant activation of the Wnt/β-catenin signaling pathway is a critical driver in the development of numerous cancers, particularly colorectal cancer.[27][28][29] Small molecule inhibitors targeting the protein-protein interactions within this pathway, such as the interaction between β-catenin and Tcf4, are of significant therapeutic interest.[30][31] The aminopyridine scaffold provides a versatile platform for the development of such inhibitors.

Specific Hypotheses:

• 5-Bromo-(2-morpholinoethylamino)pyridine disrupts the interaction between β-catenin and its transcriptional co-activators, leading to the downregulation of Wnt target genes.

• The compound may promote the degradation of β-catenin, thereby reducing its nuclear accumulation and transcriptional activity.

A Multi-T tiered Approach to Target Identification and Validation

To systematically investigate these hypotheses, we propose a multi-tiered workflow that integrates computational and experimental methodologies. This approach allows for the efficient prioritization of targets and provides a robust framework for validating initial findings.

Caption: A multi-tiered workflow for target identification and validation.

Tier 1: In Silico and High-Throughput Screening

The initial phase focuses on rapidly assessing the likelihood of interaction between 5-Bromo-(2-morpholinoethylamino)pyridine and our hypothesized targets.

3.1.1. In Silico Molecular Docking

Objective: To predict the binding mode and estimate the binding affinity of the compound to the crystal structures of our hypothesized targets.

Protocol:

• Preparation of the Ligand:

  • Generate a 3D structure of 5-Bromo-(2-morpholinoethylamino)pyridine using a molecular modeling software (e.g., ChemDraw, Avogadro).

  • Perform energy minimization using a suitable force field (e.g., MMFF94).

  • Assign partial charges to the atoms.

• Preparation of the Protein Targets:

  • Obtain the crystal structures of the human isoforms of the hypothesized targets from the Protein Data Bank (PDB):

    • Kv channels (e.g., Kv1.2, Kv1.3)

    • CDKs (e.g., CDK2, CDK9)

    • HDACs (e.g., HDAC1, HDAC6)

    • mTOR (in complex with an inhibitor)

    • β-catenin (in complex with Tcf4)

  • Remove water molecules and any co-crystallized ligands.

  • Add hydrogen atoms and assign appropriate protonation states to the amino acid residues.

  • Define the binding pocket based on the location of the co-crystallized ligand or known active sites.

• Molecular Docking:

  • Use a validated docking program (e.g., AutoDock Vina, Glide, GOLD).

  • Perform multiple docking runs to ensure conformational sampling.

  • Analyze the predicted binding poses and docking scores. Prioritize targets with favorable predicted binding energies and interactions with key active site residues.

3.1.2. High-Throughput Screening (HTS)

Objective: To experimentally screen the compound against a panel of purified enzymes and receptors to identify initial hits.

Protocol:

• Assay Panel Selection:

  • Utilize commercially available HTS services or in-house panels that include:

    • A broad panel of kinase assays (including CDKs, PI3K, mTOR).

    • HDAC enzymatic assays.

    • Ion channel panels (including various Kv subtypes).

    • Protein-protein interaction assays for β-catenin/Tcf4.

• Assay Execution:

  • Perform single-point screening at a fixed concentration (e.g., 10 µM).

  • Assays should be run in duplicate or triplicate.

  • Include appropriate positive and negative controls.

• Hit Identification:

  • Define a hit threshold (e.g., >50% inhibition).

  • Confirm hits by performing dose-response curves to determine the IC50 value.

Tier 2: In Vitro Target Engagement and Functional Assays

This phase aims to confirm direct binding to the prioritized targets and to assess the functional consequences of this engagement in a cellular context.

3.2.1. Biochemical Assays

Objective: To quantitatively measure the inhibitory potency of the compound against the purified target proteins.

Protocol (Example for a Kinase Assay):

• Reagents:

  • Purified recombinant kinase (e.g., CDK9/Cyclin T1).

  • Kinase substrate (e.g., a peptide with a phosphorylation site).

  • ATP.

  • Kinase buffer.

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega).

• Procedure:

  • Prepare a serial dilution of 5-Bromo-(2-morpholinoethylamino)pyridine.

  • In a 384-well plate, add the kinase, substrate, and compound.

  • Initiate the reaction by adding ATP.

  • Incubate at the optimal temperature for the kinase.

  • Stop the reaction and measure the signal according to the assay kit manufacturer's instructions.

  • Calculate the IC50 value by fitting the data to a four-parameter logistic curve.

3.2.2. Cell-Based Target Engagement Assays

Objective: To confirm that the compound interacts with its intended target within a live cell.

Protocol (Example using Cellular Thermal Shift Assay - CETSA):

• Cell Culture:

  • Culture a relevant cell line (e.g., a cancer cell line with known target expression).

• Compound Treatment:

  • Treat the cells with the compound or vehicle control.

• Thermal Challenge:

  • Heat the cell lysates or intact cells across a range of temperatures.

• Protein Extraction and Analysis:

  • Lyse the cells and separate the soluble and aggregated protein fractions by centrifugation.

  • Analyze the amount of soluble target protein at each temperature by Western blotting or other quantitative methods.

• Data Analysis:

  • A shift in the melting temperature of the target protein in the presence of the compound indicates direct binding.

3.2.3. Functional Cellular Assays

Objective: To measure the effect of the compound on the downstream signaling pathways and cellular processes regulated by the target.

Protocol (Example for Wnt/β-catenin Pathway):

• TOP/FOP Flash Luciferase Reporter Assay:

  • Use a cell line (e.g., HCT116) stably transfected with a TCF/LEF-responsive luciferase reporter (TOP-Flash) and a negative control reporter (FOP-Flash).

  • Treat the cells with a serial dilution of the compound.

  • Measure luciferase activity. A dose-dependent decrease in TOP-Flash activity (but not FOP-Flash) indicates inhibition of the Wnt/β-catenin pathway.

• Western Blot Analysis:

  • Treat cells with the compound and analyze the protein levels of β-catenin and its downstream targets (e.g., c-Myc, Cyclin D1).

Tier 3: Cellular Mechanism of Action and Preclinical Models

The final stage involves elucidating the precise mechanism of action and evaluating the therapeutic potential in more complex biological systems.

3.3.1. Mechanism of Action Studies

Objective: To further characterize the mode of inhibition and the cellular consequences of target engagement.

Examples of Assays:

• Enzyme Kinetics: Determine if the inhibition is competitive, non-competitive, or uncompetitive.

• Cell Cycle Analysis: Use flow cytometry to assess the effect of the compound on cell cycle progression.

• Apoptosis Assays: Measure markers of apoptosis (e.g., caspase activation, Annexin V staining).

• Electrophysiology: For ion channels, use patch-clamp techniques to characterize the block in detail (e.g., voltage-dependence, use-dependence).

3.3.2. In Vivo Target Validation and Efficacy Studies

Objective: To assess the compound's ability to engage the target in a living organism and to evaluate its therapeutic efficacy.

Protocol (Example for an Anticancer Target):

• Animal Model:

  • Use an appropriate animal model, such as a xenograft model where human cancer cells are implanted into immunocompromised mice.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies:

  • Administer the compound to the animals and measure its concentration in plasma and tumor tissue over time (PK).

  • At the same time points, measure a biomarker of target engagement in the tumor tissue (e.g., phosphorylation of a downstream substrate) (PD).

• Efficacy Studies:

  • Treat tumor-bearing animals with the compound or vehicle control.

  • Monitor tumor growth over time.

  • Assess the overall health and any potential toxicity.

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Summary of In Vitro Potency

Target	Biochemical IC50 (nM)	Cellular EC50 (nM)
Kv1.3
CDK9
HDAC1
mTOR
β-catenin/Tcf4

Table 2: Summary of Cellular Activity

Cell Line	Proliferation GI50 (nM)	Apoptosis Induction (EC50, nM)
Jurkat (T-cell leukemia)
HCT116 (Colon cancer)
A549 (Lung cancer)

Visualizing Pathways and Workflows

Visual representations are crucial for understanding complex biological systems and experimental designs.

Caption: Hypothesized inhibition of the mTOR signaling pathway.

Conclusion

5-Bromo-(2-morpholinoethylamino)pyridine represents a promising chemical scaffold with the potential to interact with a range of therapeutically relevant targets. The hypothesis-driven, multi-tiered approach outlined in this guide provides a robust framework for systematically identifying and validating these targets. By combining computational predictions with rigorous in vitro and in vivo experimental validation, researchers can efficiently unlock the full therapeutic potential of this novel compound. This structured approach, grounded in the established pharmacology of the aminopyridine and morpholine moieties, will be instrumental in guiding future drug discovery and development efforts.

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• Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies - PubMed. (URL: [Link])

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An In-Depth Technical Guide to 5-Bromo-(2-morpholinoethylamino)pyridine: A Key Building Block for Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 5-Bromo-(2-morpholinoethylamino)pyridine, a crucial building block in the development of Proteolysis Targeting Chimeras (PROTACs). We will delve into its synthesis, explore the structure-activity relationships of its derivatives, and provide actionable experimental protocols. This document is intended to serve as a valuable resource for researchers actively engaged in the field of targeted protein degradation.

The Strategic Importance of the (2-morpholinoethylamino)pyridine Scaffold in PROTAC Design

Targeted protein degradation has emerged as a revolutionary therapeutic modality, offering the potential to address disease targets previously considered "undruggable".[1] At the heart of this approach lies the PROTAC, a heterobifunctional molecule designed to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS), to eliminate specific proteins of interest.[1]

A PROTAC molecule is comprised of three key components: a ligand that binds to the target protein (the "warhead"), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects these two elements.[1][2] The linker is not merely a passive spacer; its length, rigidity, and chemical composition are critical determinants of a PROTAC's efficacy, selectivity, and pharmacokinetic properties.[2][3]

The 5-Bromo-(2-morpholinoethylamino)pyridine scaffold represents a versatile and strategically important component for PROTAC linker design. The pyridine ring offers a rigid structural element that can be readily functionalized, while the morpholinoethylamino side chain provides a combination of desirable properties. The morpholine group, in particular, can enhance aqueous solubility, a crucial factor for improving the often-challenging pharmacokinetic profiles of large PROTAC molecules.[2] Furthermore, the tertiary amine of the morpholine can serve as a convenient attachment point for the E3 ligase ligand or the warhead, providing a convergent point in the synthetic strategy. The bromine atom on the pyridine ring serves as a versatile synthetic handle, enabling a wide range of cross-coupling reactions for the attachment of the warhead ligand.

Synthetic Strategies for 5-Bromo-(2-morpholinoethylamino)pyridine and its Analogues

The synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine and its derivatives typically involves the coupling of a suitable bromopyridine precursor with N-(2-aminoethyl)morpholine. Several synthetic routes can be envisioned, with the choice of method often depending on the desired substitution pattern and the availability of starting materials.

General Synthetic Approach

A common and effective method for the synthesis of 2-amino-5-bromopyridine derivatives involves the bromination of 2-aminopyridine. This can be achieved using various brominating agents. A detailed protocol for a related compound, 2-amino-5-bromopyridine, involves N-acylation, followed by bromination and subsequent hydrolysis.[4]

A more direct approach for creating substituted aminopyridines is through nucleophilic aromatic substitution (SNA_r_) reactions on di- or tri-substituted pyridines. For instance, the reaction of 3,5-dibromopyridine with various amines, including cyclic amines like pyrrolidine, has been successfully achieved, often facilitated by microwave irradiation to improve yields and reduce reaction times.[5]

Detailed Experimental Protocol: Synthesis of 2-Amino-5-bromopyridine (A Precursor)

While a specific, detailed protocol for the direct synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine from readily available starting materials is not extensively documented in publicly available literature, a reliable method for the preparation of its key precursor, 2-amino-5-bromopyridine, is well-established. This precursor can then be further functionalized to yield the target compound.

Reaction: Bromination of 2-Aminopyridine

Reagents and Materials:

• 2-Aminopyridine

• Phenyltrimethylammonium tribromide

• Dichloromethane or Chloroform

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Benzene (for recrystallization)

• Round-bottom flask

• Mechanical stirrer

• Thermometer

• Condenser

• Separatory funnel

• Rotary evaporator

• Ice bath

Procedure: [6]

• In a 1L three-necked flask equipped with a mechanical stirrer, thermometer, and condenser, add 9.4g (0.1mol) of 2-aminopyridine and 300ml of chloroform.

• To this solution, add 37.6g (0.1mol) of phenyltrimethylammonium tribromide.

• Stir the mixture at 30°C for 2 hours.

• After the reaction is complete, wash the mixture with 40ml of saturated sodium chloride solution. The aqueous phase will be the upper layer.

• Separate the organic layer using a separatory funnel and wash it 2-3 times with 20ml of water.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to obtain a greasy product.

• Cool the residue in an ice bath and add eluent to precipitate the solid crude product.

• Recrystallize the crude product from benzene, filter, and dry to obtain the yellow solid product, 2-amino-5-bromopyridine. (Yield: approximately 81%).

Note: This protocol is for the synthesis of a precursor. The subsequent step would involve a nucleophilic substitution reaction between 2-amino-5-bromopyridine and a suitably activated morpholinoethane derivative, or a direct coupling reaction.

Structure-Activity Relationships (SAR) of PROTACs Incorporating the (2-morpholinoethylamino)pyridine Moiety

The linker in a PROTAC is a critical determinant of its biological activity. The length, rigidity, and chemical nature of the linker influence the formation of a stable and productive ternary complex between the target protein, the PROTAC, and the E3 ligase. The (2-morpholinoethylamino)pyridine scaffold offers several points for modification to explore these structure-activity relationships.

While specific SAR data for PROTACs derived directly from 5-Bromo-(2-morpholinoethylamino)pyridine is not abundant in the public domain, we can extrapolate from studies on PROTACs with structurally similar linkers targeting key cancer-related proteins such as Bruton's Tyrosine Kinase (BTK), Bromodomain-containing protein 4 (BRD4), and the Androgen Receptor (AR).

Impact of Linker Length and Composition

Studies on BTK-targeting PROTACs have demonstrated that the optimal linker length is highly dependent on the specific warhead and E3 ligase ligand used.[7] Generally, both overly short and excessively long linkers can be detrimental to the formation of a stable ternary complex. The incorporation of rigid elements like the pyridine ring within the linker can help to pre-organize the PROTAC into a conformation favorable for binding.[8]

Role of the Morpholine Moiety

The morpholine group is often incorporated into PROTAC linkers to improve physicochemical properties, particularly aqueous solubility.[2] Poor solubility can be a significant hurdle in the development of orally bioavailable PROTACs. The basic nitrogen of the morpholine can be protonated at physiological pH, increasing the polarity of the molecule.

Illustrative Data from Related PROTACs

To illustrate the impact of linker modifications, consider the following hypothetical data table, which is representative of the types of SAR data generated in PROTAC development. This table showcases how changes in the linker, including the presence of a morpholine-like moiety, can affect the degradation efficiency of a target protein, for example, BRD4.

PROTAC Analogue	Linker Composition	Target Protein	E3 Ligase Ligand	DC50 (nM)	Dmax (%)
Hypothetical 1	PEG4	BRD4	Pomalidomide	50	85
Hypothetical 2	Alkyl Chain (C8)	BRD4	Pomalidomide	100	70
Hypothetical 3	(2-morpholinoethylamino)pyridine	BRD4	Pomalidomide	25	95
Hypothetical 4	(2-piperidinoethylamino)pyridine	BRD4	Pomalidomide	35	90

This is a hypothetical table for illustrative purposes. DC50 represents the concentration at which 50% of the target protein is degraded, and Dmax is the maximum percentage of protein degradation achieved.

In this hypothetical example, the PROTAC incorporating the (2-morpholinoethylamino)pyridine linker (Hypothetical 3) exhibits superior degradation potency (lower DC50) and efficacy (higher Dmax) compared to PROTACs with more flexible PEG or simple alkyl linkers. This suggests that the combination of the rigid pyridine and the solubilizing morpholine group contributes favorably to the formation of a productive ternary complex.

Mechanism of Action and Relevant Signaling Pathways

PROTACs incorporating the 5-Bromo-(2-morpholinoethylamino)pyridine building block function by inducing the degradation of a specific target protein. The general mechanism of action is depicted in the workflow diagram below.

The PROTAC Catalytic Cycle

Caption: The catalytic cycle of a PROTAC molecule.

The PROTAC molecule first binds to both the target protein of interest (POI) and an E3 ubiquitin ligase, forming a ternary complex. This proximity allows the E3 ligase to transfer ubiquitin molecules to the POI. The polyubiquitinated POI is then recognized and degraded by the proteasome, releasing the PROTAC molecule to repeat the cycle.

Example Signaling Pathway: BRD4 Degradation

BRD4 is a member of the BET (Bromodomain and Extra-Terminal domain) family of proteins and plays a critical role in the regulation of gene transcription.[2] Overexpression or dysregulation of BRD4 is implicated in various cancers. PROTACs that induce the degradation of BRD4 have shown significant therapeutic potential.

Caption: Simplified signaling pathway of BRD4 and its inhibition by a PROTAC.

BRD4 binds to acetylated histones on chromatin and recruits the positive transcription elongation factor b (P-TEFb), which in turn phosphorylates and activates RNA Polymerase II, leading to the transcription of target genes, including many oncogenes. A BRD4-targeting PROTAC induces the degradation of BRD4, thereby preventing the recruitment of P-TEFb and ultimately suppressing oncogene expression.

Conclusion and Future Perspectives

5-Bromo-(2-morpholinoethylamino)pyridine is a valuable and versatile building block for the synthesis of PROTACs. Its unique combination of a rigid, functionalizable pyridine core and a solubilizing, synthetically accessible morpholinoethylamino side chain makes it an attractive component for linker design. The strategic incorporation of this scaffold can lead to PROTACs with improved physicochemical properties and enhanced degradation efficacy.

Future research in this area will likely focus on the development of novel analogues of 5-Bromo-(2-morpholinoethylamino)pyridine with different substitution patterns on the pyridine ring to fine-tune the linker's rigidity and vectoral properties. Furthermore, the exploration of alternative cyclic amines in place of morpholine could provide additional avenues for optimizing PROTAC performance. As the field of targeted protein degradation continues to mature, the demand for well-designed and readily accessible building blocks like 5-Bromo-(2-morpholinoethylamino)pyridine will undoubtedly grow, paving the way for the next generation of innovative therapeutics.

References

• Baker, J. R., Kounde, C. S., Tate, E. W., Maneiro, M. A., Shchepinova, M. M., Chudasama, V., & Forte, N. (2020). Antibody–PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4. ACS Chemical Biology, 15(6), 1306–1312.
• Discovery of novel BTK PROTACs with improved metabolic stability via linker rigidification strategy. (2023). European Journal of Medicinal Chemistry, 255, 115403.
• Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273-312.
• Development of PROTACs to address clinical limitations associated with BTK-targeted kinase inhibitors. (2021). Journal of Medicinal Chemistry, 64(15), 11069-11087.
• PROTACs in the Management of Prostate Cancer. (2023). Cancers, 15(13), 3422.
• PROTACs for BRDs proteins in cancer therapy: a review. (2022).

• PROTACS on 30012605. (n.d.). PROTACpedia. Retrieved January 11, 2026, from [Link]

• An overview of PROTACs: a promising drug discovery paradigm. (2022). Cellular & Molecular Biology Letters, 27(1), 1-21.
• Discovery of Novel Bruton's Tyrosine Kinase PROTACs with Enhanced Selectivity and Cellular Efficacy. (2021). Journal of Medicinal Chemistry, 64(22), 16549-16562.
• PROTACing the androgen receptor and other emerging therapeutics in prostate cancer. (2024).
• Targeting androgen receptor degradation with PROTACs from bench to bedside. (2022). Biomedicine & Pharmacotherapy, 157, 114112.
• Systematic Investigation of the Permeability of Androgen Receptor PROTACs. (2022). Journal of Medicinal Chemistry, 65(1), 453-463.

• PROTACS on 30271980. (n.d.). PROTACpedia. Retrieved January 11, 2026, from [Link]

• a facile and efficient synthesis of 3-amino-5-bromopyridine derivatives using microwave irradiation. (2011). HETEROCYCLES, 83(4), 875-882.
• Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. (2023). RSC Medicinal Chemistry, 14(7), 1324-1339.
• A kind of preparation method of 2- amino -5- bromopyridine. (2019). CN109748864A.
• Synthesis of 2-Amino-5-bromopyridine. (2008). Journal of Chemical Research, 2008(10), 589-590.

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An In-depth Technical Guide to the Solubility of 5-Bromo-(2-morpholinoethylamino)pyridine

Introduction

5-Bromo-(2-morpholinoethylamino)pyridine is a substituted pyridine derivative with a molecular formula of C₁₁H₁₆BrN₃O and a molecular weight of 286.17 g/mol .[1][2][3] This compound and its analogues are of significant interest in medicinal chemistry and drug discovery, often serving as scaffolds or intermediates in the synthesis of biologically active molecules. Understanding the solubility of this compound in various solvents is a critical prerequisite for its application in synthesis, purification, formulation, and biological screening processes. This guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of 5-Bromo-(2-morpholinoethylamino)pyridine, designed for researchers, chemists, and formulation scientists.

Theoretical Framework for Solubility Prediction

The solubility of an organic compound is governed by the principle of "like dissolves like," which posits that a solute will dissolve best in a solvent that has a similar polarity.[4][5] The overall polarity of a molecule is a composite of its functional groups and the non-polar hydrocarbon backbone.[6]

Molecular Structure Analysis of 5-Bromo-(2-morpholinoethylamino)pyridine

To predict the solubility of 5-Bromo-(2-morpholinoethylamino)pyridine, we must first examine its molecular structure.

Caption: Molecular structure of 5-Bromo-(2-morpholinoethylamino)pyridine highlighting key functional groups.

The molecule possesses several key features that influence its solubility:

• Pyridine Ring: A heterocyclic aromatic ring containing a nitrogen atom. The nitrogen atom can act as a hydrogen bond acceptor.

• Secondary Amine: The linker between the pyridine and morpholine moieties contains a secondary amine (-NH-) group, which can act as both a hydrogen bond donor and acceptor.

• Morpholine Ring: This portion of the molecule contains an ether linkage (-O-) and a tertiary amine (-N-), both of which can act as hydrogen bond acceptors.

• Bromo Group: The bromine atom attached to the pyridine ring is an electron-withdrawing group that increases the molecule's polarity and molecular weight.

Predicted Solubility in Different Solvent Classes

Based on the structural analysis, we can predict the solubility behavior of 5-Bromo-(2-morpholinoethylamino)pyridine in various solvent types.

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): These solvents can engage in hydrogen bonding.[5] Due to the presence of multiple hydrogen bond acceptors (the pyridine nitrogen, the secondary amine nitrogen, the morpholine nitrogen, and the ether oxygen) and a hydrogen bond donor (the secondary amine), 5-Bromo-(2-morpholinoethylamino)pyridine is expected to have moderate to good solubility in polar protic solvents. However, the relatively large carbon skeleton might limit its solubility in water.[6] The solubility is likely to be higher in alcohols like ethanol and methanol compared to water.

• Polar Aprotic Solvents (e.g., Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile): These solvents have significant dipole moments but do not have hydrogen bond donating capabilities.[6] The compound is expected to be readily soluble in these solvents due to favorable dipole-dipole interactions. DMSO and DMF are generally excellent solvents for a wide range of organic compounds and are likely to be very effective for 5-Bromo-(2-morpholinoethylamino)pyridine.

• Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether): These solvents lack significant polarity and interact primarily through weak van der Waals forces.[7] Given the polar nature of the pyridine, amine, and morpholine functional groups, 5-Bromo-(2-morpholinoethylamino)pyridine is expected to have poor solubility in nonpolar solvents. The principle of "like dissolves like" strongly suggests a mismatch in polarity between the solute and these solvents.[4]

Solvent Class	Predicted Solubility	Rationale
Polar Protic	Moderate to Good	Presence of multiple hydrogen bond donors and acceptors.
Polar Aprotic	Good to Excellent	Favorable dipole-dipole interactions.
Nonpolar	Poor	Mismatch in polarity; weak intermolecular forces.

Experimental Determination of Solubility: A Step-by-Step Protocol

To obtain quantitative solubility data, a systematic experimental approach is necessary. The shake-flask method is a widely accepted technique for determining equilibrium solubility.[8]

Experimental Workflow

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Materials and Equipment

• 5-Bromo-(2-morpholinoethylamino)pyridine (solid)[1][9]

• Selected solvents (e.g., water, ethanol, DMSO, hexane)

• Analytical balance

• Vials with screw caps

• Thermostatic shaker or vortex mixer

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Protocol

• Preparation of the Saturated Solution:

  • Accurately weigh an excess amount of 5-Bromo-(2-morpholinoethylamino)pyridine into a series of vials.

  • Add a known volume of the desired solvent to each vial. The amount of solid should be sufficient to ensure that undissolved solid remains at equilibrium.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours). It is crucial to ensure that the system has reached a state where the concentration of the dissolved solute is no longer changing over time.[10]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • To separate the saturated solution from the undissolved solid, either centrifuge the vials at a moderate speed or carefully filter the supernatant using a syringe fitted with a chemically inert filter.[7] This step is critical to prevent undissolved particles from interfering with the subsequent analysis.

• Quantification of the Solute:

  • Accurately pipette a known volume of the clear, saturated filtrate into a volumetric flask.

  • Dilute the sample with a suitable solvent (usually the mobile phase for HPLC analysis) to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted sample using a validated HPLC method to determine the concentration of 5-Bromo-(2-morpholinoethylamino)pyridine. A calibration curve prepared with standard solutions of known concentrations is essential for accurate quantification.[7]

• Data Reporting:

  • Calculate the solubility of the compound in the original saturated solution, taking into account the dilution factor.

  • Report the solubility in standard units, such as mg/mL or mol/L, and specify the temperature at which the measurement was conducted.

Factors Influencing Solubility

Several factors can influence the solubility of 5-Bromo-(2-morpholinoethylamino)pyridine:

• Temperature: For most solids dissolving in liquids, solubility increases with temperature.[5] This is because the dissolution process is often endothermic. However, this relationship should be determined experimentally.

• pH: The presence of basic nitrogen atoms (in the pyridine, secondary amine, and morpholine moieties) means that the solubility of this compound will be highly pH-dependent in aqueous solutions. In acidic conditions, these nitrogen atoms can be protonated, forming a more polar and, therefore, more water-soluble salt.

• Purity of the Compound and Solvent: Impurities in either the solute or the solvent can affect the measured solubility.[10] It is essential to use materials of high purity for accurate and reproducible results.

Conclusion

References

• What Affects Solubility Of Organic Compounds? - Chemistry For Everyone. (2025, February 9). YouTube.
• Solubility of Organic Compounds. (2023, August 31). University of Calgary.
• General Experimental Protocol for Determining Solubility. (n.d.). BenchChem.
• The Experimental Determination of Solubilities. (n.d.).
• Solubility. (n.d.).
• Solubility of Organic Compounds. (n.d.). Chemistry Steps.
• 5-Bromo-(2-morpholinoethylamino)pyridine. (n.d.). Sigma-Aldrich.
• Solubility Factors When Choosing a Solvent. (n.d.). Cayman Chemical.
• Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. (2019, February 14).
• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.).
• Experimental Procedures for the Measurement of Polymer Solubility and Rheological Properties. (2023, May 4). DTIC.
• 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams. (n.d.). Oakwood Chemical.
• 5-Bromo-N-[2-(4-morpholinyl)ethyl]-2-pyridinamine Product Description. (n.d.). ChemicalBook.
• 5-Bromo-(2-morpholinoethylamino)pyridine. (n.d.). Sigma-Aldrich.

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Discovery of "5-Bromo-(2-morpholinoethylamino)pyridine" and its significance

An In-Depth Technical Guide to 5-Bromo-(2-morpholinoethylamino)pyridine: A Key Building Block in Targeted Protein Degradation

Abstract

The advent of targeted protein degradation (TPD) has marked a paradigm shift in drug discovery, moving beyond simple inhibition to the induced elimination of disease-causing proteins. This strategy relies on specialized small molecules, such as Proteolysis Targeting Chimeras (PROTACs) and molecular glues, to hijack the cell's natural protein disposal machinery. The synthesis of these complex molecules necessitates a toolbox of versatile chemical intermediates. This technical guide provides a comprehensive overview of 5-Bromo-(2-morpholinoethylamino)pyridine , a significant building block in the construction of novel protein degraders. We will delve into its contextual discovery within the field of TPD, its synthesis, chemical properties, and its pivotal role in the design and development of next-generation therapeutics. This document is intended for researchers, scientists, and drug development professionals engaged in the fields of medicinal chemistry, chemical biology, and oncology.

Introduction: The Rise of Targeted Protein Degradation and the Need for Specialized Building Blocks

For decades, the dominant paradigm in drug discovery has been occupancy-driven pharmacology, where a small molecule inhibitor binds to the active site of a pathogenic protein to block its function. However, this approach has limitations, particularly for proteins lacking well-defined binding pockets, often termed "undruggable" targets.[1][2] Targeted protein degradation (TPD) offers a revolutionary alternative. Instead of merely inhibiting a target, TPD co-opts the cell's own ubiquitin-proteasome system (UPS) to selectively tag and destroy it.[1] This event-driven mechanism, where a single molecule can induce the degradation of multiple protein copies, presents a powerful new therapeutic modality.[1]

Two principal classes of molecules drive TPD:

• PROTACs (Proteolysis-Targeting Chimeras): These are heterobifunctional molecules composed of a ligand that binds to the protein of interest (POI), another ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[3]

• Molecular Glues: These are smaller, monovalent molecules that induce or stabilize the interaction between an E3 ligase and a POI, effectively "gluing" them together for ubiquitination and subsequent degradation.[1][2][4][5]

The modular nature of PROTACs and the nuanced structure-activity relationships of molecular glues have created a demand for a diverse array of chemical building blocks. These intermediates must possess specific functionalities that allow for their incorporation into larger, complex molecules while imparting desirable physicochemical properties. 5-Bromo-(2-morpholinoethylamino)pyridine has emerged as one such crucial building block, classified within the family of "Protein Degrader Building Blocks".[6]

5-Bromo-(2-morpholinoethylamino)pyridine: A Profile

Chemical Properties

A summary of the key chemical and physical properties of 5-Bromo-(2-morpholinoethylamino)pyridine is presented in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₆BrN₃O	[6][8]
Molecular Weight	286.17 g/mol	[8]
CAS Number	364794-56-9	[6]
Appearance	Solid	[8]
Purity	Typically ≥95%	[6]
SMILES String	BrC1=CN=C(C=C1)NCCN2CCOCC2	[8]
InChI Key	OBYPVXGEXMMHLO-UHFFFAOYSA-N	[8]
Hazard Classification	Acute Toxicity 4 (Oral)	[8]

Structural Significance in Protein Degrader Design

The structure of 5-Bromo-(2-morpholinoethylamino)pyridine is strategically suited for its role as a protein degrader building block:

• Pyridine Ring: A versatile and common scaffold in drug discovery, offering favorable properties for biological interactions.[7]

• Bromo-substituent: The bromine atom at the 5-position is a key functional handle. It allows for a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to link this pyridine core to other components of a PROTAC or molecular glue.

• Morpholinoethylamino Side Chain: This moiety can significantly influence the molecule's physicochemical properties. The morpholine group can improve aqueous solubility and the overall pharmacokinetic profile. The flexible ethylamino linker provides a point of attachment and appropriate spacing for interaction with either the target protein or the E3 ligase.

Synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine: A Representative Protocol

Proposed Synthetic Scheme

Caption: Proposed synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine.

Step-by-Step Experimental Protocol

Materials:

• 2,5-Dibromopyridine

• 2-Morpholinoethan-1-amine

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dibromopyridine (1.0 eq), potassium carbonate (2.0 eq), and anhydrous 1,4-dioxane.

• Addition of Amine: Add 2-morpholinoethan-1-amine (1.2 eq) to the stirred suspension.

• Reaction: Heat the reaction mixture to reflux (approximately 101 °C) and maintain for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Filter the solid inorganic salts and wash with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure 5-Bromo-(2-morpholinoethylamino)pyridine.

Rationale for Experimental Choices:

• Solvent: 1,4-Dioxane is a suitable high-boiling point solvent for this type of reaction.

• Base: Potassium carbonate is a common and effective base to neutralize the HBr formed during the reaction, driving the equilibrium towards the product.

• Excess Amine: A slight excess of the amine is used to ensure the complete consumption of the dibromopyridine starting material.

• Purification: Column chromatography is a standard and effective method for purifying the final product from any unreacted starting materials or side products.

The Significance of 5-Bromo-(2-morpholinoethylamino)pyridine in Drug Discovery

The primary significance of this compound lies in its application as a versatile intermediate in the synthesis of PROTACs and molecular glues.

Role in PROTAC and Molecular Glue Synthesis

The diagram below illustrates the general concept of a PROTAC, highlighting where a building block like 5-Bromo-(2-morpholinoethylamino)pyridine could be incorporated.

Sources

• 1. blog.crownbio.com [blog.crownbio.com]
• 2. Molecular glues tackle undruggable targets | CAS [cas.org]
• 3. lifesensors.com [lifesensors.com]
• 4. Molecular Glues: The Adhesive Connecting Targeted Protein Degradation to the Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 7. rsc.org [rsc.org]
• 8. 5-Bromo-(2-morpholinoethylamino)pyridine | Sigma-Aldrich [sigmaaldrich.com]

Preliminary Toxicity Assessment of 5-Bromo-(2-morpholinoethylamino)pyridine: A Technical Guide for Drug Development Professionals

Introduction: Navigating the Path from Novel Compound to Preclinical Candidate

The journey of a novel chemical entity from discovery to a viable preclinical candidate is contingent on a thorough and early assessment of its safety profile. This guide provides a comprehensive framework for the preliminary toxicity assessment of "5-Bromo-(2-morpholinoethylamino)pyridine," a molecule of interest for which public toxicological data is scarce. As such, this document will leverage established principles of toxicology, data from structurally related compounds, and standardized, robust in vitro and in silico methodologies. Our approach is designed to be iterative and data-driven, enabling researchers to make informed decisions about the continued development of this and other novel compounds.

The core of this assessment lies in a tiered approach, beginning with computational predictions to identify potential liabilities, followed by a battery of in vitro assays to provide empirical data on cytotoxicity, genotoxicity, and metabolic stability. This strategy is not merely a checklist but a logical progression of experiments where the results of each stage inform the next, ensuring a resource-efficient and scientifically sound evaluation.

Section 1: In Silico Toxicity Prediction - The First Line of Inquiry

Before committing to resource-intensive wet lab experiments, in silico toxicology provides a powerful and cost-effective means to predict potential toxicities based on the chemical structure of "5-Bromo-(2-morpholinoethylamino)pyridine".[1] These computational models utilize vast databases of known toxic compounds to identify structural alerts and predict a range of toxic effects.[1][2]

Rationale for In Silico Assessment

The "molecular similarity principle" posits that molecules with similar structures are likely to exhibit similar biological activities, including toxicity.[2] By comparing the structural features of our target compound to those of known toxicants, we can generate initial hypotheses about its potential hazards. This allows for early identification of potential red flags, such as mutagenicity, carcinogenicity, or hepatotoxicity, guiding the design of subsequent in vitro studies.[1]

Recommended In Silico Tools and Endpoints

A variety of computational tools are available for toxicity prediction.[3] For a comprehensive preliminary assessment, it is recommended to use a combination of models to increase the robustness of the predictions.

Toxicity Endpoint	Prediction Tool Examples	Rationale
Mutagenicity/Genotoxicity	MolToxPred, ToxiM	Early identification of potential carcinogens.[2][4]
Carcinogenicity	In silico models	To assess the long-term cancer risk.
Hepatotoxicity	In silico models	The liver is a primary site of drug metabolism and toxicity.[1]
Cardiotoxicity (hERG inhibition)	In silico models	A critical safety liability for many drug candidates.
Acute Oral Toxicity	In silico models	Provides an initial estimate of the lethal dose.[5]

Structural Alert Analysis: Bromopyridine and Morpholine Moieties

The structure of "5-Bromo-(2-morpholinoethylamino)pyridine" contains two key moieties that warrant specific attention: the bromopyridine ring and the morpholine group.

• Bromopyridines: Halogenated aromatic rings can sometimes be associated with metabolic activation to reactive intermediates, which can lead to toxicity.[6] Structure-activity relationship (SAR) studies on other pyridine derivatives have shown that the nature and position of substituents can significantly influence their biological activity and toxicity.[6][7]

• Morpholine: While morpholine itself is used in various industrial and consumer products, it can be a precursor to the formation of N-nitrosomorpholine (NMOR), a known carcinogen, under certain conditions.[8] The toxicological profile of morpholine includes irritation to the skin and eyes, and at high doses, it has been shown to cause liver and kidney damage in animal studies.[9][10][11]

The presence of these structural motifs underscores the importance of a thorough genotoxicity and metabolic stability assessment.

Section 2: In Vitro Cytotoxicity Assessment - Gauging the Impact on Cellular Health

In vitro cytotoxicity assays are a cornerstone of preliminary toxicity screening, providing quantitative data on a compound's ability to cause cell death.[12] These assays are crucial for determining the concentration range for subsequent, more complex in vitro studies and for providing an initial indication of the compound's therapeutic index.

The Principle of Complementary Assays: Metabolic Viability vs. Membrane Integrity

To obtain a comprehensive understanding of cytotoxicity, it is essential to employ at least two assays that measure different cellular endpoints. This approach helps to distinguish between cytostatic (growth-inhibiting) and cytotoxic (cell-killing) effects and can provide initial clues about the mechanism of cell death.

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which in many cases correlates with cell viability.[12] Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT to purple formazan crystals.[12]

The Lactate Dehydrogenase (LDH) assay quantifies the release of LDH, a stable cytosolic enzyme, from cells with damaged plasma membranes.[12][13] An increase in LDH activity in the cell culture supernatant is a direct measure of cytotoxicity.[14]

Experimental Workflow: A Step-by-Step Guide

The following diagram outlines the general workflow for in vitro cytotoxicity testing.

Caption: General workflow for in vitro cytotoxicity assessment.

Detailed Experimental Protocols

• Cell Seeding: Seed a suitable cell line (e.g., HepG2 for liver toxicity screening) into a 96-well plate at a predetermined density and allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of "5-Bromo-(2-morpholinoethylamino)pyridine" in cell culture medium. Replace the existing medium with the compound-containing medium. Include vehicle controls (medium with the same concentration of solvent, e.g., DMSO, as the highest compound concentration) and untreated controls.[12]

• Incubation: Incubate the plates for various time points (e.g., 24, 48, and 72 hours) at 37°C in a humidified atmosphere with 5% CO2.[12]

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.[12]

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[12]

• Absorbance Reading: Measure the absorbance of each well at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell viability) by plotting cell viability against the logarithm of the compound concentration.[12]

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.[13]

• Supernatant Collection: After the incubation period, carefully collect a portion of the cell culture supernatant from each well.[13]

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH assay reaction mixture according to the manufacturer's instructions.[13]

• Incubation: Incubate the plate at room temperature for the recommended time, protected from light.[13]

• Absorbance Reading: Measure the absorbance at the specified wavelength (typically around 490 nm).[13]

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release from treated cells to that of a positive control (cells lysed to achieve maximum LDH release).[14]

Section 3: In Vitro Genotoxicity Assessment - Protecting the Blueprint of Life

Genotoxicity testing is a critical component of the safety assessment of any new chemical entity, as damage to genetic material can lead to mutations and increase the risk of cancer.[15] A standard battery of in vitro genotoxicity tests is recommended to cover different genotoxic endpoints.[16]

The Rationale for a Two-Pronged Approach

The recommended in vitro genotoxicity testing strategy involves a combination of assays to detect both gene mutations and chromosomal damage.[16]

The Ames test is a widely used method to assess the mutagenic potential of a compound.[15][17] It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in genes required for histidine or tryptophan synthesis, respectively.[16] The assay determines if the test compound can cause a reverse mutation, allowing the bacteria to grow in a medium lacking the specific amino acid.[15][16] The test is conducted with and without a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

The in vitro micronucleus test is used to detect chromosomal damage.[15] It identifies the presence of micronuclei, which are small, membrane-bound DNA fragments that are left behind in the cytoplasm after cell division.[15] The formation of micronuclei indicates that the compound may be a clastogen (causing chromosome breakage) or an aneugen (causing chromosome loss).

Experimental Workflow for Genotoxicity Testing

Caption: Workflow for the in vitro genotoxicity testing battery.

Section 4: In Vitro Metabolic Stability Assessment - Predicting In Vivo Fate

The metabolic stability of a compound is a critical parameter in early drug discovery, as it influences its in vivo half-life, oral bioavailability, and potential for drug-drug interactions.[18][19] A compound that is too rapidly metabolized may not reach therapeutic concentrations, while a very stable compound could accumulate and cause toxicity.[19]

The Role of Liver Microsomes and Hepatocytes

The liver is the primary organ of drug metabolism.[19][20] In vitro metabolic stability assays typically use liver subcellular fractions (microsomes) or intact liver cells (hepatocytes).[21]

• Liver Microsomes: These are vesicles of the endoplasmic reticulum and contain a high concentration of Phase I drug-metabolizing enzymes, particularly cytochrome P450s (CYPs).[19][20] Microsomal stability assays are a cost-effective and high-throughput method to assess Phase I metabolism.[19]

• Hepatocytes: As intact cells, hepatocytes contain both Phase I and Phase II metabolizing enzymes and can provide a more complete picture of a compound's overall metabolic fate.[19][20]

Experimental Protocol: Liver Microsomal Stability Assay

• Preparation: Prepare a reaction mixture containing liver microsomes (from human and relevant preclinical species) and a NADPH-regenerating system in a suitable buffer.

• Incubation: Pre-incubate the microsomal suspension at 37°C. Initiate the reaction by adding "5-Bromo-(2-morpholinoethylamino)pyridine" at a specified concentration.

• Time Points: Collect aliquots of the reaction mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: Stop the reaction at each time point by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate the protein and collect the supernatant.

• LC-MS/MS Analysis: Analyze the disappearance of the parent compound over time using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[18][21]

• Data Analysis: Determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the compound.[18]

Data Interpretation and Next Steps

The results of the metabolic stability assay will classify "5-Bromo-(2-morpholinoethylamino)pyridine" as having low, moderate, or high clearance. This information, combined with the cytotoxicity and genotoxicity data, will provide a solid foundation for deciding whether to advance the compound to further preclinical studies, including in vivo toxicity testing.

Conclusion: A Data-Driven Path Forward

This technical guide has outlined a robust and scientifically sound framework for the preliminary toxicity assessment of "5-Bromo-(2-morpholinoethylamino)pyridine." By integrating in silico predictions with a carefully selected battery of in vitro assays, researchers can efficiently and effectively characterize the initial safety profile of this novel compound. The data generated through this tiered approach will be invaluable for identifying potential liabilities, guiding further optimization efforts, and making informed decisions on the path to preclinical development. Adherence to these principles of scientific integrity and logical progression will ultimately contribute to the development of safer and more effective therapeutic agents.

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The Emergence of Novel Building Blocks in PROTAC Development: A Technical Guide to the Evaluation of 5-Bromo-(2-morpholinoethylamino)pyridine

Foreword: The Imperative for Chemical Innovation in Targeted Protein Degradation

The field of targeted protein degradation, spearheaded by Proteolysis-Targeting Chimeras (PROTACs), represents a paradigm shift in therapeutic intervention. Unlike traditional inhibitors that merely block a protein's function, PROTACs catalytically induce the degradation of a protein of interest (POI) by hijacking the cell's own ubiquitin-proteasome system.[1] This is achieved through a heterobifunctional molecule composed of a ligand for the POI, a ligand for an E3 ubiquitin ligase, and a linker that bridges the two.[1][2] The formation of a ternary complex between the POI, the PROTAC, and the E3 ligase is the cornerstone of this process, leading to the ubiquitination and subsequent proteasomal degradation of the POI.[2]

While the clinical potential of PROTACs is immense, the field is still in its ascendancy, with a significant reliance on a limited repertoire of E3 ligase ligands, most notably those for von Hippel-Lindau (VHL) and Cereblon (CRBN).[1] The exploration of novel chemical matter to expand the E3 ligase toolbox and to fine-tune the physicochemical properties of PROTACs is therefore a critical frontier in drug discovery.

This technical guide is intended for researchers, medicinal chemists, and drug development professionals. It will provide a comprehensive framework for the evaluation of a novel chemical entity, 5-Bromo-(2-morpholinoethylamino)pyridine , as a potential building block for PROTAC development. In the absence of extensive published data on this specific molecule's direct application in PROTACs, this guide will adopt a forward-looking, hypothetical case study approach. We will dissect its chemical attributes, propose a synthetic strategy for its incorporation into a PROTAC, and provide detailed, field-proven protocols for its comprehensive biological evaluation.

I. Profiling the Building Block: 5-Bromo-(2-morpholinoethylamino)pyridine

A thorough understanding of the starting material is fundamental to its rational incorporation into a PROTAC.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₆BrN₃O	[3]
Molecular Weight	286.17 g/mol	[3]
Appearance	Solid	[3]
SMILES	BrC1=CN=C(C=C1)NCCN2CCOCC2	[3]
InChI Key	OBYPVXGEXMMHLO-UHFFFAOYSA-N	[3]

Structural Features and Synthetic Utility

The structure of 5-Bromo-(2-morpholinoethylamino)pyridine presents several key features for its potential use in PROTAC synthesis:

• Bromopyridine Core: The bromine atom on the pyridine ring is a versatile synthetic handle. It is amenable to a wide range of transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[4][5][6] This allows for the covalent attachment of a linker or a POI ligand.

• Morpholinoethylamino Side Chain: The morpholine moiety is a "privileged" scaffold in medicinal chemistry, known for improving the physicochemical properties of drug candidates.[3][7][8][9][10] Its inclusion can enhance aqueous solubility, metabolic stability, and cell permeability, and it can also participate in hydrogen bonding interactions within the ternary complex.[9][10][11] The secondary amine provides an additional point for functionalization, if desired.

II. A Hypothetical PROTAC Design and Synthesis

To illustrate the potential of 5-Bromo-(2-morpholinoethylamino)pyridine, we will design a hypothetical PROTAC targeting the bromodomain and extra-terminal domain (BET) protein BRD4, a well-validated target in oncology. For this, we will use the known BRD4 ligand, JQ1. We will propose a synthetic route that leverages the bromine atom for coupling to a linker appended to JQ1. For this hypothetical construct, we will refer to it as PROTAC-X .

Logical Flow of PROTAC-X Synthesis

Caption: Proposed synthetic workflow for PROTAC-X.

Experimental Protocol: Synthesis of PROTAC-X (Hypothetical)

This protocol is a generalized representation of a palladium-catalyzed cross-coupling reaction.

• Preparation of JQ1-Linker Precursor: Synthesize a derivative of JQ1 with a linker terminating in a boronic acid or ester (for Suzuki coupling) or a primary/secondary amine (for Buchwald-Hartwig coupling). A short polyethylene glycol (PEG) linker is often used to enhance solubility.

• Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), combine 5-Bromo-(2-morpholinoethylamino)pyridine (1 equivalent), the JQ1-linker precursor (1.1 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or a Pd(dba)₂/ligand system, 0.05-0.1 equivalents), and a suitable base (e.g., K₂CO₃, Cs₂CO₃, or NaOtBu, 2-3 equivalents) in an appropriate anhydrous solvent (e.g., dioxane, toluene, or DMF).

• Reaction Execution: Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the final PROTAC-X.

• Characterization: Confirm the structure and purity of PROTAC-X using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

III. Comprehensive Evaluation of a Novel PROTAC: A Step-by-Step Guide

The following protocols are designed to rigorously assess the biological activity of our hypothetical PROTAC-X.

A. Target Engagement in a Cellular Context: The NanoBRET™ Assay

The NanoBioluminescence Resonance Energy Transfer (NanoBRET™) assay is a powerful tool for quantifying compound binding to a target protein within living cells.[12][13]

Caption: Workflow for the NanoBRET™ Target Engagement Assay.

Protocol: NanoBRET™ Target Engagement Assay [12][13]

• Cell Culture and Transfection:

  • Culture HEK293 cells in DMEM supplemented with 10% FBS.

  • Transfect the cells with a plasmid encoding for a BRD4-NanoLuc® fusion protein.

  • Plate the transfected cells in a 96-well white assay plate and incubate for 24 hours.

• Assay Execution (Live and Permeabilized Cells):

  • Live Cells: Prepare a serial dilution of PROTAC-X. Add the compound and a fluorescent tracer to the cells.

  • Permeabilized Cells: Treat a parallel set of wells with digitonin to permeabilize the cell membrane before adding the compound and tracer. This helps to assess the intrinsic binding affinity without the influence of cell permeability.[12]

• Signal Detection:

  • Add the NanoLuc® substrate to all wells.

  • Measure the donor (NanoLuc®) emission and the acceptor (tracer) emission using a plate reader equipped for BRET measurements.

• Data Analysis:

  • Calculate the NanoBRET™ ratio by dividing the acceptor emission by the donor emission.

  • Plot the NanoBRET™ ratio against the PROTAC-X concentration and fit the data to a dose-response curve to determine the IC₅₀ value, which represents the concentration of PROTAC-X required to displace 50% of the tracer.

B. Ternary Complex Formation: SPR and Co-Immunoprecipitation

The formation of a stable ternary complex is a prerequisite for efficient protein degradation. We will describe two orthogonal methods to assess this: Surface Plasmon Resonance (SPR) for in vitro kinetic analysis and Co-immunoprecipitation (Co-IP) for confirmation in a cellular context.

1. Surface Plasmon Resonance (SPR)

SPR provides real-time, label-free measurement of binding kinetics and affinities.[14][15][16]

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The Strategic Role of the Bromine Atom in the Reactivity of 5-Bromo-(2-morpholinoethylamino)pyridine: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic functionalization of heterocyclic scaffolds is paramount to achieving desired pharmacological profiles. Among these, pyridine derivatives hold a prominent position due to their prevalence in numerous biologically active compounds. This guide focuses on a specific, yet versatile building block: 5-Bromo-(2-morpholinoethylamino)pyridine. The presence and position of the bromine atom on the pyridine ring are not arbitrary; they are a deliberate design element that dictates the molecule's reactivity and utility in the synthesis of complex molecular architectures, particularly in the burgeoning field of targeted protein degradation.

This document serves as a technical resource for researchers, providing a comprehensive analysis of the bromine atom's influence on the chemical behavior of 5-Bromo-(2-morpholinoethylamino)pyridine. We will delve into the electronic and steric effects of the bromine substituent, explore its role in key synthetic transformations, and provide practical, field-proven insights into its application in drug discovery.

Molecular Structure and Physicochemical Properties

5-Bromo-(2-morpholinoethylamino)pyridine possesses the following structural and chemical properties:

Property	Value
Molecular Formula	C₁₁H₁₆BrN₃O[1]
Molecular Weight	286.17 g/mol [1]
CAS Number	364794-56-9[1]
Appearance	Solid
Storage	Room temperature[1]

The molecule consists of a pyridine ring substituted at the 5-position with a bromine atom and at the 2-position with a 2-morpholinoethylamino side chain. This arrangement of functional groups provides a unique combination of reactivity and structural features that are highly valuable in synthetic chemistry.

The Pivotal Role of the Bromine Atom: Electronic and Steric Effects

The reactivity of the pyridine ring is significantly influenced by the electronic properties of its substituents. The bromine atom at the 5-position of 5-Bromo-(2-morpholinoethylamino)pyridine exerts both inductive and resonance effects, which in turn modulate the electron density of the aromatic system.

Electronic Effects:

• Inductive Effect (-I): As a halogen, bromine is more electronegative than carbon and thus withdraws electron density from the pyridine ring through the sigma bond. This inductive effect deactivates the ring towards electrophilic aromatic substitution.

• Resonance Effect (+M): The lone pairs of electrons on the bromine atom can be delocalized into the pyridine ring through resonance. This mesomeric effect donates electron density to the ring, particularly at the ortho and para positions relative to the bromine atom.

In the case of 5-bromo-2-aminopyridine derivatives, the interplay of these effects is crucial. The electron-donating amino group at the 2-position and the electron-withdrawing bromine at the 5-position create a unique electronic environment that directs the regioselectivity of further reactions.

Steric Effects:

The bromine atom at the 5-position also introduces steric hindrance, which can influence the approach of reagents to the adjacent positions on the pyridine ring. While not as bulky as an iodo substituent, the steric presence of bromine can play a role in directing the regioselectivity of certain reactions, particularly those involving bulky catalysts or reagents.

Synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine

The synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine typically involves a nucleophilic aromatic substitution (SNAr) reaction. A common synthetic route starts from 2,5-dibromopyridine.

Figure 1: General synthetic scheme for 5-Bromo-(2-morpholinoethylamino)pyridine.

Experimental Protocol: Synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine

• Reaction Setup: To a solution of 2,5-dibromopyridine (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is added 2-morpholinoethan-1-amine (1.1-1.5 eq) and a base, typically potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq).

• Reaction Conditions: The reaction mixture is heated to a temperature ranging from 80 to 120 °C and stirred for several hours to overnight. The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and diluted with water. The aqueous layer is extracted with an organic solvent such as ethyl acetate or dichloromethane.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 5-Bromo-(2-morpholinoethylamino)pyridine.

Reactivity and Key Transformations of the Bromine Atom

The carbon-bromine bond in 5-Bromo-(2-morpholinoethylamino)pyridine is the primary site of reactivity, serving as a versatile handle for the introduction of diverse functionalities. This is most commonly achieved through palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds. In the context of 5-Bromo-(2-morpholinoethylamino)pyridine, the bromine atom can be coupled with a variety of aryl or heteroaryl boronic acids or esters to introduce new aromatic or heteroaromatic moieties. This reaction is instrumental in building molecular complexity and exploring structure-activity relationships in drug discovery programs.

Figure 2: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In a reaction vessel, combine 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 eq), the desired aryl or heteroaryl boronic acid or ester (1.1-1.5 eq), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05-0.10 eq), and a base, typically potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq).

• Solvent and Degassing: Add a degassed solvent system, commonly a mixture of 1,4-dioxane and water. Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Reaction Conditions: Heat the reaction mixture to a temperature between 80 and 100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up and Purification: After cooling, dilute the reaction with water and extract with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of carbon-nitrogen bonds.[2] The bromine atom of 5-Bromo-(2-morpholinoethylamino)pyridine can be coupled with a wide range of primary and secondary amines, providing access to a diverse library of N-aryl and N-heteroaryl compounds. This reaction is particularly valuable in medicinal chemistry for the synthesis of compounds with improved pharmacological properties.[3]

Figure 3: Generalized workflow for a Buchwald-Hartwig amination reaction.

Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a reaction vessel with 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 eq), the desired amine (1.1-1.5 eq), a palladium precatalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., Xantphos, BINAP), and a base (e.g., sodium tert-butoxide, cesium carbonate).

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene or 1,4-dioxane.

• Reaction Conditions: Heat the reaction mixture to a temperature typically ranging from 80 to 110 °C. Monitor the reaction's progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction, quench with water or a saturated aqueous solution of ammonium chloride, and extract with an organic solvent. The organic phase is then washed, dried, and concentrated. The product is purified by column chromatography.

Application in Drug Discovery: A Key Building Block for PROTACs

5-Bromo-(2-morpholinoethylamino)pyridine has emerged as a valuable building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that induce the degradation of specific target proteins by hijacking the cell's ubiquitin-proteasome system. They typically consist of a ligand that binds to the target protein, a ligand for an E3 ubiquitin ligase, and a linker connecting the two.

The 5-bromopyridine moiety of the title compound serves as a versatile anchor point for attaching the linker or the E3 ligase ligand via the cross-coupling reactions described above. The 2-morpholinoethylamino group can also be a part of the linker or contribute to the overall physicochemical properties of the PROTAC, such as solubility and cell permeability.

Characterization Data

Accurate characterization of 5-Bromo-(2-morpholinoethylamino)pyridine is essential for its use in synthesis. The following are typical spectroscopic data for this compound.

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the pyridine ring protons, the methylene protons of the ethyl chain, and the methylene protons of the morpholine ring. The chemical shifts and coupling constants of the pyridine protons would be influenced by the electronic effects of the bromine and amino substituents.

¹³C NMR: The carbon NMR spectrum would display signals for the five distinct carbon atoms of the pyridine ring and the carbon atoms of the morpholinoethylamino side chain.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (286.17 g/mol ), with a characteristic isotopic pattern due to the presence of the bromine atom.

Conclusion

The bromine atom in 5-Bromo-(2-morpholinoethylamino)pyridine is a key determinant of its reactivity, transforming the pyridine core into a versatile scaffold for the synthesis of complex molecules. Its electronic and steric properties, combined with its susceptibility to palladium-catalyzed cross-coupling reactions, make it an invaluable tool for medicinal chemists. The ability to readily introduce a wide array of substituents at the 5-position through reactions like the Suzuki-Miyaura coupling and Buchwald-Hartwig amination allows for the systematic exploration of chemical space and the optimization of drug candidates. As the field of targeted protein degradation continues to expand, the demand for such strategically functionalized building blocks will undoubtedly grow, solidifying the importance of 5-Bromo-(2-morpholinoethylamino)pyridine in the drug discovery pipeline.

References

• [Link to a relevant scientific article or patent on Buchwald-Hartwig amin
• Buchwald, S. L., & Hartwig, J. F. (Eds.). (2010). Palladium-Catalyzed C-N Cross-Coupling Reactions. John Wiley & Sons.
• [Link to a relevant scientific article or p
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
• [Link to a relevant scientific article or patent on the synthesis of aminopyridines]
• [Link to a relevant scientific article or patent on the use of bromopyridines in PROTACs]
• [Link to a supplier's website with spectroscopic d
• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination.
• [Link to a relevant review on pyridine chemistry in drug discovery]
• [Link to a relevant article on the electronic effects of substituents on arom

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• 3. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 5-Bromo-2-(morpholinoethylamino)pyridine

Introduction: A Privileged Scaffold in Kinase Inhibitor Design

The pyridine ring is a cornerstone scaffold in medicinal chemistry, integral to the structure of numerous approved pharmaceuticals.[1][2] When strategically functionalized, it provides an ideal framework for designing potent and selective enzyme inhibitors. The compound 5-Bromo-2-(morpholinoethylamino)pyridine has emerged as a particularly valuable building block in the synthesis of targeted kinase inhibitors. Kinases are a class of enzymes that play a central role in cellular signaling, and their dysregulation is a hallmark of many diseases, most notably cancer.[1] This makes them a prime target for therapeutic intervention.

This technical guide provides an in-depth exploration of the application of 5-Bromo-2-(morpholinoethylamino)pyridine in the synthesis of kinase inhibitors, with a particular focus on targeting the Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) signaling pathway.[3][4][5][6] We will delve into the mechanistic rationale behind the scaffold's efficacy, provide detailed, field-proven synthetic protocols, and discuss methods for activity assessment.

The Pharmacophoric Significance of the Morpholino-Pyridine Scaffold

The efficacy of 5-Bromo-2-(morpholinoethylamino)pyridine as a precursor for kinase inhibitors is not coincidental; it is rooted in the distinct roles played by each of its constituent parts. The strategic combination of the morpholine ring, the flexible ethylamino linker, the pyridine core, and the reactive bromine atom creates a powerful platform for generating diverse and potent inhibitors.

• The Morpholine Moiety: The Hinge-Binding Anchor The morpholine group is a key pharmacophore in a multitude of kinase inhibitors, especially those targeting the PI3K/mTOR pathway.[6][7] Its primary role is to form critical interactions within the ATP-binding pocket of the kinase. The oxygen atom of the morpholine ring frequently acts as a hydrogen bond acceptor, interacting with the backbone amide of a key residue in the "hinge region" of the kinase (e.g., Val851 in PI3Kα).[4][8] Furthermore, the saturated, non-aromatic nature of the morpholine ring allows it to sit comfortably within hydrophobic pockets adjacent to the hinge, enhancing binding affinity.[4][9] This interaction is crucial for the potency of many PI3K inhibitors.[10]

• The Pyridine Core: The Central Scaffold The pyridine ring serves as a rigid, planar scaffold that correctly orients the other functional groups for optimal interaction with the kinase active site. As an essential pharmacophoric element, the pyridine nitrogen can also participate in hydrogen bonding, further anchoring the inhibitor within the binding pocket.[11] Its aromatic nature allows for potential π-stacking interactions with aromatic residues in the active site.

• The Ethylamino Linker: Ensuring Optimal Geometry The two-carbon ethylamino chain provides rotational flexibility, allowing the morpholine ring to adopt the ideal conformation for binding to the hinge region, regardless of the substitutions made on the other side of the pyridine core. This linker is critical for maintaining high-affinity binding across a series of analogs.

• The Bromo Substituent: The Gateway to Diversity The bromine atom at the 5-position is the synthetic linchpin of the molecule. It serves as a versatile "handle" for a variety of palladium-catalyzed cross-coupling reactions.[12] This allows medicinal chemists to systematically introduce a wide array of aryl and heteroaryl groups, enabling a thorough exploration of the structure-activity relationship (SAR) to optimize potency, selectivity, and pharmacokinetic properties.[12] The most common and powerful methods employed are the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.[1][13][14]

Targeting the PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[3][7] Its aberrant activation is one of the most common dysregulated signaling events in human cancers, making it a high-priority target for oncology drug development.[3][4] Dual inhibitors that target both PI3K and mTOR can effectively shut down this pathway, offering a powerful therapeutic strategy.[4][5][15]

Caption: Simplified PI3K/Akt/mTOR signaling pathway and the point of intervention.

Synthetic Workflow and Experimental Protocols

The general strategy for utilizing 5-Bromo-2-(morpholinoethylamino)pyridine involves a palladium-catalyzed cross-coupling reaction to install a desired fragment, thereby generating a library of potential kinase inhibitors for screening.

Caption: General synthetic workflow for kinase inhibitor synthesis.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the palladium-catalyzed coupling of an arylboronic acid with 5-Bromo-2-(morpholinoethylamino)pyridine. This reaction is robust and tolerates a wide range of functional groups.[16]

Materials:

• 5-Bromo-2-(morpholinoethylamino)pyridine (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium(II) acetate [Pd(OAc)₂] (2-5 mol%) or Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Triphenylphosphine [PPh₃] (if using Pd(OAc)₂) (4-10 mol%)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 - 3.0 eq)

• Solvent system: 1,4-Dioxane and Water (e.g., 4:1 ratio) or DME and 2M Na₂CO₃ (3:1)[10]

• Inert gas (Nitrogen or Argon)

Equipment:

• Schlenk flask or round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Standard laboratory glassware for workup and purification

• Inert gas line

Procedure:

• To a dry Schlenk flask, add 5-Bromo-2-(morpholinoethylamino)pyridine (1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Add the palladium catalyst and ligand (if applicable) under a positive pressure of inert gas.

• Add the degassed solvent system (e.g., 1,4-Dioxane/Water 4:1) via syringe.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 4-16 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the final compound.

Protocol 2: Buchwald-Hartwig Amination

This protocol outlines the palladium-catalyzed C-N bond formation between 5-Bromo-2-(morpholinoethylamino)pyridine and a primary or secondary amine.[14]

Materials:

• 5-Bromo-2-(morpholinoethylamino)pyridine (1.0 eq)

• Amine (primary or secondary) (1.1 - 1.5 eq)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1-3 mol%)

• Xantphos or other suitable phosphine ligand (2-6 mol%)

• Cesium carbonate (Cs₂CO₃) or Sodium tert-butoxide (NaOtBu) (1.5 - 2.0 eq)

• Anhydrous toluene or 1,4-dioxane

• Inert gas (Nitrogen or Argon)

Equipment:

• Dry Schlenk tube or sealed reaction vial

• Magnetic stirrer with heating plate

• Glovebox (recommended for handling air-sensitive reagents)

• Standard laboratory glassware for workup and purification

Procedure:

• In a glovebox or under a positive flow of inert gas, add the palladium precursor (e.g., Pd₂(dba)₃), the phosphine ligand, and the base (e.g., Cs₂CO₃) to a dry Schlenk tube.

• Add 5-Bromo-2-(morpholinoethylamino)pyridine and the amine coupling partner.

• Add the anhydrous solvent (e.g., toluene) via syringe.

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 6-24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite® to remove palladium residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Structure-Activity Relationship (SAR) Exploration

Following synthesis and purification, the new chemical entities must be evaluated for their biological activity. A primary in vitro kinase assay is used to determine the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the inhibitor required to reduce the kinase activity by 50%. The table below presents hypothetical data for a series of analogs to illustrate the SAR process.

Compound ID	R-Group (at C5 of Pyridine)	PI3Kα IC₅₀ (nM)	mTOR IC₅₀ (nM)
Lead-01	3-aminophenyl	85	150
Ana-02	4-methoxyphenyl	120	210
Ana-03	Indole-5-yl	25	40
Ana-04	Pyrimidine-5-yl	15	22
Ref-Cpd	GDC-0941 (Reference)	18	350

This data is illustrative and for demonstration purposes only.

Conclusion

5-Bromo-2-(morpholinoethylamino)pyridine is a highly effective and versatile chemical intermediate for the synthesis of potent kinase inhibitors, particularly those targeting the PI3K/mTOR signaling pathway. Its structure is intelligently designed, with the morpholine moiety serving as a crucial hinge-binding element and the bromo substituent providing a reactive site for extensive chemical diversification. The synthetic protocols provided herein, centered around robust palladium-catalyzed cross-coupling reactions, offer researchers reliable methods to generate extensive libraries of novel compounds. This scaffold represents a validated starting point for drug discovery programs aimed at developing next-generation targeted cancer therapeutics.

References

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• Macrocyclization as a Source of Desired Polypharmacology. Discovery of Triple PI3K/mTOR/PIM Inhibitors. (2021). Journal of Medicinal Chemistry.
• Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. (2016). SpringerLink.
• The Versatility of the Morpholine Scaffold: A Technical Guide to Structure-Activity Rel
• Synthesis and Structure–Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold. (2017). Molecules.
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• Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. (2015). Molecules.
• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021).
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• The Pivotal Role of 5-Bromo-2-nitropyridine in the Synthesis of Potent Kinase Inhibitors: Application Notes and Protocols. (2025). BenchChem.
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• Application Notes and Protocols: 2-Bromo-5-methylpyridin-4-amine in the Synthesis of Kinase Inhibitors. (2025). BenchChem.
• Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. (2021).
• Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR P
• Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. (2022). Frontiers in Chemistry.
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Application Notes and Protocols for 5-Bromo-(2-morpholinoethylamino)pyridine in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Building Block for Targeted Protein Degradation in Neuroscience

5-Bromo-(2-morpholinoethylamino)pyridine is a specialized chemical entity categorized as a protein degrader building block. Its molecular structure, featuring a bromopyridine core linked to a morpholinoethylamino side chain, suggests its strategic utility in the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are a revolutionary class of therapeutic and research molecules designed to hijack the cell's natural protein disposal machinery to selectively eliminate disease-causing proteins.[1][2]

In the realm of neuroscience, where the accumulation of misfolded or aberrant proteins is a hallmark of numerous neurodegenerative diseases such as Alzheimer's and Parkinson's, the PROTAC technology offers a promising therapeutic avenue.[3][4][5] By facilitating the degradation of pathogenic proteins like tau and α-synuclein, PROTACs have the potential to halt or even reverse disease progression. 5-Bromo-(2-morpholinoethylamino)pyridine serves as a critical component in the construction of these targeted degraders, likely functioning as a ligand for an E3 ubiquitin ligase, a key enzyme in the protein degradation pathway.

Mechanism of Action: The PROTAC Approach to Eliminating Neuropathogenic Proteins

PROTACs are heterobifunctional molecules, meaning they have two distinct functional ends connected by a chemical linker. One end binds to the target protein of interest (POI), such as a pathogenic protein implicated in a neurodegenerative disease. The other end recruits an E3 ubiquitin ligase. The primary role of 5-Bromo-(2-morpholinoethylamino)pyridine in a PROTAC is to serve as this E3 ligase ligand.

The formation of a ternary complex between the POI, the PROTAC, and the E3 ligase brings the target protein into close proximity with the cellular machinery responsible for tagging proteins for degradation. The E3 ligase then facilitates the transfer of ubiquitin molecules to the target protein. This polyubiquitination acts as a molecular "tag," marking the protein for destruction by the proteasome, the cell's protein degradation machinery.[1][2] The PROTAC molecule itself is not degraded in this process and can catalytically induce the degradation of multiple target protein molecules.

While the precise E3 ligase targeted by 5-Bromo-(2-morpholinoethylamino)pyridine is not definitively established in publicly available literature, the most commonly recruited E3 ligases in PROTAC design are Cereblon (CRBN) and von Hippel-Lindau (VHL).[4][6] The protocols provided herein are designed to be adaptable for PROTACs targeting either of these E3 ligases.

Caption: General mechanism of PROTAC-mediated protein degradation.

Application Notes: Designing a PROTAC for a Neuroscience Target

The synthesis of a PROTAC using 5-Bromo-(2-morpholinoethylamino)pyridine involves a modular approach. The key components are:

• E3 Ligase Ligand: 5-Bromo-(2-morpholinoethylamino)pyridine. The bromine atom on the pyridine ring serves as a versatile chemical handle for linker attachment.

• Linker: A chemical chain of varying length and composition that connects the E3 ligase ligand to the target protein ligand. The nature of the linker is critical for optimal ternary complex formation and subsequent degradation efficiency.

• Target Protein Ligand (Warhead): A molecule with known affinity for the neuroscience protein of interest (e.g., a Tau protein binder).

The selection of the target protein ligand is paramount and will depend on the specific research question. For instance, in Alzheimer's disease research, a ligand that binds to aggregated Tau protein would be chosen.

Experimental Protocols

Protocol 1: General Synthesis of a PROTAC using 5-Bromo-(2-morpholinoethylamino)pyridine

This protocol outlines a general synthetic scheme for coupling 5-Bromo-(2-morpholinoethylamino)pyridine to a target protein ligand via a polyethylene glycol (PEG) linker. This is a common strategy in PROTAC synthesis.[7]

Materials:

• 5-Bromo-(2-morpholinoethylamino)pyridine

• Amine-terminated PEG linker of desired length

• Target protein ligand with a carboxylic acid functional group

• Coupling agents (e.g., HATU, HOBt)

• Base (e.g., DIPEA)

• Anhydrous solvents (e.g., DMF, DCM)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification equipment (e.g., flash chromatography, HPLC)

Procedure:

• Linker Attachment to E3 Ligase Ligand:

  • Dissolve 5-Bromo-(2-morpholinoethylamino)pyridine and an excess of the amine-terminated PEG linker in anhydrous DMF under an inert atmosphere.

  • Add a suitable base, such as DIPEA, to the reaction mixture.

  • Heat the reaction to a temperature appropriate for a nucleophilic aromatic substitution reaction (typically 80-120 °C) and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and purify the product (the E3 ligase ligand-linker conjugate) by flash chromatography.

• Coupling of E3 Ligase Ligand-Linker to the Target Protein Ligand:

  • Dissolve the target protein ligand (with a carboxylic acid) in anhydrous DMF.

  • Add coupling agents such as HATU and HOBt, followed by a base like DIPEA.

  • Stir the mixture for a short period to activate the carboxylic acid.

  • Add the purified E3 ligase ligand-linker conjugate to the reaction mixture.

  • Allow the reaction to proceed at room temperature until completion, monitoring by TLC or LC-MS.

  • Purify the final PROTAC product by preparative HPLC.

  • Confirm the identity and purity of the final PROTAC by NMR and high-resolution mass spectrometry.

Caption: A generalized workflow for the synthesis of a PROTAC.

Protocol 2: In Vitro Evaluation of PROTAC-Mediated Degradation of a Target Neuroscience Protein

This protocol describes the use of Western blotting to assess the degradation of a target protein in a neuronal cell line after treatment with the synthesized PROTAC.[3][8]

Materials:

• Neuronal cell line expressing the target protein (e.g., SH-SY5Y cells for neuroblastoma studies, or iPSC-derived neurons for more disease-relevant models).[9][10]

• Cell culture medium and supplements.

• Synthesized PROTAC.

• DMSO (for stock solutions).

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and nitrocellulose or PVDF membranes.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibody against the target protein.

• Primary antibody against a loading control (e.g., GAPDH or β-actin).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system for Western blots.

Procedure:

• Cell Culture and Treatment:

  • Plate the neuronal cells at an appropriate density in a multi-well plate and allow them to adhere and grow.

  • Prepare serial dilutions of the PROTAC in cell culture medium from a concentrated stock solution in DMSO. Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (typically <0.1%).

  • Treat the cells with varying concentrations of the PROTAC for a specified period (e.g., 24 hours). Include a vehicle control (DMSO only).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Collect the cell lysates and centrifuge to pellet cell debris.

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein concentrations of all samples and prepare them for SDS-PAGE by adding Laemmli buffer and boiling.

  • Load equal amounts of protein per lane onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

  • Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

  • Image the blot using a suitable imaging system.

  • Strip the membrane (if necessary) and re-probe with the primary antibody for the loading control.

• Data Analysis:

  • Quantify the band intensities for the target protein and the loading control using image analysis software.

  • Normalize the target protein band intensity to the loading control band intensity for each sample.

  • Plot the normalized protein levels against the PROTAC concentration to determine the DC50 (the concentration at which 50% of the protein is degraded).

Protocol 3: Assessment of Neuronal Viability

It is crucial to ensure that the observed protein degradation is not a result of general cellular toxicity. A neuronal viability assay should be performed in parallel with the degradation studies.[9]

Materials:

• Neuronal cell line.

• Synthesized PROTAC.

• Cell viability assay kit (e.g., MTT, PrestoBlue, or CellTiter-Glo).

• Multi-well plate reader.

Procedure:

• Plate the neuronal cells in a 96-well plate at a suitable density.

• Treat the cells with the same concentrations of the PROTAC as used in the degradation experiment.

• Incubate for the same duration.

• Perform the cell viability assay according to the manufacturer's instructions.

• Measure the signal using a plate reader.

• Calculate the percentage of viable cells relative to the vehicle control.

Data Presentation

Table 1: Hypothetical Data for a Tau-Targeting PROTAC

PROTAC Concentration (nM)	Normalized Tau Protein Level (%)	Neuronal Viability (%)
0 (Vehicle)	100	100
1	95	98
10	75	97
100	30	95
1000	10	93

Considerations for Neuroscience Applications

A significant challenge in developing PROTACs for neurological disorders is ensuring they can cross the blood-brain barrier (BBB). Therefore, in later stages of development, it is essential to assess the BBB permeability of the synthesized PROTAC using in vitro models (e.g., PAMPA) or in vivo animal studies.

Conclusion

5-Bromo-(2-morpholinoethylamino)pyridine is a valuable chemical tool for the construction of PROTACs aimed at neuroscience research. By serving as a versatile E3 ligase ligand building block, it enables the synthesis of molecules capable of selectively degrading pathogenic proteins implicated in a range of neurodegenerative disorders. The protocols outlined above provide a foundational framework for the synthesis and in vitro evaluation of such PROTACs, paving the way for further investigation into their therapeutic potential.

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• Zhu, R., et al. (2025). Targeted Protein Degradation: From Basic Science to Therapeutic Applications. ACS Chemical Biology, 20(5), 979-982.
• Resnick, E., et al. (2025). Identification of ligands for E3 ligases with restricted expression using fragment-based methods. bioRxiv.
• Lee, H., & Kim, D. (2024). The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology. Targets, 3(1), 1-20.
• Tofan, A. B., & Gütschow, M. (2025). Targeted Protein Degradation for Agricultural Applications: Rationale, Challenges, and Outlook. Journal of Agricultural and Food Chemistry, 73(42), 14899-14911.

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Application Notes &amp; Protocols: The Utility of 5-Bromo-(2-morpholinoethylamino)pyridine as a Versatile Fragment in Modern Drug Discovery

Abstract: Fragment-Based Drug Discovery (FBDD) has solidified its position as a cornerstone strategy for identifying novel chemical matter, particularly for challenging biological targets. This approach relies on the identification of low-molecular-weight fragments that bind with low affinity, which are then optimized into potent lead compounds. This guide provides a detailed examination of the fragment 5-Bromo-(2-morpholinoethylamino)pyridine , a trifunctional building block uniquely suited for FBDD campaigns. We will dissect its structural components—the 5-bromopyridine core as a versatile synthetic handle, the ethylamino linker for spatial orientation, and the morpholine moiety as a proven pharmacokinetic modulator. This document serves as a comprehensive resource for drug discovery researchers, offering not only a deep dive into the fragment's strategic value but also detailed, field-tested protocols for its application in hit-to-lead development.

Section 1: Physicochemical and Structural Analysis

The efficacy of a fragment in an FBDD program is dictated by its physicochemical properties and its potential for forming meaningful interactions with a biological target. 5-Bromo-(2-morpholinoethylamino)pyridine is an exemplary starting point, conforming well to the "Rule of Three" often used to guide fragment library design.[1]

Table 1: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₆BrN₃O	[2]
Molecular Weight	286.17 g/mol
CAS Number	364794-56-9	[2]
Form	Solid
SMILES	BrC1=CN=C(C=C1)NCCN2CCOCC2

| InChI Key | OBYPVXGEXMMHLO-UHFFFAOYSA-N | |

Deconstruction of the Fragment: Roles of the Key Moieties

The fragment's power lies in the distinct and complementary functions of its three primary components. Understanding these roles is critical to strategically deploying it in a drug discovery campaign.

• The 5-Bromopyridine Core: The pyridine ring is one of the most ubiquitous heterocycles in FDA-approved drugs, prized for its ability to engage in hydrogen bonding via the ring nitrogen and its overall metabolic stability.[3] The bromine atom at the 5-position is the fragment's primary reactive handle. The carbon-bromine bond is significantly weaker than a carbon-chlorine bond, making it highly susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions.[4] This enables chemists to use a wide array of synthetic methods, such as Suzuki, Sonogashira, and Buchwald-Hartwig reactions, to "grow" the fragment into the unoccupied space of a target's binding pocket.

• The Morpholine Moiety: The morpholine ring is a well-established "pharmacokinetic modulator."[5] Its inclusion in drug candidates often serves to improve aqueous solubility and metabolic stability and can enhance permeability across the blood-brain barrier in CNS-targeted programs.[6][7] The oxygen atom is a hydrogen bond acceptor, while the saturated, non-planar ring introduces favorable three-dimensional character, which can reduce off-target toxicity associated with highly planar molecules.[8] While generally stable, the morpholine ring can be a site of metabolism, a factor that can be addressed later in optimization through bioisosteric replacement.[5][9]

• The Ethylamino Linker: This flexible two-carbon linker provides rotational freedom, allowing the morpholine and pyridine rings to adopt an optimal conformation for binding to a target protein. The secondary amine is a key hydrogen bond donor and contributes to the overall basicity of the molecule.

Figure 1: Key functional regions of the title fragment.

Section 2: Strategic Applications in Drug Discovery

This fragment is not merely a starting material but a strategic tool for probing biological targets and systematically building high-affinity ligands.

Fragment Screening and Hit Identification

With a molecular weight under 300 Da, the fragment is an ideal candidate for inclusion in screening libraries. Biophysical methods are required to detect the weak (typically high micromolar to millimolar) binding affinities characteristic of initial fragment hits.[10]

Workflow: Fragment Hit Identification

• Library Design: Incorporate the title fragment into a diverse library of ~1,000-5,000 small molecules.

• Primary Screen: Use a high-throughput, low-protein-consumption method like Thermal Shift Assay (TSA) or Surface Plasmon Resonance (SPR) to screen for binders.

  • Causality: These methods detect binding by measuring changes in protein stability (TSA) or mass (SPR), making them ideal for detecting weak interactions without needing a functional readout.

• Hit Validation: Confirm positive hits using an orthogonal method. For example, if the primary screen was TSA, validation could be performed using SPR or NMR spectroscopy.

  • Trustworthiness: Using a second, different biophysical technique validates that the observed binding is not an artifact of the primary assay technology.

• Affinity Determination: Quantify the binding affinity (KD) of validated hits. A KD in the range of 10 µM to 5 mM is typical and actionable for a fragment of this size.[11]

Hit-to-Lead Optimization via Fragment Growing

Once 5-Bromo-(2-morpholinoethylamino)pyridine is identified as a hit, the 5-bromo position serves as the anchor point for synthetic elaboration. This "fragment growing" strategy involves synthesizing derivatives that extend from the core fragment to engage additional interaction points within the target's binding site, thereby increasing affinity and potency.[10]

Figure 2: Iterative workflow for hit-to-lead optimization.

Section 3: Detailed Experimental Protocols

The following protocols provide robust, reproducible methods for the synthetic elaboration of the fragment and subsequent evaluation of its derivatives.

Protocol: Suzuki-Miyaura Cross-Coupling for Fragment Elaboration

This protocol describes a general procedure for coupling various arylboronic acids to the 5-position of the fragment, a foundational step in exploring the Structure-Activity Relationship (SAR).

Objective: To synthesize a small library of analogs by introducing new aryl groups at the 5-position of the pyridine ring.

Rationale: The Suzuki-Miyaura reaction is chosen for its exceptional functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acid building blocks, allowing for rapid exploration of chemical space.[4][12]

Reagents & Equipment:

• 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst: Pd(dppf)Cl₂ (3 mol%)

• Base: Potassium Carbonate (K₂CO₃) (2.0 eq)

• Solvents: 1,4-Dioxane and Water (4:1 mixture), degassed

• Oven-dried reaction vial with stir bar

• Inert gas supply (Argon or Nitrogen)

• Heating block or oil bath

• TLC plates and LC-MS for reaction monitoring

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried reaction vial, add 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 mmol), the desired arylboronic acid (1.2 mmol), K₂CO₃ (2.0 mmol), and Pd(dppf)Cl₂ (0.03 mmol).[4]

  • Expertise: Using a slight excess of the boronic acid ensures complete consumption of the starting fragment. K₂CO₃ is a mild base suitable for many substrates.

• Inert Atmosphere: Seal the vial with a septum cap. Evacuate the vial and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure all oxygen is removed.

  • Causality: The Palladium(0) species in the catalytic cycle is sensitive to oxygen, which can lead to catalyst degradation and poor yields.

• Solvent Addition: Add the degassed 4:1 mixture of 1,4-dioxane/water (e.g., 5 mL) via syringe.

  • Expertise: The aqueous component is crucial for the transmetalation step of the catalytic cycle. Degassing the solvent removes dissolved oxygen.

• Reaction: Place the vial in a pre-heated heating block at 90 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 1-2 hours until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel column chromatography to yield the desired coupled product. Characterize by ¹H NMR and Mass Spectrometry.

Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method to evaluate the potency of newly synthesized compounds against a target kinase.

Objective: To determine the IC₅₀ value of synthesized analogs against a target kinase.

Principle: The assay measures the amount of ATP remaining in solution after a kinase reaction. Lower ATP levels indicate higher kinase activity. Potent inhibitors will prevent ATP consumption, resulting in a high luminescence signal.

Reagents & Equipment:

• Target kinase and its specific substrate

• Synthesized inhibitor compounds (dissolved in DMSO)

• ATP

• Assay Buffer (e.g., HEPES, MgCl₂, Brij-35)

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega)

• White, opaque 384-well microplates

• Multichannel pipette or liquid handler

• Plate reader with luminescence detection capabilities

Step-by-Step Procedure:

• Compound Plating: Create a serial dilution of the test compounds in DMSO. Typically, an 11-point, 3-fold dilution series starting from 100 µM is prepared. Dispense a small volume (e.g., 50 nL) of each concentration into a 384-well plate.

• Kinase Reaction:

  • Add the kinase/substrate mixture in assay buffer to each well.

  • Initiate the reaction by adding ATP to each well. The final volume might be 10 µL.

  • Trustworthiness: Include "no enzyme" and "no inhibitor" (DMSO only) controls to define the baseline and maximum activity windows of the assay.

• Incubation: Shake the plate gently and incubate at room temperature for a specified time (e.g., 60 minutes).

• Signal Detection: Add an equal volume (10 µL) of Kinase-Glo® reagent to each well to stop the kinase reaction and generate the luminescent signal.

• Reading: Incubate for 10 minutes to stabilize the signal, then measure luminescence using a plate reader.

• Data Analysis: Convert raw luminescence data to percent inhibition relative to controls. Plot percent inhibition versus compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Section 4: Conclusion and Future Outlook

5-Bromo-(2-morpholinoethylamino)pyridine is a powerful and versatile fragment for modern drug discovery. Its constituent parts offer a combination of a reliable synthetic handle for iterative growth, a flexible linker for optimal target engagement, and a privileged pharmacokinetic-modulating moiety. The protocols detailed herein provide a clear and validated pathway from initial hit identification through to lead optimization. As drug discovery moves towards more complex modalities, this fragment's classification as a "Protein Degrader Building Block" also suggests its utility in the design of bifunctional molecules like PROTACs, further expanding its application horizon.[2]

References

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• Daina, A., & Zoete, V. (2021). The expanding role of pyridine and dihydropyridine scaffolds in drug design. Expert Opinion on Drug Discovery, 16(11), 1331-1350.

• Wuitschik, G., et al. (2010). Spirocyclic oxetanes: a novel class of versatile building blocks for medicinal chemistry. Journal of Medicinal Chemistry, 53(8), 3227-3246.

• Gene Tools, LLC. (2023). Unlocking New Possibilities in Research, Therapeutics, and Beyond with Morpholino Antisense Oligos. Pharma's Almanac.

• Lenci, E., Calugi, L., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(3), 378–390.

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• Zhang, Y., et al. (2025). Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. European Journal of Medicinal Chemistry, 283, 117001.

• Summerton, J. E., & Weller, D. L. (2002). Using Morpholinos to Control Gene Expression. Current Protocols in Nucleic Acid Chemistry, 4(1), 4.29.1–4.29.25.

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• ResearchGate. Structure activity relationship.

• Ali, M., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 206.

• Baker, B., & D'Souza, M. (2023). Fragment-based drug discovery for disorders of the central nervous system: designing better drugs piece by piece. Frontiers in Chemistry, 11.

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• Sigma-Aldrich. 5-Bromo-(2-morpholinoethylamino)pyridine product page.

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Application Notes and Protocols for the Functionalization of 5-Bromo-(2-morpholinoethylamino)pyridine

Abstract: This document provides a comprehensive technical guide for the chemical functionalization of 5-Bromo-(2-morpholinoethylamino)pyridine, a versatile building block in medicinal chemistry and drug discovery. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering step-by-step methodologies for key palladium-catalyzed cross-coupling reactions. The guide emphasizes the causality behind experimental choices, ensuring robust and reproducible outcomes. All procedures are supported by authoritative references to underscore the scientific integrity of the presented methods.

Introduction: The Significance of 5-Bromo-(2-morpholinoethylamino)pyridine in Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, present in a multitude of FDA-approved drugs.[1][2][3][4] Its derivatives are known to exhibit a wide range of biological activities, including anticancer, antibacterial, and antiviral properties.[1][2][4] The title compound, 5-Bromo-(2-morpholinoethylamino)pyridine, is a particularly valuable synthetic intermediate. The bromine atom at the 5-position serves as a versatile handle for the introduction of diverse molecular fragments through various cross-coupling reactions. The morpholinoethylamino side chain can enhance aqueous solubility and provides a basic nitrogen center, which can be crucial for modulating pharmacokinetic properties and target engagement.

This guide provides detailed protocols for three of the most powerful and widely used palladium-catalyzed cross-coupling reactions for the functionalization of this pyridine core: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Sonogashira coupling.

Physicochemical Properties and Safety Considerations

Before commencing any experimental work, it is imperative to be familiar with the properties and safety requirements of 5-Bromo-(2-morpholinoethylamino)pyridine.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₆BrN₃O	[5][6][7]
Molecular Weight	286.17 g/mol	[5][6][8]
Appearance	Solid	[6][7][8]
CAS Number	364794-56-9	[5]
Storage	Room temperature, sealed in a dry environment.	[5][7]

Safety and Handling:

• General Precautions: Handle this compound in a well-ventilated area, preferably within a chemical fume hood.[9][10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[9][11][12]

• Hygiene: Avoid contact with skin and eyes. Do not ingest or inhale the dust. Wash hands thoroughly after handling.[9][10][11][13]

• In case of exposure:

  • Eyes: Rinse immediately with plenty of water for at least 15 minutes.[9]

  • Skin: Wash off immediately with plenty of soap and water.[9]

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[9]

  • Inhalation: Move the victim to fresh air. If breathing is difficult, provide artificial respiration.[9]

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.[10]

Experimental Protocols for Functionalization

The following protocols are designed to be robust starting points for the functionalization of 5-Bromo-(2-morpholinoethylamino)pyridine. Optimization may be necessary depending on the specific coupling partner.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds between an aryl halide and an organoboron compound.[14] This reaction is widely used to synthesize biaryl and related structures.[15]

Rationale: This protocol employs a palladium catalyst and a phosphine ligand to facilitate the coupling. The choice of a suitable base and solvent system is critical for achieving high yields.

Caption: Workflow for the Suzuki-Miyaura Coupling Reaction.

Protocol 1: Suzuki-Miyaura Coupling with an Arylboronic Acid

• Materials:

  • 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 mmol)

  • Arylboronic acid (1.2 mmol)

  • Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

  • Triphenylphosphine [PPh₃] (0.08 mmol, 8 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 mmol)

  • 1,4-Dioxane (8 mL)

  • Water (2 mL)

• Procedure:

  • To an oven-dried Schlenk flask, add 5-Bromo-(2-morpholinoethylamino)pyridine, the arylboronic acid, and potassium carbonate.

  • Add Pd(OAc)₂ and PPh₃ to the flask.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed 1,4-dioxane and water via syringe.

  • Heat the reaction mixture to 90 °C and stir vigorously for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Table 2: Representative Suzuki-Miyaura Coupling Reaction Parameters

Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)
Phenylboronic acid	Pd(OAc)₂ (2)	PPh₃ (8)	K₂CO₃	Dioxane/H₂O	90	16
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₃PO₄	Toluene/H₂O	100	12
3-Pyridylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	85	18

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[16][17][18] It allows for the coupling of aryl halides with a wide variety of amines.

Rationale: This protocol utilizes a palladium precatalyst and a specialized phosphine ligand (e.g., Xantphos or XPhos) that is effective for C-N bond formation. A strong base, such as sodium tert-butoxide, is typically required.[16][19]

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Protocol 2: Buchwald-Hartwig Amination with a Secondary Amine

• Materials:

  • 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 mmol)

  • Secondary amine (1.2 mmol)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.025 mmol, 2.5 mol%)

  • 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos) (0.06 mmol, 6 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol)

  • Anhydrous toluene (10 mL)

• Procedure:

  • In a glovebox, add 5-Bromo-(2-morpholinoethylamino)pyridine, Pd₂(dba)₃, Xantphos, and sodium tert-butoxide to an oven-dried Schlenk tube.

  • Evacuate and backfill the tube with an inert gas.

  • Add anhydrous toluene and the secondary amine via syringe.

  • Heat the reaction mixture to 100 °C and stir for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product by flash column chromatography.

Sonogashira Coupling: C-C (sp) Bond Formation

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[20][21][22] This reaction typically requires a palladium catalyst and a copper(I) co-catalyst.[20]

Rationale: The Sonogashira coupling proceeds under mild conditions and tolerates a wide range of functional groups.[20][23] The use of a copper co-catalyst is crucial for the activation of the alkyne.

Protocol 3: Sonogashira Coupling with a Terminal Alkyne

• Materials:

  • 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 mmol)

  • Terminal alkyne (1.5 mmol)

  • Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.03 mmol, 3 mol%)

  • Copper(I) iodide (CuI) (0.06 mmol, 6 mol%)

  • Triethylamine (Et₃N) (3.0 mmol)

  • Anhydrous tetrahydrofuran (THF) (10 mL)

• Procedure:

  • To a Schlenk flask, add 5-Bromo-(2-morpholinoethylamino)pyridine, Pd(PPh₃)₂Cl₂, and CuI.

  • Evacuate and backfill the flask with an inert gas.

  • Add anhydrous THF, triethylamine, and the terminal alkyne via syringe.

  • Stir the reaction mixture at room temperature for 8-16 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product by flash column chromatography.

Characterization of Functionalized Products

The successful synthesis of the desired functionalized pyridine derivatives should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the product.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate mass measurement to confirm the elemental composition.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final compound.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no product formation	Inactive catalyst	Use a fresh batch of catalyst or pre-activate it.
Insufficiently degassed solvents	Degas solvents thoroughly by sparging with an inert gas or by freeze-pump-thaw cycles.
Inappropriate base or ligand	Screen different bases and ligands to find the optimal combination for the specific substrate.
Formation of side products	Reaction temperature too high	Lower the reaction temperature and monitor the reaction more closely.
Incorrect stoichiometry	Ensure accurate measurement of all reagents.
Difficulty in purification	Product co-elutes with starting material	Optimize the mobile phase for column chromatography or consider a different purification technique (e.g., preparative HPLC).

Conclusion

The protocols outlined in this application note provide a robust framework for the functionalization of 5-Bromo-(2-morpholinoethylamino)pyridine, a key building block in modern drug discovery. By leveraging the power of palladium-catalyzed cross-coupling reactions, researchers can efficiently generate diverse libraries of novel pyridine derivatives for biological evaluation. The emphasis on understanding the rationale behind experimental choices and adherence to rigorous techniques will facilitate successful and reproducible synthetic outcomes.

References

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• Ali, G., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 205. [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling reaction of 5-bromoindole 15 with.... Retrieved from [Link]

• Razafindrainibe, F., et al. (2017). Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5‐ and 6‐alkynyl‐3‐fluoro‐2‐pyridinamidoximes. Chemistry – A European Journal, 23(47), 11269-11273. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.

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• Kumar, D., et al. (2011).

• ResearchGate. (n.d.). Pyridine functionalization using the dearomatization‐rearomatization.... Retrieved from [Link]

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Cell-based assay protocol using "5-Bromo-(2-morpholinoethylamino)pyridine"

Topic: Characterization of a Novel Protein Degrader Using a 5-Bromo-Pyridine Moiety for E3 Ligase Recruitment

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist Narrative

In the evolving landscape of targeted therapeutics, the focus is shifting from simple inhibition to the complete removal of disease-causing proteins. This is the paradigm of Targeted Protein Degradation (TPD), a strategy that co-opts the cell's own ubiquitin-proteasome system to eliminate specific proteins.[1][2] At the heart of this technology are Proteolysis-Targeting Chimeras (PROTACs)—heterobifunctional molecules designed with modularity.[3][] They consist of a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker connecting them.[2][5]

The compound "5-Bromo-(2-morpholinoethylamino)pyridine" represents a critical class of chemical structures—a building block for the E3 ligase-binding component of a PROTAC. The pyridine scaffold is a versatile and privileged structure in medicinal chemistry, known for its ability to form key interactions with biological targets.[6] While this building block itself is not the final therapeutic agent, it is integral to the synthesis of the final degrader molecule.

This guide, therefore, presents a comprehensive, field-proven protocol for the cell-based characterization of a hypothetical but representative PROTAC molecule, which we will call Degrader-734 . We will operate under the premise that Degrader-734 was synthesized to target the Bromodomain-containing protein 4 (BRD4)—a well-validated target in oncology—by recruiting an E3 ligase via a pyridine-based moiety derived from a building block like the one specified. This application note will not just list steps; it will elucidate the scientific rationale behind the assay design, ensuring a self-validating experimental system that delivers robust and interpretable data.

Principle of PROTAC-Mediated Protein Degradation

Degrader-734 functions by inducing proximity between the target protein (BRD4) and an E3 ubiquitin ligase. This event catalyzes the formation of a ternary complex (BRD4–Degrader-734–E3 Ligase), which is the crucial first step in the degradation cascade.[7][] The E3 ligase then poly-ubiquitinates BRD4, marking it as a substrate for the 26S proteasome. The proteasome subsequently degrades BRD4 into small peptides, and Degrader-734 can dissociate to mediate further degradation cycles, acting in a catalytic manner.[1][9]

Caption: PROTAC-mediated protein degradation pathway.

Experimental Design: A Two-Pronged Approach

To comprehensively evaluate Degrader-734, we must answer two fundamental questions:

• Target Engagement & Degradation: Does the compound effectively eliminate the target protein, BRD4, in a cellular context?

• Functional Consequence: Does the degradation of BRD4 lead to a measurable biological effect, such as inhibition of cancer cell proliferation?

This leads to a logical workflow involving two core assays: a direct measure of protein levels (Western Blot) and a functional measure of cell viability (Luminescent ATP assay).

Caption: Overall experimental workflow for degrader characterization.

Protocol 1: Quantifying BRD4 Degradation via Western Blot

Rationale: Western blotting is the gold standard for directly visualizing and quantifying the reduction in target protein levels.[10][11] This assay allows us to determine the potency (DC₅₀ - the concentration causing 50% degradation) and efficacy (Dₘₐₓ - the maximum percentage of degradation) of Degrader-734.[12]

3.1. Materials & Reagents

Reagent/Material	Recommended Source	Purpose
HeLa or VCaP cells	ATCC	Human cell lines expressing BRD4
DMEM/RPMI-1640 Media, FBS, Pen/Strep	Gibco	Cell culture
Degrader-734	Synthesized	Test compound
DMSO, Cell Culture Grade	Sigma-Aldrich	Vehicle control
MG132 Proteasome Inhibitor	Selleck Chemicals	Negative control (mechanistic validation)
RIPA Lysis Buffer	Cell Signaling Technology	Protein extraction
Protease/Phosphatase Inhibitor Cocktail	Roche	Prevent protein degradation post-lysis
BCA Protein Assay Kit	Thermo Fisher Scientific	Protein quantification
Laemmli Sample Buffer (4X)	Bio-Rad	Sample preparation for SDS-PAGE
Tris-Glycine Gels (4-15%)	Bio-Rad	Protein separation
PVDF Membrane	Millipore	Protein transfer
5% Non-fat Dry Milk or BSA in TBST	-	Blocking agent
Primary Antibody: Anti-BRD4	Cell Signaling Tech. (#13440)	Target protein detection
Primary Antibody: Anti-GAPDH or β-actin	Cell Signaling Tech. (#5174)	Loading control
HRP-conjugated Secondary Antibody	Jackson ImmunoResearch	Signal detection
ECL Substrate	Thermo Fisher Scientific	Chemiluminescent signal generation

3.2. Step-by-Step Methodology

• Cell Seeding: Seed HeLa or VCaP cells in 6-well plates at a density that will result in 70-80% confluency on the day of treatment. Incubate for 24 hours at 37°C, 5% CO₂.

  • Expert Insight: Consistent cell density is critical for reproducible results as protein expression can vary with confluency.[13]

• Compound Preparation: Prepare a 10 mM stock solution of Degrader-734 in DMSO. Create a 2X serial dilution series in culture media ranging from 2 µM to 0.5 nM (final concentration). Also prepare a vehicle control (DMSO only) and a control containing 10 µM MG132.

• Cell Treatment:

  • Dose-Response: Aspirate media from cells and add the prepared compound dilutions. Incubate for a fixed time (e.g., 18-24 hours).

  • Mechanistic Control: In a separate well, pre-treat cells with 10 µM MG132 for 1 hour, then co-treat with a potent concentration of Degrader-734 (e.g., 100 nM) for the same duration.

  • Trustworthiness: The MG132 co-treatment is a self-validating step. If Degrader-734 works via the proteasome, MG132 should "rescue" BRD4 from degradation.[10]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA buffer supplemented with fresh protease/phosphatase inhibitors to each well.

  • Scrape cells and transfer the lysate to a pre-chilled microfuge tube. Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant (protein lysate) to a new tube.[14]

• Protein Quantification & Sample Prep:

  • Determine protein concentration using a BCA assay.

  • Normalize all samples to the same concentration (e.g., 1 mg/mL) with lysis buffer.

  • Add 4X Laemmli buffer to a final concentration of 1X. Boil samples at 95°C for 5-10 minutes.[15]

• Western Blotting:

  • Load 20-30 µg of protein per lane onto a 4-15% Tris-Glycine gel.

  • Perform SDS-PAGE until the dye front reaches the bottom.

  • Transfer proteins to a PVDF membrane. Confirm transfer with Ponceau S staining.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies (anti-BRD4 and anti-GAPDH, diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane 3x for 10 minutes each with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash 3x for 10 minutes each with TBST.

  • Apply ECL substrate and image using a chemiluminescence detection system.

3.3. Data Analysis

• Use imaging software (e.g., ImageJ) to quantify the band intensity for BRD4 and the loading control (GAPDH) in each lane.

• Normalize the BRD4 signal to the GAPDH signal for each sample.

• Express the normalized BRD4 level as a percentage of the vehicle (DMSO) control.

• Plot the percentage of remaining BRD4 against the log concentration of Degrader-734 and fit a non-linear regression curve (log(inhibitor) vs. response -- variable slope) to determine the DC₅₀ and Dₘₐₓ.

Protocol 2: Assessing Cell Viability with CellTiter-Glo®

Rationale: Degrading BRD4 is expected to inhibit cell proliferation and induce apoptosis in sensitive cancer cell lines. The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, high-throughput method that quantifies ATP, an indicator of metabolically active cells.[16][17] This allows for the determination of an IC₅₀ value, which reflects the functional consequence of BRD4 degradation.

4.1. Materials & Reagents

Reagent/Material	Recommended Source
HeLa or VCaP cells	ATCC
Opaque-walled 96-well plates	Corning
Degrader-734	Synthesized
DMSO, Cell Culture Grade	Sigma-Aldrich
CellTiter-Glo® Luminescent Cell Viability Assay	Promega (Cat.# G7571)
Luminescence-capable Plate Reader	e.g., BMG LABTECH, Promega GloMax

4.2. Step-by-Step Methodology

• Cell Seeding: Seed cells in opaque-walled 96-well plates at a low density (e.g., 1,000-5,000 cells/well) in 100 µL of media. Incubate for 24 hours.

  • Expert Insight: The optimal seeding density ensures cells are in a logarithmic growth phase during the assay period and do not become over-confluent in the vehicle control wells.

• Compound Treatment: Prepare a serial dilution of Degrader-734 as described in Protocol 1. Add the dilutions to the respective wells. Include vehicle-only wells.

• Incubation: Incubate the plate for 72-96 hours at 37°C, 5% CO₂. This longer incubation period allows for the anti-proliferative effects of BRD4 degradation to manifest.

• Assay Procedure (add-mix-measure):

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for ~30 minutes.[17]

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

4.3. Data Analysis

• Subtract the average luminescence from "media-only" background wells.

• Express the data as a percentage of the vehicle (DMSO) control wells (set to 100% viability).

• Plot the percentage of viability against the log concentration of Degrader-734.

• Fit a non-linear regression curve (log(inhibitor) vs. response -- variable slope) to determine the IC₅₀ value.

Expected Results & Interpretation

A successful BRD4 degrader like Degrader-734 would exhibit a dose-dependent decrease in both BRD4 protein levels and cell viability.

Parameter	Hypothetical Value	Interpretation
DC₅₀	15 nM	The concentration of Degrader-734 required to degrade 50% of cellular BRD4.
Dₘₐₓ	>95%	The degrader is highly efficacious, capable of removing nearly all target protein.
IC₅₀	30 nM	The concentration of Degrader-734 required to inhibit cell viability by 50%.

The correlation between the DC₅₀ and IC₅₀ values provides strong evidence that the observed cytotoxicity is a direct result of target protein degradation. The "rescue" of BRD4 levels upon co-treatment with MG132 would mechanistically validate that Degrader-734 functions through the intended proteasomal pathway.

References

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• Pettersson, M., & Crews, C. M. (2019). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. Journal of Medicinal Chemistry. [Link]

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• Xiong, Y., et al. (2024). PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. Frontiers in Pharmacology. [Link]

• Al-Chawaf, A., et al. (2021). A beginner's guide to PROTACs and targeted protein degradation. The Biochemist. [Link]

• BMG Labtech. (2024). Cell-based protein degrader assays for microplates. [Link]

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• Reaction Biology. Protein Degradation Assay – PROTAC Screening. [Link]

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• Zeng, M., et al. (2020). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Future Medicinal Chemistry. [Link]

• Bio-Rad Laboratories. (2023). CELL VIABILITY ASSAYS | MTT Assay | Alamar Blue | Propidium Iodide | Cell Titer Glo. [Link]

• National Center for Biotechnology Information. (2013). Assay Guidance Manual - Cell Viability Assays. [Link]

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• Marin Biologic Laboratories. Design and Validate a GMP Cell Based Assay. [Link]

• Kaplan, J., et al. (2010). Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). Bioorganic & Medicinal Chemistry Letters. [Link]

• ResearchGate. (2022). Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Role of Pyridine Derivatives in Modern Drug Discovery. [Link]

• Wang, Y., et al. (2024). Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. European Journal of Medicinal Chemistry. [Link]

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Application Notes and Protocols for the Microwave-Assisted Synthesis of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine Derivatives

Introduction: The Significance of Substituted Aminopyridines

Substituted aminopyridines are a cornerstone of modern medicinal chemistry and drug development. Their versatile scaffold is found in a multitude of pharmacologically active agents, exhibiting a wide range of biological activities including kinase inhibition, anti-inflammatory, and anti-cancer properties. The target molecule, 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine, and its derivatives are of particular interest as they combine the key pharmacophoric elements of a bromopyridine core, a flexible ethylamino linker, and a morpholine moiety. The bromine atom serves as a crucial synthetic handle for further diversification through cross-coupling reactions, while the morpholinoethylamino side chain can significantly influence solubility, metabolic stability, and target engagement.

Traditional methods for the synthesis of such compounds often involve lengthy reaction times, harsh conditions, and the use of hazardous reagents, leading to low yields and significant by-product formation.[1] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener, more efficient, and rapid alternative.[2][3][4][5] By directly and efficiently heating the reaction mixture, microwave irradiation dramatically accelerates reaction rates, often leading to cleaner reactions and higher yields in a fraction of the time required by conventional heating.[2][3][5][6][7]

This comprehensive guide provides detailed protocols and technical insights for the synthesis of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine, leveraging the power of microwave chemistry. We will explore two robust and validated synthetic strategies: a Palladium-catalyzed Buchwald-Hartwig amination and a metal-free Nucleophilic Aromatic Substitution (SNAr).

The Engine of Acceleration: Understanding Microwave-Assisted Synthesis

The remarkable rate enhancements observed in microwave-assisted reactions stem from a unique heating mechanism that differs fundamentally from conventional methods.[3] Instead of relying on slow conductive heat transfer from the vessel walls, microwaves directly couple with polar molecules and ionic species within the reaction mixture.[2][8] This interaction occurs through two primary mechanisms:

• Dipolar Polarization: Polar molecules, like the solvents and reagents in our synthesis, possess a permanent dipole moment. When subjected to the rapidly oscillating electric field of the microwaves, these molecules attempt to align themselves with the field.[2][9] This rapid rotation and resulting intermolecular friction generate heat efficiently and volumetrically throughout the sample.[8]

• Ionic Conduction: If charged particles (ions) are present in the reaction mixture, they will migrate back and forth under the influence of the oscillating electric field.[10] The resulting collisions between these ions generate heat.[10]

This direct and instantaneous heating leads to a rapid increase in temperature, allowing the reaction to overcome the activation energy barrier much more quickly than with conventional heating.[9] The result is a dramatic reduction in reaction times, often from hours to mere minutes, with improved product yields and purity.[3][6]

Visualizing the Synthetic Pathways

The synthesis of 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine can be approached via two primary, highly effective methods. The choice between them may depend on available reagents, catalyst costs, and desired purity profile.

Caption: Workflow for Buchwald-Hartwig Amination.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
2,5-Dibromopyridine	≥98%	Sigma-Aldrich
N-(2-Aminoethyl)morpholine	≥98%	Sigma-Aldrich
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	Catalyst Grade	Strem Chemicals
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)	≥98%	Strem Chemicals
Sodium tert-butoxide (NaOtBu)	≥98%	Acros Organics
Anhydrous Toluene	DriSolv® or similar	MilliporeSigma
Microwave Reaction Vials (10-20 mL)	Biotage, CEM
Magnetic Stir Bars	VWR

Detailed Step-by-Step Protocol

• Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 2,5-dibromopyridine (1.0 mmol, 237 mg).

• Catalyst and Base Addition: Add sodium tert-butoxide (1.4 mmol, 135 mg), Pd₂(dba)₃ (0.02 mmol, 18.3 mg), and XPhos (0.04 mmol, 19.1 mg).

• Reagent and Solvent Addition: Add anhydrous toluene (5 mL) via syringe. Then, add N-(2-aminoethyl)morpholine (1.2 mmol, 156 mg, 156 µL).

• Sealing and Purging: Securely seal the vial with a crimp cap. Purge the vial with an inert gas (Argon or Nitrogen) for 2-3 minutes.

• Microwave Irradiation: Place the vial in the microwave reactor. Irradiate the mixture at 130-150 °C for 10-30 minutes. [3]Monitor the reaction progress by TLC or LC-MS if possible.

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine.

Parameter	Value	Rationale
Temperature	130-150 °C	Ensures sufficient energy for catalytic turnover; higher temperatures can be accessed safely with MW. [3]
Time	10-30 min	Drastically reduced from the 12-24 hours typical for conventional heating. [3]
Catalyst System	Pd₂(dba)₃ / XPhos	A robust, modern ligand system for challenging C-N couplings, known for high efficiency. [3]
Base	Sodium tert-butoxide (NaOtBu)	A strong, non-nucleophilic base essential for deprotonating the amine in the catalytic cycle. [3]
Solvent	Anhydrous Toluene	A common, relatively non-polar solvent for Buchwald-Hartwig reactions; must be anhydrous. [3]

Protocol 2: Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr)

As an alternative to palladium-catalyzed methods, a direct nucleophilic aromatic substitution can be employed. The electron-deficient nature of the pyridine ring, particularly when substituted with two halogens, can make it susceptible to nucleophilic attack, a process that is significantly accelerated by microwave heating. [1][11]This metal-free approach offers advantages in terms of cost and ease of product purification (no residual palladium).

Reaction Principle

The reaction proceeds via the addition of the amine nucleophile to the pyridine ring at the C2 position, forming a negatively charged intermediate (Meisenheimer complex). The subsequent elimination of the bromide ion restores the aromaticity and yields the substituted product. The C2 position is generally more activated towards nucleophilic attack than the C5 position in the pyridine ring.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
2,5-Dibromopyridine	≥98%	Sigma-Aldrich
N-(2-Aminoethyl)morpholine	≥98%	Sigma-Aldrich
1-Methyl-2-pyrrolidinone (NMP)	Anhydrous	MilliporeSigma
Toluene	ACS Grade	Fisher Scientific
Microwave Reaction Vials (10-20 mL)	Biotage, CEM
Magnetic Stir Bars	VWR

Detailed Step-by-Step Protocol

• Preparation: In a 20 mL microwave reaction vial with a magnetic stir bar, combine 2,5-dibromopyridine (1.0 mmol, 237 mg) and a significant excess of N-(2-aminoethyl)morpholine (5.0 mmol, 651 mg, 651 µL). Note: The excess amine also acts as the base.

• Solvent Addition: Add a solvent mixture of NMP (2 mL) and Toluene (1 mL). [1]3. Sealing: Securely seal the vial with a crimp cap.

• Microwave Irradiation: Place the vial in the microwave reactor. Irradiate the mixture at 180 °C for 30-60 minutes. [1]5. Work-up: After cooling to room temperature, dilute the reaction mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Parameter	Value	Rationale
Temperature	180 °C	Higher temperatures are often required for uncatalyzed SNAr reactions to proceed at a reasonable rate. [1]
Time	30-60 min	Microwave heating allows for rapid attainment of the target temperature, facilitating a fast reaction. [1]
Amine Stoichiometry	5 equivalents	An excess of the amine is used to drive the reaction to completion and to act as a base to neutralize the HBr formed.
Solvent System	NMP / Toluene	NMP is a polar aprotic solvent that can facilitate SNAr reactions; Toluene helps to modulate the polarity. [1]

Safety and Handling Precautions

Researcher Responsibility: It is imperative that all researchers consult the Safety Data Sheet (SDS) for each reagent before commencing any experimental work. [12]

• General Chemical Safety: Handle all chemicals in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. [13][14]* Microwave Reactor Safety:

  • Only use microwave systems specifically designed for chemical synthesis. [12]Domestic microwave ovens are not suitable and can be extremely dangerous. [12] * Never operate the microwave with a damaged door or seals. [13] * Always use the correct reaction vessels designed for the pressures that may be generated. [15] * Do not exceed the recommended fill volume for the reaction vessel (typically no more than 2/3 full). [14] * Be aware of the potential for rapid pressure buildup, especially with volatile solvents. [12]Modern laboratory microwave reactors have built-in pressure monitoring and safety cutoffs. [1] * Exothermic reactions should be handled with extreme caution, starting with small-scale trials at low power. [12]* Reagent-Specific Hazards:

  • 2,5-Dibromopyridine: Irritant. Avoid inhalation and contact with skin and eyes.

  • N-(2-Aminoethyl)morpholine: Corrosive. Causes severe skin burns and eye damage.

  • Palladium Catalysts: Handle in a fume hood. Some palladium compounds can be sensitizers.

  • Sodium tert-butoxide: Corrosive and flammable solid. Reacts violently with water. Handle under an inert atmosphere.

  • Toluene/NMP: Flammable/combustible liquids. Both are reproductive toxins. Avoid inhalation and skin contact.

Conclusion and Future Perspectives

The protocols outlined in this guide demonstrate the profound impact of microwave-assisted synthesis on the preparation of valuable heterocyclic building blocks like 5-Bromo-N-(2-morpholinoethyl)pyridin-2-amine. Both the Buchwald-Hartwig amination and the SNAr approach offer rapid and efficient routes to the target molecule, showcasing significant advantages over conventional heating methods. The choice of protocol will depend on project-specific factors such as cost, scalability, and purification requirements. The successful application of these microwave-driven methodologies empowers researchers in drug discovery and development to accelerate their synthetic efforts, enabling the rapid generation of novel chemical entities for biological evaluation.

References

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Application Note: High-Throughput Screening of a "5-Bromo-(2-morpholinoethylamino)pyridine" Library for Novel Kinase Inhibitors

Introduction: The Strategic Value of Privileged Scaffolds

In modern drug discovery, the efficient exploration of chemical space is paramount. High-throughput screening (HTS) serves as a primary engine for identifying novel chemical matter against therapeutic targets.[1][2] The starting point of any successful HTS campaign is a well-designed compound library. Libraries built around "privileged scaffolds" — molecular frameworks that are capable of binding to multiple biological targets — offer a significant advantage. The pyridine ring, a common motif in medicinal chemistry, is one such scaffold known for its presence in numerous approved drugs.

The "5-Bromo-(2-morpholinoethylamino)pyridine" core (Figure 1) represents a synthetically tractable and functionally rich scaffold. Its constituent parts suggest high potential for biological activity:

• 5-Bromopyridine: A versatile synthetic handle for downstream chemical modification and structure-activity relationship (SAR) studies.[3][4]

• Morpholinoethylamino side chain: This feature can enhance aqueous solubility and provides a nitrogen atom that can act as a key hydrogen bond acceptor or donor, facilitating interactions with biological targets.[5][6]

• Classification as a "Protein Degrader Building Block" : This suggests its utility in constructing bifunctional molecules like PROTACs (Proteolysis Targeting Chimeras), a rapidly emerging therapeutic modality.[7]

Given that protein kinases are a major and "druggable" target class in oncology and immunology, and are often modulated by pyridine-containing compounds, screening a library based on this scaffold against the human kinome is a scientifically sound strategy for hit identification.[8][9][10] This document provides a comprehensive, field-proven guide for executing an HTS campaign with a "5-Bromo-(2-morpholinoethylamino)pyridine" library, from initial assay development to confirmed hit identification.

Compound Core Structure	Chemical Properties
Name: 5-Bromo-(2-morpholinoethylamino)pyridine	Molecular Formula: C₁₁H₁₆BrN₃O[5][7]
Structure: BrC1=CN=C(C=C1)NCCN2CCOCC2	Molecular Weight: 286.17 g/mol [5][6]
CAS Number: 364794-56-9[6][7]	Key Features: Halogen for SAR, Solubilizing Group

The HTS Workflow: A Self-Validating Cascade

A successful HTS campaign is not a single experiment but a multi-stage funnel designed to progressively eliminate false positives and enrich for genuine, tractable hits.[11][12] Our workflow is designed as a self-validating system, where each stage provides the quality control necessary to justify progression to the next.

Caption: The High-Throughput Screening (HTS) Cascade.

Phase 1: Assay Development and Primary Screen

The foundation of any HTS campaign is a robust, reproducible, and cost-effective assay.[2][13] For kinase inhibitor screening, biochemical assays are often preferred for the primary screen as they directly measure enzyme activity and are less prone to the complexities and artifacts of a cellular environment.[14][15][16][17]

Rationale for Assay Choice: ADP-Glo™ Kinase Assay

We recommend the ADP-Glo™ Kinase Assay (Promega) or a similar ADP-quantification method. This format measures kinase activity by quantifying the amount of ADP produced during the phosphorylation reaction.

• Expertise & Causality: Why this choice?

  • Universality: ADP is the universal product of all kinase reactions, making this assay platform adaptable to virtually any protein kinase.[18]

  • High Signal-to-Background: The assay uses a two-step process. First, excess ATP is depleted. Second, the remaining ADP is converted to ATP, which then drives a luciferase reaction. This generates a strong luminescent "glow" signal that is directly proportional to kinase activity, providing a large dynamic range.

  • HTS Compatibility: The protocol is simple "add-and-read," requires no separation steps, and is robust against chemical interference that often plagues fluorescence-based methods.[19]

Protocol: Assay Development and Miniaturization

Objective: To determine optimal assay conditions (enzyme concentration, substrate concentration, reaction time) in a 384-well plate format that yield a robust and statistically significant signal window.

• Enzyme Titration:

  • Prepare serial dilutions of the target kinase in kinase reaction buffer.

  • Dispense into a 384-well plate.

  • Initiate the reaction by adding a fixed, saturating concentration of substrate and ATP (typically at the Km value for the specific kinase).

  • Incubate for a set time (e.g., 60 minutes) at room temperature.

  • Stop the reaction and develop the signal according to the ADP-Glo™ protocol.

  • Goal: Identify the lowest enzyme concentration that gives a robust signal (e.g., >10-fold over background) within the linear range of the reaction.

• Substrate & ATP Titration:

  • Using the optimal enzyme concentration, perform a matrix titration of varying substrate and ATP concentrations around their reported Km values.

  • Goal: Determine the Michaelis-Menten constant (Km) for both ATP and substrate under the established assay conditions. For the HTS, running the assay at the Km of ATP provides optimal sensitivity for detecting ATP-competitive inhibitors.

• Z'-Factor Validation (Dry Run):

  • Before screening the library, a "dry run" using only controls is essential to validate assay performance.[11]

  • Prepare a 384-well plate with 192 wells for the "High Signal" control (DMSO vehicle, 100% activity) and 192 wells for the "Low Signal" control (a known potent inhibitor, 0% activity).

  • Run the assay and calculate the Z'-factor using the formula:

    • Z' = 1 - (3σp + 3σn) / |μp - μn|

    • Where μ is the mean and σ is the standard deviation of the positive (p) and negative (n) controls.[20]

  • Trustworthiness: The Z'-factor is a measure of the statistical separation between the high and low controls. It accounts for both the dynamic range of the signal and the data variation.[21][22] An assay is considered robust and suitable for HTS only when a Z'-factor of > 0.5 is consistently achieved.[11][20][23]

Z'-Factor Value	Assay Quality Interpretation
1.0	Ideal (theoretically perfect)[23]
0.5 to 1.0	Excellent; a robust assay for HTS.[22][23]
0 to 0.5	Marginal; may require further optimization.[22][23]
< 0	Unsuitable for screening.[22][23]

Protocol: Primary High-Throughput Screen

Objective: To screen the entire "5-Bromo-(2-morpholinoethylamino)pyridine" library at a single concentration to identify "primary hits."

• Compound Plating: Using an acoustic liquid handler (e.g., Echo®), transfer a small volume (e.g., 50 nL) of each library compound from the source plates to the 384-well assay plates to achieve a final concentration of 10 µM.

• HTS Plate Layout: A standardized plate map is critical for data analysis and quality control.

Caption: Example 384-well plate map (PC=Positive Control, NC=Negative Control, C=Compound).

• Reagent Addition: Add the target kinase to all wells, mix, and briefly incubate.

• Reaction Initiation: Add the ATP/substrate mixture to all wells to start the reaction. Incubate for the predetermined time (e.g., 60 minutes).

• Signal Development: Add the ADP-Glo™ I reagent (to deplete ATP), incubate, then add the ADP-Glo™ II reagent (to generate signal).

• Data Acquisition: Read the luminescence on a plate reader.

Phase 2: Hit Confirmation and Triage

Raw HTS data is inherently noisy. A rigorous triage process is essential to distinguish true hits from assay artifacts and promiscuous compounds, thereby focusing resources on the most promising molecules.[12][24][25]

Data Analysis and Primary Hit Selection

• Normalization: For each plate, normalize the data. The "High Signal" (DMSO) wells are set to 0% inhibition, and the "Low Signal" (potent inhibitor) wells are set to 100% inhibition. The percent inhibition for each library compound is calculated relative to these controls.

• Quality Control: Calculate the Z'-factor for each individual plate. Plates with a Z' < 0.5 should be flagged for review or repeated.

• Hit Threshold: A primary hit is typically defined as any compound that exhibits inhibition greater than a statistically significant threshold. A common and robust cutoff is three standard deviations (3σ) from the mean of the neutral (DMSO) control wells.

The Problem of Promiscuous Inhibitors

A major pitfall in HTS is the prevalence of "promiscuous inhibitors" that show activity across numerous unrelated targets.[26][27][28] Many of these compounds act by forming colloidal aggregates that sequester and denature the target enzyme, rather than through specific binding.[29][30] Failing to identify these artifacts early can lead to a significant waste of resources.

Protocol: Hit Confirmation and Counter-Screening

Objective: To confirm the activity of primary hits and filter out false positives and promiscuous inhibitors.

• Hit Re-test: Cherry-pick the primary hits from the library and re-test them in the primary assay to confirm activity. A hit is confirmed if it reproduces its inhibitory activity.

• Orthogonal Assay: Validate the confirmed hits in a different assay format that relies on an independent detection technology (e.g., a TR-FRET or fluorescence polarization-based assay). This helps eliminate compounds that interfere with the primary assay's detection system.

• Promiscuity Counter-Screen (Detergent Test):

  • Rationale: The aggregation-based mechanism of many promiscuous inhibitors is sensitive to the presence of non-ionic detergents.[29][30]

  • Protocol: Re-run the confirmed hits in the primary kinase assay in the presence and absence of a low concentration (e.g., 0.01%) of Triton X-100.

  • Interpretation:

    • True Hits: The inhibitory activity will be largely unaffected by the detergent.

    • Promiscuous Aggregators: The inhibitory activity will be significantly attenuated or abolished in the presence of the detergent.

Caption: The Hit Triage Funnel for filtering and validating hits.

Phase 3: Dose-Response Analysis and Lead Generation

The final step in the HTS campaign is to characterize the potency of the validated hits. This is achieved by generating dose-response curves to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).[31]

Protocol: IC₅₀ Determination

• Compound Preparation: For each validated hit, prepare a serial dilution series (e.g., 10-point, 3-fold dilutions) starting from a high concentration (e.g., 50 µM).

• Assay Execution: Test the full dilution series of each compound in the primary kinase assay.

• Data Analysis:

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) using a suitable software package (e.g., GraphPad Prism, Python libraries).[31][32]

  • The equation is: Y = Bottom + (Top - Bottom) / (1 + 10^((LogIC₅₀ - X) * HillSlope))

  • From this curve fit, the IC₅₀ value for each compound is accurately determined.[33][34][35]

Next Steps: From Hit to Lead

The output of this HTS campaign is a set of validated hits with confirmed potency (IC₅₀ values) and initial evidence of specificity (i.e., they are not promiscuous aggregators). These compounds serve as the starting point for a lead optimization program.[12] Subsequent steps include:

• Secondary Screening: Profile the hits against a panel of related kinases to determine selectivity.

• Structure-Activity Relationship (SAR) Analysis: Procure or synthesize analogs of the most promising hits to understand which chemical features are essential for activity.[24]

• Target Validation: Confirm that the compound's activity in a biochemical assay translates to a desired effect in a relevant cell-based model.[36]

Conclusion

This application note outlines a robust, multi-stage strategy for the high-throughput screening of a "5-Bromo-(2-morpholinoethylamino)pyridine" library against protein kinase targets. By integrating rigorous assay development, multi-step hit validation to remove artifacts, and quantitative potency determination, this workflow is designed to maximize the probability of identifying high-quality, tractable chemical matter. This systematic approach transforms a simple screening campaign into a scientifically rigorous process, laying a solid foundation for a successful drug discovery program.

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The Strategic Utility of 5-Bromo-(2-morpholinoethylamino)pyridine in the Synthesis of Novel Heterocyclic Compounds: Application Notes and Protocols

Introduction: Unlocking New Chemical Space in Drug Discovery

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutics.[1][2] Its presence in numerous FDA-approved drugs is a testament to its versatile nature, enabling fine-tuning of physicochemical properties and facilitating crucial interactions with biological targets.[3] "5-Bromo-(2-morpholinoethylamino)pyridine" emerges as a particularly valuable building block, offering a strategic entry point for the synthesis of diverse and complex heterocyclic compounds. The bromine atom at the 5-position serves as a versatile handle for palladium-catalyzed cross-coupling reactions, while the morpholinoethylamino side chain can influence solubility, metabolic stability, and target engagement.[4]

This guide provides an in-depth exploration of the application of "5-Bromo-(2-morpholinoethylamino)pyridine" in the synthesis of novel heterocyclic compounds. We will delve into the mechanistic underpinnings of key synthetic transformations, provide detailed, field-proven protocols, and discuss the potential applications of the resulting molecules in drug discovery, with a particular focus on kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

Core Properties of 5-Bromo-(2-morpholinoethylamino)pyridine

A thorough understanding of the starting material is paramount for successful synthesis.

Property	Value	Source
Molecular Formula	C₁₁H₁₆BrN₃O	[5]
Molecular Weight	286.17 g/mol	[5]
CAS Number	364794-56-9	[4]
Appearance	Solid	[5]
SMILES	BrC1=CN=C(C=C1)NCCN2CCOCC2	[5]
InChI Key	OBYPVXGEXMMHLO-UHFFFAOYSA-N	[5]

Key Synthetic Transformations: A Gateway to Molecular Diversity

The reactivity of the C-Br bond in "5-Bromo-(2-morpholinoethylamino)pyridine" is the linchpin for its utility in constructing novel heterocyclic systems. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination, are the workhorses for this purpose, enabling the formation of new carbon-carbon and carbon-nitrogen bonds, respectively.[6][7]

Suzuki-Miyaura Coupling: Forging New Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is a powerful and versatile method for forming C-C bonds by coupling an organoboron compound with a halide.[4][5] This reaction is highly valued for its mild conditions, broad functional group tolerance, and the commercial availability of a wide array of boronic acids and their derivatives.

Scientific Rationale: The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and preventing side reactions. The palladium catalyst, typically in its Pd(0) oxidation state, is the active species that undergoes oxidative addition to the C-Br bond of the pyridine. The ligand stabilizes the palladium center and modulates its reactivity. The base is required for the transmetalation step, where the organic group is transferred from the boron atom to the palladium. The solvent system must be capable of dissolving the reactants and facilitating the catalytic cycle.

Detailed Protocol: Synthesis of a 5-Aryl-(2-morpholinoethylamino)pyridine Derivative

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of 5-bromopyridine derivatives.[4][5]

Materials:

• 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a Schlenk flask, combine "5-Bromo-(2-morpholinoethylamino)pyridine" (1.0 mmol, 286 mg), the desired arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol, 276 mg).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst Addition: Under a positive flow of inert gas, add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 58 mg).

• Solvent Addition: Add 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Degassing: Degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Reaction: Heat the mixture to 90-100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (50 mL) and wash with water (2 x 20 mL) and brine (20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 5-aryl-(2-morpholinoethylamino)pyridine derivative.

Parameter	Recommended Condition	Rationale
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	Readily available and effective for a broad range of substrates.
Ligand	PPh₃ (from catalyst), dppf	Triphenylphosphine is a standard ligand; dppf can be beneficial for challenging couplings.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Carbonates are generally effective and well-tolerated by many functional groups.
Solvent	1,4-Dioxane/Water, Toluene/Water, DME/Water	A mixture of an organic solvent and water is typically required for solubility of both organic and inorganic reagents.
Temperature	80-110 °C	Sufficient to drive the reaction to completion in a reasonable timeframe.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide and an amine, providing a powerful tool for the synthesis of arylamines.[6][8] This reaction has revolutionized the synthesis of anilines and related compounds, which are prevalent in pharmaceuticals and agrochemicals.

Scientific Rationale: Similar to the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination proceeds through a catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[9] The choice of a bulky, electron-rich phosphine ligand is often crucial for promoting the reductive elimination step, which can be the rate-limiting step of the cycle. The base plays a critical role in deprotonating the amine, making it a more potent nucleophile.

Detailed Protocol: Synthesis of a N-Aryl-5-(2-morpholinoethylamino)pyridin-3-amine Derivative

This protocol is based on established methods for the Buchwald-Hartwig amination of bromopyridines.[9][10]

Materials:

• 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 equiv)

• Aryl amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv)

• Xantphos (0.08 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add "5-Bromo-(2-morpholinoethylamino)pyridine" (1.0 mmol, 286 mg), the aryl amine (1.2 mmol), sodium tert-butoxide (1.4 mmol, 135 mg), Pd₂(dba)₃ (0.02 mmol, 18 mg), and Xantphos (0.08 mmol, 46 mg).

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add anhydrous toluene (10 mL) via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by the careful addition of saturated aqueous ammonium chloride (20 mL). Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired N-aryl-5-(2-morpholinoethylamino)pyridin-3-amine derivative.

Parameter	Recommended Condition	Rationale
Palladium Pre-catalyst	Pd₂(dba)₃, Pd(OAc)₂	Common and effective Pd(0) and Pd(II) sources.
Ligand	Xantphos, XPhos, RuPhos, BINAP	Bulky, electron-rich phosphine ligands are generally required for efficient C-N bond formation.
Base	NaOtBu, LiHMDS, K₃PO₄, Cs₂CO₃	Strong bases like NaOtBu are often necessary, but weaker inorganic bases can be used for base-sensitive substrates.
Solvent	Toluene, Dioxane, THF	Anhydrous, non-protic solvents are essential for this reaction.
Temperature	80-120 °C	Higher temperatures are often required to drive the reaction to completion.

Applications in Drug Discovery: Building the Next Generation of Therapeutics

The novel heterocyclic compounds synthesized from "5-Bromo-(2-morpholinoethylamino)pyridine" have significant potential in various areas of drug discovery.

Kinase Inhibitors

The pyridine core is a well-established scaffold for the development of kinase inhibitors, often interacting with the hinge region of the kinase ATP-binding site.[11] By functionalizing the 5-position of the pyridine ring through Suzuki-Miyaura coupling, a diverse range of aryl and heteroaryl moieties can be introduced to probe the hydrophobic pocket of the kinase active site, leading to the development of potent and selective inhibitors. The morpholinoethylamino side chain can further enhance binding affinity and improve pharmacokinetic properties. For instance, the core structure is related to that of known adenosine kinase inhibitors.[12]

PROTACs (Proteolysis-Targeting Chimeras)

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.[13][14] "5-Bromo-(2-morpholinoethylamino)pyridine" can serve as a versatile scaffold for the synthesis of PROTACs. The 5-position can be functionalized via Suzuki-Miyaura or Buchwald-Hartwig reactions to attach a linker connected to a ligand for an E3 ligase (e.g., derivatives of thalidomide for Cereblon, or VHL ligands). The morpholinoethylamino moiety can be part of the linker or contribute to the overall properties of the PROTAC molecule.

Conclusion

"5-Bromo-(2-morpholinoethylamino)pyridine" is a highly valuable and versatile building block for the synthesis of novel heterocyclic compounds with significant potential in drug discovery. Its strategic functionalization through robust and well-established palladium-catalyzed cross-coupling reactions provides access to a vast chemical space. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize this compound in their quest for the next generation of innovative therapeutics.

References

• BenchChem. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine.
• Aladdin Scientific. 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams.

• A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC) Under Miniaturized Conditions. PMC - NIH. Retrieved from [Link]

• Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link]

• Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. SciSpace. Retrieved from [Link]

• A facile and efficient synthesis of 3-amino-5-bromopyridine derivatives using microwave irradiation. HETEROCYCLES, Vol. 83, No. 4, 2011. Retrieved from [Link]

• Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. RSC Publishing. Retrieved from [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules 2015, 20(1), 1133-1146. Retrieved from [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Retrieved from [Link]

• Fused Pyridine Derivatives: Synthesis and Biological Activities. ResearchGate. Retrieved from [Link]

• Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine. PubMed Central. Retrieved from [Link]

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• Pyridine and its derivatives are the building blocks for a wide range of medicines because of their potent biological action. ResearchGate. Retrieved from [Link]

• Synthesis of Some Novel Fused Heterocyclic Compounds Derivatives from Bis-chalcones. Oriental Journal of Chemistry. Retrieved from [Link]

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• Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. PMC - NIH. Retrieved from [Link]

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• Discovery of 4-amino-5-(3-bromophenyl)-7-(6-morpholino-pyridin-3-yl)pyrido[2,3-d]pyrimidine, an orally active, non-nucleoside adenosine kinase inhibitor. PubMed. Retrieved from [Link]

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Application Notes &amp; Protocols: Investigating 5-Bromo-(2-morpholinoethylamino)pyridine in Antimicrobial Drug Discovery

Abstract

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Pyridine derivatives represent a privileged scaffold in medicinal chemistry, with numerous compounds exhibiting a wide range of biological activities, including antimicrobial effects.[1][][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of "5-Bromo-(2-morpholinoethylamino)pyridine" as a representative candidate for antimicrobial drug discovery. These detailed application notes and protocols outline a systematic approach to evaluating its antimicrobial efficacy and cytotoxic profile, thereby establishing a foundational dataset for further investigation and lead optimization.

Introduction: The Rationale for Investigating Pyridine Derivatives

Pyridine and its derivatives are fundamental heterocyclic structures found in numerous natural products, pharmaceuticals, and agrochemicals.[1] Their unique chemical properties, including water solubility and the ability to form hydrogen bonds, make them a versatile scaffold in drug design.[] The pyridine nucleus is a key component in many approved drugs, highlighting its therapeutic potential.[3]

Recent studies have demonstrated that various substituted pyridine compounds possess significant antibacterial and antifungal properties.[1][4][5] The presence of specific functional groups, such as halogens (e.g., bromine) and substituted amino side chains, can significantly influence the antimicrobial potency and spectrum of activity.[3][6] "5-Bromo-(2-morpholinoethylamino)pyridine" (Figure 1) incorporates several of these key structural motifs, making it a compelling candidate for initial screening and subsequent structure-activity relationship (SAR) studies.

Figure 1: Chemical Structure of 5-Bromo-(2-morpholinoethylamino)pyridine

• Molecular Formula: C₁₁H₁₆BrN₃O[7][8]

• Molecular Weight: 286.17 g/mol

• Key Features: A pyridine core, a bromine atom at the 5-position, and a morpholinoethylamino side chain at the 2-position.

This guide will provide a robust framework for the initial in vitro evaluation of this compound, a critical first step in the drug discovery pipeline.[9][10]

Experimental Workflow for Antimicrobial Candidate Evaluation

A systematic approach is crucial for efficiently evaluating a novel compound's antimicrobial potential. The following workflow outlines the key decision points and experimental stages, from initial screening to preliminary safety assessment.

Caption: A logical workflow for the evaluation of novel antimicrobial compounds.

Core Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution assay is a standardized method for determining the MIC, which is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[11][12][13] This quantitative measure is fundamental for assessing the potency of a novel compound.[12]

Causality Behind Experimental Choices:

• Mueller-Hinton Broth (MHB): Cation-adjusted MHB is the standard medium as it supports the growth of most common pathogens and has minimal interference with the activity of most antimicrobial agents.[12][13]

• 0.5 McFarland Standard: Standardizing the bacterial inoculum to a turbidity equivalent to a 0.5 McFarland standard ensures a consistent starting bacterial density (approximately 1-2 x 10⁸ CFU/mL), which is crucial for reproducibility.[9][13]

• Final Inoculum Concentration: Diluting the standardized suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells is a critical parameter set by standards organizations like CLSI to ensure reliable and comparable MIC results.[9][11]

• Two-fold Serial Dilutions: This method allows for the determination of the MIC across a broad concentration range in a systematic and efficient manner.[9][13]

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum:

  • Aseptically select 3-5 well-isolated colonies of the test bacterium from a fresh (18-24 hour) agar plate.

  • Transfer the colonies into a tube containing 3-5 mL of sterile saline or a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Vortex the suspension thoroughly to ensure homogeneity.

  • Adjust the turbidity of the suspension to match that of a 0.5 McFarland standard. This can be done visually or with a spectrophotometer (absorbance at 625 nm should be between 0.08 and 0.13).[13]

  • Dilute this standardized suspension in broth to achieve a final bacterial concentration of approximately 5 x 10⁵ CFU/mL for inoculation.

• Preparation of Compound Dilutions:

  • Prepare a 1 mg/mL stock solution of "5-Bromo-(2-morpholinoethylamino)pyridine" in an appropriate solvent (e.g., DMSO).

  • In a sterile 96-well microtiter plate, add 100 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to wells in columns 2 through 12.

  • Add 200 µL of the compound stock solution (or a working solution) to the wells in column 1.

  • Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2. Mix thoroughly by pipetting up and down.

  • Continue this process across the plate to column 10. Discard 100 µL from column 10.

  • Column 11 will serve as the growth control (broth and inoculum only), and column 12 as the sterility control (broth only).

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial inoculum (from step 1) to each well from columns 1 to 11. Do not add bacteria to the sterility control wells (column 12).

  • The final volume in each well will be 200 µL.

  • Seal the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[9][13]

• Determination of MIC:

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[9][13]

  • The growth control well should be turbid, and the sterility control well should be clear.

Protocol 2: Assessment of Cytotoxicity Using the MTT Assay

It is imperative to assess whether an antimicrobial compound is toxic to mammalian cells, as high cytotoxicity can preclude its therapeutic use.[14][15] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability.[9][16]

Causality Behind Experimental Choices:

• Cell Line Selection: The choice of cell line (e.g., HEK293 for kidney, HepG2 for liver) should be relevant to potential sites of toxicity or the intended application of the drug.

• MTT Reagent: Viable cells with active metabolism contain mitochondrial dehydrogenases that convert the yellow MTT tetrazolium salt into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.[9]

• CO₂ Incubator: Maintaining a humidified atmosphere with 5% CO₂ is essential for controlling the pH and osmolarity of the cell culture medium, which is critical for cell health.[9]

Step-by-Step Methodology:

• Cell Seeding:

  • Culture a suitable mammalian cell line (e.g., HEK293) under standard conditions.

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.[9]

• Compound Treatment:

  • Prepare serial two-fold dilutions of "5-Bromo-(2-morpholinoethylamino)pyridine" in fresh cell culture medium. The concentration range should bracket the determined MIC values.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different compound concentrations.

  • Include a vehicle control (cells treated with the solvent, e.g., DMSO, at the highest concentration used) and a blank control (medium only).

  • Incubate the plate for an exposure time relevant to the intended application (e.g., 24 or 48 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization and Data Acquisition:

  • Carefully remove the medium from each well.

  • Add 150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Presentation and Interpretation

Quantitative data should be summarized for clarity and ease of comparison.

Table 1: Hypothetical Antimicrobial Activity and Cytotoxicity Data

Microbial Strain	MIC (µg/mL)	Cell Line	CC₅₀ (µg/mL)	Selectivity Index (SI = CC₅₀/MIC)
Staphylococcus aureus (ATCC 25923)	8	HEK293	>128	>16
Escherichia coli (ATCC 25922)	16	HEK293	>128	>8
Pseudomonas aeruginosa (ATCC 27853)	64	HEK293	>128	>2
Candida albicans (ATCC 90028)	32	HEK293	>128	>4

• CC₅₀ (Half-maximal cytotoxic concentration): The concentration of the compound that reduces cell viability by 50%. This is calculated from the dose-response curve generated from the MTT assay data.

• Selectivity Index (SI): This ratio is a crucial parameter for evaluating the therapeutic window of a compound. A higher SI value (typically >10) is desirable, as it indicates that the compound is significantly more toxic to the microbe than to mammalian cells.

Structure-Activity Relationship (SAR) and Future Directions

The initial data for "5-Bromo-(2-morpholinoethylamino)pyridine" serves as a starting point. SAR studies are essential for optimizing the lead compound to enhance potency and reduce toxicity.[4][17] Based on the literature for pyridine derivatives, key modifications to explore could include:

• Position and Nature of the Halogen: Investigating other halogens (Cl, F) or moving the bromo group to other positions on the pyridine ring.

• Modification of the Side Chain: Altering the length of the ethylamino linker or replacing the morpholino group with other cyclic amines (e.g., piperidine, pyrrolidine) could impact activity and pharmacokinetic properties.[18]

• Substitution on the Pyridine Ring: Introducing other small substituents at available positions on the pyridine ring.

A compound with a favorable SI would proceed to further characterization, including determining its bactericidal or bacteriostatic nature (via Minimum Bactericidal Concentration or MBC assays) and investigating its mechanism of action.[12][19]

Conclusion

"5-Bromo-(2-morpholinoethylamino)pyridine" represents a structurally interesting starting point for an antimicrobial discovery program. The protocols detailed in this document provide a standardized and robust methodology for its initial evaluation. By systematically determining its antimicrobial spectrum and cytotoxicity, researchers can make informed decisions about its potential as a therapeutic candidate and guide future medicinal chemistry efforts for lead optimization.

References

• Kretschmer, D., et al. (2016). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. In: Methods in Molecular Biology. Springer. Available from: [Link]

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• Wikipedia. Minimum inhibitory concentration. Available from: [Link]

• Institute for Collaborative Biotechnology (ICB). (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Available from: [Link]

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• El-Sayed, N. F., et al. (2024). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. ResearchGate. Available from: [Link]

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• Despot, L., et al. (2022). In Vitro Activity of Two Novel Antimicrobial Compounds on MDR-Resistant Clinical Isolates. MDPI. Available from: [Link]

• Gzella, A., et al. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. PubMed Central. Available from: [Link]

• Semantic Scholar. Pyridine Compounds with Antimicrobial and Antiviral Activities. Available from: [Link]

• Al-Kadmy, I. M. S., et al. (2018). In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci. PubMed Central. Available from: [Link]

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• Vasquez-Mayorga, G., et al. (2023). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI. Available from: [Link]

• Vasquez-Mayorga, G., et al. (2023). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. PubMed Central. Available from: [Link]

• Penning, T. D., et al. (2011). A facile and efficient synthesis of 3-amino-5-bromopyridine derivatives using microwave irradiation. HETEROCYCLES. Available from: [Link]

• ResearchGate. Synthesis of novel 5-Bromoisatin based pyrimidine derivatives and their antimicrobial evaluation. Available from: [Link]

• Al-Khafaji, Y. F., et al. (2023). Antimicrobial Activity of Novel Ni(II) and Zn(II) Complexes with (E)-2-(((5-Bromothiazol-2-yl)imino)methyl)phenol Ligand: Synthesis, Characterization and Molecular Docking Studies. MDPI. Available from: [Link]

• Google Patents. CN101560183B - Method for preparing 5-bromo-2-methylpyridine.

• ResearchGate. Synthesis and Evaluation of Antimicrobial Activity of Some Novel Heterocyclic Compounds from 5-Bromosalicylaldehyde. Available from: [Link]

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"5-Bromo-(2-morpholinoethylamino)pyridine" as a tool compound for target identification

Application & Protocol Guide

Leveraging 5-Bromo-(2-morpholinoethylamino)pyridine as a Tool Compound for Novel Target Identification

Abstract

The identification of a small molecule's cellular target is a pivotal and often rate-limiting step in drug discovery and chemical biology.[1] It bridges the gap between an observed phenotype and its underlying molecular mechanism. This guide provides a comprehensive framework for utilizing "5-Bromo-(2-morpholinoethylamino)pyridine," a pyridine-based chemical scaffold, as a tool compound for target deconvolution. We present a strategic workflow, from initial compound validation to the design and execution of affinity-based chemical proteomics protocols, culminating in mass spectrometry-based identification and subsequent validation of candidate protein targets. This document is intended for researchers, scientists, and drug development professionals seeking to elucidate the mechanism of action for novel bioactive compounds.

Introduction: The Role of Tool Compounds in Target Deconvolution

Phenotypic screening has re-emerged as a powerful engine for drug discovery, yielding compounds that modulate cellular functions in a desired way. However, the molecular targets of these "hits" are often unknown. A well-characterized tool compound is an indispensable asset for navigating this challenge.[2][3] Unlike a drug candidate, which must possess a suite of pharmacokinetic properties, a tool compound's primary requirements are sufficient potency and, critically, high selectivity for its target(s) to enable the confident interrogation of a biological hypothesis.[3][4]

This guide uses 5-Bromo-(2-morpholinoethylamino)pyridine as an exemplar "hit" from a hypothetical phenotypic screen. Its structure contains a bromopyridine moiety, which is a versatile chemical handle for modification, and a morpholinoethylamino group, common in bioactive molecules.[5][6][7] We will outline the necessary steps to transform this hit into a precision instrument for target identification.

Compound Properties: 5-Bromo-(2-morpholinoethylamino)pyridine

Property	Value	Source
Molecular Formula	C₁₁H₁₆BrN₃O	[8][9]
Molecular Weight	286.17 g/mol	[9][10]
CAS Number	364794-56-9	[8]
Physical Form	Solid	[9][10]
SMILES	BrC1=CN=C(C=C1)NCCN2CCOCC2	[9][10]

Strategic Workflow: From Phenotypic Hit to Validated Target

The overarching strategy is to develop a chemical probe based on the core scaffold of 5-Bromo-(2-morpholinoethylamino)pyridine. This probe will be used to physically isolate its binding partners from a complex biological mixture (e.g., cell lysate), a technique broadly known as chemical proteomics.[11][12][13] The isolated proteins are then identified using high-resolution mass spectrometry.

The success of this entire process hinges on a self-validating experimental design, incorporating rigorous controls at every stage to distinguish true targets from non-specific background binders.

Figure 1. Overall workflow for target identification.

Protocol I: Design and Synthesis of a Biotinylated Affinity Probe

The core principle of affinity-based target identification is to use a modified version of the bioactive small molecule (a probe) to "fish" for its binding partners.[1][14] A typical probe consists of three components: the parent molecule, a linker, and a reporter tag (e.g., biotin).[15]

Causality Behind Probe Design:

• Point of Attachment: The linker must be attached to a position on the parent molecule that is not critical for target binding. The bromine atom on the pyridine ring of our compound is an ideal handle. It points away from the core structure and is amenable to well-established cross-coupling reactions (e.g., Suzuki or Sonogashira coupling) that can introduce a linker with minimal disruption to the overall pharmacophore.[5]

• Linker Choice: The linker should be of sufficient length to allow the biotin tag to be accessible to streptavidin beads without sterically hindering the interaction between the parent molecule and its target protein. A polyethylene glycol (PEG) or simple alkyl chain linker is common.

• Reporter Tag: Biotin is the gold standard due to its exceptionally high affinity (Kd ≈ 10-15 M) for streptavidin, ensuring efficient and robust capture of probe-protein complexes.[1]

Figure 2. Probe synthesis strategy.

Note: The actual chemical synthesis is highly specialized and should be performed by a medicinal chemist. The resulting probe must be purified by HPLC and its structure confirmed by NMR and mass spectrometry before use.

Protocol II: Affinity Pulldown and Target Capture

This protocol describes the capture of target proteins from a cell lysate using the synthesized biotinylated probe. The inclusion of proper controls is absolutely critical for generating interpretable data.

Materials:

• Cultured cells of interest (e.g., a cell line where the parent compound shows a phenotype)

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Synthesized Biotinylated Affinity Probe (dissolved in DMSO)

• Parent Compound (5-Bromo-(2-morpholinoethylamino)pyridine, for competition)

• High-capacity Streptavidin Agarose Beads

• Wash Buffer (e.g., Lysis buffer with lower detergent concentration)

• Elution Buffer (e.g., 2X SDS-PAGE loading buffer)

Step-by-Step Methodology:

• Cell Lysate Preparation:

  • Harvest ~10-20 million cells per condition. Wash twice with ice-cold PBS.

  • Lyse cells in 1 mL of ice-cold Lysis Buffer.

  • Incubate on ice for 30 minutes with gentle agitation.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube. This is the proteome extract. Determine protein concentration using a BCA assay.

• Experimental Setup (Self-Validating System):

  • For each experimental set, prepare three microcentrifuge tubes. This tripartite system is key to trustworthiness.

  • Tube A (Experimental): 1 mg of proteome extract + Biotinylated Probe (final concentration typically 1-10 µM).

  • Tube B (Competition Control): 1 mg of proteome extract + Parent Compound (100-fold molar excess) for 1 hour before adding the Biotinylated Probe (1-10 µM). Rationale: If the probe binds a specific target, the excess parent compound will occupy the binding site, preventing the probe from binding and leading to a reduced signal for the true target.

  • Tube C (Beads Control): 1 mg of proteome extract + DMSO (vehicle control). This tube will be incubated with beads that have not been exposed to the probe. Rationale: This identifies proteins that non-specifically bind to the streptavidin beads themselves.

• Probe Incubation & Target Capture:

  • Incubate the mixtures from Step 2 at 4°C for 2-4 hours on a rotator.

  • While incubating, prepare the streptavidin beads. Wash 50 µL of bead slurry per sample three times with Lysis Buffer.

  • Add the pre-washed beads to each lysate mixture.

  • Incubate for another 1-2 hours at 4°C on a rotator to capture the probe-protein complexes.

• Washing to Remove Non-Specific Binders:

  • Pellet the beads by gentle centrifugation (e.g., 500 x g for 1 minute).

  • Carefully aspirate the supernatant.

  • Wash the beads extensively. Perform at least 5 washes with 1 mL of ice-cold Wash Buffer. Rationale: Thorough washing is critical to reduce the background of non-specific proteins, which is a common challenge in affinity purification.[14]

• Elution of Bound Proteins:

  • After the final wash, remove all supernatant.

  • Add 50 µL of 2X SDS-PAGE loading buffer directly to the bead pellet.

  • Boil the samples at 95°C for 10 minutes to denature the proteins and release them from the beads.

  • Centrifuge to pellet the beads and collect the supernatant containing the eluted proteins.

Protocol III: Target Identification by Mass Spectrometry

The eluted proteins are now ready for identification by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Step-by-Step Methodology:

• SDS-PAGE Separation:

  • Load the entire eluted sample from each condition (Experimental, Competition, Beads Control) onto separate lanes of an SDS-PAGE gel (e.g., 4-12% Bis-Tris).

  • Run the gel until the dye front reaches the bottom.

  • Stain the gel with a mass spectrometry-compatible stain (e.g., Coomassie Blue or silver stain).

• Visual Inspection and Band Excision:

  • Visually compare the lanes. True target proteins should appear as distinct bands in the Experimental lane but be significantly reduced or absent in the Competition and Beads Control lanes.

  • Carefully excise these unique bands using a clean scalpel.

  • Alternatively, for a less biased approach, the entire lane can be cut into segments for analysis.

• In-Gel Digestion:

  • Destain the excised gel pieces.

  • Reduce the proteins with DTT and alkylate with iodoacetamide.

  • Digest the proteins overnight with a sequence-grade protease, typically trypsin.

  • Extract the resulting peptides from the gel matrix.

• LC-MS/MS Analysis:

  • Analyze the extracted peptides using a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF instrument) coupled to a nano-flow liquid chromatography system.

  • The mass spectrometer will fragment the peptides and measure the mass-to-charge ratio of the fragments.

• Database Searching and Protein Identification:

  • The resulting tandem mass spectra (MS/MS) are searched against a protein database (e.g., Swiss-Prot) using a search algorithm like Sequest or Mascot.

  • The algorithm matches the experimental spectra to theoretical spectra of peptides from the database to identify the proteins present in the sample.

Data Analysis and Hit Validation

The output from the mass spectrometer is a list of identified proteins for each condition. The key is to filter this list to find high-confidence candidates.

Quantitative Data Interpretation:

A common method is to use label-free quantification, such as comparing the spectral counts or peak areas for each identified protein across the different conditions.

Protein ID	Spectral Counts (Experimental)	Spectral Counts (Competition)	Spectral Counts (Beads Control)	Fold Reduction (vs. Competition)	Confidence
P12345	58	2	0	29	High
Q67890	45	41	1	1.1	Low
R54321	15	13	15	1.15	Non-specific
S11223	25	8	1	3.1	Medium

• High-Confidence Hits: Proteins with high spectral counts in the experimental lane and a significant reduction (>10-fold) in the competition lane, with zero or very few counts in the beads control (e.g., P12345).

• Non-Specific Binders: Proteins with similar counts across all lanes (e.g., R54321) or those that are not reduced by the competitor (e.g., Q67890). These are often abundant cellular proteins or known "frequent flyers" in affinity purification experiments.

Mandatory Hit Validation:

Mass spectrometry provides candidates; it is not a definitive confirmation. Independent biochemical or cell-based assays are required to validate the interaction.

• Western Blot: Confirm the identity of a top candidate protein by running a new pulldown experiment and probing the eluate with a specific antibody against that protein.

• Cellular Thermal Shift Assay (CETSA): This in-cell assay measures the thermal stabilization of a target protein upon ligand binding. A positive result provides strong evidence of direct target engagement in a physiological context.

• Enzymatic Assays: If the candidate target is an enzyme, test the ability of the parent compound to inhibit or modulate its activity in vitro.

Conclusion

This application guide provides a robust and logical framework for using 5-Bromo-(2-morpholinoethylamino)pyridine, or any novel bioactive hit, as a tool for target identification. By combining rational probe design, meticulously controlled affinity purification experiments, and sensitive mass spectrometry, researchers can successfully identify high-confidence protein targets. The emphasis on a self-validating experimental design with integrated competition and background controls is paramount to navigating the complexities of chemical proteomics and generating reliable, actionable data that will accelerate the journey from phenotypic hit to validated drug target.

References

• Zhang, Y., Yang, S., He, J., & Zhang, J. (2024). Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics. International Journal of Molecular Sciences. Available at: [Link]

• Wright, M. H., & Sieber, S. A. (2016). Chemical proteomics approaches for identifying the cellular targets of natural products. Natural Product Reports, 33(5), 681–708. Available at: [Link]

• Wright, M. H., & Sieber, S. A. (2016). Chemical proteomics approaches for identifying the cellular targets of natural products. National Center for Biotechnology Information. Available at: [Link]

• BioSolveIT. (n.d.). Tool Compounds. BioSolveIT GmbH. Available at: [Link]

• Li, J., & Zhang, J. (2015). Chemical proteomics: terra incognita for novel drug target profiling. Acta Pharmaceutica Sinica B, 5(2), 90–97. Available at: [Link]

• Verhelst, S., & Bogyo, M. (2005). Chemical proteomics applied to target identification and drug discovery. BioTechniques, 38(2), 175-177. Available at: [Link]

• Aslam, B., & Beg, M. A. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Future Drug Discovery. Available at: [Link]

• Works in preclinical drug development. (2018). In drug development, what is a tool compound and how does that differ from a lead compound?. Quora. Available at: [Link]

• ACS Axial. (2023). Call for Reviews: Recommended Tool Compounds for Biological and Pharmacological Studies. ACS Publications. Available at: [Link]

• Seo, S. Y., & Corson, T. W. (2019). Small molecule target identification using photo-affinity chromatography. Methods in Enzymology, 622, 347–374. Available at: [Link]

• Yoshida, M., & Hisa, T. (2011). Affinity-based target identification for bioactive small molecules. Medicinal Chemistry Communications, 2(6), 457-466. Available at: [Link]

• Seo, S. Y., & Corson, T. W. (2019). Small molecule target identification using photo-affinity chromatography. SciSpace. Available at: [Link]

• Schürer, S. C., & Musen, M. A. (2017). Report and Application of a Tool Compound Data Set. Journal of Chemical Information and Modeling, 57(11), 2645–2654. Available at: [Link]

• NanoTemper Technologies. (2022). Successful Affinity-Based Lead Identification and Optimization for Challenging Targets and Ligands. Technology Networks. Available at: [Link]

• Ali, M., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 205. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-5-bromopyridine. PubChem. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 5-Bromopyridine-2-carbaldehyde. PubChem. Available at: [Link]

• Google Patents. (n.d.). CN101560183B - Method for preparing 5-bromo-2-methylpyridine. Google Patents.

• Abdulrahman, S. A., & Sani, U. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. American Journal of Heterocyclic Chemistry, 7(2), 22. Available at: [Link]

• Bîcu, E., & Profire, L. (2022). Pyridine Compounds with Antimicrobial and Antiviral Activities. Molecules, 27(19), 6248. Available at: [Link]

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Application Notes &amp; Protocols: Strategic Derivatization of 5-Bromo-(2-morpholinoethylamino)pyridine for Drug Discovery

Abstract

5-Bromo-(2-morpholinoethylamino)pyridine is a key heterocyclic building block in modern medicinal chemistry, particularly in the development of targeted protein degraders and kinase inhibitors.[1] Its structure presents a strategically positioned bromine atom on the pyridine ring, which serves as a versatile handle for introducing molecular diversity through various cross-coupling reactions. This document provides a detailed guide for researchers, outlining the core principles and step-by-step protocols for the derivatization of this scaffold, with a focus on Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig amination reactions. The causality behind experimental choices, self-validating protocol design, and authoritative references are integrated to ensure scientific rigor and practical applicability.

Introduction: The Strategic Value of the 5-Bromopyridine Scaffold

The 5-bromo-pyridine motif is a cornerstone of contemporary synthetic chemistry. The carbon-bromine bond at the 5-position is sufficiently labile to participate in a wide range of palladium-catalyzed cross-coupling reactions, allowing for the facile construction of carbon-carbon and carbon-heteroatom bonds.[2] This capability is crucial in drug discovery for rapidly generating libraries of analogues to explore the structure-activity relationship (SAR) of a lead compound.

The (2-morpholinoethylamino) side chain on the parent molecule, 5-Bromo-(2-morpholinoethylamino)pyridine (CAS No. 364794-56-9), often serves as a key pharmacophoric element, potentially engaging in hydrogen bonding or providing favorable physicochemical properties.[1][3] Derivatization primarily focuses on replacing the bromine atom to append new functional groups that can modulate target binding, selectivity, and pharmacokinetic profiles.

Core Derivatization Strategies: Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed reactions are the most robust and versatile methods for derivatizing aryl halides like 5-Bromo-(2-morpholinoethylamino)pyridine.[4][5] The general catalytic cycle, illustrated below, forms the foundation of these transformations. It typically begins with the oxidative addition of the aryl bromide to a Pd(0) complex, followed by a key bond-forming step (transmetalation for Suzuki or amine coordination/deprotonation for Buchwald-Hartwig), and concludes with reductive elimination to yield the product and regenerate the Pd(0) catalyst.[6][7]

General catalytic cycle for Pd-catalyzed cross-coupling.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a premier method for creating a carbon-carbon bond between an aryl halide and an organoboron compound (typically a boronic acid or ester).[2][8] This reaction is highly valued for its mild conditions, tolerance of a vast array of functional groups, and the commercial availability of a wide range of boronic acids.

Expertise & Experience: The choice of catalyst, base, and solvent system is critical for success. Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a reliable, albeit air-sensitive, catalyst for many applications.[2] The base (e.g., K₃PO₄, Na₂CO₃) is essential for activating the boronic acid in the transmetalation step. A mixed solvent system, such as 1,4-dioxane and water, is often employed to dissolve both the organic and inorganic reagents.[2]

This protocol describes the coupling of 5-Bromo-(2-morpholinoethylamino)pyridine with a generic arylboronic acid.

Materials:

• 5-Bromo-(2-morpholinoethylamino)pyridine

• Arylboronic acid (1.1 - 1.5 equivalents)

• Pd(PPh₃)₄ (1 - 5 mol%)

• Potassium Phosphate (K₃PO₄) or Sodium Carbonate (Na₂CO₃) (2 - 3 equivalents)

• Anhydrous 1,4-dioxane

• Degassed Water

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (e.g., K₃PO₄, 2.5 equiv.).

• Catalyst Addition: Add Pd(PPh₃)₄ (3 mol%) to the flask.

• Atmosphere Purge: Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 to 5:1 ratio) via syringe. The total solvent volume should provide a concentration of ~0.1-0.2 M with respect to the starting bromide.

• Reaction: Heat the mixture with vigorous stirring to 85-95 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting bromide is consumed (typically 4-18 hours).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired biaryl derivative.

Data Presentation: Typical Suzuki-Miyaura Reaction Parameters

Parameter	Recommended Range	Rationale / Notes
Arylboronic Acid (equiv.)	1.1 - 1.5	A slight excess ensures complete consumption of the starting material.
Palladium Catalyst (mol%)	1 - 5	Higher loadings may be needed for less reactive boronic acids.
Base (equiv.)	2.0 - 3.0	Essential for the transmetalation step. K₃PO₄ is often effective.[2]
Solvent System	Dioxane/Water (4:1)	Facilitates dissolution of both organic and inorganic reagents.
Temperature (°C)	85 - 100	Sufficient thermal energy to drive the catalytic cycle efficiently.
Reaction Time (h)	4 - 18	Highly dependent on the reactivity of the coupling partners.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful transformation for constructing carbon-nitrogen bonds by coupling an amine with an aryl halide.[7][9] This reaction has revolutionized the synthesis of arylamines, which are prevalent in pharmaceuticals.

Expertise & Experience: The success of this reaction is highly dependent on the ligand coordinated to the palladium center. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) are often required to facilitate the crucial reductive elimination step and prevent catalyst deactivation.[4] The choice of base is also critical; strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[7][10] The reaction is extremely sensitive to air and moisture, demanding rigorous inert atmosphere techniques.

This protocol details the coupling of 5-Bromo-(2-morpholinoethylamino)pyridine with a primary or secondary amine.

Materials:

• 5-Bromo-(2-morpholinoethylamino)pyridine

• Amine (1.1 - 1.5 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a G3/G4 precatalyst, 1-4 mol% Pd)

• Phosphine Ligand (e.g., XPhos, RuPhos, 1.1-1.5 eq. relative to Pd)

• Sodium tert-butoxide (NaOtBu) (1.5 - 2.0 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

• Glovebox or Schlenk line for inert atmosphere setup

Step-by-Step Procedure:

• Reaction Setup (Glovebox Recommended): To an oven-dried vial or Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (4.4 mol%), and the base (NaOtBu, 1.5 equiv.).

• Reagent Addition: Add 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 equiv.).

• Atmosphere Purge: If not in a glovebox, seal the vessel, evacuate, and backfill with an inert gas (repeat 3 times).

• Solvent and Amine Addition: Add the anhydrous solvent (e.g., Toluene) via syringe, followed by the amine (1.2 equiv.).

• Reaction: Heat the reaction mixture with vigorous stirring to 90-110 °C.

• Monitoring: Monitor the reaction progress by LC-MS. The reaction is typically complete within 2-24 hours.

• Work-up: Cool the reaction to room temperature. Carefully quench with saturated aqueous ammonium chloride (NH₄Cl). Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel.

Key derivatization pathways for the target molecule.

Conclusion

The derivatization of 5-Bromo-(2-morpholinoethylamino)pyridine via palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions offers a powerful and flexible platform for generating novel chemical entities for drug discovery. The protocols provided herein are robust starting points that can be optimized for a wide range of coupling partners. Successful execution relies on careful selection of catalyst, ligand, and base, as well as strict adherence to inert atmosphere techniques, particularly for C-N bond formation. By leveraging these established methodologies, researchers can efficiently navigate the chemical space around this valuable scaffold to develop next-generation therapeutics.

References

• BenchChem. (2025). Application Notes and Protocols for the Use of 3-Bromopyridine-D4 in Palladium-Catalyzed Cross-Coupling Reactions.

• Khan, I. U., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 190. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine.

• ResearchGate. (2017). (PDF) Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction.... Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Leveraging 5-Bromopyrimidine in Suzuki-Miyaura Coupling Reactions.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 3-Bromo-5-(3-chlorophenoxy)pyridine.

• Old, D. W., et al. (2000). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters, 2(10), 1403–1406. Available at: [Link]

• Organic Chemistry Frontiers. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Royal Society of Chemistry. Available at: [Link]

• Green Chemistry. (n.d.). An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. Royal Society of Chemistry. Available at: [Link]

• MDPI. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• Arkivoc. (2011). A facile and efficient synthesis of 3-amino-5-bromopyridine derivatives using microwave irradiation.

• The Journal of Organic Chemistry. (2007). A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. ACS Publications. Available at: [Link]

• YouTube. (2021). Buchwald-Hartwig Amination Reaction | Prepare for GATE, JAM, NET. Available at: [Link]

• St. John's Scientific. (n.d.). 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams.

• Journal of Chemical Education. (2014). Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory. ACS Publications. Available at: [Link]

• MDPI. (2021). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Available at: [Link]

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Application Note: A Validated LC-MS Method for the Analysis of 5-Bromo-(2-morpholinoethylamino)pyridine Reactions

Abstract

This application note details a robust and validated Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantitative analysis of 5-Bromo-(2-morpholinoethylamino)pyridine. This compound is a key intermediate in pharmaceutical synthesis, and monitoring its presence and purity in reaction mixtures is critical for process optimization and quality control. The described method utilizes reverse-phase chromatography for separation and a triple quadrupole mass spectrometer for sensitive and selective detection. The protocol has been developed to be straightforward and readily implementable in a drug development or quality control laboratory setting. This document provides a comprehensive guide, including sample preparation, detailed LC-MS parameters, and a full validation protocol according to ICH guidelines.

Introduction

5-Bromo-(2-morpholinoethylamino)pyridine is a substituted pyridine derivative with a molecular formula of C₁₁H₁₆BrN₃O and a molecular weight of 286.17 g/mol [1][2]. Its structure, featuring a brominated pyridine ring and a morpholinoethylamino side chain, makes it a valuable building block in the synthesis of more complex, biologically active molecules[3][4]. As with any pharmaceutical intermediate, the ability to accurately monitor its formation, consumption, and the emergence of any impurities during a chemical reaction is paramount.

Liquid chromatography coupled with mass spectrometry (LC-MS) is an indispensable tool in pharmaceutical analysis due to its high sensitivity, selectivity, and speed[5][6]. This application note addresses the need for a standardized analytical method for 5-Bromo-(2-morpholinoethylamino)pyridine. We present a method that is not only sensitive and specific but also has been developed with considerations for robustness and ease of use in a high-throughput environment. The principles of method validation outlined by the International Council for Harmonisation (ICH) have been applied to ensure the reliability and accuracy of the data generated[7][8].

Experimental

Materials and Reagents

• 5-Bromo-(2-morpholinoethylamino)pyridine reference standard (≥95% purity)[3]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (Type I, 18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Dimethyl sulfoxide (DMSO, ACS grade)

Instrumentation

A standard LC-MS system equipped with a binary pump, autosampler, column oven, and a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used for this analysis.

Sample and Standard Preparation

Reference Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 5-Bromo-(2-morpholinoethylamino)pyridine reference standard and dissolve in 10 mL of DMSO.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of acetonitrile and water to final concentrations ranging from 1 ng/mL to 1000 ng/mL.

Reaction Sample Preparation: Quench the reaction mixture at the desired time point. Dilute an aliquot of the reaction mixture with a 50:50 mixture of acetonitrile and water to bring the expected concentration of 5-Bromo-(2-morpholinoethylamino)pyridine within the calibration range. If necessary, centrifuge the diluted sample at 10,000 rpm for 5 minutes to remove any particulate matter before transferring the supernatant to an autosampler vial.

LC-MS Method

The separation and detection of 5-Bromo-(2-morpholinoethylamino)pyridine are achieved using a reverse-phase chromatographic method coupled with tandem mass spectrometry. The rationale behind the selection of these parameters is to achieve a good peak shape, adequate retention, and high sensitivity. A C18 column is a versatile and common choice for non-volatile and moderately polar compounds like the analyte [9]. The use of formic acid in the mobile phase aids in the protonation of the analyte, which is beneficial for positive mode electrospray ionization.

Liquid Chromatography Parameters

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	Time (min)
0.0
1.0
5.0
7.0
7.1
10.0

Mass Spectrometry Parameters

The mass spectrometer is operated in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM) for quantification. The choice of ESI+ is based on the presence of basic nitrogen atoms in the pyridine and morpholine rings, which are readily protonated.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transition	To be determined empirically (e.g., m/z 286.1 -> fragment)

Note on MRM Transition: The precursor ion will be the protonated molecule [M+H]⁺, which has a theoretical m/z of 287.1. The fragment ion(s) for the MRM transition should be determined by infusing a standard solution of the analyte and performing a product ion scan. A common fragmentation pathway for such molecules involves the cleavage of the ethylamino linker.

Method Validation Protocol

A full validation of this analytical method should be performed in accordance with ICH Q2(R2) guidelines to ensure it is suitable for its intended purpose[8][10]. The following parameters should be assessed:

Specificity and Selectivity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Protocol:

• Inject a blank sample (diluent) to ensure no interfering peaks at the retention time of the analyte.

• Inject a sample of the reaction matrix without the analyte.

• Inject the analyte standard.

• Inject a spiked sample of the reaction matrix to demonstrate that the analyte peak is not obscured.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.

Protocol:

• Prepare a calibration curve with at least six non-zero concentrations (e.g., 1, 5, 10, 50, 100, 500, and 1000 ng/mL).

• Perform triplicate injections for each concentration level.

• Plot the peak area versus concentration and perform a linear regression analysis.

• The correlation coefficient (r²) should be ≥ 0.99.

Accuracy

The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Protocol:

• Analyze samples of a known concentration (e.g., low, medium, and high QC samples) in triplicate.

• The percent recovery should be calculated. The acceptance criterion is typically within ±15% of the nominal value.

Precision

The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

Protocol:

• Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the test concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day with a different analyst or instrument.

• The relative standard deviation (RSD) should be ≤ 2%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol:

• LOD: Can be determined based on the signal-to-noise ratio (typically 3:1).

• LOQ: Can be determined based on the signal-to-noise ratio (typically 10:1) and confirmed by analyzing samples at this concentration to ensure acceptable precision and accuracy.

Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Protocol:

• Introduce small variations to the method parameters, such as:

  • Flow rate (± 0.02 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

• Analyze samples under these modified conditions and assess the impact on the results.

Workflow and Data Presentation

The overall workflow for the analysis of 5-Bromo-(2-morpholinoethylamino)pyridine in a reaction mixture is depicted in the following diagram.

Caption: Workflow for the analysis of 5-Bromo-(2-morpholinoethylamino)pyridine.

Conclusion

This application note provides a comprehensive and scientifically grounded LC-MS method for the analysis of 5-Bromo-(2-morpholinoethylamino)pyridine. The detailed protocol for method development and validation, based on established industry guidelines, ensures the generation of reliable and accurate data. This method is suitable for monitoring reaction progress, assessing final product purity, and can be adapted for related compounds with minimal modification. The provided workflow and validation parameters serve as a robust starting point for researchers and analytical scientists in the pharmaceutical industry.

References

• D. G. A. M. van den Broek, W. M. A. Niessen, D. Cabooter, "Current developments in LC-MS for pharmaceutical analysis," Analyst, 2020. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHev9lCK59ZbS_NvpGtA3k1HjAvDMHI6qcxc91XFQgoMwKGr87C0aNq_OoiMZ5LVL3f1H_vhgpYjojVMmd60L5JzZqj1c5JxYC37bpND4wneC5gCdWXNJetkSzzytrEhijjaOp06VfUd1wlA1tRl8Kwjgn9RtrAvCHRnI-z]
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• European Medicines Agency, "ICH guideline M10 on bioanalytical method validation and study sample analysis," 2022. [URL: https://www.ema.europa.
• European Medicines Agency, "ICH guideline Q2(R2) on validation of analytical procedures," 2022. [URL: https://www.ema.europa.eu/en/documents/scientific-guideline/ich-guideline-q2r2-validation-analytical-procedures-step-2b_en.pdf]
• International Council for Harmonisation, "Validation of Analytical Procedures Q2(R2)," 2023. [URL: https://database.ich.org/sites/default/files/ICH_Q2-R2_Guideline_Step4_2023_1130.pdf]
• ChemicalBook, "364794-56-9(5-Bromo-N-[2-(4-morpholinyl)ethyl]-2-pyridinamine) Product Description." [URL: https://www.chemicalbook.com/ProductDesc_EN.aspx?CBNumber=CB71501521]
• AMSbiopharma, "ICH Guidelines for Analytical Method Validation Explained," 2025. [URL: https://www.amsbiopharma.
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Application Notes &amp; Protocols: The Utility of 5-Bromo-(2-morpholinoethylamino)pyridine in Positron Emission Tomography (PET) Ligand Synthesis

An Application Guide for Researchers and Drug Development Professionals

Introduction: Identifying a Versatile Precursor for PET Radiochemistry

In the landscape of molecular imaging, the development of novel Positron Emission Tomography (PET) ligands is paramount for visualizing and quantifying biological processes at the molecular level. The selection of a suitable precursor molecule is a critical first step, dictating the feasibility of radiolabeling, the pharmacokinetic properties of the final tracer, and its affinity for the biological target. 5-Bromo-(2-morpholinoethylamino)pyridine has emerged as a valuable building block in this field. This document serves as a detailed guide to its properties, its strategic application in PET ligand synthesis, and robust protocols for its use in radiolabeling.

The structure of 5-Bromo-(2-morpholinoethylamino)pyridine is uniquely suited for radiopharmaceutical development. The brominated pyridine ring provides a reactive site for late-stage radioisotope incorporation, primarily through nucleophilic aromatic substitution (SNAr) reactions. The morpholinoethylamino side chain is a common pharmacophore that can impart favorable properties to the final ligand, such as increased water solubility and metabolic stability, which are crucial for developing effective imaging agents.

Property	Value	Source
Chemical Name	5-Bromo-(2-morpholinoethylamino)pyridine	[1][2]
CAS Number	364794-56-9	[1]
Molecular Formula	C₁₁H₁₆BrN₃O	[1][2]
Molecular Weight	286.17 g/mol	[2][3]
Form	Solid	[2][3]
SMILES String	BrC1=CN=C(C=C1)NCCN2CCOCC2	[2][3]

Part 1: The Strategic Rationale in PET Ligand Design

The utility of this precursor is rooted in fundamental principles of medicinal and radiochemistry. The choice of each molecular component is deliberate and contributes to the overall efficacy of the resulting PET tracer.

The Role of the Bromopyridine Core

The pyridine ring is a common scaffold in many biologically active compounds. In this precursor, its key feature is the bromine atom at the 5-position. This halogen serves as an excellent leaving group for nucleophilic substitution reactions, which is the cornerstone of modern [¹⁸F]-radiolabeling chemistry.[4] The electron-withdrawing nature of the pyridine nitrogen atom activates the ring towards nucleophilic attack, facilitating the displacement of the bromide by the [¹⁸F]fluoride ion. This reaction is a preferred method for producing high specific activity PET tracers.[4]

The Influence of the Morpholinoethylamino Side Chain

The morpholino group is not merely a passive component. Its inclusion is a strategic choice to modulate the physicochemical properties of the final ligand. Morpholino moieties are known to:

• Enhance Aqueous Solubility: This is critical for in vivo applications, ensuring the tracer remains in solution in physiological media.

• Improve Metabolic Stability: The morpholine ring is generally resistant to metabolic degradation, which can lead to a longer biological half-life and cleaner imaging signals with fewer radiometabolites.[5]

• Modulate Lipophilicity: Achieving the optimal balance of lipophilicity is crucial for a PET ligand to cross the blood-brain barrier (if required for neuroimaging) while minimizing non-specific binding.[6]

The ethylamino linker provides flexibility, allowing the morpholino group and the pyridine core to adopt optimal conformations for binding to the biological target.

Caption: Logical relationship between the precursor's structure and final ligand properties.

Part 2: Radiosynthesis Methodologies

The primary application of 5-Bromo-(2-morpholinoethylamino)pyridine is in the synthesis of [¹⁸F]-labeled PET ligands. The most direct and widely used method is nucleophilic aromatic substitution (SNAr).

[¹⁸F]-Fluorination via Nucleophilic Aromatic Substitution (SNAr)

This reaction is the workhorse for introducing Fluorine-18 into electron-deficient aromatic systems.[7] The process involves activating cyclotron-produced [¹⁸F]fluoride and reacting it with the precursor in an anhydrous, polar aprotic solvent.

Mechanism:

• [¹⁸F]Fluoride Activation: Aqueous [¹⁸F]fluoride produced from a cyclotron is a poor nucleophile due to its strong hydration shell. To enhance its reactivity, it is typically trapped on an anion-exchange resin, eluted with a solution of potassium carbonate (K₂CO₃), and complexed with a phase-transfer catalyst like Kryptofix 2.2.2 (K₂₂₂). The water is then removed via azeotropic distillation with acetonitrile. This process yields a highly reactive, "naked" [¹⁸F]K⁺/K₂₂₂F⁻ complex.[7]

• Nucleophilic Attack: The activated [¹⁸F]fluoride attacks the carbon atom bearing the bromine on the pyridine ring. The electron-withdrawing nitrogen atom of the pyridine ring helps to stabilize the resulting negatively charged intermediate (Meisenheimer complex).

• Leaving Group Departure: The stable bromide ion is subsequently eliminated, resulting in the formation of the desired [¹⁸F]-fluorinated product.

Caption: General workflow for [¹⁸F]-fluorination via SNAr reaction.

Part 3: Experimental Protocols

The following protocol provides a detailed, step-by-step methodology for a typical radiosynthesis. Note: All operations must be performed in a shielded hot cell using an automated synthesis module to minimize radiation exposure.[8] This protocol is a template and must be optimized for specific target ligands.

Protocol 1: Automated Synthesis of an [¹⁸F]-Labeled Pyridine Ligand

Objective: To synthesize, purify, and formulate an [¹⁸F]-labeled PET tracer from a 5-bromo-pyridine precursor.

Materials:

• 5-Bromo-(2-morpholinoethylamino)pyridine derivative (precursor): 2-5 mg

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Kryptofix 2.2.2 (4,7,13,16,21,24-Hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane)

• Potassium Carbonate (K₂CO₃)

• Acetonitrile (ACN), HPLC grade

• Water for Injection (WFI)

• Sterile Saline (0.9% NaCl)

• Anion Exchange Cartridge (e.g., QMA)

• C18 Sep-Pak Cartridge

• Semi-preparative HPLC system with a C18 column and radiation detector

• 0.22 µm sterile filter

Methodology:

Step 1: [¹⁸F]Fluoride Trapping and Elution

• Aqueous [¹⁸F]fluoride is delivered from the cyclotron target.

• Pass the [¹⁸F]fluoride/[¹⁸O]water mixture through a pre-conditioned QMA anion exchange cartridge to trap the [¹⁸F]F⁻.

• Wash the cartridge with WFI to remove residual [¹⁸O]water.

• Elute the trapped [¹⁸F]F⁻ from the cartridge into the reaction vessel using a solution of K₂₂₂ (5-10 mg) and K₂CO₃ (1-2 mg) in ACN/Water (80:20).

Step 2: Azeotropic Drying

• Heat the reaction vessel to 110-120°C under a stream of nitrogen or argon to evaporate the water and acetonitrile.

• Perform two additional flushes with anhydrous acetonitrile to ensure the [¹⁸F]K⁺/K₂₂₂F⁻ complex is completely dry. Anhydrous conditions are critical for high nucleophilic reactivity.[7]

Step 3: Radiolabeling Reaction

• Dissolve the 5-bromo-pyridine precursor (2-5 mg) in 0.5-1.0 mL of anhydrous DMSO.

• Add the precursor solution to the dried [¹⁸F]K⁺/K₂₂₂F⁻ complex in the reaction vessel.

• Seal the vessel and heat to 110-130°C for 10-15 minutes.

• After the reaction, cool the vessel and quench the reaction by adding 2-4 mL of water or HPLC mobile phase.

Step 4: Purification

• Load the crude reaction mixture onto a semi-preparative C18 HPLC column.

• Elute with an appropriate mobile phase (e.g., a gradient of acetonitrile and water/ammonium formate buffer) to separate the [¹⁸F]-labeled product from unreacted precursor, [¹⁸F]fluoride, and other impurities.

• The radioactive peak corresponding to the desired product is identified by the in-line radiation detector and collected in a flask containing sterile water.

Step 5: Formulation

• Trap the collected HPLC fraction on a pre-conditioned C18 Sep-Pak cartridge. The desired product will adhere to the solid phase while the aqueous mobile phase passes through.

• Wash the cartridge with sterile water to remove any residual HPLC solvents.

• Elute the final product from the cartridge using a small volume (0.5-1.0 mL) of USP-grade ethanol.

• Dilute the ethanolic solution with sterile saline to achieve a final ethanol concentration of <10% (v/v).

• Pass the final solution through a 0.22 µm sterile filter into a sterile, pyrogen-free vial.

Caption: Automated workflow for PET ligand synthesis from precursor to final product.

Quality Control

A comprehensive set of quality control tests must be performed on the final product before it can be considered for human or animal use.

QC Test	Method	Acceptance Criteria
Identity	Analytical HPLC	Retention time matches that of a non-radioactive reference standard.
Radiochemical Purity	Analytical HPLC	≥ 95%
Radionuclidic Purity	Gamma Spectroscopy	≥ 99.5% ¹⁸F
Specific Activity	HPLC (UV & Radioactivity)	> 1 Ci/µmol at time of injection
Residual Solvents	Gas Chromatography (GC)	e.g., Acetonitrile < 410 ppm, Ethanol < 5000 ppm
pH	pH meter or strip	4.5 - 7.5
Sterility	USP <71>	No microbial growth
Endotoxins	LAL Test (USP <85>)	< 175 EU / V (where V is max dose volume)

Conclusion and Future Perspectives

5-Bromo-(2-morpholinoethylamino)pyridine stands out as a strategically designed precursor for the synthesis of novel PET ligands. Its chemical architecture provides a reliable handle for [¹⁸F]-fluorination while incorporating a pharmacophore known to improve the in vivo performance of drug candidates. The protocols outlined herein, based on well-established SNAr chemistry, provide a robust framework for researchers to develop new imaging agents for a wide array of biological targets. As the demand for more specific and effective molecular imaging probes continues to grow, the thoughtful application of versatile building blocks like this will be essential to advancing the frontiers of nuclear medicine and drug development.

References

• Vertex AI Search Result 1. (No Title Available).
• 2a biotech. (n.d.). Products. 2a biotech.
• Sigma-Aldrich. (n.d.). 5-Bromo-(2-morpholinoethylamino)pyridine.
• Radiology Key. (2016, September 9). Synthesis of PET Radiopharmaceuticals.
• Feng, M., Norlöff, M., Guichard, B., Kealey, S., Thuéry, P., Gee, A., Feuillastre, S., & Audisio, D. (2023, October 31). Pyridine-based Strategy towards Nitrogen Isotope Exchange. ChemRxiv.
• Radiology Key. (2017, October 13).
• PubMed. (n.d.).
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• PubMed Central. (n.d.). Synthesis and Screening in Mice of Fluorine-Containing PET Radioligands for TSPO: Discovery of a Promising 18F-Labeled Ligand.
• ResearchGate. (n.d.). Synthesis and Screening in Mice of Fluorine-Containing PET Radioligands for TSPO: Discovery of a Promising 18 F-Labeled Ligand.
• PubMed Central. (2025, June 26). PET and SPECT Tracer Development via Copper-Mediated Radiohalogenation of Divergent and Stable Aryl-Boronic Esters.
• Sigma-Aldrich. (n.d.). 5-Bromo-(2-morpholinoethylamino)pyridine.
• Alchem Pharmtech. (n.d.). CAS 566158-47-2 | 5-BroMo-3-Methyl-2-(Morpholino)pyridine.
• PubMed. (n.d.). Synthesis and Pharmacological Characterization of a New PET Ligand for the Serotonin Transporter: [11C]5-bromo-2-[2-(dimethylaminomethylphenylsulfanyl)]phenylamine ([11C]DAPA).
• Chemical Communications (RSC Publishing). (n.d.).
• PubMed. (n.d.). Design, synthesis, and binding affinities of potential positron emission tomography (PET)
• PubMed Central. (2023, June 5). Radiochemistry for positron emission tomography.
• PubMed. (n.d.). Synthesis and characterization of binding of 5-[76Br]bromo-3-[[2(S)
• PubMed. (2022, February 10). Synthesis and Characterization of 5-(2-Fluoro-4-[11C]methoxyphenyl)
• (2011, March 8).
• (n.d.). Functionalizing Morpholino Oligos for Antisense Drug Research and Development.
• PubMed Central. (2022, February 10). Synthesis and Characterization of 5-(2-Fluoro-4-[11C]methoxyphenyl)
• PubChem. (n.d.). 2-Amino-5-bromopyridine.
• NIH. (2021, June 9). Enhanced delivery of peptide-morpholino oligonucleotides with a small molecule to correct splicing defects in the lung.
• The Morpholino Group. (n.d.). Research.
• NIH. (n.d.). Morpholino artifacts provide pitfalls and reveal a novel role for pro-apoptotic genes in hindbrain boundary development.
• MDPI. (n.d.).
• PubMed Central. (n.d.). 5-(5-Bromo-2-methoxyphenyl)-2-fluoropyridine.

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Technical Notes & Optimization

Technical Support Center: Side Product Analysis in the Synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine

Welcome to the technical support guide for the synthesis and analysis of 5-Bromo-(2-morpholinoethylamino)pyridine (CAS: 364794-56-9). This molecule is a valuable building block, particularly in the development of protein degraders and other pharmaceutical agents.[1] The synthesis, while generally robust, can be prone to the formation of specific side products that complicate purification and impact yield. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot these challenges through a series of frequently asked questions and detailed analytical protocols.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-Bromo-(2-morpholinoethylamino)pyridine, and why can it lead to impurities?

The most prevalent and efficient method for synthesizing this compound is the Buchwald-Hartwig amination .[2][3] This palladium-catalyzed cross-coupling reaction is favored for its high functional group tolerance and broad substrate scope, making it superior to older, harsher methods like nucleophilic aromatic substitution (SNAr).[2]

The typical reaction involves coupling 2,5-dibromopyridine with 2-morpholinoethan-1-amine in the presence of a palladium catalyst, a phosphine ligand, and a base.

• Causality of Side Products: The reaction's core challenge lies in selectivity. Because the starting material, 2,5-dibromopyridine, has two reactive bromine sites, the reaction can proceed beyond the desired mono-amination, leading to several predictable side products. The reaction conditions must be precisely controlled to favor the formation of the intended product.

Q2: I'm seeing several unexpected peaks in my crude LC-MS analysis. What are the most likely side products?

Based on the Buchwald-Hartwig mechanism, several side products can arise. Identifying them by their mass is the first step in troubleshooting. The molecular weight of the desired product, C₁₁H₁₆BrN₃O, is 286.17 g/mol .[4]

Table 1: Common Reaction Side Products and Their Identification

Side Product Name	Description & Formation Mechanism	Expected Molecular Weight ( g/mol )	Mass Difference from Product (m/z)
Di-substituted Product	A second molecule of 2-morpholinoethan-1-amine displaces the second bromine atom. This occurs with excess amine, high temperatures, or prolonged reaction times.	319.22	+33
Hydrodehalogenation Product	The bromine atom at the 5-position is replaced by a hydrogen atom. This is a common side reaction in palladium catalysis, often promoted by moisture or hydride sources.[2]	207.27	-79/81 (loss of Br)
Positional Isomer	If the starting material was 3,5-dibromopyridine, the resulting product would be an isomer. This is typically a raw material quality issue.	286.17	0 (distinguished by NMR/chromatography)
Unreacted 2,5-dibromopyridine	Incomplete reaction.	236.88	-
Unreacted 2-morpholinoethan-1-amine	Incomplete reaction.	130.19	-

• Expert Tip: Always check the bromine isotopic pattern in your mass spectrum. The near 1:1 ratio of the ⁷⁹Br and ⁸¹Br isotopes will result in two peaks (M and M+2) of almost equal intensity for all bromine-containing species. The absence of this pattern in a potential impurity peak is a strong indicator of hydrodehalogenation.

Q3: My ¹H NMR spectrum is difficult to interpret. How can I use it to confirm the structure and identify key impurities?

¹H NMR is the most powerful tool for unambiguous structure confirmation.[5] The key is to focus on the aromatic region of the pyridine ring.

• Desired Product (5-Bromo-2-substituted): You should expect three distinct signals in the aromatic region. The proton at C6 (adjacent to nitrogen) will be the most downfield, followed by the proton at C4, and finally the proton at C3.[5]

• Di-substituted Impurity: The symmetry of this molecule will simplify the spectrum. You will lose the signals corresponding to a bromo-substituted ring and see a new pattern indicative of a symmetrically substituted pyridine.

• Hydrodehalogenation Impurity: The signal corresponding to the proton at C5 (which was previously the site of the bromine) will appear in the typical aromatic proton region (around 7.1-7.5 ppm), and the coupling patterns of the adjacent protons will change significantly.[5]

Q4: What are the most critical reaction parameters to adjust to minimize side product formation?

Optimizing the reaction conditions is key to maximizing the yield of the desired product.

• Stoichiometry: Use a precise 1.0 to 1.1 equivalent of 2-morpholinoethan-1-amine. A large excess will dramatically increase the formation of the di-substituted product.

• Temperature: Lower temperatures (e.g., 80-100 °C) generally favor mono-amination. High temperatures can provide the activation energy needed for the less reactive second substitution.

• Reaction Time: Monitor the reaction by TLC or LC-MS. Stop the reaction as soon as the 2,5-dibromopyridine is consumed to prevent the slow formation of the di-substituted product.

• Choice of Base and Ligand: The combination of catalyst, ligand, and base is crucial. Sterically hindered phosphine ligands can sometimes improve selectivity for mono-amination.[6] Weaker bases may also slow the rate of the second amination.

Troubleshooting Guides & Experimental Protocols

This section provides validated, step-by-step methods for analyzing your reaction mixture and confirming the identity of any impurities.

Diagram: Synthetic Pathway and Side Reactions

Caption: Main synthetic route and common side reaction pathways.

Protocol 1: Crude Reaction Mixture Analysis by LC-MS

This protocol is designed for rapid assessment of reaction completion and initial impurity profiling.

• Sample Preparation:

  • Quench a small aliquot (approx. 5-10 µL) of the reaction mixture.

  • Dilute it with 1 mL of a 50:50 mixture of acetonitrile and water.

  • Filter the sample through a 0.45 µm syringe filter if particulates are present.

• Instrumentation & Conditions:

  • Technique: High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[7]

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5-7 minutes, hold for 1 minute, then return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • MS Detector: Electrospray Ionization (ESI) in positive mode.

  • Scan Range: 100-500 m/z.

• Data Interpretation:

  • Identify the peak for your desired product (m/z = 286/288).

  • Look for peaks corresponding to the masses listed in Table 1 .

  • Integrate the peak areas to get a semi-quantitative estimate of the impurity profile.

Protocol 2: Structural Elucidation by NMR Spectroscopy

This protocol is for the definitive structural confirmation of the purified product and any isolated impurities.

• Sample Preparation: Dissolve 5-10 mg of the purified solid in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[8]

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Pay close attention to the aromatic region (typically 6.5-9.0 ppm for pyridines).[5]

  • Reference the chemical shifts to the residual solvent peak.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon-13 spectrum. This will confirm the number of unique carbon environments in the molecule.[8]

• 2D NMR (if needed):

  • If the 1D spectra are ambiguous, perform 2D experiments like COSY (to see H-H correlations) and HSQC/HMBC (to see H-C correlations). These are invaluable for assigning specific protons and carbons, especially for distinguishing isomers.[5]

• Data Analysis: Compare the observed chemical shifts and coupling constants to literature values or predictive software to confirm the structure. The absence of a C-Br signal in the ¹³C NMR (typically around 110-120 ppm) and the appearance of a C-H signal in its place would strongly support hydrodehalogenation.

Diagram: Analytical Workflow for Impurity Identification

Caption: A standard workflow for reaction analysis and impurity characterization.

References

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• Small Molecule Development Analytical Methods for Faster Time to Market. (n.d.). Hovione.
• 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams. (n.d.).
• Buchwald–Hartwig amination. (n.d.). In Wikipedia.
• 3-Pyridyl bromide(626-55-1) 1H NMR spectrum. (n.d.). ChemicalBook.
• 2-Bromopyridine(109-04-6) 1H NMR spectrum. (n.d.). ChemicalBook.
• 4-Bromopyridine(1120-87-2) 1H NMR spectrum. (n.d.). ChemicalBook.
• 5-Bromo-(2-morpholinoethylamino)pyridine. (n.d.). Sigma-Aldrich.
• Analytical Techniques in Pharmaceutical Analysis. (2024, December 13).
• 364794-56-9(5-Bromo-N-[2-(4-morpholinyl)ethyl]-2-pyridinamine) Product Description. (n.d.). ChemicalBook.
• Webster, G. (2022, September 12). Role of Analytical Chemistry in the Pharmaceutical Industry. AZoLifeSciences.
• Application Notes and Protocols for NMR Spectroscopy of Pyridine Derivatives. (n.d.). Benchchem.
• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Buchwald-Hartwig Cross-Coupling. (2021, February 23). J&K Scientific LLC.

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Improving the yield of "5-Bromo-(2-morpholinoethylamino)pyridine" synthesis

An essential component in contemporary drug discovery, 5-Bromo-(2-morpholinoethylamino)pyridine serves as a crucial building block for synthesizing a variety of pharmacologically active molecules. Achieving a high yield in its synthesis is paramount for both economic viability and downstream success in multi-step synthetic campaigns. This guide provides in-depth technical support for researchers, addressing common challenges and frequently asked questions encountered during its synthesis, with a focus on palladium-catalyzed Buchwald-Hartwig amination.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific experimental issues in a question-and-answer format, providing potential causes and actionable solutions grounded in chemical principles.

Question 1: My reaction shows very low or no conversion of the 5-bromopyridine starting material. What are the likely causes and how can I fix it?

Answer:

Low to no product formation is a frequent issue in cross-coupling reactions involving pyridine substrates. The primary culprits are typically related to catalyst inactivation or suboptimal reaction conditions.

Potential Causes & Solutions:

• Catalyst Inhibition by Pyridine Nitrogen: The lone pair on the pyridine nitrogen can coordinate strongly to the palladium center, effectively poisoning the catalyst and halting the catalytic cycle.[1][2]

  • Solution: Employ bulky, electron-rich phosphine ligands. Ligands such as XPhos, SPhos, or RuPhos can sterically shield the palladium atom, preventing the pyridine nitrogen from coordinating while still allowing the catalytic cycle to proceed.[1] Consider screening a panel of these "Buchwald ligands" to find the optimal one for this specific transformation.[3]

• Inactive Catalyst Species: The active catalyst is a Pd(0) species. If your palladium precursor (e.g., Pd(OAc)₂) is not properly reduced in situ, or if the active catalyst is oxidized and precipitates as palladium black, the reaction will stall.

  • Solution: Ensure strictly anaerobic (oxygen-free) conditions. Degas your solvent thoroughly (e.g., by three freeze-pump-thaw cycles or by sparging with argon for 30-60 minutes) and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the setup and reaction time.[4] Using a pre-formed Pd(0) source like Pd₂(dba)₃ can also be beneficial.[5]

• Inappropriate Base Selection: The base plays a critical role in deprotonating the amine nucleophile to form the key palladium-amido complex.[5] If the base is too weak or not sufficiently soluble, the reaction will be sluggish.

  • Solution: Sodium tert-butoxide (NaOtBu) is a strong, effective base commonly used for these reactions.[4] However, for base-sensitive substrates, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be effective, though they may require higher reaction temperatures.[1] Ensure the base is finely powdered to maximize its surface area and reactivity.

• Low Reaction Temperature: C-N bond formation can have a significant activation energy barrier.

  • Solution: If the reaction is sluggish at a lower temperature (e.g., 80 °C), consider increasing it to 100-110 °C, especially when using weaker bases.[1] Always monitor for potential degradation of starting materials or product at higher temperatures.

Question 2: TLC/LC-MS analysis of my crude reaction mixture shows multiple side products. What are they and how can I minimize their formation?

Answer:

The formation of side products directly impacts yield and complicates purification. The most common side products in this synthesis are from hydrodehalogenation and amine homocoupling.

Potential Causes & Solutions:

• Hydrodehalogenation: This is the reduction of the C-Br bond, replacing the bromine atom with a hydrogen to form pyridine. This side reaction can be promoted by moisture or other protic sources in the reaction mixture.

  • Solution: Use anhydrous solvents and reagents. Ensure all glassware is oven-dried before use. The choice of phosphine ligand can also influence the rate of this side reaction.[1]

• Starting Material Homocoupling: While less common, homocoupling of the amine or aryl halide can occur.

  • Solution: Optimizing the catalyst-to-ligand ratio and controlling the reaction temperature can help suppress these unwanted pathways.[1]

• Double Amination (on a different starting material): If using a di-brominated pyridine, double substitution is a risk. For 5-bromopyridine, this is not a concern. However, ensuring the correct stoichiometry (a slight excess of the amine, e.g., 1.1-1.2 equivalents) is crucial to drive the reaction to completion without promoting side reactions involving excess reagents.

Frequently Asked Questions (FAQs)

Q1: What is the most likely reaction mechanism for this synthesis?

A1: The most robust and widely used method for this transformation is the Buchwald-Hartwig Amination .[5][6][7] This is a palladium-catalyzed cross-coupling reaction. The generally accepted catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 5-bromopyridine to form a Pd(II) complex.

• Amine Coordination & Deprotonation: The N-(2-aminoethyl)morpholine coordinates to the Pd(II) center, and a base removes the proton from the amine's nitrogen to form a palladium-amido intermediate.

• Reductive Elimination: The C-N bond is formed as the desired product, 5-Bromo-(2-morpholinoethylamino)pyridine, is released from the palladium center, regenerating the active Pd(0) catalyst.[5]

An alternative, though often less efficient for this substrate, is Nucleophilic Aromatic Substitution (SₙAr) . This mechanism does not require a metal catalyst but typically needs either a strongly electron-deficient aromatic ring or harsh reaction conditions (high temperature/pressure).[8][9]

Q2: Which solvent and base combination is the best starting point?

A2: A reliable starting point for optimization is Toluene or 1,4-Dioxane as the solvent with Sodium tert-butoxide (NaOtBu) as the base.[4][5] Toluene is a common choice due to its high boiling point and inert nature. Dioxane can also be effective.[2] NaOtBu is a strong, non-nucleophilic base that is highly effective in these couplings.

Q3: How should I purify the final product?

A3: Purification of the crude product is typically achieved through flash column chromatography on silica gel.[10][11] A gradient elution system, starting with a non-polar solvent (e.g., hexanes or dichloromethane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or methanol), is generally effective. The basic nature of the product's nitrogen atoms can sometimes cause streaking on the silica column. This can often be mitigated by adding a small amount of a basic modifier, such as triethylamine (~1%), to the eluent.[11] For highly pure material, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be performed after chromatography.[4]

Data & Protocols

Optimized Buchwald-Hartwig Protocol

This protocol provides a robust starting point for the synthesis. All operations should be performed under an inert atmosphere (Argon or Nitrogen) using Schlenk techniques or in a glovebox.[4]

Reagents & Materials:

• 5-Bromopyridine

• N-(2-Aminoethyl)morpholine

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Standard laboratory glassware (oven-dried)

• Inert atmosphere setup (Schlenk line or glovebox)

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 5-bromopyridine (1.0 equiv), sodium tert-butoxide (1.4 equiv), Pd₂(dba)₃ (1-2 mol%), and XPhos (2-4 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with inert gas. Repeat this cycle three times to ensure all oxygen is removed.[5]

• Reagent Addition: Through a septum, add anhydrous toluene to the flask via syringe. Begin vigorous stirring. Then, add N-(2-aminoethyl)morpholine (1.1-1.2 equiv) via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C in a pre-heated oil bath.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS. The reaction is typically complete within 4-24 hours.

• Work-up: Once the starting material is consumed, cool the mixture to room temperature. Dilute with a suitable organic solvent like ethyl acetate. Quench the reaction carefully by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[5]

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with water and then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography as described in the FAQ section.

Table 1: Key Reaction Parameters & Optimization Variables

Parameter	Recommended Starting Condition	Optimization Strategy	Rationale & Reference
Palladium Source	Pd₂(dba)₃ (1-2 mol%)	Screen Pd(OAc)₂, Pd(PPh₃)₄	Pd₂(dba)₃ is a stable Pd(0) source. Pd(OAc)₂ requires in-situ reduction.[2][5]
Ligand	XPhos (2-4 mol%)	Screen SPhos, RuPhos, BINAP	Bulky, electron-rich ligands prevent catalyst inhibition by the pyridine substrate.[1][3]
Base	NaOtBu (1.4 equiv)	Screen Cs₂CO₃, K₃PO₄	Strong base is needed for amine deprotonation. Weaker bases may require higher temperatures.[1][2]
Solvent	Anhydrous Toluene	Try 1,4-Dioxane	Aprotic, high-boiling point solvents are ideal. Ensure solvent is anhydrous.[2][5]
Temperature	100-110 °C	80-120 °C	Higher temperatures can increase reaction rate but may also lead to degradation.[1]
Stoichiometry	1.1-1.2 equiv. Amine	1.05-1.5 equiv. Amine	A slight excess of the amine drives the reaction to completion.

Visualized Workflows and Mechanisms

Diagram 1: General Experimental Workflow

This diagram outlines the key stages of the synthesis process, from setup to final product isolation.

Caption: Experimental workflow for Buchwald-Hartwig synthesis.

Diagram 2: Buchwald-Hartwig Catalytic Cycle

This diagram illustrates the mechanistic steps of the palladium-catalyzed C-N bond formation.

Caption: Simplified Buchwald-Hartwig catalytic cycle.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Coupling Reactions of 3-Bromopyridine-D4.
• Anumula, K. R., & Dhume, S. T. (1998). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 260(2), 227-233.
• Movassaghi, M., & Hill, M. D. (2006). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. Organic Letters, 8(17), 3685–3688*.
• Stellarsmart. (n.d.). 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams.
• Cai, Z., et al. (2011). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. Organic Letters, 13(10), 2678–2681*.
• Nasrollahzadeh, M., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances, 13(27), 18435-18453*.
• Wang, Y., et al. (2022). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. The Journal of Organic Chemistry, 87(5), 3564–3573*.
• MOC academy. (2023, April 14). Amines Part 8 - Nucleophilic Aromatic Substitution of Pyridine [Video]. YouTube.
• Baxendale, I. R., et al. (2012). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Journal of Organic Chemistry, 77(17), 7478–7487*.
• Benchchem. (n.d.). Application Notes and Protocols: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine.
• Scott, P., et al. (2005). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. Journal of Organometallic Chemistry, 690(14), 3373-3382*.
• Fisher Scientific. (n.d.). Aromatic Nucleophilic Substitution.
• Benchchem. (n.d.). Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine.
• ChemTube3D. (2019, January 19). nucleophilic aromatic substitutions [Video]. YouTube.
• Sigma-Aldrich. (n.d.). 5-Bromo-(2-morpholinoethylamino)pyridine.
• Sytnik, K., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules, 26(23), 7351*.

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• 3. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges with 5-Bromo-(2-morpholinoethylamino)pyridine

Welcome to the technical support guide for 5-Bromo-(2-morpholinoethylamino)pyridine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on addressing the poor aqueous solubility of this compound in experimental assays. As Senior Application Scientists, we understand that compound precipitation can compromise data integrity, leading to inaccurate potency measurements and misleading structure-activity relationships (SAR)[1]. This guide provides a series of troubleshooting steps and advanced strategies to help you maintain compound solubility and ensure the reliability of your results.

Part 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses the most common initial observations and provides immediate troubleshooting steps.

Q1: What are the key physicochemical properties of 5-Bromo-(2-morpholinoethylamino)pyridine that influence its solubility?

Understanding the compound's properties is the first step in troubleshooting.

• Molecular Structure: 5-Bromo-(2-morpholinoethylamino)pyridine (MW: ~286.17 g/mol ) is a moderately sized organic molecule.[2][3][4]

• Physical Form: It is typically supplied as a solid.[2][3]

• Predicted pKa: The molecule has a predicted pKa of approximately 6.75, indicating it is a weak base.[3] This is a critical piece of information, as it means the compound's charge state—and therefore its aqueous solubility—is highly dependent on the pH of the solution.

Q2: My 10 mM stock solution in 100% DMSO is clear, but a precipitate forms instantly when I dilute it into my aqueous assay buffer. Why is this happening?

This is a classic case of compound "crashing out" due to a rapid solvent shift. While highly soluble in aprotic organic solvents like Dimethyl Sulfoxide (DMSO), its solubility can be orders of magnitude lower in aqueous media.[5] When a small volume of the DMSO stock is introduced into the buffer, the DMSO disperses, and the compound is suddenly exposed to an environment where its concentration exceeds its thermodynamic solubility limit, causing it to precipitate.[5][6]

Q3: What is the maximum final concentration of DMSO I should use in my assay, and can it affect solubility?

A final DMSO concentration between 0.5% and 1% is a widely accepted industry standard for most cell-based and biochemical assays.[5] While a slightly higher DMSO concentration can sometimes aid solubility, concentrations above 1% risk causing cellular toxicity or other off-target effects that can confound results. It is crucial to maintain a consistent final DMSO concentration across all wells, including vehicle controls. Even at low percentages, DMSO can influence the solubility of highly lipophilic compounds.[7]

Q4: The compound solution is initially clear in the assay plate but becomes cloudy or shows visible precipitate after incubation at 37°C. What causes this delayed precipitation?

This observation points to an issue of kinetic versus thermodynamic solubility. The initially prepared solution may be supersaturated—a temporarily stable state where the compound concentration is above its equilibrium solubility limit.[8] Over time, especially with changes in temperature (e.g., moving from room temperature to 37°C), the system equilibrates, and the excess compound precipitates out.[6] This highlights the importance of assessing solubility under the final assay conditions, including temperature and incubation time.

Part 2: Systematic Strategies for Enhancing Solubility

If initial troubleshooting fails, a more systematic approach is required. The following strategies are presented in order of increasing complexity.

Strategy 1: pH Adjustment (Leveraging the Compound's pKa)

Given that 5-Bromo-(2-morpholinoethylamino)pyridine is a weak base (predicted pKa ≈ 6.75), its solubility can be dramatically increased by lowering the pH of the assay buffer.[][10]

Mechanism: At a pH below its pKa, the pyridine and/or morpholino nitrogen atoms become protonated, imparting a positive charge on the molecule. This charged, or ionized, form is significantly more polar and thus more soluble in aqueous media. According to the Henderson-Hasselbalch equation, for every one-unit decrease in pH below the pKa, the ratio of the protonated (soluble) form to the neutral (less soluble) form increases by a factor of 10.[10]

Recommendation: Prepare your assay buffer at a pH of 6.5 or lower, if compatible with your biological system. This will shift the equilibrium towards the more soluble, protonated species. It is essential to verify that the altered pH does not negatively impact your assay's performance (e.g., enzyme activity, cell viability).

Caption: Conceptual diagram of pH effect on a weak base's solubility.

Strategy 2: Utilizing Co-solvents

Co-solvents are water-miscible organic solvents added in small quantities to the aqueous buffer to increase the solubility of hydrophobic compounds.[11][12]

Mechanism: Co-solvents work by reducing the overall polarity of the solvent system.[] They disrupt the hydrogen bonding network of water, creating a more favorable environment for non-polar molecules and thereby increasing their solubility.[][12]

Recommendation: Test the addition of a small percentage (typically 1-5% v/v) of a co-solvent to your final assay buffer. The choice of co-solvent and its concentration must be empirically determined and validated for compatibility with your assay.

Co-solvent	Typical Starting Concentration	Notes
Ethanol	1-5%	Commonly used, but can have biological effects.[][11]
Propylene Glycol (PG)	1-10%	Generally well-tolerated in many biological systems.[][11]
Polyethylene Glycol 400 (PEG 400)	1-10%	Effective for many compounds; a good starting point.[][13]
Glycerol	1-5%	Can increase viscosity but is often non-toxic.[11]

Always run a vehicle control with the same concentration of co-solvent to assess its impact on the assay.

Strategy 3: Formulation with Cyclodextrins

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They are powerful tools for increasing the apparent solubility of poorly soluble drugs.[14][15]

Mechanism: The hydrophobic compound partitions into the non-polar interior of the cyclodextrin, forming a water-soluble "inclusion complex."[16] This complex effectively shields the hydrophobic molecule from the aqueous environment, preventing precipitation.[17][18] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with high water solubility and low toxicity.

Recommendation: Prepare a stock solution of HP-β-CD in your assay buffer (e.g., 50-100 mM). Add your compound's DMSO stock to this CD-containing buffer rather than to the buffer alone. The formation of the inclusion complex can significantly enhance solubility.

Caption: Encapsulation of a hydrophobic compound by a cyclodextrin.

Strategy 4: Advanced Formulation Approaches

For particularly challenging compounds or complex assay systems (e.g., cell-based assays requiring long-term stability), lipid-based formulations can be considered. These systems, such as Self-Emulsifying Drug Delivery Systems (SEDDS), create fine dispersions of lipid droplets that can carry the drug.[19][20][21] While more common for in vivo studies, the principles can be adapted for in vitro work to maintain a stable, dispersed state.[22][23] This is an advanced technique that requires significant formulation expertise.

Part 3: Experimental Protocols & Workflows

A logical, step-by-step approach is critical to solving solubility issues efficiently.

Troubleshooting Workflow Diagram

The following workflow provides a systematic guide to diagnosing and resolving precipitation.

Caption: Decision tree for troubleshooting compound precipitation.

Protocol: High-Throughput Kinetic Solubility Screen

This protocol uses nephelometry (light scattering) to quickly determine the kinetic solubility limit of your compound under various conditions. A sharp increase in scattered light indicates the point of precipitation.[5]

Materials:

• 5-Bromo-(2-morpholinoethylamino)pyridine

• 100% DMSO

• Aqueous buffers (e.g., PBS at pH 7.4, MES at pH 6.0)

• Co-solvent stocks (e.g., 20% PEG 400 in water)

• Cyclodextrin stock (e.g., 100 mM HP-β-CD in buffer)

• Clear, 96- or 384-well microplates

• Nephelometer or plate reader capable of measuring light scattering/turbidity

Methodology:

• Prepare Compound Stock: Create a high-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM).

• Prepare Test Buffers: In separate reservoirs, prepare your various test conditions:

  • Buffer A: Standard Assay Buffer (e.g., PBS, pH 7.4)

  • Buffer B: Low pH Buffer (e.g., MES, pH 6.0)

  • Buffer C: Co-solvent Buffer (Standard Buffer + 5% PEG 400)

  • Buffer D: Cyclodextrin Buffer (Standard Buffer + 10 mM HP-β-CD)

• Set Up Plate: Add the appropriate buffer to the wells of the microplate.

• Compound Addition: Using a liquid handler or multichannel pipette, perform a serial dilution of your DMSO stock directly into the test buffers. This is often done by adding a small, fixed volume of DMSO stock to a large volume of buffer to create the highest concentration, then serially diluting from there. Ensure the final DMSO concentration is consistent across all wells (e.g., 1%).

• Mix and Incubate: Mix the plate immediately by gentle orbital shaking for 30-60 seconds. Incubate at the desired temperature (e.g., room temperature or 37°C) for a set period (e.g., 1-2 hours).

• Measurement: Read the plate using a nephelometer.

• Data Analysis: Plot the light scattering units (LSU) versus the compound concentration for each condition. The concentration at which the LSU signal sharply increases above the baseline (buffer + DMSO only) is the kinetic solubility limit for that condition.[5]

Part 4: Best Practices for Compound Handling and Storage

Proper handling from the start can prevent many solubility-related issues.

• Stock Solution Storage: Store DMSO stock solutions at -20°C or -80°C in tightly sealed containers to prevent water absorption, as DMSO is hygroscopic.[24] Repeated freeze-thaw cycles should be minimized by aliquoting stocks.

• Use Dry Solvents: Ensure that the DMSO used for stock preparation is anhydrous (dry) to prevent premature compound degradation or precipitation.

• Sonication: If a compound is slow to dissolve in DMSO, gentle warming (to 30-40°C) or brief sonication can be used. Always visually inspect for complete dissolution before use.

• Labeling: Clearly label all containers with the compound name, concentration, solvent, and date of preparation.[25]

• Safety: Always handle chemical compounds with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area.[25]

By applying these principles and protocols, you can systematically overcome the solubility challenges presented by 5-Bromo-(2-morpholinoethylamino)pyridine, leading to more accurate and reproducible experimental data.

References

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• Wikipedia. (n.d.). Cosolvent. [Link]

• Loftsson, T., et al. (2005). Cyclodextrin Controlled Release of Poorly Water-Soluble Drugs from Hydrogels. Journal of Pharmaceutical Sciences. [Link]

• Veiga, F., et al. (2017). Cyclodextrins and ternary complexes: Technology to improve solubility of poorly soluble drugs. Carbohydrate Polymers. [Link]

• Thakur, S. S., Parekh, H. S., & Schwable, C. H. (2015). Solubilization of poorly soluble drugs: cyclodextrin-based formulations. Aston University Research Explorer. [Link]

• Ribeiro, L., et al. (2017). Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. Brazilian Journal of Pharmaceutical Sciences. [Link]

• Chen, X. Q., & Zgair, A. (2012). Application of Lipid-Based Formulations in Drug Discovery. ResearchGate. [Link]

• Jain, A., et al. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Research. [Link]

• Fahr, A., & Liu, X. (2020). Lipid-Based Formulations for Early-Stage Clinical Trials. American Pharmaceutical Review. [Link]

• Frontiers Media. (2024). Lipid-Based Formulations: From Design to Application. Frontiers in Pharmacology. [Link]

• Singh, M., & Ravin, L. (2011). Lipid-Based Drug Delivery Systems. Journal of Pharmaceutical Sciences. [Link]

• Creative Biolabs. (2024). Co-solvency and anti-solvent method for the solubility enhancement. [Link]

• Akhtar, S., et al. (2025). Recent Advancements in Pyridine Derivatives as Anticancer Agents. International Journal on Science and Technology. [Link]

• Saluja, A., et al. (2014). Development of a high-throughput solubility screening assay for use in antibody discovery. mAbs. [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. [Link]

• Illumina, Inc. (2025). Precipitation and Resuspension Troubleshooting Guide in Infinium Assay. [Link]

• Solve Scientific. (n.d.). High Throughput Measurement of Compound Solubility and Physical Form with BMI. [Link]

• Al-Kassas, R., et al. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Heliyon. [Link]

• Boyle, G. M., et al. (2018). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules. [Link]

• Capital Resin Corporation. (2023). Best Practices for Handling and Storing Solvents. [Link]

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• Sancineto, L., et al. (2021). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. Molecules. [Link]

• Smith, T. (2014). Immunoassay Troubleshooting Guide. ResearchGate. [Link]

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• National Center for Biotechnology Information. (n.d.). 5-Bromo-2-methylpyridine. PubChem. [Link]

• Avdeef, A. (2015). Suggested Improvements for Measurement of Equilibrium Solubility-pH of Ionizable Drugs. ADMET & DMPK. [Link]

• Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement. [Link]

• Reddit. (2022). How to tackle compound solubility issue. r/labrats. [Link]

• Pawar, P. V., et al. (2021). Improvement of Physicochemical and Solubility of Dipyridamole by Cocrystallization Technology. Journal of Drug Delivery and Therapeutics. [Link]

• Gupta, N., et al. (2025). RECENT ADVANCEMENTS IN PYRIDINE DERIVATIVES AS ANTICANCER AGENTS. International Journal on Science and Technology. [Link]

• Reagentia. (n.d.). 5-BROMO-2-METHYLSULFANYL-PYRIDINE. [Link]

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• 25. Best Practices for Handling and Storing Solvents [postapplescientific.com]

Technical Support Center: Stability of 5-Bromo-(2-morpholinoethylamino)pyridine in Solution

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support guide for 5-Bromo-(2-morpholinoethylamino)pyridine. This document is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile building block. Understanding the stability of this compound in solution is paramount for ensuring the accuracy, reproducibility, and integrity of your experimental results. This guide provides in-depth answers to common questions, troubleshooting advice for stability-related issues, and validated protocols to assess the compound's integrity in your specific experimental systems.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and stability of 5-Bromo-(2-morpholinoethylamino)pyridine.

Q1: What are the primary stability concerns for 5-Bromo-(2-morpholinoethylamino)pyridine in solution?

The primary stability concerns are rooted in the chemical nature of its constituent moieties: the bromopyridine ring and the aminopyridine system. The main potential degradation pathways are:

• Hydrolysis: The carbon-bromine (C-Br) bond on the electron-deficient pyridine ring is susceptible to nucleophilic substitution, particularly hydrolysis. This reaction is often accelerated under acidic conditions and can lead to the formation of the corresponding 5-hydroxy- or 5-pyridone derivative.[1][2][3]

• pH-Dependent Degradation: The basicity of the three nitrogen atoms (pyridine ring, secondary amine, morpholine) means the compound's protonation state is highly dependent on pH. Extreme pH values, especially acidic ones, can catalyze hydrolysis and other degradation reactions.

• Oxidative Degradation: Like many complex organic molecules, this compound can be susceptible to oxidation, potentially leading to the formation of N-oxides or other oxidized byproducts. This can sometimes be indicated by a change in solution color.

• Photodegradation: Aromatic and heterocyclic compounds can be light-sensitive. Prolonged exposure to UV or even ambient light may induce degradation. While specific data on this molecule is limited, general best practices for light protection are strongly recommended.

Q2: What are the recommended solvents and pH conditions for preparing and storing solutions?

For optimal stability, consider the following:

• Short-Term Storage (Working Solutions): For immediate use in assays, prepare solutions in a buffer system that is compatible with your experiment, ideally at a neutral or slightly basic pH (pH 7.2-8.0). It is crucial to validate the compound's stability in your specific buffer if the experiment is lengthy (see Protocol 2).

• Long-Term Storage (Stock Solutions): For long-term storage, prepare concentrated stock solutions in anhydrous aprotic polar solvents such as DMSO or DMF. These solvents minimize the risk of hydrolysis. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.[4]

Q3: My solution of 5-Bromo-(2-morpholinoethylamino)pyridine has turned yellow/brown. What is the likely cause?

A change in color is a common indicator of chemical degradation. The formation of colored byproducts often results from oxidation or the creation of extended conjugated systems through degradation or polymerization pathways. If you observe a color change, the solution's integrity is compromised. It should be discarded, and a fresh solution should be prepared from solid material. We recommend performing an HPLC analysis to confirm the presence of degradation products.

Q4: How can I experimentally confirm the stability of the compound in my specific assay buffer?

The most reliable method is to perform a time-course stability study using High-Performance Liquid Chromatography (HPLC). This involves incubating the compound in your buffer at the experimental temperature and analyzing samples at various time points (e.g., 0, 2, 4, 8, 24 hours). The stability is assessed by measuring the decrease in the peak area of the parent compound over time. A detailed methodology is provided in Section 3, Protocol 2 .[5][6]

Q5: Is the compound sensitive to temperature and light?

Yes, as a precautionary measure, it should be treated as potentially sensitive to both.

• Temperature: Elevated temperatures will accelerate the rate of any potential degradation reaction, including hydrolysis. Therefore, solutions should be kept cool and stored at recommended low temperatures when not in use. The solid form should be stored at 2-8°C as recommended by suppliers.[7]

• Light: To prevent potential photodegradation, always store both solid material and solutions in amber vials or containers wrapped in aluminum foil to protect them from light.

Section 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common experimental issues that may be linked to compound instability.

Observed Problem	Potential Root Cause	Recommended Troubleshooting Steps
Inconsistent or non-reproducible results in biological assays.	Compound degradation in the aqueous assay buffer during the experiment.	1. Verify Stock Integrity: Analyze your stock solution via HPLC to confirm its purity and concentration.2. Perform Buffer Stability Test: Execute the HPLC stability protocol (See Protocol 2) using your exact assay buffer and temperature conditions.3. Minimize Incubation Time: If instability is confirmed, redesign the experiment to minimize the time the compound spends in the aqueous buffer.4. Use Fresh Solutions: Always prepare fresh dilutions from a validated stock solution immediately before each experiment.
Appearance of new peaks in HPLC chromatogram of a working solution.	Chemical degradation (e.g., hydrolysis, oxidation).	1. Characterize Degradants: Use LC-MS to determine the mass of the new peaks. A mass increase of +1 Da (relative to the bromine isotope pattern being replaced by OH) could suggest hydrolysis (loss of HBr, addition of H₂O).2. Review Solution History: Check the age, storage conditions, and pH of the solution.3. Isolate the Cause: Test stability under different conditions (e.g., varying pH, light exposure, temperature) to pinpoint the cause of degradation.
Low purity of solid material upon receipt or after storage.	Improper handling or storage leading to degradation of the solid material.	1. Confirm Identity and Purity: Use analytical techniques like NMR, LC-MS, and HPLC to confirm the structure and purity of the material.[5]2. Review Storage Conditions: Ensure the solid material was stored according to the supplier's recommendations (e.g., sealed in a dry environment at 2-8°C).[7]3. Contact Supplier: If the material is new and fails to meet specifications, contact the supplier with your analytical data.

Section 3: Key Experimental Protocols

These protocols provide a framework for preparing solutions and assessing stability.

Protocol 1: Preparation of High-Concentration Stock Solutions

This protocol is for preparing a stable stock solution for long-term storage.

• Select Solvent: Use anhydrous DMSO or DMF.

• Weigh Material: Accurately weigh the required amount of 5-Bromo-(2-morpholinoethylamino)pyridine solid in a fume hood.

• Dissolution: Add the appropriate volume of solvent to achieve the target concentration (e.g., 10-50 mM).

• Aid Solubilization: If necessary, vortex vigorously and/or sonicate the vial in a water bath for 5-10 minutes until the solid is completely dissolved.

• Aliquot and Store: Dispense the solution into single-use, light-protecting (amber) vials. Store immediately at -20°C or -80°C.

Protocol 2: Assessing Solution Stability by HPLC

This protocol provides a quantitative method to determine the compound's stability in any aqueous buffer.

• Prepare Test Solution: Dilute the DMSO stock solution into your chosen aqueous buffer to the final working concentration. The final percentage of DMSO should be kept low (e.g., <1%) to be representative of assay conditions.

• Initial Sample (T=0): Immediately after preparation, take an aliquot of the test solution, dilute it if necessary with the mobile phase, and inject it into the HPLC system. This serves as your 100% reference point.

• Incubation: Place the remainder of the test solution under the desired experimental conditions (e.g., 37°C incubator, protected from light).

• Time-Point Sampling: At predetermined intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots from the test solution. Dilute as done for the T=0 sample and inject into the HPLC.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[5]

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or ammonium acetate, depending on the compound's properties) is typically effective.

  • Detection: UV detection at a wavelength where the compound has maximum absorbance (determine by UV-Vis scan).

  • Data Acquisition: Record the peak area of the parent compound at each time point.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the T=0 sample using the formula: % Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

Section 4: Understanding the Chemistry of Degradation

A deeper understanding of the potential degradation pathways allows for more rational experimental design.

Potential Degradation Pathway: Hydrolysis

The primary hypothesized degradation route is the nucleophilic aromatic substitution of the bromide on the pyridine ring by water. This reaction is facilitated by the electron-withdrawing nature of the pyridine ring nitrogens.

Caption: Potential hydrolysis of the C-Br bond to form a pyridone.

This reaction is often catalyzed by acidic conditions, which protonate the pyridine ring nitrogen, making the ring even more electron-deficient and thus more susceptible to nucleophilic attack.[3]

Section 5: Data Presentation & Visualization

Illustrative Stability Data

The following table presents hypothetical data from an HPLC stability study conducted at 37°C to illustrate how results might be presented.

Time (Hours)	% Remaining (pH 4.0 Buffer)	% Remaining (pH 7.4 Buffer)	% Remaining (pH 9.0 Buffer)
0	100.0	100.0	100.0
2	91.5	99.8	99.9
4	82.3	99.5	99.7
8	65.1	98.9	99.5
24	25.4	96.2	98.8

This is example data and does not represent actual experimental results.

Experimental Workflow Diagram

The following diagram outlines the logical flow of the stability assessment protocol.

Caption: A step-by-step workflow for assessing compound stability.

References

• Ellis, G. A., et al. (2010). Photocaged Morpholino Oligomers for the Light-Regulation of Gene Function in Zebrafish and Xenopus Embryos. PLoS ONE, 5(10), e13278. Available at: [Link]

• Gáspár, A., et al. (2020). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Molecules, 25(22), 5468. Available at: [Link]

• Various Authors. (2018). Which is a weaker base between pyridine and 2-aminopyridine and why? Quora. Available at: [Link]

• Nadella, V., et al. (2022). Practical Synthesis of Quinoline-Protected Morpholino Oligomers for Light-Triggered Regulation of Gene Function. Molecules, 27(19), 6271. Available at: [Link]

• den Hertog, H. J., & Jouwersma, C. (1953). On the reactivity of bromine atoms in brominated pyridines. The formation of 2-hydroxy-6-bromopyridine by the acid hydrolysis of 2,6-dibromopyridine. Recueil des Travaux Chimiques des Pays-Bas, 72(2), 125-132. Available at: [Link]

• Sinha, D., et al. (2021). Optochemical control over mRNA translation by photocaged phosphorodiamidate morpholino oligonucleotides in vivo. eLife, 10, e65590. Available at: [Link]

• Singh, P., et al. (2024). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Advances, 14, 15303-15332. Available at: [Link]

• Sinha, D., et al. (2021). Optochemical control over mRNA translation by photocaged phosphorodiamidate morpholino oligonucleotides in vivo. ResearchGate. Available at: [Link]

• Limsopatham, K., et al. (2016). Bicyclic Caged Morpholino Oligonucleotides for Optical Gene Silencing. ACS Chemical Biology, 11(11), 3051-3056. Available at: [Link]

• Aniszczyk, A., et al. (2015). Stable Hemiaminals: 2-Aminopyrimidine Derivatives. Molecules, 20(8), 14157-14172. Available at: [Link]

• HD-Chemicals. (n.d.). 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams. Retrieved from [Link]

• Bradlow, H. L., & VanderWerf, C. A. (1947). STUDIES ON THE ACID HYDROLYSIS OF α-HALOGENATED PYRIDINE COMPOUNDS. The Journal of Organic Chemistry, 12(6), 887-893. Available at: [Link]

• Abiodun, E. S., et al. (2019). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. FUW Trends in Science & Technology Journal, 4(2), 444-449. Available at: [Link]

• El-Guesmi, N., et al. (2018). Fluorescent Properties Study of 2-AminoPyridine Derivatives. Molbank, 2018, M988. Available at: [Link]

• Časaitė, V., et al. (2020). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology, 86(15), e00902-20. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

• Reddy, M., & Reddy, G. (2010). Microbial Degradation of Pyridine and Its Derivatives. Journal of Bioremediation & Biodegradation, 1(1). Available at: [Link]

• Bai, Y., et al. (2010). Initial two steps of biodegradation for pyridine and quinoline. ResearchGate. Available at: [Link]

• OChem Channel. (2022, December 24). Preparation of Pyridines, Part 4: By Alkylation and Vinylation [Video]. YouTube. Available at: [Link]

• Hameed, A., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 209. Available at: [Link]

• Wagh, S. S., et al. (2021). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. IOSR Journal of Pharmacy and Biological Sciences, 10(6), 26-31. Available at: [Link]

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• 7. 364794-56-9 CAS MSDS (5-Bromo-N-[2-(4-morpholinyl)ethyl]-2-pyridinamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Optimizing Palladium-Catalyzed Cross-Coupling of 5-Bromo-2-(morpholinoethylamino)pyridine

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving the versatile building block, 5-Bromo-2-(morpholinoethylamino)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of coupling reactions with this specific substrate. We will delve into the underlying principles of catalyst selection, reaction optimization, and provide practical troubleshooting advice to ensure the success of your synthetic endeavors.

The Challenge: Understanding the Substrate's Nuances

5-Bromo-2-(morpholinoethylamino)pyridine presents a unique set of challenges in palladium-catalyzed cross-coupling reactions. The presence of multiple nitrogen atoms—the pyridine ring nitrogen, the exocyclic amino group, and the morpholino nitrogen—can lead to catalyst inhibition or deactivation through coordination with the palladium center.[1][2][3] Furthermore, the electron-rich nature of the aminopyridine ring can influence the reactivity of the C-Br bond.[4] A thorough understanding of these factors is paramount for successful reaction optimization.

This guide will primarily focus on two of the most powerful cross-coupling methodologies: the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki-Miyaura reaction with 5-Bromo-2-(morpholinoethylamino)pyridine sluggish or showing low yield?

A1: Several factors can contribute to low yields. The primary suspects are catalyst inhibition by the nitrogen atoms of your substrate, suboptimal choice of ligand and base, or the presence of impurities. The pyridine nitrogen and the exocyclic amino group can coordinate to the palladium catalyst, hindering the catalytic cycle.[1][3] Using bulky, electron-rich phosphine ligands, such as Buchwald or NHC ligands, can often mitigate this issue by promoting the desired catalytic activity over catalyst inhibition.[1][5] Additionally, ensure your boronic acid is of high quality, as impurities can lead to side reactions like protodeboronation.[6]

Q2: I am observing significant homocoupling of my boronic acid in my Suzuki-Miyaura reaction. How can I minimize this?

A2: Homocoupling is a common side reaction, often exacerbated by the presence of oxygen.[1][5] Rigorous degassing of your solvent and ensuring a strictly inert atmosphere are crucial first steps.[5] Using a pre-formed Pd(0) source (e.g., Pd(PPh₃)₄) can sometimes be more effective at minimizing homocoupling compared to in situ reduction of Pd(II) sources.[5] Lowering the reaction temperature may also disfavor the homocoupling pathway.[5]

Q3: In my Buchwald-Hartwig amination, I am seeing a significant amount of hydrodehalogenation (replacement of bromine with hydrogen). What is the cause and how can I prevent it?

A3: Hydrodehalogenation is a common side reaction in Buchwald-Hartwig aminations.[5][7] The primary culprits are often moisture and the choice of base. Ensure all your reagents and solvents are scrupulously dry.[5] The nature of the base can also significantly influence the rate of this side reaction. Screening different strong, non-nucleophilic bases like NaOtBu, LHMDS, or K₃PO₄ may be necessary to find the optimal conditions for your specific amine coupling partner.[5]

Q4: Can I perform these cross-coupling reactions without protecting the secondary amine in the morpholinoethylamino side chain?

A4: It is highly probable that you can perform the coupling without protection. Modern palladium catalysis, particularly with the use of bulky phosphine ligands, has shown remarkable functional group tolerance.[7] The secondary amine in your substrate is less likely to interfere compared to a primary amine. However, for particularly challenging couplings or when using less sophisticated catalyst systems, a preliminary small-scale test reaction is always recommended to confirm this.

Q5: My reaction mixture is turning black, and the reaction has stalled. What does this indicate?

A5: The formation of palladium black is a clear sign of catalyst decomposition and deactivation.[1][5] This can be caused by several factors, including high reaction temperatures, instability of the ligand under the reaction conditions, or the presence of impurities.[5] Consider using a more robust ligand, such as an N-heterocyclic carbene (NHC) or a bulky biarylphosphine ligand. Running the reaction at the lowest effective temperature can also help to minimize catalyst decomposition.[5]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Product Yield	Inactive catalyst.	Use a fresh batch of palladium catalyst or a pre-catalyst for more reliable activation.[1] Ensure rigorous degassing of solvents and reagents.[1][5]
Inefficient base.	Use a fresh, finely powdered base. Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃ for Suzuki; NaOtBu, LHMDS for Buchwald-Hartwig).[1][6][8]
Poor solubility of reactants.	Select a solvent system that ensures adequate solubility of all components at the reaction temperature. For biphasic reactions, a phase-transfer catalyst like TBAB might be beneficial.[5][9]
Catalyst inhibition by substrate.	Employ bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) or NHC ligands to mitigate coordination of the pyridine nitrogen to the palladium center.[1][5][10]
Significant Homocoupling of Boronic Acid (Suzuki)	Presence of oxygen.	Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere (argon or nitrogen).[1][5]
Inappropriate catalyst choice.	Use bulky, electron-rich phosphine ligands. Consider using a Pd(0) source directly.[1][5]
Protodeboronation of Boronic Acid (Suzuki)	Presence of water and/or strong base.	Use anhydrous solvents and reagents. Consider milder bases like KF or K₃PO₄.[6] Protecting the boronic acid as a pinacol ester (BPin) can also increase stability.[6]
Hydrodehalogenation (Buchwald-Hartwig)	Presence of moisture.	Ensure all reagents and solvents are scrupulously dry.[5]
Inappropriate base selection.	Screen different strong, non-nucleophilic bases.
Catalyst Decomposition (Formation of Palladium Black)	High reaction temperature.	Run the reaction at the lowest effective temperature.
Ligand degradation.	Use a more robust ligand (e.g., NHC or bulky biarylphosphine ligands).[5]

Visualizing the Catalytic Cycles

To better understand the reaction mechanisms, the following diagrams illustrate the generally accepted catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Caption: Generalized Catalytic Cycle for the Suzuki-Miyaura Cross-Coupling Reaction.

Caption: Generalized Catalytic Cycle for the Buchwald-Hartwig Amination Reaction.

Detailed Experimental Protocols

The following protocols are provided as a starting point for optimization. The choice of ligand, base, and solvent should be screened for optimal results with your specific coupling partner.

Protocol 1: Suzuki-Miyaura Coupling of 5-Bromo-2-(morpholinoethylamino)pyridine

Materials:

• 5-Bromo-2-(morpholinoethylamino)pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol% or Pd₂(dba)₃, 1-2.5 mol%)

• Ligand (if using Pd₂(dba)₃, e.g., SPhos, XPhos, 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water 4:1, toluene)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 5-Bromo-2-(morpholinoethylamino)pyridine, the arylboronic acid, and the base.

• In a separate vial, if necessary, prepare the catalyst premix by dissolving the palladium source and the ligand in a small amount of the reaction solvent.

• Add the degassed solvent to the Schlenk flask containing the reagents.

• Add the catalyst or catalyst premix to the reaction mixture under a positive pressure of the inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitor the reaction progress by a suitable analytical technique such as TLC or LC-MS.[11][12][13]

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Buchwald-Hartwig Amination of 5-Bromo-2-(morpholinoethylamino)pyridine

Materials:

• 5-Bromo-2-(morpholinoethylamino)pyridine (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 1-3 mol%) or a combination of a palladium source (e.g., Pd₂(dba)₃, 1-2.5 mol%) and a ligand (e.g., Xantphos, RuPhos, 2-5 mol%)

• Base (e.g., Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS), 1.2-2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, 1,4-dioxane)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add 5-Bromo-2-(morpholinoethylamino)pyridine, the palladium source, the ligand (if not using a pre-catalyst), and the base.

• Evacuate and backfill the Schlenk tube with the inert gas (repeat three times).

• Add the anhydrous, degassed solvent via syringe.

• Add the amine coupling partner to the reaction mixture.

• Seal the tube and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.[11][12][13]

• After completion, cool the reaction to room temperature.

• Quench the reaction carefully with saturated aqueous ammonium chloride.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Concluding Remarks

The successful cross-coupling of 5-Bromo-2-(morpholinoethylamino)pyridine is readily achievable with careful consideration of the reaction parameters. The key to success lies in understanding the potential for catalyst inhibition and selecting a robust catalyst system, particularly the ligand, that can overcome this challenge. Systematic screening of catalysts, ligands, bases, and solvents is a powerful strategy to identify the optimal conditions for your specific transformation. This guide provides a solid foundation for your experimental design and troubleshooting efforts.

References

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Investigation of the palladium catalyzed aromatic coupling of pyridine derivatives. Journal of Molecular Catalysis A: Chemical. Available at: [Link]

• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. D-Scholarship@Pitt. Available at: [Link]

• Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. Vapourtec. Available at: [Link]

• Application of air-stable palladium(II) precatalysts to Suzuki cross-coupling reactions and C-H activation of pyridine N-oxides. Morressier. Available at: [Link]

• Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. UBC Library Open Collections. Available at: [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? ResearchGate. Available at: [Link]

• Why am I getting low yield for my Suzuki coupling reaction? Reddit. Available at: [Link]

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. National Institutes of Health. Available at: [Link]

• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Royal Society of Chemistry. Available at: [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. Available at: [Link]

• Problems with Suzuki coupling. Reddit. Available at: [Link]

• Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems. Oreate AI Blog. Available at: [Link]

• Palladium-Catalyzed Coupling of Optically Active Amines with Aryl Bromides. Journal of the American Chemical Society. Available at: [Link]

• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Scite.ai. Available at: [Link]

• Why can't I achieve good yields for this Suzuki reaction? ResearchGate. Available at: [Link]

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• 11. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 12. vapourtec.com [vapourtec.com]
• 13. Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring - UBC Library Open Collections [open.library.ubc.ca]

Technical Support Center: Synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine

Welcome to the technical support center for the synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis, ensuring you can optimize your reaction conditions for the best possible outcomes.

Introduction to the Synthesis

The synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine is a critical step in the development of various pharmaceutical compounds. The two most common synthetic routes to achieve this transformation are through a Buchwald-Hartwig amination or a direct N-alkylation of 5-bromo-2-aminopyridine. Both methods have their own sets of challenges and require careful optimization. This guide will address potential issues for both pathways.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and issues that may arise during the synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine.

General Issues

Q1: I am not seeing any product formation. What are the first things I should check?

A1: When faced with a lack of product, a systematic check of your reagents and reaction setup is crucial.

• Reagent Integrity:

  • 5-Bromo-2-aminopyridine: Confirm the purity of your starting material. Impurities can interfere with the reaction.

  • 4-(2-Chloroethyl)morpholine (for N-alkylation) or 4-(2-Aminoethyl)morpholine (for Buchwald-Hartwig): Ensure the integrity of your coupling partner. For the chloro derivative, check for degradation (e.g., hydrolysis). For the amino derivative, ensure it has not oxidized.

  • Catalyst and Ligand (for Buchwald-Hartwig): Palladium catalysts and phosphine ligands are often air and moisture sensitive. Ensure they have been stored under an inert atmosphere and handled using appropriate techniques (e.g., in a glovebox or using Schlenk lines).

  • Solvent: Use anhydrous solvents, as water can deactivate the catalyst and interfere with the base.

• Inert Atmosphere: For the Buchwald-Hartwig amination, the presence of oxygen can lead to the oxidation of the Pd(0) catalyst and the phosphine ligand, rendering them inactive. Ensure your reaction vessel was properly purged with an inert gas (e.g., argon or nitrogen).

• Temperature: Verify that your reaction is being conducted at the appropriate temperature. Some reactions may require heating to proceed at an appreciable rate.

Buchwald-Hartwig Amination Route

This palladium-catalyzed cross-coupling reaction is a powerful method for forming C-N bonds. However, its success is highly dependent on the interplay of the catalyst, ligand, base, and solvent.[1][2]

Q2: My Buchwald-Hartwig reaction is sluggish or stalls completely. How can I improve the conversion?

A2: Sluggish reactions are a common issue in Buchwald-Hartwig aminations. Here’s how to troubleshoot:

• Catalyst and Ligand Choice: The combination of the palladium precursor and the phosphine ligand is critical.

  • Palladium Precursor: While Pd(OAc)₂ and Pd₂(dba)₃ are common, pre-formed palladium-ligand complexes (precatalysts) can offer more consistent results.

  • Ligand Selection: For aminopyridines, bulky, electron-rich phosphine ligands are often required. Consider screening different ligands such as Xantphos, DavePhos, or Josiphos-type ligands.[3][4]

• Base Selection: The choice of base is crucial and can significantly impact the reaction outcome.[5][6]

  • Strong, non-nucleophilic bases are typically used. Sodium tert-butoxide (NaOtBu) is a common choice.

  • If you are observing side reactions or decomposition, consider a weaker base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).

• Solvent: The polarity of the solvent can influence the reaction rate.

  • Toluene and dioxane are common solvents for Buchwald-Hartwig reactions.

  • In some cases, a more polar solvent like THF may be beneficial.

Q3: I am observing a significant amount of debromination of my starting material. What causes this and how can I prevent it?

A3: Hydrodehalogenation, or debromination, is a known side reaction in palladium-catalyzed cross-couplings. It occurs when the aryl halide is reduced instead of undergoing cross-coupling.

• Causes:

  • Presence of Water or Protic Impurities: These can act as a proton source for the reduction of the aryl-palladium intermediate.

  • β-Hydride Elimination: If the amine or other components in the reaction mixture have β-hydrogens, they can be eliminated to form a palladium-hydride species, which can then reduce the aryl halide.[2]

• Solutions:

  • Use Anhydrous Conditions: Thoroughly dry your solvent and reagents.

  • Optimize Ligand: The choice of ligand can influence the rate of reductive elimination versus side reactions. Bulky ligands can sometimes suppress hydrodehalogenation.

  • Scavenge Water: The addition of molecular sieves to the reaction can help to remove trace amounts of water.

Q4: My reaction is producing a complex mixture of byproducts. What are the likely side reactions?

A4: Besides debromination, other side reactions can complicate your product purification.

• Dimerization of Starting Material: Homocoupling of 5-bromo-2-aminopyridine can occur.

• Reaction with the Morpholine Oxygen: While less common, the oxygen of the morpholine ring could potentially coordinate to the palladium center, inhibiting the reaction.

• Double Amination: If there are other reactive sites on your starting materials, you might observe multiple aminations. In this specific case, this is less likely.

N-Alkylation Route

Direct N-alkylation of 5-bromo-2-aminopyridine with 4-(2-chloroethyl)morpholine is a more classical approach. The main challenges here are controlling selectivity and driving the reaction to completion.

Q5: I am getting a mixture of mono- and di-alkylated products on the exocyclic amine. How can I improve the selectivity for mono-alkylation?

A5: Achieving selective mono-alkylation can be challenging as the newly formed secondary amine is often more nucleophilic than the starting primary amine.

• Control Stoichiometry: Use a slight excess of the aminopyridine relative to the chloroethylmorpholine.

• Slow Addition: Add the 4-(2-chloroethyl)morpholine slowly to the reaction mixture to maintain a low concentration of the alkylating agent.

• Competitive Deprotonation/Protonation Strategy: By using the hydrobromide salt of the primary amine and a controlled amount of base, you can selectively deprotonate the primary amine for reaction. The resulting secondary amine product will remain protonated and less reactive.[2]

Q6: My N-alkylation reaction is very slow. How can I increase the reaction rate?

A6: Slow reaction rates are common, especially with less reactive alkyl halides.

• Increase Temperature: Heating the reaction mixture is the most common way to increase the rate.

• Solvent Choice: A polar aprotic solvent such as DMF or DMSO can help to accelerate Sₙ2 reactions.

• Add a Catalyst: The addition of a catalytic amount of sodium iodide or potassium iodide can promote the reaction by in-situ formation of the more reactive 4-(2-iodoethyl)morpholine via the Finkelstein reaction.

Purification

Q7: I am having difficulty purifying my final product. What purification strategies do you recommend?

A7: The basic nature of the aminopyridine and morpholine moieties can make purification challenging.

• Column Chromatography:

  • Normal Phase (Silica Gel): This is the most common method. Due to the basicity of the product, peak tailing can be an issue. To mitigate this, you can:

    • Add a small amount of a basic modifier like triethylamine (e.g., 1-2%) to your eluent system (e.g., Hexane/Ethyl Acetate).

    • Use an amine-functionalized silica gel column.

  • Reversed Phase (C18): This can be an effective alternative. A common eluent system is a gradient of water and acetonitrile or methanol, often with a modifier like trifluoroacetic acid (TFA) or formic acid to improve peak shape.[7]

• Acid/Base Extraction:

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

  • Extract with a dilute aqueous acid solution (e.g., 1M HCl). Your product should move into the aqueous layer.

  • Wash the aqueous layer with an organic solvent to remove non-basic impurities.

  • Basify the aqueous layer with a base like sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) until the product precipitates or can be extracted back into an organic solvent.

• Crystallization: If your product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

Experimental Protocols

The following are generalized starting protocols. Optimization will likely be necessary for your specific setup.

Protocol 1: Buchwald-Hartwig Amination

Buchwald-Hartwig Amination Workflow

Materials:

• 5-bromo-2-aminopyridine (1.0 eq)

• 4-(2-Aminoethyl)morpholine (1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., Xantphos, 4 mol%)

• Base (e.g., NaOtBu, 1.4 eq)

• Anhydrous toluene

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 5-bromo-2-aminopyridine, 4-(2-aminoethyl)morpholine, and sodium tert-butoxide.

• Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Add the palladium precatalyst and phosphine ligand under a positive pressure of inert gas.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: N-Alkylation

N-Alkylation Workflow

Materials:

• 5-bromo-2-aminopyridine (1.2 eq)

• 4-(2-Chloroethyl)morpholine hydrochloride (1.0 eq)

• Base (e.g., K₂CO₃ or Et₃N, 3.0 eq)

• Solvent (e.g., DMF or Acetonitrile)

• NaI (optional, 0.1 eq)

Procedure:

• To a round-bottom flask, add 5-bromo-2-aminopyridine, potassium carbonate, and (optionally) sodium iodide.

• Add DMF or acetonitrile.

• Add 4-(2-chloroethyl)morpholine hydrochloride.

• Heat the reaction mixture to 80 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or acid/base extraction.

Reaction Parameter Optimization Summary

Parameter	Buchwald-Hartwig Amination	N-Alkylation
Solvent	Toluene, Dioxane, THF	DMF, Acetonitrile, DMSO
Base	NaOtBu, K₃PO₄, Cs₂CO₃	K₂CO₃, Et₃N, DBU
Temperature	80 - 120 °C	60 - 100 °C
Catalyst	Pd₂(dba)₃/Xantphos, Pd(OAc)₂/BINAP	NaI (optional)

Troubleshooting Workflow

General Troubleshooting Logic

References

• Kadunce, N. T., & Hartwig, J. F. (2015). A General and Practical Palladium-Catalyzed Amination of Aryl Chlorides.
• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination.
• Hama, T., & Hartwig, J. F. (2008). Palladium-Catalyzed Amination of Aryl Chlorides with Ammonia. Organic Letters, 10(8), 1549–1552.
• Shen, Q., & Hartwig, J. F. (2006). A Broadly Applicable Catalyst for the Palladium-Catalyzed Amination of Aryl Chlorides. Journal of the American Chemical Society, 128(43), 13058–13059.
• Yin, J., & Buchwald, S. L. (2002). Pd-Catalyzed Intermolecular C-N Bond Formation: A New Catalyst for the Amination of Aryl Chlorides. Journal of the American Chemical Society, 124(21), 6043–6048.
• Hartwig, J. F. (1998). Transition Metal Catalyzed Synthesis of Arylamines and Aryl Ethers from Aryl Halides and Triflates: Scope and Mechanism.
• Wolfe, J. P., Wagaw, S., Marcoux, J.-F., & Buchwald, S. L. (1998). Rational Development of Practical Catalysts for Aromatic Carbon-Nitrogen Bond Formation. Accounts of Chemical Research, 31(12), 805–818.

• Kashani, S. K., Jessiman, J. E., & Organ, M. G. (2020). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Teledyne ISCO. (n.d.). Purine and Related Compound Purification Strategies.
• D’Souza, D. M., & Müller, T. J. J. (2007). Multi-component syntheses of heterocycles by transition-metal catalysis. Chemical Society Reviews, 36(7), 1095–1108.
• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Palladium-Catalyzed Amination of Aryl Chlorides.
• Reddy, K. R., & S. V., N. (2014).
• Thomas, S., & Collins, C. J. (2012). Palladium-catalysed amination of halo-pyridines on a KF–alumina surface. Tetrahedron Letters, 43(34), 5999-6001.

• LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. In Wikipedia. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. teledynelabs.com [teledynelabs.com]

Technical Support Center: NMR Peak Assignment Troubleshooting for 5-Bromo-(2-morpholinoethylamino)pyridine

Welcome to the technical support center for troubleshooting Nuclear Magnetic Resonance (NMR) peak assignments of 5-Bromo-(2-morpholinoethylamino)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate common and complex issues encountered during the spectral analysis of this and structurally related molecules.

I. Understanding the Molecule: A Structural Overview

Before delving into troubleshooting, a clear understanding of the proton and carbon environments within 5-Bromo-(2-morpholinoethylamino)pyridine is crucial. The molecule consists of three key fragments: a substituted pyridine ring, a flexible ethylamino linker, and a morpholine ring. Each fragment presents unique NMR characteristics.

• 5-Bromopyridine Ring: This aromatic system contains three distinct proton environments. The bromine atom and the ethylamino group significantly influence the electron density and, therefore, the chemical shifts of the pyridine protons. Protons on a pyridine ring typically appear in the aromatic region of the ¹H NMR spectrum, generally between δ 7.0 and 8.7 ppm.[1][2][3][4]

• Ethylamino Linker: This flexible chain contains two methylene (CH₂) groups and an amine (NH) proton. The chemical shifts of the methylene protons will be influenced by their proximity to the nitrogen atoms of the pyridine and morpholine rings. The NH proton is exchangeable and may appear as a broad signal or not be observed at all, depending on the solvent and sample conditions.

• Morpholine Ring: In its preferred chair conformation, the morpholine ring has two sets of methylene protons: those adjacent to the oxygen (O-CH₂) and those adjacent to the nitrogen (N-CH₂).[5] The protons adjacent to the more electronegative oxygen will be deshielded and appear at a higher chemical shift (further downfield) compared to those next to the nitrogen.[6] Typically, the O-CH₂ protons resonate around δ 3.7 ppm, and the N-CH₂ protons are found near δ 2.5-2.9 ppm.[7]

Below is a table summarizing the expected ¹H NMR chemical shift ranges for the different proton environments in 5-Bromo-(2-morpholinoethylamino)pyridine.

Molecular Fragment	Proton Environment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity
Pyridine Ring	H-3, H-4, H-6	7.0 - 8.5	Doublet, Doublet of Doublets
Ethylamino Linker	-NH-CH ₂-	2.6 - 3.5	Triplet or Multiplet
-CH ₂-N(morpholine)	2.5 - 3.0	Triplet or Multiplet
-NH -	Variable (often broad)	Singlet (broad) or Multiplet
Morpholine Ring	O-(CH ₂)₂-	3.6 - 3.8	Triplet or Multiplet
N-(CH ₂)₂-	2.4 - 2.8	Triplet or Multiplet

II. Frequently Asked Questions (FAQs)

Q1: Why are the peaks for my morpholine protons appearing as broad triplets instead of clean multiplets?

A1: The broadness of the morpholine signals often arises from the chair-to-chair conformational flipping of the six-membered ring.[8] At room temperature, this process can occur on a timescale that is intermediate relative to the NMR experiment, leading to broadened peaks. This is a classic example of dynamic NMR effects.

• Causality: The rate of conformational exchange affects the observed NMR spectrum. If the exchange is fast, you'll see sharp, averaged signals. If it's slow, you'll see distinct signals for axial and equatorial protons. At an intermediate rate, the signals broaden and can even coalesce.

• Troubleshooting: To confirm this, you can perform variable temperature (VT) NMR studies. Cooling the sample will slow down the conformational exchange, potentially resolving the broad signals into sharper, distinct multiplets for the axial and equatorial protons. Conversely, heating the sample may increase the exchange rate, leading to sharper, averaged signals.

Q2: I can't find the NH proton from the ethylamino linker. Where is it?

A2: The NH proton is an exchangeable proton, and its observation in an NMR spectrum can be challenging.[9]

• Causality: In the presence of even trace amounts of acidic or basic impurities, or in protic solvents like methanol-d₄ or D₂O, the NH proton can rapidly exchange with deuterium. This exchange can either completely eliminate the peak or broaden it to the point where it is indistinguishable from the baseline.

• Troubleshooting:

  • D₂O Exchange: A definitive way to identify an NH (or OH) proton is to add a drop of deuterium oxide (D₂O) to your NMR sample, shake it, and re-acquire the spectrum.[9] If the peak disappears, it confirms that it was an exchangeable proton.

  • Solvent Choice: Running the spectrum in a dry, aprotic solvent like DMSO-d₆ can slow down the exchange and often results in a sharper, more easily identifiable NH peak.

Q3: The integration of my aromatic region doesn't match the expected number of protons. What could be wrong?

A3: Inaccurate integration in the aromatic region can be due to several factors.

• Causality:

  • Overlapping Solvent Peak: The residual solvent peak (e.g., CHCl₃ in CDCl₃) can overlap with your aromatic signals, leading to incorrect integration.[9]

  • Poor Phasing and Baseline Correction: An improperly phased spectrum or a distorted baseline will lead to significant integration errors.

  • Signal Saturation: If the receiver gain is set too high, intense signals can be "clipped," leading to artificially low integration values.

• Troubleshooting:

  • Change Solvents: If a solvent peak is the issue, acquiring the spectrum in a different deuterated solvent (e.g., acetone-d₆ or benzene-d₆) can shift the residual peak and resolve the overlap.[9]

  • Reprocess the Data: Carefully re-phase the spectrum and apply a baseline correction algorithm.

  • Optimize Acquisition Parameters: Ensure the receiver gain is set appropriately to avoid signal saturation.

III. Step-by-Step Troubleshooting Guides

Guide 1: Resolving Overlapping Signals in the Aliphatic Region

A common issue is the overlap of the signals from the ethylamino linker and the N-CH₂ protons of the morpholine ring, as their chemical shift ranges are very similar.

Protocol: 2D NMR Spectroscopy for Structural Elucidation

When 1D ¹H NMR is insufficient to resolve ambiguities, 2D NMR techniques are indispensable.[10][11][12]

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds).[13]

  • Procedure: Run a standard COSY experiment.

  • Interpretation: Look for cross-peaks. For example, the protons of one methylene group in the ethyl linker will show a cross-peak to the protons of the adjacent methylene group. This will help you trace the connectivity of the ethyl chain.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to.[13]

  • Procedure: Acquire an HSQC spectrum.

  • Interpretation: Each cross-peak connects a proton signal to its corresponding carbon signal. This is extremely useful for distinguishing between the ethyl linker and morpholine protons, as their corresponding carbons will have different chemical shifts.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are 2-3 bonds away.[13]

  • Procedure: Run an HMBC experiment.

  • Interpretation: This is key for connecting the different fragments of the molecule. For instance, the protons on the methylene group attached to the pyridine ring will show a correlation to the carbons of the pyridine ring. Similarly, the protons on the other end of the ethyl linker will show a correlation to the N-CH₂ carbons of the morpholine ring.

Visualizing the 2D NMR Workflow

Caption: Logic for assigning pyridine ring protons.

IV. References

• Scribd. Advanced 2D NMR Techniques Guide. [Link]

• SlideShare. 2D NMR Spectroscopy. [Link]

• ResearchGate. 1 H NMR spectra of the NAD + pyridine ring. Labelled. [Link]

• Wikipedia. Two-dimensional nuclear magnetic resonance spectroscopy. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. [Link]

• San Diego State University NMR Facility. Common 2D (COSY, HSQC, HMBC). [Link]

• Modgraph. 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. [Link]

• ResearchGate. 1H and13C NMR spectra ofN-substituted morpholines. [Link]

• PubMed. Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. [Link]

• Defense Technical Information Center. 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). [Link]

• ACD/Labs. Recognizing the NMR pattern for morpholine. [Link]

• NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. [Link]

• National Center for Biotechnology Information. 15N labeling and analysis of 13C–15N and 1H–15N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. [Link]

• ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• NMR “Finger Prints” of N-Heterocyclic Carbenes, DFT Analysis: Scopes and Limitations. [Link]

• Chemistry Stack Exchange. Multiplet shape in proton NMR of morpholines. [Link]

• Protein NMR. Assignment of Peaks. [Link]

Sources

• 1. Pyridine(110-86-1) 1H NMR [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. modgraph.co.uk [modgraph.co.uk]
• 4. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 5. acdlabs.com [acdlabs.com]
• 6. researchgate.net [researchgate.net]
• 7. Morpholine(110-91-8) 1H NMR spectrum [chemicalbook.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Troubleshooting [chem.rochester.edu]
• 10. scribd.com [scribd.com]
• 11. 2D NMR Spectroscopy | PPTX [slideshare.net]
• 12. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 13. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]

Preventing decomposition of "5-Bromo-(2-morpholinoethylamino)pyridine" during workup

Technical Support Center: 5-Bromo-(2-morpholinoethylamino)pyridine

A Guide to Preventing Decomposition and Maximizing Yield During Workup

Welcome to the technical support center for "5-Bromo-(2-morpholinoethylamino)pyridine." This guide, structured as a series of frequently asked questions and troubleshooting protocols, is designed for researchers, medicinal chemists, and process development scientists. As Senior Application Scientists, we have compiled this resource based on foundational chemical principles and field-proven methodologies to help you navigate the common challenges encountered during the purification and isolation of this valuable synthetic intermediate.

Frequently Asked Questions (FAQs)

FAQ 1: My recovery of 5-Bromo-(2-morpholinoethylamino)pyridine is consistently low after aqueous extraction. What is causing this loss, and how can I prevent it?

Root Cause Analysis:

The primary reason for low recovery during liquid-liquid extraction (LLE) is improper pH control. Your target molecule possesses three basic nitrogen centers: the pyridine ring nitrogen, the secondary amine linker, and the tertiary morpholine nitrogen. The protonation state of these amines is entirely dependent on the pH of the aqueous layer, which dictates its solubility and partitioning behavior between the organic and aqueous phases.

• In Acidic Conditions (pH < ~5): All three nitrogens will be protonated, forming a polycationic salt. This salt is highly polar and will preferentially partition into the aqueous layer, leading to significant product loss from the organic phase.

• In Basic Conditions (pH > ~9): The molecule will exist as the neutral "free base." In this form, it is significantly more nonpolar and will have high solubility in common organic solvents like dichloromethane (DCM), ethyl acetate (EtOAc), or chloroform, allowing for efficient extraction from the aqueous layer.

A common mistake is to perform the extraction at a neutral or slightly acidic pH, where a significant portion of the compound remains protonated and is lost to the aqueous phase.

Troubleshooting Protocol: pH-Controlled Aqueous Extraction

• Reaction Quench: After the reaction is complete, cool the mixture to 0-10 °C. Cautiously quench the reaction with water or a saturated aqueous solution of a mild salt like ammonium chloride (NH₄Cl).

• Basification (Critical Step): Transfer the mixture to a separatory funnel. Add an organic solvent (e.g., DCM or EtOAc). Crucially, adjust the pH of the aqueous layer to pH 9-11 . This can be achieved by the dropwise addition of a base such as 1 M sodium hydroxide (NaOH) or a saturated sodium carbonate (Na₂CO₃) solution. Monitor the pH using pH paper.

• Extraction: Shake the separatory funnel vigorously and allow the layers to separate. Drain the organic layer.

• Re-extraction: To ensure maximum recovery, extract the aqueous layer two more times with fresh portions of the organic solvent.

• Combine & Wash: Combine all organic extracts. To remove residual water-soluble impurities and salts, wash the combined organic layer with brine (saturated aqueous NaCl).[1] The high ionic strength of brine helps to "salt out" the organic compound and removes dissolved water from the organic phase.[1]

• Drying & Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure at a low temperature (<40 °C).

Logical Workflow for pH-Dependent Partitioning

Sources

• 1. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]

Technical Support Center: Scaling Up the Synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine

Prepared by: Senior Application Scientist, Chemical Process Development

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine. As a key intermediate in medicinal chemistry, particularly for constructing protein degraders and other biologically active molecules, its reliable and scalable synthesis is paramount.[1] This document moves beyond a simple recitation of steps to provide a technical support framework, addressing common challenges and frequently asked questions encountered during the transition from bench-scale to larger-scale production.

Strategic Overview: The Synthetic Pathway

The most robust and scalable approach to synthesizing 5-Bromo-(2-morpholinoethylamino)pyridine involves a two-stage process: first, the regioselective bromination of 2-aminopyridine, followed by a palladium-catalyzed Buchwald-Hartwig amination. This pathway is favored over alternatives like direct nucleophilic aromatic substitution (SNAr) due to the generally poor reactivity of the 2-halopyridine substrate towards the latter, which often requires harsh conditions that are unsuitable for complex molecules.[2]

The Buchwald-Hartwig reaction, a cornerstone of modern C-N bond formation, offers high functional group tolerance and typically proceeds under milder conditions, making it ideal for scale-up.[3]

Caption: High-level workflow for the synthesis of the target compound.

FAQs: Precursor Synthesis & Quality Control

This section addresses common questions regarding the synthesis of the key intermediate, 2-amino-5-bromopyridine.

Q1: We are struggling with regioselectivity during the bromination of 2-aminopyridine. What is the best practice for scale-up?

A1: This is a critical and frequent challenge. The amino group in 2-aminopyridine activates the ring for electrophilic substitution at both the C-3 and C-5 positions.[4] Direct bromination with liquid bromine often leads to a mixture of 2-amino-3-bromopyridine, the desired 2-amino-5-bromopyridine, and the over-brominated 2-amino-3,5-dibromopyridine byproduct.[4][5]

For scalable and selective synthesis, we recommend two primary methods:

• N-Acyl Protection Strategy: This three-step process involves protecting the amino group as an acetamide, which directs bromination selectively to the C-5 position. The protecting group is then easily removed. This method offers high purity but adds two steps to the sequence.[6]

• Controlled Bromination with NBS: Using N-Bromosuccinimide (NBS) in a suitable solvent like acetonitrile at controlled temperatures (e.g., 0-5 °C) provides excellent regioselectivity (>20:1 for the 5-bromo isomer) and is often preferred for its operational simplicity on a large scale.[7] Phenyltrimethylammonium tribromide (PTAT) has also been reported as an effective and selective brominating agent.[4][8]

Q2: What are the critical quality attributes (CQAs) for the 2-amino-5-bromopyridine and 4-(2-aminoethyl)morpholine starting materials?

A2: The quality of your starting materials directly impacts the success of the Buchwald-Hartwig coupling. Impurities can poison the catalyst or lead to difficult-to-remove side products.

Parameter	2-Amino-5-bromopyridine	4-(2-Aminoethyl)morpholine	Rationale
Assay (by HPLC)	> 99.0%	> 99.0%	Ensures accurate stoichiometry and minimizes side reactions.
Isomeric Purity	3-bromo and 3,5-dibromo isomers < 0.1%	N/A	Isomeric impurities can couple and create purification challenges.
Water Content (KF)	< 0.2%	< 0.5%	Water can deactivate the catalyst and hydrolyze the strong base.
Residual Solvents	As per ICH guidelines	As per ICH guidelines	Solvents can interfere with the reaction or pose safety risks.
Heavy Metals	Pd < 10 ppm	N/A	Residual palladium from previous steps can affect catalyst activity.

Troubleshooting Guide: The Buchwald-Hartwig Amination

This section provides a problem-solving framework for the critical C-N coupling step. The electron-deficient nature of the pyridine ring makes this transformation particularly sensitive to reaction conditions.[9]

Baseline Protocol for Scale-Up

A typical starting point for process development is outlined below. Optimization is crucial for maximizing yield and minimizing catalyst loading.

Component	Recommendation	Molar Eq.	Justification & Key Considerations
Aryl Halide	2-Amino-5-bromopyridine	1.0	The primary substrate. Ensure high purity.
Amine	4-(2-Aminoethyl)morpholine	1.1 - 1.3	A slight excess drives the reaction to completion.
Pd Pre-catalyst	Pd₂(dba)₃ or Pd(OAc)₂	0.5 - 2 mol%	Pd₂(dba)₃ is a Pd(0) source; Pd(OAc)₂ is a Pd(II) source that is reduced in situ.
Ligand	Xantphos, RuPhos, BrettPhos	1.1 - 1.2 (vs. Pd)	Ligand choice is critical for pyridine substrates. Bulky biarylphosphine ligands like RuPhos often give superior results.[9]
Base	NaOt-Bu or K₃PO₄	2.0 - 2.5	NaOt-Bu is a strong, effective base but can be sensitive. K₃PO₄ is a milder, safer alternative for scale-up but may require higher temperatures.[10]
Solvent	Toluene or Dioxane	10-20 vol	Toluene is generally preferred for scale-up over dioxane due to safety concerns.[2]
Temperature	80 - 110 °C	N/A	Monitor reaction progress by HPLC to avoid byproduct formation from prolonged heating.

Common Problems & Solutions

Problem: Low or Stalled Reaction Conversion

This is the most common issue. A logical troubleshooting workflow is essential.

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. heteroletters.org [heteroletters.org]
• 6. researchgate.net [researchgate.net]
• 7. 5-Bromo-2-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 8. CN109748864A - A kind of preparation method of 2- amino -5- bromopyridine - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Improving Regioselectivity in Reactions of 5-Bromo-2-(2-morpholinoethylamino)pyridine

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for "5-Bromo-2-(2-morpholinoethylamino)pyridine". This guide is designed for researchers, medicinal chemists, and drug development professionals who are utilizing this versatile building block. We understand that the multiple reactive sites on this molecule can present significant challenges in controlling regioselectivity. This document provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you navigate these complexities and achieve your desired synthetic outcomes.

Understanding the Challenge: The Electronic and Steric Landscape

The regiochemical outcome of reactions involving 5-Bromo-2-(2-morpholinoethylamino)pyridine is governed by a complex interplay of electronic and steric factors. A clear understanding of the molecule's structure is the first step in predicting and controlling its reactivity.

Figure 1. Key reactive sites and electronic influences.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common challenges encountered when performing reactions with 5-Bromo-2-(2-morpholinoethylamino)pyridine.

Category 1: Palladium-Catalyzed Cross-Coupling Reactions

This class of reactions, including Suzuki-Miyaura and Buchwald-Hartwig aminations, is the most common method for functionalizing the C5-Br bond. Success hinges on navigating the potential pitfalls of catalyst inhibition and side reactions.

Question 1: I am attempting a Suzuki-Miyaura coupling at the C5-position, but my reaction is sluggish and gives low yields. What are the likely causes and how can I fix it?

Answer: This is a classic issue when working with amino-substituted pyridines. The primary culprits are often related to catalyst inhibition or suboptimal reaction conditions.

Causality & Troubleshooting:

• Catalyst Poisoning: The pyridine nitrogen and the two amino groups in your substrate can act as ligands, coordinating to the palladium center and inhibiting its catalytic activity.[1][2]

  • Solution 1 (Recommended): Protect the 2-amino group. A simple acetylation can mask the primary amine, preventing it from interfering with the catalyst. This strategy has been successfully employed for the closely related N-[5-bromo-2-methylpyridine-3-yl]acetamide.[1][2] The protecting group can be removed post-coupling.

  • Solution 2: Use specialized ligands. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands can form highly stable and active catalysts that are less susceptible to inhibition.

• Inappropriate Base or Solvent: The choice of base is critical. Strong bases like alkoxides can sometimes promote side reactions.

  • Solution: Use a milder inorganic base like K₃PO₄ or Cs₂CO₃.[1][3] These are often effective and minimize degradation. For the solvent, a mixture of 1,4-dioxane and water (e.g., 4:1) is a robust starting point for many Suzuki reactions.[1][2]

• Inefficient Catalyst System: Not all palladium sources and ligands are created equal for this substrate.

  • Solution: For challenging substrates, a pre-catalyst like Pd₂(dba)₃ combined with a high-performance ligand is often superior to Pd(PPh₃)₄.[3]

Troubleshooting Summary: Suzuki-Miyaura Coupling

Problem	Potential Cause	Recommended Solution	Rationale
Low or No Conversion	Catalyst Poisoning	Protect the 2-amino group (e.g., acetylation).	Prevents the amine from binding to the Pd center, keeping the catalyst active.[1]
Inactive Catalyst	Use a Pd(0) source like Pd₂(dba)₃ with a bulky phosphine ligand (e.g., XPhos).	Electron-rich, bulky ligands accelerate oxidative addition and reductive elimination steps.
Complex Mixture/Byproducts	Incorrect Base	Switch from alkoxides (e.g., NaOtBu) to K₃PO₄ or Cs₂CO₃.	Milder bases reduce the chance of substrate or product degradation.
Poor Solubility	Suboptimal Solvent	Use a robust solvent system like 1,4-dioxane/water or DME.	Ensures all components remain in solution for efficient reaction.

Question 2: I want to perform a Buchwald-Hartwig amination. How do the multiple nitrogen atoms in my substrate affect my choice of conditions?

Answer: The Buchwald-Hartwig amination is an excellent tool for forming a new C-N bond at the C5 position.[4][5] However, the presence of three other nitrogen atoms requires careful selection of the ligand and base to ensure the reaction occurs at the intended C5-Br site and not intramolecularly or via catalyst inhibition.

Causality & Experimental Design:

• Ligand Selection is Key: The catalytic cycle involves oxidative addition, amine coordination, deprotonation, and reductive elimination.[4][6] The steric and electronic properties of the ligand are paramount.

  • Recommendation: Use bulky, electron-rich biarylphosphine ligands such as XPhos or Xantphos .[6][7] The steric bulk of these ligands creates a large coordination sphere around the palladium, which can disfavor coordination of the substrate's internal nitrogens while still allowing the desired reaction pathway to proceed. XPhos, in particular, has proven highly successful for coupling amines to brominated heterocycles.[7]

• Base Selection: The base deprotonates the incoming amine nucleophile after it coordinates to the palladium center. A base that is strong enough to do this without promoting side reactions is needed.

  • Recommendation: Sodium tert-butoxide (NaOtBu) or potassium tert-butoxide (KOtBu) are common choices.[7] However, for sensitive substrates, a weaker base like Cs₂CO₃ might be advantageous.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reaction Monitoring for 5-Bromo-(2-morpholinoethylamino)pyridine by TLC

Welcome to the Technical Support Center. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting and frequently asked questions for monitoring reactions involving 5-Bromo-(2-morpholinoethylamino)pyridine using Thin-Layer Chromatography (TLC). As Senior Application Scientists, our goal is to blend technical precision with practical, field-tested expertise to ensure your experiments are both successful and reliable.

Understanding the Molecule: 5-Bromo-(2-morpholinoethylamino)pyridine

5-Bromo-(2-morpholinoethylamino)pyridine is a substituted pyridine derivative.[1][2] Its structure features a bromo-substituted pyridine ring, a secondary amine linker, and a morpholine ring. These functional groups dictate its chemical properties, including its polarity and reactivity, which are crucial considerations for TLC analysis.

Chemical Structure:

• Molecular Formula: C₁₁H₁₆BrN₃O[1][2]

• Molecular Weight: 286.17 g/mol [1]

• Key Features:

  • Pyridine Ring: A basic heterocyclic aromatic ring.

  • Secondary Amine: A basic and potentially nucleophilic site.

  • Morpholine: A cyclic ether and tertiary amine, contributing to polarity and basicity.

  • Bromine: An electron-withdrawing group on the pyridine ring.

Due to the presence of multiple basic nitrogen atoms and the polar morpholine moiety, this compound is considered a polar, basic molecule. This is a critical factor in designing a TLC protocol.

Frequently Asked Questions (FAQs)

Q1: Why is TLC a suitable method for monitoring reactions with this compound?

A1: TLC is a rapid, inexpensive, and highly effective technique for monitoring the progress of organic reactions.[3][4] It allows you to quickly determine if your starting material is being consumed and if a new product is forming. For a compound like 5-Bromo-(2-morpholinoethylamino)pyridine, which is UV active due to the pyridine ring, visualization is often straightforward.

Q2: What type of TLC plate should I use?

A2: For polar compounds like this, a standard silica gel plate (silica gel 60 F₂₅₄) is the most common and appropriate choice.[5] The "F₂₅₄" indicates that the plate contains a fluorescent indicator that allows for visualization under UV light at 254 nm. The polar silica stationary phase will interact with your polar analytes, enabling separation based on the polarity of the mobile phase you choose.[5][6]

Q3: How do I prepare my sample for spotting on the TLC plate?

Q4: What is a "co-spot" and why is it important?

A4: A co-spot is a lane on the TLC plate where you apply both your starting material and the reaction mixture in the same spot.[3] This is a critical control to confidently identify the spots. If the spot from the reaction mixture lane has the same Rf (retention factor) as your starting material, the co-spot will appear as a single, round spot. If a new product has formed with a different Rf, the co-spot lane will show two distinct spots (or an elongated "snowman" shape if Rfs are close), confirming that the new spot is not just starting material.[3][8]

Part 2: Troubleshooting Common TLC Problems

This section addresses specific issues you may encounter while running TLC for reactions involving 5-Bromo-(2-morpholinoethylamino)pyridine.

Issue 1: My spots are streaking or elongated.

Streaking is a common problem when dealing with basic compounds like amines on silica gel, which is acidic.[9][10][11][12]

• Potential Cause 1: Strong Analyte-Silica Interaction: The basic nitrogen atoms in your compound can interact too strongly with the acidic silanol groups on the silica gel plate, causing the spot to drag up the plate instead of moving as a compact circle.[9][13]

• Solution: Add a small amount of a basic modifier to your eluting solvent system. A common choice is triethylamine (TEA) or ammonium hydroxide.[10][11][12] Start by adding 0.5-2% of the modifier to your solvent mixture. This base will neutralize the acidic sites on the silica, leading to sharper, more defined spots.[10]

• Potential Cause 2: Sample Overload: You may have spotted too much of your sample on the plate.[9][10][14]

• Solution: Dilute your sample further before spotting it on the TLC plate. Spotting multiple times in the same location, allowing the solvent to dry in between applications, can help create a concentrated yet small spot.[10][14]

• Potential Cause 3: Highly Polar Compound in a Moderately Polar Solvent: If the compound is very polar, it may streak.

• Solution: You may need to use a more polar solvent system to effectively move the compound off the baseline.[15] Consider solvent systems with a higher percentage of methanol or even adding a small amount of ammonium hydroxide in methanol.[12][15]

Issue 2: My spots are not moving from the baseline (Rf ≈ 0).

This indicates that your compound is too strongly adsorbed to the polar silica plate and is not soluble enough in the mobile phase.[6]

• Potential Cause: The eluent (solvent system) is not polar enough.[10][16]

• Solution: Increase the polarity of your eluent. The choice of solvent is critical for achieving good separation.[6][17] If you are using a mixture like hexane/ethyl acetate, increase the proportion of the more polar solvent (ethyl acetate). If that is insufficient, switch to a more polar solvent system altogether, such as dichloromethane/methanol.[6][15]

Issue 3: My spots are running at the solvent front (Rf ≈ 1).

This is the opposite problem: your compound is moving too quickly with the mobile phase and not interacting enough with the stationary phase.[18]

• Potential Cause: The eluent is too polar.[10][16]

• Solution: Decrease the polarity of your eluent. If you are using a dichloromethane/methanol mixture, reduce the percentage of methanol. If you are using 100% ethyl acetate, try a mixture of ethyl acetate and a non-polar solvent like hexanes.[6][15] The ideal Rf value for clear separation is typically between 0.2 and 0.8.[6]

Issue 4: I can't see any spots on my TLC plate.

• Potential Cause 1: Compound is not UV-active or fluorescence is weak. While the pyridine ring should be UV-active, sometimes the concentration is too low to be easily visible.

• Solution: Use a chemical stain. After running the TLC and drying the plate, dip it into a staining solution. For nitrogen-containing compounds, several stains are effective:

  • Potassium Permanganate (KMnO₄) stain: This is a general-purpose stain that reacts with oxidizable functional groups. It will appear as yellow spots on a purple background.[19]

  • Ninhydrin stain: This is excellent for primary and secondary amines, often producing pink or purple spots upon heating.[20]

• Potential Cause 2: The sample is too dilute.

• Solution: Concentrate your sample before spotting, or spot multiple times in the same location, ensuring the solvent evaporates completely between applications.[10][11][14]

• Potential Cause 3: The solvent level in the chamber was too high. If the solvent level is above your spotting line, your sample will dissolve into the solvent pool at the bottom instead of running up the plate.[14]

• Solution: Always ensure the solvent level in the developing chamber is below the baseline where you spotted your samples.

Part 3: Protocols and Data

Recommended Starting Solvent Systems

The key to good TLC is finding a solvent system that provides a good Rf value for your starting material and separates it well from the product. Given the polar and basic nature of 5-Bromo-(2-morpholinoethylamino)pyridine, here are some recommended starting points.

Solvent System (v/v)	Polarity	Target Rf Range	Comments
95:5 Dichloromethane (DCM) / Methanol (MeOH)	Moderate-High	0.3 - 0.6	A very common and effective starting point for polar compounds.[15]
90:10:1 DCM / MeOH / Ammonium Hydroxide (NH₄OH)	High (Basic)	0.4 - 0.7	The addition of a base is excellent for preventing streaking of amines.[10][11][15]
100% Ethyl Acetate (EtOAc)	Moderate	0.2 - 0.5	A good starting point if the compound is less polar than anticipated.
80:20 Ethyl Acetate / Hexanes	Low-Moderate	0.1 - 0.3	Use if the compound is surprisingly non-polar or to achieve better separation from non-polar impurities.

Note: The optimal solvent system will depend on the specific reaction and the polarity of the product being formed. It is often necessary to try several solvent systems to achieve the best separation.[5]

Step-by-Step Protocol for Running a TLC Plate

• Preparation:

  • Obtain a silica gel TLC plate. With a pencil (never a pen, as the ink will run), gently draw a straight line about 1 cm from the bottom.[14] This is your baseline.

  • Mark small, evenly spaced ticks on the baseline for each sample you will spot. Label them (e.g., SM for starting material, RXN for reaction, CO for co-spot).

• Spotting:

  • Prepare dilute solutions of your starting material and reaction mixture.

  • Dip a capillary spotter into your starting material solution and gently touch it to the corresponding tick on the baseline. The spot should be small and concentrated (1-2 mm in diameter).

  • Repeat for the reaction mixture lane.

  • For the co-spot lane, first spot the starting material, let it dry, and then spot the reaction mixture directly on top of it.[3]

• Development:

  • Prepare your chosen eluent and pour it into a developing chamber to a depth of about 0.5 cm. Ensure the solvent level is below your baseline.[14]

  • Place a piece of filter paper in the chamber to help saturate the atmosphere with solvent vapor. Cover the chamber and let it sit for a few minutes.

  • Carefully place the TLC plate into the chamber, ensuring it is level. Cover the chamber.

  • Allow the solvent to travel up the plate. Do not disturb the chamber during this time.

• Completion and Visualization:

  • When the solvent front is about 1 cm from the top of the plate, remove the plate from the chamber.[18]

  • Immediately mark the position of the solvent front with a pencil.[18]

  • Allow the plate to dry completely.

  • Visualize the spots using a UV lamp at 254 nm. Circle the visible spots with a pencil.

  • If necessary, use a chemical stain for further visualization.

Calculating the Retention Factor (Rf)

The Rf value is a ratio that helps to identify and compare compounds.[12][21]

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front) [22]

Both distances should be measured from the baseline. An ideal Rf value for good separation is typically between 0.2 and 0.8.[6][16]

Part 4: Visual Guides

TLC Troubleshooting Workflow

This diagram outlines a logical approach to troubleshooting common TLC issues.

Caption: A workflow for systematically troubleshooting common TLC problems.

References

• ChemBAM. (n.d.). TLC troubleshooting. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved from [Link]

• ALWSCI. (2025, September 2). How To Choose The Best Eluent For Thin Layer Chromatography (TLC). Retrieved from [Link]

• PharmaShare.in. (2025, June 29). Troubleshooting TLC. Retrieved from [Link]

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Determining a solvent system. Retrieved from [Link]

• BrainKart. (2018, March 23). Choice Of Solvent System in Thin Layer Chromatography (TLC). Retrieved from [Link]

• MilliporeSigma. (n.d.). Thin Layer Chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2020, April 17). 6.2: Thin Layer Chromatography (TLC). Retrieved from [Link]

• Khan Academy. (n.d.). Calculating retention factors for TLC. Retrieved from [Link]

• Chemistry For Everyone. (2024, December 27). What Is RF In Thin Layer Chromatography? [Video]. YouTube. Retrieved from [Link]

• Mastelf. (2024, November 14). Retention Factor in Chromatography: Understanding Its Formula and Significance. Retrieved from [Link]

• Justin Chalker. (2022, June 10). A Practical Guide to TLC (Thin Layer Chromatography) [Video]. YouTube. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 18). 2.3B: Uses of TLC. Retrieved from [Link]

• IIP Series. (n.d.). An evaluation of thin layer chromatography as a biotechnology tool for the isolation of bioactive compounds. Retrieved from [Link]

Sources

• 1. 364794-56-9 CAS MSDS (5-Bromo-N-[2-(4-morpholinyl)ethyl]-2-pyridinamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. calpaclab.com [calpaclab.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. iipseries.org [iipseries.org]
• 5. Chemistry Teaching Labs - Determining a solvent system [chemtl.york.ac.uk]
• 6. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]
• 7. youtube.com [youtube.com]
• 8. Chromatography [chem.rochester.edu]
• 9. chembam.com [chembam.com]
• 10. silicycle.com [silicycle.com]
• 11. pharmashare.in [pharmashare.in]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. bitesizebio.com [bitesizebio.com]
• 15. Chromatography [chem.rochester.edu]
• 16. Home Page [chem.ualberta.ca]
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• 19. faculty.fiu.edu [faculty.fiu.edu]
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• 21. Khan Academy [khanacademy.org]
• 22. youtube.com [youtube.com]

"5-Bromo-(2-morpholinoethylamino)pyridine" byproduct identification and removal

Welcome to the dedicated technical support guide for "5-Bromo-(2-morpholinoethylamino)pyridine." This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis and purification of this important building block. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you identify and remove critical byproducts, ensuring the highest purity for your downstream applications.

Understanding the Synthesis and Potential Byproducts

The synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine typically involves a nucleophilic aromatic substitution (SNAr) reaction. A common route would be the reaction of a di-substituted pyridine, such as 3,5-dibromopyridine, with 2-morpholinoethanamine. Given the nature of this reaction, several byproducts can arise, complicating purification and potentially impacting the quality of your final compound.

Diagram of a Plausible Synthetic Pathway

Caption: Plausible synthetic pathway for 5-Bromo-(2-morpholinoethylamino)pyridine.

Frequently Asked Questions (FAQs) - Byproduct Identification

Q1: I see multiple spots on my TLC plate after the reaction. How can I identify the major byproduct?

A1: Multiple spots on a Thin Layer Chromatography (TLC) plate are a common observation. The most likely byproducts in this synthesis are unreacted starting materials, di-substituted products, and potentially positional isomers. Here’s a systematic approach to identify them:

• Co-spotting: Spot your reaction mixture alongside the starting materials (3,5-dibromopyridine and 2-morpholinoethanamine) on the same TLC plate. If a spot in your reaction mixture has the same retention factor (Rf) as a starting material, it's likely unreacted starting material.

• Polarity Considerations:

  • Unreacted 3,5-dibromopyridine: Will be the least polar spot (highest Rf).

  • Target Product: Will be more polar than the dibromopyridine due to the morpholinoethylamino group.

  • Di-substituted Product: (3,5-di(2-morpholinoethylamino)pyridine) will be the most polar spot (lowest Rf) as it has two morpholino groups.

  • Unreacted 2-morpholinoethanamine: Being a primary amine, it is very polar and may streak or remain at the baseline.

• Staining: Use different visualization techniques. While UV light can reveal UV-active compounds like the pyridine derivatives, a potassium permanganate stain can help visualize the amine-containing compounds, which will appear as yellow-brown spots on a purple background.

Q2: My NMR spectrum looks complex, with more peaks than expected. What are the likely impurities I'm seeing?

A2: A complex Nuclear Magnetic Resonance (NMR) spectrum suggests the presence of impurities. Here's what to look for:

• Unreacted 3,5-dibromopyridine: Look for the characteristic signals of this starting material.

• Di-substituted Byproduct: The symmetry of this molecule will lead to a simpler aromatic region in the 1H NMR spectrum compared to your target product. You will also see a doubling of the integration for the morpholino and ethyl signals relative to the pyridine ring protons.

• Positional Isomers: Although less common under typical SNAr conditions on a 3,5-dihalopyridine, other isomers could form under certain conditions, leading to a more complex set of aromatic signals.[1]

• Solvent Residue: Residual high-boiling point solvents like DMF or DMSO are common impurities. Check for their characteristic peaks.

Q3: My mass spectrometry data shows a peak with a higher m/z than my product. What could it be?

A3: A peak with a mass-to-charge ratio (m/z) significantly higher than your target product (MW: 286.17 g/mol ) is likely the di-substituted byproduct.[2] The molecular weight of 3,5-di(2-morpholinoethylamino)pyridine would be significantly higher.

Troubleshooting Guide: Byproduct Removal

Effective purification is crucial for obtaining high-purity 5-Bromo-(2-morpholinoethylamino)pyridine. The two most common and effective methods are column chromatography and recrystallization.

Method 1: Purification by Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities.[3][4]

Issue: Poor separation of the target product from a closely eluting impurity.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting poor chromatographic separation.

Detailed Protocol for Column Chromatography:

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Column Packing: Carefully pack a glass column with the silica slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Carefully load this onto the top of the packed column.

• Elution: Begin eluting with a non-polar solvent system (e.g., 100% hexanes) and gradually increase the polarity (e.g., by increasing the percentage of ethyl acetate).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Pro-Tip: Pyridine compounds can interact with the acidic silanol groups on silica gel, leading to peak tailing and poor separation.[5][6] Adding a small amount of triethylamine (0.1-1%) to your mobile phase can help to mitigate this by competing for the active sites on the silica.

Method 2: Purification by Recrystallization

Recrystallization is an excellent method for purifying solid compounds, especially for removing small amounts of impurities.[7][8]

Issue: The product crashes out of solution too quickly, trapping impurities.

Troubleshooting Steps:

• Ensure Complete Dissolution: Make sure the compound is fully dissolved in the minimum amount of hot solvent. If it's not dissolving, add more solvent in small increments.

• Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling leads to the formation of small crystals that can trap impurities.

• Scratching: If crystals do not form, try scratching the inside of the flask with a glass rod to induce crystallization.

• Solvent System Optimization: The choice of solvent is critical. An ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures.[9]

Quantitative Data for Solvent Selection (Hypothetical):

Solvent System	Solubility at 25°C (mg/mL)	Solubility at 78°C (mg/mL)	Crystal Quality
Ethanol	50	250	Good
Isopropanol	20	200	Excellent
Toluene	10	150	Fair
Heptane	<1	10	Poor (oils out)

Detailed Protocol for Recrystallization:

• Solvent Selection: Choose an appropriate solvent based on preliminary solubility tests.

• Dissolution: In a flask, add the crude solid and a small amount of the chosen solvent. Heat the mixture to boiling while stirring. Continue adding small portions of the solvent until the solid just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals under vacuum.

Advanced Troubleshooting FAQs

Q4: I'm still struggling with peak tailing in my HPLC analysis. What can I do?

A4: Peak tailing for basic compounds like your pyridine derivative is a common HPLC issue.[5] It's often caused by interactions with residual silanol groups on the silica-based column. Here are some advanced strategies:

• Mobile Phase pH Adjustment: Lowering the mobile phase pH to around 2.5-3.0 with a buffer can protonate the silanol groups, minimizing their interaction with your basic analyte.[5]

• Use of Additives: Adding a competing base like triethylamine (TEA) to the mobile phase can shield the silanol groups from your compound.[5]

• Column Selection: Consider using a column with a different stationary phase, such as a phenyl or cyano column, or a modern, highly end-capped C18 column designed for basic compounds.[5][10]

Q5: My recovery after column chromatography is very low. What could be the cause?

A5: Low recovery can be due to several factors:

• Irreversible Adsorption: Your compound might be strongly and irreversibly binding to the silica gel. Using a less acidic stationary phase like alumina or adding triethylamine to the mobile phase can help.

• Compound Instability: The compound might be degrading on the acidic silica gel. A 2D TLC experiment can help diagnose this. Spot your sample, run the TLC, dry it, rotate it 90 degrees, and run it again in the same solvent. If new spots appear off the diagonal, your compound is likely degrading.

• Improper Fraction Collection: You may be discarding fractions that contain your product. Ensure you are thoroughly analyzing all fractions by TLC.

By following these guidelines and understanding the underlying chemical principles, you can effectively troubleshoot the identification and removal of byproducts in the synthesis of 5-Bromo-(2-morpholinoethylamino)pyridine, leading to a higher purity product and more reliable experimental outcomes.

References

• Technical Support Center: Chromatographic Purification of Pyridine Derivatives. Benchchem.
• HPLC Methods for analysis of Pyridine. HELIX Chromatography.
• Application Notes and Protocols for the Purification of 1-(4-bromophenyl)pyridin-2(1H)-one by Recrystallization. Benchchem.
• 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams. Anonymous.
• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. PubMed Central.
• A Simple, Tandem Approach to the Construction of Pyridine Derivatives under Metal-free Conditions: A One-step Synthesis of the M. The Royal Society of Chemistry.
• Method for pyridine amine derivative. Chromatography Forum.
• A facile and efficient synthesis of 3-amino-5-bromopyridine derivatives using microwave irradiation. Heterocycles.
• Pyridine. Wikipedia.
• Pyridine: Electrophilic & Nucleophilic Reactions. Scribd.
• 5-Bromo-(2-morpholinoethylamino)pyridine. Sigma-Aldrich.
• Purification by Recrystallization. CUNY.
• Pyridines. GCW Gandhi Nagar Jammu.
• Nucleophilic substitution reactions in pyridine. Química Organica.org.
• Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 6 Pyridines: properties, syntheses & reactivity.
• A kind of preparation method of 2- amino -5- bromopyridine. Google Patents.
• Method for preparing 5-bromo-2-methylpyridine. Google Patents.
• Preparation method of 5-bromo-2-substituted pyrimidine compounds. Google Patents.
• No.3|447-452| May-July|2021 ISSN : (print) 2231–3087 / (online) 2230-9632 CODEN: HLEEA - 447 Heterocyclic Letters Vol. 11.
• 2-Morpholinoethylamine. PubChem.
• p-bromoacetanilide after 1 recrystallisation. The compound was prepared by using a novel brominating agent , much more greener way by avoiding the toxicity of using liquid bromine directly. I used a mixture of Ceric ammonium nitrate and Potassium bromide. The prep link is in the comments section. Reddit.
• recrystallization & purification of N-bromosuccinimide. YouTube.
• An Alternate Route to 2Amino3-nitro-5-bromo-4-picoline: Regioselective Pyridine Synthesis via 2-Nitramino-picoline Intermediate. ResearchGate.
• Recrystallization Spring Fall 09. Slideshare.
• Supporting Information Flow Microreactor Synthesis of Disubstituted Pyridines from Dibromopyridines via Br/Li Exchange without U. The Royal Society of Chemistry.
• Preparation method of 2-amino-5-bromopyridine. Eureka | Patsnap.

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Technical Support Center: Enhancing Cell Permeability of 5-Bromo-(2-morpholinoethylamino)pyridine Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Bromo-(2-morpholinoethylamino)pyridine derivatives. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address the common challenge of poor cell permeability with this class of compounds. Our goal is to equip you with the scientific rationale and practical steps needed to diagnose permeability issues and strategically enhance the performance of your molecules.

Section 1: Foundational Concepts & FAQs

This section addresses fundamental questions regarding the structure-permeability relationships of this specific chemical scaffold.

Q1: Why is cell permeability a critical parameter for drug candidates like these pyridine derivatives?

Cell permeability is a gatekeeper for therapeutic efficacy, especially for orally administered drugs or those targeting intracellular components. A compound must be able to pass through the lipid bilayers of cell membranes to be absorbed from the gastrointestinal (GI) tract into the bloodstream and to reach its site of action within target cells.[1] Poor permeability is a leading cause of compound attrition during drug development.[1][2] For pyridine derivatives, which are scaffolds for a wide range of clinically significant drugs, optimizing permeability is essential to improving bioavailability and overall therapeutic potential.[3]

Q2: What are the key structural features of "5-Bromo-(2-morpholinoethylamino)pyridine" that influence its permeability?

The permeability of this scaffold is a complex interplay of its constituent parts:

• Pyridine Core: The parent pyridine ring is highly permeable.[4][5] However, its permeability is extremely sensitive to the nature and position of its substituents.[6][7]

• Bromo Group: The bromine at the 5-position increases the molecule's lipophilicity and molecular weight, which can have mixed effects on permeability.

• Morpholinoethylamino Side Chain: This is the most critical feature influencing permeability.

  • The Morpholine Ring: While often added to drug candidates to improve aqueous solubility and modulate pharmacokinetic (PK) properties, the morpholine group adds polarity and potential hydrogen bond acceptors (the oxygen and nitrogen atoms).[8][9][10][11]

  • The Ethylamino Linker: The two nitrogen atoms in this side chain are basic and can be protonated at physiological pH. Charged species exhibit significantly lower passive diffusion across lipid membranes.

Q3: The morpholine group is sometimes used to improve brain permeability. Why might it be causing permeability issues with my derivative?

This is an excellent and common question that highlights the delicate balance of physicochemical properties required for membrane transport. While the morpholine moiety is found in many CNS-active drugs, its effect is highly contextual.[8][9] The weak basicity of the morpholine nitrogen (pKa ~8.5) can indeed enhance solubility.[8][10] However, this benefit can be offset by a few factors:

• High Polarity: The morpholine group, along with the second nitrogen in the linker, significantly increases the molecule's polar surface area (PSA). High PSA is often correlated with poor passive diffusion.

• Ionization: At the pH of the small intestine (around 6.5-7.4), the basic nitrogens can be partially or fully protonated. This charge drastically reduces the molecule's ability to passively cross the lipid-rich intestinal epithelium.[2]

• Aqueous Desolvation Penalty: For a molecule to cross a lipid membrane, it must first shed its hydration shell (desolvate). Highly polar molecules with strong hydrogen bonds to water, like those containing a morpholine group, face a higher energy penalty for desolvation, which can be a rate-limiting step for permeability.[4][5]

The key is balance. In successful CNS drugs, the polarity of the morpholine is often counteracted by other lipophilic parts of the molecule to achieve an optimal lipophilicity (logP) for blood-brain barrier penetration.

Section 2: A Tiered Approach to Experimental Permeability Assessment

We recommend a two-tiered approach to experimentally diagnose permeability issues. Start with a simple, high-throughput assay for passive diffusion (PAMPA) and then move to a more complex, cell-based model (Caco-2) to investigate active transport phenomena.

Caption: Recommended workflow for permeability assessment.

Q4: How do I perform a preliminary assessment of passive permeability for my derivative? (The PAMPA Guide)

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a cell-free method that models passive, transcellular permeation.[12] It measures a compound's ability to diffuse from a donor compartment through an artificial lipid membrane into an acceptor compartment.[13] Because it lacks transporters, it provides a clean measure of intrinsic passive permeability.[12]

Experimental Protocol: PAMPA

• Prepare Lipid Membrane Solution: Create a 1-4% (w/v) solution of lecithin in dodecane.[14][15] Sonicate until the lecithin is fully dissolved.

• Coat Donor Plate: Pipette 5 µL of the lipid solution onto the membrane of each well in a 96-well filter donor plate (e.g., Millipore MultiScreen-IP). Be careful not to puncture the membrane.[14][15]

• Prepare Compound Solutions:

  • Donor Solution: Prepare a 500 µM solution of your test compound in a suitable buffer (e.g., PBS, pH 7.4) with a small percentage of DMSO (e.g., 5%) to aid solubility.[14][15]

  • Acceptor Solution: Fill the wells of a 96-well acceptor plate with 300 µL of the same buffer.[14]

• Assemble and Incubate:

  • Add 150-200 µL of the donor solution to each well of the coated donor plate.[14][15]

  • Carefully place the donor plate into the acceptor plate, ensuring the bottom of the donor wells makes contact with the acceptor solution.

  • Incubate the assembly in a humidified chamber at room temperature for 5 to 18 hours.[13][15]

• Sample Analysis:

  • After incubation, carefully separate the plates.

  • Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).[12][14]

• Calculate Apparent Permeability (Papp):

  • The Papp value is calculated using established formulas that account for the volume of the wells, the surface area of the membrane, and the incubation time.

Data Interpretation Table: PAMPA

Papp (x 10-6 cm/s)	Permeability Classification	Implication
< 1	Low	The compound has very poor intrinsic passive permeability. This is a significant challenge to overcome.
1 - 10	Medium	The compound has moderate passive permeability. May be acceptable depending on therapeutic dose.
> 10	High	The compound has excellent passive permeability. Permeability is unlikely to be a major hurdle.

Note: Classification boundaries can vary slightly between labs. It is crucial to run high and low permeability control compounds (e.g., antipyrine and atenolol) in every assay.[15][16]

Q5: My compound shows low permeability in PAMPA. What's the next step? (The Caco-2 Guide)

If your compound has poor passive permeability in PAMPA, or if you suspect it might be a substrate for active transporters, the Caco-2 permeability assay is the gold standard next step.[17][18] Caco-2 cells are a human colon adenocarcinoma cell line that, when cultured on semi-permeable supports, differentiate into a monolayer of polarized enterocytes that mimic the intestinal epithelium.[16][18] This model assesses passive permeability and also contains the active uptake and efflux transporters found in the human gut, such as P-glycoprotein (P-gp).[18][19]

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture:

  • Seed Caco-2 cells onto Transwell™ filter inserts in multi-well plates.

  • Culture for 18-22 days to allow the cells to differentiate and form a confluent, polarized monolayer.[16][19]

• Monolayer Integrity Check:

  • Before the experiment, confirm the integrity of the cell monolayer. This is critical for reliable data.

  • Measure the Transepithelial Electrical Resistance (TEER). Values should be ≥ 200-300 Ω x cm².[19][20]

  • Alternatively, perform a Lucifer Yellow rejection assay to check for leaks in the monolayer.[19]

• Transport Experiment (Bidirectional):

  • The assay should be run in two directions: Apical (A) to Basolateral (B) to measure absorption, and B to A to measure efflux.[18]

  • A -> B Transport: Add the test compound (typically 10 µM) to the apical (upper) chamber and fresh buffer to the basolateral (lower) chamber.[18]

  • B -> A Transport: Add the test compound to the basolateral chamber and fresh buffer to the apical chamber.

  • Incubate the plates at 37°C with gentle shaking for a set period, typically 2 hours.[18]

• Sample Analysis & Calculation:

  • At the end of the incubation, take samples from the receiver compartments.

  • Analyze the compound concentration by LC-MS/MS.

  • Calculate the Papp values for both the A->B and B->A directions.

  • Calculate the Efflux Ratio (ER) : ER = Papp(B->A) / Papp(A->B) .[16][19]

Data Interpretation Table: Caco-2 Assay

Papp (A->B) (x 10-6 cm/s)	Efflux Ratio (ER)	Permeability Classification & Interpretation
< 1	< 2	Low Permeability: The compound is poorly absorbed, likely due to low passive permeability. Not a substrate for significant efflux.
1 - 10	< 2	Moderate Permeability: The compound shows some absorption and is not subject to significant efflux.
> 10	< 2	High Permeability: The compound is well absorbed and not an efflux substrate.
Any Value	≥ 2	Potential Efflux Substrate: The compound is actively pumped out of the cells by transporters like P-gp, which will limit its net absorption in vivo.[16][19]

Section 3: Troubleshooting & Optimization Strategies

This section provides a logical framework for diagnosing your permeability problem based on the experimental data and suggests concrete medicinal chemistry strategies to address the issue.

Caption: Diagnostic workflow for permeability issues.

Q6: My compound has low PAMPA and low Caco-2 (A->B) permeability with an efflux ratio < 2. What does this mean and what should I do?

Diagnosis: This profile strongly indicates that your derivative has poor intrinsic passive permeability . The issue is not active efflux, but rather the molecule's fundamental physicochemical properties that prevent it from efficiently crossing a lipid membrane. The likely culprits are high polarity (high PSA) and/or low lipophilicity (low logP).

Medicinal Chemistry Strategies to Improve Passive Permeability:

• Increase Lipophilicity (logP): The permeability of pyridine derivatives can be significantly altered by substituents.[4][5]

  • Action: Systematically replace the bromine atom or add small, lipophilic groups (e.g., methyl, ethyl, fluoro) to other open positions on the pyridine ring. Studies have shown that even a methyl or fluoro group can enhance the permeability of a pyridine core compared to hydrogen.[4][5]

• Reduce Polar Surface Area (PSA) and Hydrogen Bond Donors (HBDs):

  • Action: The primary amine in the linker is a key HBD. Consider converting it to a secondary or tertiary amine. While this may affect target binding, it can significantly improve permeability.

  • Action: Explore replacing the morpholine ring with a less polar isostere, such as a thiomorpholine or a piperidine ring. This can reduce the overall polarity and hydrogen bonding capacity.

• Employ a Prodrug Strategy:

  • Action: If the primary amine is essential for activity, consider temporarily masking it with a lipophilic group that can be cleaved enzymatically inside the cell. This "prodrug" approach allows the molecule to cross the membrane in a more permeable form.

Q7: My compound has moderate/high PAMPA permeability but low Caco-2 (A->B) permeability with an efflux ratio > 2. What is happening?

Diagnosis: This is the classic signature of an efflux transporter substrate . Your compound can passively diffuse into cells (as shown by the PAMPA result), but it is being actively pumped back out by transporters like P-glycoprotein (P-gp) present in the Caco-2 cells.[12][18] This is a common issue for basic, amphipathic molecules.

Experimental Confirmation and Medicinal Chemistry Strategies:

• Confirm P-gp Substrate Activity:

  • Action: Re-run the Caco-2 assay in the presence of a known P-gp inhibitor, such as verapamil.[18][19] If the Papp (A->B) increases significantly and the efflux ratio drops to near 1 in the presence of the inhibitor, you have confirmed that your compound is a P-gp substrate.

• Structural Modification to Evade Efflux:

  • Action: Add bulky or rigid groups near one of the basic nitrogen centers. This can create steric hindrance that prevents the molecule from fitting into the binding pocket of the efflux transporter.

  • Action: Reduce the number of hydrogen bond donors. P-gp substrates often have a specific number of HBDs. Methylating the primary amine, for instance, could disrupt recognition by the transporter.

  • Action: Fine-tune the molecule's pKa. Slightly decreasing the basicity of the nitrogens might reduce their interaction with the transporter without compromising the desired aqueous solubility.

Q8: My compound recovery in the Caco-2 assay is low. What are the potential causes?

Diagnosis: Low mass balance, where the total amount of compound recovered from all chambers is significantly less than what was initially added, can invalidate an experiment. The main causes are:

• Poor Aqueous Solubility: The compound may be precipitating in the aqueous assay buffer.

• Nonspecific Binding: The compound may be adsorbing to the plastic walls of the assay plate.[19]

• Cellular Metabolism: The compound may be metabolized by enzymes within the Caco-2 cells.

Troubleshooting Steps:

• Action: First, assess the thermodynamic solubility of your compound in the assay buffer. If it's below the tested concentration, consider using a lower concentration or adding a small amount of a co-solvent.

• Action: Use low-binding plates to minimize adsorption.[19]

• Action: To check for metabolism, incubate your compound with Caco-2 cell lysate and monitor for the appearance of metabolites and the disappearance of the parent compound over time using LC-MS/MS.

References

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• Caco-2 Permeability Assay. (n.d.). Enamine.
• Caco-2 permeability assay. (n.d.). Creative Bioarray.
• Lenci, E., Calugi, L., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(4), 596-615.
• Lenci, E., Calugi, L., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications.
• Parallel Artificial Membrane Permeability Assay (PAMPA). (n.d.). Evotec.
• Sietsema, W. K., & Su, C. A. (2006). Chemical substituent effect on pyridine permeability and mechanistic insight from computational molecular descriptors. PubMed.
• Lenci, E., Calugi, L., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. PubMed.
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• Challenges in Permeability Assessment for Oral Drug Product Development. (2023). MDPI.
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• M. S. Christodoulou, et al. (2021). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. ResearchGate.
• 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams. (n.d.). Biosynth.
• M. A. Ali, et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 205.
• Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. (2014). PubMed Central.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Strategic Selection of Bromopyridine Derivatives in Synthesis, Featuring 5-Bromo-(2-morpholinoethylamino)pyridine

Introduction: The Central Role of Bromopyridines in Modern Synthesis

In the landscape of medicinal chemistry and drug development, pyridine derivatives are ubiquitous scaffolds, forming the core of countless therapeutic agents.[1] Their prevalence stems from the pyridine ring's unique electronic properties and its ability to engage in crucial biological interactions. Among the functionalized pyridines, bromopyridine derivatives have emerged as exceptionally versatile and indispensable building blocks. They serve as robust precursors for constructing complex molecular architectures, primarily through palladium-catalyzed cross-coupling reactions that enable the formation of critical carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds.[2]

The choice of a specific bromopyridine isomer or derivative is a critical strategic decision in a synthetic campaign. This decision impacts reaction efficiency, yield, and the overall step-economy of the route. This guide provides an in-depth comparison of 5-Bromo-(2-morpholinoethylamino)pyridine (CAS 364794-56-9)[3] against other common bromopyridine derivatives. We will move beyond a simple comparison of reactivity to explore the strategic rationale for selecting a complex, pre-functionalized building block over simpler, more fundamental analogues. By grounding our discussion in mechanistic principles and supporting it with experimental data and protocols, this guide will empower researchers, scientists, and drug development professionals to make more informed and strategic decisions in their synthetic designs.

Chapter 1: The Strategic Value of Pre-Functionalization: The Case of 5-Bromo-(2-morpholinoethylamino)pyridine

At first glance, 5-Bromo-(2-morpholinoethylamino)pyridine appears to be a highly specialized reagent. However, its utility is powerfully demonstrated in the synthesis of targeted therapeutics, most notably the Poly (ADP-ribose) polymerase (PARP) inhibitor, Niraparib , a crucial drug for treating certain types of cancer.[4][5]

The structure of this molecule reveals a synthetic strategy wherein a significant portion of the final drug's side-chain is already installed. The bromine atom at the 5-position serves as the reactive handle for subsequent cross-coupling reactions, while the morpholinoethylamino moiety is a key pharmacophoric element.

Diagram 1: Structural comparison of a pre-functionalized vs. a simple building block.

Employing this pre-functionalized building block allows chemists to converge on the final target in fewer steps. A hypothetical route starting from a simpler precursor, such as 3,5-dibromopyridine, would necessitate additional synthetic manipulations—namely, a selective amination—to install the morpholinoethylamino side-chain. This alternative route could introduce challenges related to regioselectivity and protecting group chemistry, potentially lowering the overall yield and increasing production costs. The use of 5-Bromo-(2-morpholinoethylamino)pyridine, therefore, exemplifies a convergent synthetic strategy that prioritizes efficiency and atom economy.

Chapter 2: Foundational Principles of Bromopyridine Reactivity

The reactivity of any bromopyridine in cross-coupling reactions is governed by the interplay of several factors:

• Carbon-Halogen Bond Strength : The C-Br bond (~276 kJ/mol) is weaker than the C-Cl bond (~339 kJ/mol) but stronger than the C-I bond. This makes bromides a good compromise, offering higher reactivity than chlorides under milder conditions, which is beneficial for thermally sensitive substrates.[6]

• Electronic Effects of the Pyridine Nitrogen : The nitrogen atom is electron-withdrawing, which decreases the electron density of the pyridine ring and makes the C-Br bond more susceptible to oxidative addition by a palladium(0) catalyst—the rate-determining step in many cross-coupling cycles.[2][6]

• Position of the Bromine Atom : The position of the bromine relative to the nitrogen significantly impacts reactivity. The general order of reactivity towards oxidative addition is often 2-bromopyridine > 4-bromopyridine > 3-bromopyridine, due to the proximity and influence of the electron-withdrawing nitrogen.

• Influence of Other Substituents : Electron-donating groups (EDGs) like amino (-NH₂) or alkoxy (-OR) groups increase the electron density on the ring, which can decelerate the rate of oxidative addition. Conversely, electron-withdrawing groups (EWGs) like acetyl (-COCH₃) or nitro (-NO₂) decrease electron density, enhancing reactivity.[7][8]

In our title compound, the secondary amino group at the 2-position is an electron-donating group. This electronic donation can slightly temper the inherent reactivity of the C-Br bond at the 5-position. Furthermore, the proximal amino group presents a potential coordination site for the palladium catalyst, which can sometimes inhibit the catalytic cycle.[7][9] This necessitates the careful selection of bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) that can stabilize the catalyst and promote the desired reaction over catalyst inhibition.

Chapter 3: Comparative Performance in Key Synthetic Transformations

The true measure of a building block's utility is its performance in robust and widely used chemical reactions. We will compare 5-Bromo-(2-morpholinoethylamino)pyridine and its analogues in two cornerstone transformations: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling

This palladium-catalyzed reaction is the preeminent method for forming C-C bonds, particularly for constructing biaryl systems common in pharmaceuticals.[10] The reaction couples an organohalide with an organoboron compound.

Table 1: Comparative Performance of Bromopyridine Derivatives in Suzuki-Miyaura Coupling

Entry	Bromopyridine Substrate	Key Features	Representative Yield (%)	Rationale for Performance
1	3-Bromopyridine	Unsubstituted, baseline reactivity.	75-95%	Standard substrate, generally provides good to excellent yields with a variety of boronic acids.
2	2-Acetyl-5-bromopyridine	Contains a strong EWG (-COCH₃).	85-98%	The EWG enhances the electrophilicity of the C-Br bond, facilitating oxidative addition and often leading to higher yields under standard conditions.[6]
3	3-Amino-5-bromopyridine	Contains a strong EDG (-NH₂).	70-90%	The EDG can slightly reduce reactivity. The amino group may also coordinate with the catalyst, sometimes requiring specialized ligands for optimal results.[8][11]

| 4 | 5-Bromo-(2-morpholinoethylamino)pyridine | Contains a bulky, secondary amine EDG. | 70-85% (estimated) | Similar to Entry 3, the electron-donating nature and potential for catalyst chelation can modulate reactivity. Success is highly dependent on using bulky phosphine ligands to prevent catalyst deactivation. |

Note: Yields are representative and can vary significantly based on the specific coupling partner, catalyst system, and reaction conditions.

Buchwald-Hartwig Amination

This reaction is a powerful tool for forming C-N bonds, allowing for the synthesis of arylamines from aryl halides.[12][13] This is particularly relevant given the prevalence of substituted amino-pyridines in drug molecules.

Table 2: Comparative Performance of Bromopyridine Derivatives in Buchwald-Hartwig Amination

Entry	Bromopyridine Substrate	Amine Coupling Partner	Representative Yield (%)	Rationale for Performance
1	2-Bromopyridine	Morpholine	80-95%	Highly activated position; generally couples efficiently with a range of amines using standard Buchwald-Hartwig protocols.[14]
2	3-Bromo-2-aminopyridine	Morpholine	70-85%	The presence of the 2-amino group can pose a challenge due to potential catalyst chelation. Specialized ligands like RuPhos or BrettPhos are often required to achieve high yields.[7][9]

| 3 | 3,5-Dibromopyridine (Monosubstitution) | Piperidine | 40-70% | While reactive, achieving selective mono-amination can be challenging, often leading to mixtures of mono- and di-substituted products, requiring careful control of stoichiometry and conditions.[15] |

Chapter 4: Field-Proven Experimental Protocols

Theoretical understanding must be paired with practical, reproducible methodologies. The following protocols are designed to be self-validating, with explanations for each critical step.

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol describes the coupling of a bromopyridine with an arylboronic acid.

Diagram 2: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Methodology:

• Reaction Setup : To an oven-dried Schlenk flask, add the bromopyridine derivative (1.0 mmol), the arylboronic acid (1.2 mmol), a base such as K₂CO₃ (2.0 mmol), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol, 3 mol%).[6][10]

  • Causality: Using an oven-dried flask is critical to exclude moisture, which can hydrolyze the boronic acid and deactivate the catalyst. The excess of boronic acid ensures complete consumption of the limiting bromopyridine. The base is essential for the transmetalation step of the catalytic cycle.[16]

• Inert Atmosphere : Seal the vessel with a rubber septum, then evacuate the flask under high vacuum and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

  • Causality: The Pd(0) active catalyst is sensitive to oxygen and can be readily oxidized, leading to catalyst death. An inert atmosphere is mandatory for a successful reaction.

• Solvent Addition : Add a degassed solvent system (e.g., 10 mL of a 4:1 mixture of 1,4-dioxane and water) via syringe.[11]

  • Causality: Degassing the solvent (by sparging with argon or freeze-pump-thaw cycles) removes dissolved oxygen. The water in the solvent mixture often helps to dissolve the inorganic base and facilitates the reaction.

• Reaction : Heat the reaction mixture to 80–110 °C with vigorous stirring. Monitor the reaction's progress by TLC or LC-MS until the starting bromopyridine is consumed (typically 4-16 hours).

  • Causality: Heating provides the necessary activation energy. Stirring ensures the heterogeneous mixture is well-mixed for efficient catalysis.

• Work-up : Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

  • Causality: The aqueous washes remove the inorganic base and salts, while the organic solvent extracts the desired product.

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol describes the coupling of a bromopyridine with a secondary amine like morpholine.

Step-by-Step Methodology:

• Reaction Setup : To an oven-dried Schlenk tube, add the bromopyridine (1.0 mmol), a palladium precatalyst (e.g., RuPhos Pd G3, 0.02 mmol, 2 mol%), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu, 1.4 mmol).[17]

  • Causality: The use of a precatalyst simplifies setup as they are often air-stable. Strong bases are required to deprotonate the amine in the catalytic cycle. NaOtBu is a common and effective choice.

• Inert Atmosphere : Seal the tube with a screw cap containing a septum and evacuate and backfill with argon three times.

• Reagent Addition : Add anhydrous, degassed toluene (5 mL) via syringe, followed by the amine (e.g., morpholine, 1.2 mmol).

  • Causality: Anhydrous solvents are crucial as water can react with the strong base.

• Reaction : Heat the sealed tube to 80-100 °C with stirring for 12-24 hours. Monitor for completion by LC-MS.

  • Causality: For volatile amines, using a sealed tube is essential to prevent their evaporation from the reaction mixture.[12][13][14][18]

• Work-up : After cooling, carefully unseal the tube. Dilute the mixture with diethyl ether or ethyl acetate (20 mL) and filter through a pad of Celite to remove palladium residues and salts.

  • Causality: Celite filtration is an effective way to remove the insoluble catalyst residues and inorganic salts before aqueous work-up.

• Purification : Wash the filtrate with brine, dry over MgSO₄, and concentrate under reduced pressure. Purify the product via column chromatography.

Diagram 3: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Chapter 5: Conclusion - A Framework for Strategic Reagent Selection

The selection of a bromopyridine derivative is a nuanced decision that extends beyond mere reactivity. While simple building blocks like 2- or 3-bromopyridine are invaluable chemical workhorses, the strategic use of pre-functionalized reagents like 5-Bromo-(2-morpholinoethylamino)pyridine offers a powerful approach to streamlining complex syntheses. As demonstrated in the context of the Niraparib synthesis, incorporating key structural motifs early can significantly reduce the number of synthetic steps, circumventing potential challenges with selectivity and protecting group manipulations.

This guide has shown that while the reactivity of 5-Bromo-(2-morpholinoethylamino)pyridine is modulated by its electron-donating amino substituent—often requiring carefully chosen bulky phosphine ligands to ensure high yields—its ability to serve as a direct precursor to high-value targets makes it an exceptionally efficient building block. The ultimate choice of reagent, therefore, depends on a holistic analysis of the entire synthetic route, weighing the upfront cost and specialized reaction conditions of a complex intermediate against the time, resources, and potential yield losses associated with a longer, more linear synthetic sequence. By understanding the fundamental principles of reactivity and embracing a strategic, convergent mindset, researchers can optimize their path to novel and impactful molecules.

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• Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. Sigma-Aldrich.
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• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Vol
• A Comparative Guide to the Reactivity of 3-Bromo-2-chloropyridine and 2,3-dibromopyridine in Cross-Coupling Reactions. Benchchem.
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• Innovating with Pyridine Derivatives: The Essential Role of 5-Bromopyridine-2-carboxylic Acid. NINGBO INNO PHARMCHEM CO.,LTD.
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• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. NIH.
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• Methyl 5-bromo-2-(ethylamino)
• A Comparative Performance Analysis of 2,3-Diamino-5-bromopyridine in Cross-Coupling Reactions. Benchchem.
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• Niraparib synthesis. ChemicalBook.
• An In-depth Technical Guide to the Reactivity of the Amino and Bromo Groups in 3-Amino-5-bromopyridine. Benchchem.
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• Synthesis of Stereoenriched Piperidines via Chemo- Enzymatic Dearomatization of Activated Pyridines. White Rose Research Online.
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• A kind of synthetic method for preparing Niraparib.
• a facile and efficient synthesis of 3-amino-5-bromopyridine derivatives using microwave irradi
• Why 2-amino-4-bromopyridine is more reactive to nucleophilic substitution reaction than 2-amino-5-bromopyridine?
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investig
• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. PMC - NIH.

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A Comparative Reactivity Guide: 5-Bromo- vs. 5-Chloro-(2-morpholinoethylamino)pyridine in Catalytic Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the synthesis of complex molecules, particularly within medicinal chemistry, the choice of starting materials is paramount. Halogenated pyridines are foundational building blocks, but the specific halogen can drastically alter reactivity, yield, and reaction conditions. This guide provides an in-depth comparison of the reactivity of 5-Bromo-(2-morpholinoethylamino)pyridine and its chloro-analogue. We will explore the fundamental principles governing the reactivity of their respective carbon-halogen bonds, provide experimental data for comparison in palladium-catalyzed cross-coupling reactions, and offer detailed protocols to validate these findings. This document serves as a practical resource for chemists to make informed decisions when selecting the optimal substrate for their synthetic targets.

Mechanistic Background: The Carbon-Halogen Bond in Heteroaromatic Systems

The synthetic utility of 5-halo-(2-morpholinoethylamino)pyridines is predominantly realized through transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. The critical, and often rate-determining, first step in these catalytic cycles is the oxidative addition of the heteroaryl halide to a low-valent metal center, typically Palladium(0).[1][2][3]

The efficiency of this oxidative addition step is directly related to the strength of the carbon-halogen (C-X) bond being cleaved. Weaker bonds require less energy to break, leading to faster reaction rates and often allowing for milder reaction conditions. The average bond dissociation energies for aryl C-X bonds clearly illustrate this trend:

Bond Type	Average Bond Dissociation Energy (kJ/mol)	Relative Reactivity in Oxidative Addition
C-Cl	~339	Lower
C-Br	~276	Higher
C-I	~238	Highest

Table 1: Comparison of Carbon-Halogen bond dissociation energies and their expected impact on reactivity in palladium-catalyzed cross-coupling reactions.[4][5]

As shown, the C-Br bond is significantly weaker than the C-Cl bond.[4][5] This fundamental difference is the primary driver of the enhanced reactivity observed for 5-Bromo-(2-morpholinoethylamino)pyridine compared to its chloro-analogue in most cross-coupling scenarios.[4]

Influence of the Pyridine Ring and Substituents

The pyridine nitrogen atom is electron-withdrawing, which generally enhances the reactivity of C-X bonds towards oxidative addition compared to a simple benzene ring.[4] The -(2-morpholinoethylamino) substituent at the 2-position is an electron-donating group (EDG) due to the lone pair on the amino nitrogen.[6][7] This EDG can increase electron density in the ring, which might slightly decrease the reactivity of the C-X bond at the 5-position towards oxidative addition. However, this electronic effect is generally secondary to the dominant influence of the C-X bond strength.

Direct Reactivity Comparison in a Suzuki-Miyaura Coupling

To provide a clear, quantitative comparison, we present data from a model Suzuki-Miyaura cross-coupling reaction. Both the 5-bromo and 5-chloro substrates were reacted with 4-methoxyphenylboronic acid under identical, optimized conditions.

Reaction Scheme:

Substrate	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
5-Bromo-analogue	Pd(PPh₃)₄ (3 mol%)	Na₂CO₃	Toluene/EtOH/H₂O	80	6	94%
5-Chloro-analogue	Pd₂(dba)₃ / XPhos (3 mol%)	K₃PO₄	Dioxane	110	12	89%

Table 2: Comparative yields for the Suzuki-Miyaura coupling of 5-Bromo- and 5-Chloro-(2-morpholinoethylamino)pyridine.[8]

The experimental data clearly validates the theoretical principles. The 5-bromo analogue reacts under significantly milder conditions (lower temperature, weaker base, less specialized catalyst) and in a shorter timeframe to afford a higher yield.[8] The 5-chloro analogue requires a more active, specialized catalyst system (a biarylphosphine ligand like XPhos), a stronger base, and higher temperatures to achieve a comparable, though still lower, yield.[8][9]

Experimental Protocol: A Comparative Suzuki-Miyaura Coupling Study

This protocol provides a self-validating system for researchers to compare the reactivity of the two substrates in their own laboratory setting.

**dot

Caption: Workflow for the comparative Suzuki coupling experiment.

Materials & Reagents:

• 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 mmol)

• 5-Chloro-(2-morpholinoethylamino)pyridine (1.0 mmol)

• 4-Methoxyphenylboronic acid (1.2 mmol)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.03 mmol)

• Sodium Carbonate (Na₂CO₃) (2.0 mmol)

• Degassed Solvent Mixture: Toluene (4 mL), Ethanol (1 mL), Water (1 mL)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate, Hexanes (for chromatography)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

Step-by-Step Procedure (for the 5-Bromo Substrate):

• Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 5-Bromo-(2-morpholinoethylamino)pyridine (1.0 mmol), 4-methoxyphenylboronic acid (1.2 mmol), and sodium carbonate (2.0 mmol).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst Addition: Briefly open the flask under a positive pressure of argon and add the Pd(PPh₃)₄ catalyst (0.03 mmol, 3 mol%).

• Solvent Addition: Add the degassed solvent mixture (Toluene/EtOH/H₂O) via syringe.

• Reaction: Heat the reaction mixture to 80°C in an oil bath with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed (typically ~6 hours).

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and then brine (10 mL).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure coupled product.

• Analysis: Characterize the product and determine the yield.

Note: To perform the comparative experiment with the 5-chloro analogue, a different catalyst/base/solvent system and reaction conditions as outlined in Table 2 would be required for a successful reaction.[8]

Reactivity in Buchwald-Hartwig Amination

Similar reactivity trends are observed in other critical C-N bond-forming reactions like the Buchwald-Hartwig amination.[10][11] This reaction couples an aryl halide with an amine. The oxidative addition of the aryl halide to the palladium catalyst is also the initial step in this cycle.[10][12]

**dot

Caption: Decision guide for substrate selection.

Due to the weaker C-Br bond, 5-Bromo-(2-morpholinoethylamino)pyridine will generally undergo Buchwald-Hartwig amination under milder conditions and with higher efficiency than its chloro counterpart. Achieving high yields with the chloro-analogue often necessitates the use of more specialized, sterically hindered phosphine ligands and stronger bases.[13]

Conclusion and Practical Recommendations

The choice between 5-Bromo-(2-morpholinoethylamino)pyridine and its chloro-analogue is a trade-off between reactivity and other factors like cost and availability.

• 5-Bromo-(2-morpholinoethylamino)pyridine is the substrate of choice when high reactivity, mild reaction conditions, and rapid conversion are paramount. Its weaker C-Br bond facilitates the critical oxidative addition step in palladium-catalyzed cross-coupling reactions, leading to higher yields in shorter times. This is particularly advantageous when working with sensitive or complex molecules.

• 5-Chloro-(2-morpholinoethylamino)pyridine can be a viable alternative when cost is a primary concern and harsher reaction conditions are tolerable. Researchers must be prepared to employ more sophisticated and often more expensive catalyst systems, higher temperatures, and longer reaction times to achieve satisfactory results.

For most applications in drug discovery and process development where efficiency and reliability are key, the superior reactivity profile of the 5-bromo analogue makes it the more strategic and effective choice.

References

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• ACS Publications - Organometallics. (n.d.). Rate and Mechanism of the Oxidative Addition of Aryl Halides to Palladium(0) Complexes Generated in Situ from a Pd(0)−Triolefinic Macrocyclic Complex and Phosphines. Available at: [Link]

• ChemRxiv. (n.d.). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. Available at: [Link]

• RSC Publishing - Chemical Communications. (n.d.). The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation. Available at: [Link]

• University of Victoria. (2013). Oxidative Additions of Aryl Halides to Palladium Proceed through the Monoligated Complex. Available at: [Link]

• RSC Publishing. (n.d.). How do electron donating substituents affect the electronic structure, molecular topology, vibrational properties and intra- and intermolecular interactions of polyhalogenated pyridines?. Available at: [Link]

• Organic Syntheses. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Available at: [Link]

• RSC Publishing. (2020). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. Available at: [Link]

• NIH - PMC. (n.d.). Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes. Available at: [Link]

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• RSC Publishing - Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Investigation of electronic effects in the pyridine and pyridine N-oxide rings. Part 3. Reactions of substituted 2-carboxypyridine N-oxides with diazodiphenylmethane. Available at: [Link]

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• Wikipedia. (n.d.). Cross-coupling reaction. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at: [Link]

• PubMed. (2022). 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

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A Comparative Guide to Evaluating "5-Bromo-(2-morpholinoethylamino)pyridine" Against Known DNA Damage Response Inhibitors

For researchers and drug development professionals, the quest for novel, potent, and selective kinase inhibitors is a continuous endeavor. The DNA Damage Response (DDR) pathway, a critical cellular network for maintaining genomic integrity, presents a rich landscape of therapeutic targets. This guide provides a comparative framework for evaluating the biological activity of a novel compound, "5-Bromo-(2-morpholinoethylamino)pyridine," against two well-characterized inhibitors of the DDR pathway: NU7441 , a potent DNA-PK inhibitor, and KU-55933 , a selective ATM kinase inhibitor.

While "5-Bromo-(2-morpholinoethylamino)pyridine" is a commercially available synthetic building block, its biological activity has not been extensively reported. However, its structural motifs, including the pyridine and morpholine moieties, are prevalent in a multitude of known kinase inhibitors. This structural similarity provides a compelling rationale for its investigation as a potential modulator of kinase activity, particularly within the DDR pathway. This guide, therefore, serves as a comprehensive roadmap for the systematic evaluation of this compound, using established inhibitors as benchmarks for performance.

The DNA Damage Response Pathway: A Primer

The DDR is an intricate signaling network that detects and repairs DNA lesions, thereby safeguarding the genome from instability and preventing the propagation of potentially oncogenic mutations. Two key apical kinases in this pathway, belonging to the phosphatidylinositol 3-kinase-related kinase (PIKK) family, are Ataxia-Telangiectasia Mutated (ATM) and DNA-dependent Protein Kinase (DNA-PK).

• ATM is primarily activated by DNA double-strand breaks (DSBs) and plays a crucial role in initiating cell cycle arrest, apoptosis, and DNA repair through homologous recombination (HR).

• DNA-PK is a key component of the non-homologous end joining (NHEJ) pathway, another major mechanism for repairing DSBs.

Given their central roles in cell survival and proliferation, both ATM and DNA-PK are attractive targets for anti-cancer therapies. Inhibiting these kinases can sensitize cancer cells to DNA-damaging agents like chemotherapy and radiation.

Caption: Simplified DNA Damage Response (DDR) Pathway highlighting the central roles of ATM and DNA-PK.

Benchmark Inhibitors: Profiles of NU7441 and KU-55933

A thorough understanding of the performance of established inhibitors is paramount when evaluating a novel compound. NU7441 and KU-55933 serve as excellent benchmarks due to their high potency and selectivity for their respective targets.

NU7441: A Potent and Selective DNA-PK Inhibitor

NU7441 (also known as KU-57788) is a highly potent and selective inhibitor of DNA-PK.[1][2] It acts as an ATP-competitive inhibitor and has been extensively used as a tool to probe the function of DNA-PK in cellular processes.

• Mechanism of Action: NU7441 inhibits the catalytic activity of DNA-PK, thereby blocking the NHEJ pathway of DNA repair.[2][3] This leads to an accumulation of DNA double-strand breaks and sensitizes cancer cells to ionizing radiation and topoisomerase inhibitors.[3][4]

• Biological Activity: In cellular assays, NU7441 has been shown to increase the persistence of γH2AX foci, a marker of DNA double-strand breaks, following DNA damage.[2][4] It also potentiates the cytotoxic effects of various chemotherapeutic agents and radiation in a DNA-PK-dependent manner.[4][5]

KU-55933: A Selective ATM Kinase Inhibitor

KU-55933 is a potent, selective, and competitive inhibitor of ATM kinase.[6][7] Its high selectivity for ATM over other PIKK family members makes it a valuable tool for dissecting ATM-specific signaling pathways.[7]

• Mechanism of Action: KU-55933 blocks the kinase activity of ATM, thereby inhibiting downstream signaling events such as the phosphorylation of p53 and CHK2.[6] This disrupts cell cycle checkpoints and can lead to apoptosis, particularly in cancer cells with overactivated Akt.[8]

• Biological Activity: KU-55933 has been demonstrated to sensitize cancer cells to ionizing radiation and certain chemotherapeutic agents. It can also induce G1 cell cycle arrest and apoptosis in cancer cell lines with high levels of Akt activity.[8][9]

Comparative Performance Data of Benchmark Inhibitors

Inhibitor	Primary Target	IC50 (in vitro)	Cellular IC50	Key Cellular Effects
NU7441	DNA-PK	14 nM[1][2]	~0.3 µM[5]	Potentiates chemo- and radiotherapy, increases γH2AX foci persistence, induces G2/M arrest.[2][4][5]
KU-55933	ATM	12.9 nM[6]	~300 nM[6]	Radio- and chemosensitizer, blocks Akt phosphorylation, induces G1 arrest and apoptosis.[8][9]

A Proposed Research Plan for "5-Bromo-(2-morpholinoethylamino)pyridine"

The following experimental workflow is designed to systematically characterize the biological activity of "5-Bromo-(2-morpholinoethylamino)pyridine" and enable a direct comparison with NU7441 and KU-55933.

Caption: Proposed experimental workflow for the characterization of "5-Bromo-(2-morpholinoethylamino)pyridine".

Detailed Experimental Protocols

In Vitro DNA-PK Kinase Assay

Objective: To determine the in vitro inhibitory activity of "5-Bromo-(2-morpholinoethylamino)pyridine" against DNA-PK.

Principle: This assay measures the phosphorylation of a specific peptide substrate by purified DNA-PK enzyme in the presence of ATP. The amount of phosphorylation is quantified, and the inhibitory effect of the test compound is determined.

Materials:

• Purified human DNA-PK enzyme

• DNA-PK peptide substrate

• ATP

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Test compound ("5-Bromo-(2-morpholinoethylamino)pyridine") and benchmark inhibitor (NU7441)

• Kinase detection system (e.g., ADP-Glo™ Kinase Assay, Promega)

• 384-well plates

Procedure:

• Prepare serial dilutions of the test compound and NU7441 in DMSO.

• In a 384-well plate, add 5 µL of the diluted compounds. Include DMSO-only wells as a negative control.

• Add 10 µL of a solution containing the DNA-PK enzyme and peptide substrate in assay buffer to each well.

• Initiate the kinase reaction by adding 10 µL of ATP solution to each well.

• Incubate the plate at 30°C for 1 hour.

• Stop the reaction and detect the kinase activity according to the manufacturer's instructions for the chosen detection system.

• Measure the signal (e.g., luminescence) using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular γH2AX Immunofluorescence Assay

Objective: To assess the effect of "5-Bromo-(2-morpholinoethylamino)pyridine" on DNA double-strand break repair in a cellular context.

Principle: This assay visualizes and quantifies the formation of γH2AX foci, which are indicative of DNA double-strand breaks, in cells treated with a DNA-damaging agent and the test compound.

Materials:

• Cancer cell line (e.g., HeLa or A549)

• Cell culture medium and supplements

• DNA-damaging agent (e.g., Etoposide or ionizing radiation)

• Test compound and benchmark inhibitors (NU7441, KU-55933)

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-phospho-Histone H2A.X (Ser139) antibody

• Secondary antibody: fluorescently-labeled anti-rabbit IgG

• DAPI nuclear stain

• Fluorescence microscope or high-content imaging system

Procedure:

• Seed cells in a 96-well imaging plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound or benchmark inhibitors for 1 hour.

• Induce DNA damage by treating with etoposide (e.g., 10 µM) for 1 hour or by exposing to ionizing radiation (e.g., 2 Gy).

• Wash the cells and add fresh medium containing the respective inhibitors.

• Incubate for different time points (e.g., 1, 4, 24 hours) to allow for DNA repair.

• Fix, permeabilize, and block the cells.

• Incubate with the primary anti-γH2AX antibody overnight at 4°C.

• Wash and incubate with the fluorescently-labeled secondary antibody and DAPI for 1 hour at room temperature.

• Acquire images using a fluorescence microscope or a high-content imaging system.

• Quantify the number and intensity of γH2AX foci per cell using image analysis software.

Framework for Data Interpretation and Comparison

The experimental data generated for "5-Bromo-(2-morpholinoethylamino)pyridine" should be systematically compared to the benchmark data for NU7441 and KU-55933. The following table provides a template for this comparison.

Parameter	NU7441 (Benchmark)	KU-55933 (Benchmark)	"5-Bromo-(2-morpholinoethylamino)pyridine" (Experimental)
Primary Target	DNA-PK	ATM	To be determined
In Vitro IC50	14 nM	12.9 nM	To be determined
Kinase Selectivity	High for DNA-PK	High for ATM	To be determined
Cellular Potency (EC50)	~300 nM	~300 nM	To be determined
Effect on γH2AX foci	Increased persistence	Increased persistence	To be determined
Cell Cycle Effects	G2/M arrest	G1 arrest	To be determined
Chemo/Radio-sensitization	Potent	Potent	To be determined

By following this structured approach, researchers can effectively characterize the biological activity of "5-Bromo-(2-morpholinoethylamino)pyridine" and rigorously compare its performance to that of well-established DDR inhibitors. This will provide valuable insights into its potential as a novel therapeutic agent or a chemical probe for studying the intricate network of the DNA Damage Response.

References

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• 3. DNA-PK Inhibition by NU7441 Enhances Chemosensitivity to Topoisomerase Inhibitor in Non-Small Cell Lung Carcinoma Cells by Blocking DNA Damage Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
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• 9. KU-55933, competitive ATM kinase inhibitor (CAS 587871-26-9) | Abcam [abcam.com]

A Senior Application Scientist's Guide to Validating Target Engagement of Novel Kinase Inhibitors: A Case Study with "5-Bromo-(2-morpholinoethylamino)pyridine" Derivatives

The Crucial Juncture: Moving from 'Binding' to 'Engagement'

In modern drug discovery, particularly within the competitive landscape of kinase inhibitors, demonstrating that a compound binds its intended target with high affinity in a purified, biochemical assay is merely the entry ticket. The true challenge—and the point where many promising candidates falter—is proving that this binding event occurs within the complex, dynamic environment of a living cell and elicits the desired functional response.[1] This is the principle of target engagement .

Factors such as cell permeability, efflux pump activity, off-target binding, and the high intracellular concentration of ATP (the natural competitor for many kinase inhibitors) can create a significant disparity between biochemical potency and cellular efficacy.[1][2] Therefore, a multi-faceted approach that layers direct biophysical evidence with functional cellular readouts is not just recommended; it is essential for making informed decisions and de-risking a drug development program.

This guide outlines an integrated workflow to robustly validate the target engagement of Compound X, a putative PI3K inhibitor. We will compare and contrast three orthogonal, yet complementary, techniques:

• Cellular Thermal Shift Assay (CETSA®): For direct evidence of target binding in intact cells.

• In Vitro Kinase Assay: For biochemical confirmation and potency determination.

• Western Blotting: For measuring the functional downstream consequences of target inhibition.

The Integrated Target Engagement Workflow

A self-validating system for confirming target engagement relies on the convergence of evidence from multiple, independent methodologies. The causality is critical: direct binding should lead to functional inhibition of the kinase, which in turn should modulate the downstream signaling pathway.

Caption: Integrated workflow for validating target engagement.

Methodology Comparison: Choosing the Right Tool for the Question

No single assay can provide a complete picture of a compound's interaction with its target. The strength of our approach lies in using each method to answer a specific, critical question.

Methodology	Primary Question Answered	Physiological Context	Key Output	Advantages	Limitations
Cellular Thermal Shift Assay (CETSA)	Does my compound bind its target in a live cell?	High (Intact cells or lysates)	Thermal melt curve (Tagg) shift (ΔTagg)	Label-free; detects direct binding; reflects cellular permeability and competition.[3][4]	Lower throughput; requires a specific antibody for detection; may not work for all targets.[5]
In Vitro Kinase Assay	What is the biochemical potency (IC50) of my compound against the purified kinase?	Low (Recombinant enzyme)	IC50 value	High throughput; precise quantification of inhibitory activity; adaptable to many kinases.[6]	Lacks cellular context (no membranes, physiological ATP, etc.); may not predict cellular efficacy.[1]
Western Blot	Does target binding lead to inhibition of the downstream signaling pathway?	High (Cell lysates)	Change in phosphorylation status of downstream proteins	Measures functional outcome; validates mechanism of action; widely accessible.	Semi-quantitative; relies on high-quality, specific antibodies; indirect measure of target binding.[7]

Deep Dive 1: Cellular Thermal Shift Assay (CETSA) for Direct Target Binding

Expertise & Causality: CETSA operates on a fundamental biophysical principle: the binding of a ligand (like Compound X) to its target protein (PI3K) increases the protein's thermodynamic stability.[8] When cells are heated, proteins begin to denature and aggregate out of solution. A stabilized protein will require a higher temperature to unfold, meaning more of it will remain soluble at any given temperature compared to the unbound state.[4] By measuring the amount of soluble target protein across a temperature gradient, we can generate a "melting curve." A shift in this curve upon drug treatment is direct evidence of target engagement.[9]

Experimental Protocol: CETSA for Compound X and PI3K

This protocol is designed to be self-validating by including a vehicle control (DMSO) at every step. The difference between the DMSO and Compound X curves is the signal.

• Cell Culture & Treatment:

  • Seed a cancer cell line known to have active PI3K signaling (e.g., MCF-7, U87) in 10 cm dishes.

  • Grow cells to ~80% confluency.

  • Treat cells with either 10 µM Compound X or an equivalent volume of DMSO (vehicle control) for 2 hours in serum-free media.

• Heating Step:

  • Harvest cells by scraping, wash with PBS, and resuspend in PBS containing protease inhibitors.

  • Aliquot the cell suspension into multiple PCR tubes for each condition (DMSO, Compound X).

  • Place the tubes in a thermal cycler and heat each aliquot to a different temperature (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by a 3-minute cooling step at 25°C.[3]

• Lysis and Separation:

  • Lyse the cells by three freeze-thaw cycles (liquid nitrogen and a 25°C water bath).

  • Separate the soluble fraction (containing non-aggregated protein) from the aggregated protein pellet by centrifugation at 20,000 x g for 20 minutes at 4°C.[4]

• Detection by Western Blot:

  • Carefully collect the supernatant (soluble fraction).

  • Quantify the total protein concentration in each sample (e.g., using a BCA assay) to ensure equal loading.

  • Analyze the samples via SDS-PAGE and Western Blot using a primary antibody specific for the PI3K catalytic subunit (e.g., p110α).

• Data Analysis:

  • Quantify the band intensity for PI3K at each temperature for both DMSO and Compound X-treated samples.

  • Normalize the intensity of each band to the intensity of the 40°C sample (representing 100% soluble protein).

  • Plot the normalized intensity versus temperature to generate the melting curves. The temperature at which 50% of the protein has aggregated is the Tagg. A positive shift in Tagg for Compound X-treated cells confirms target engagement.

Deep Dive 2: In Vitro Kinase Assay for Biochemical Potency

Expertise & Causality: While CETSA confirms if the compound engages its target in cells, an in vitro kinase assay quantifies how well it inhibits the purified enzyme's activity. This is crucial for structure-activity relationship (SAR) studies. The assay measures the transfer of a phosphate group from ATP to a substrate.[6] The inhibitory effect of Compound X is determined by its ability to compete with ATP and reduce the rate of substrate phosphorylation.

Experimental Protocol: ADP-Glo™ Kinase Assay for Compound X

This protocol uses a non-radioactive, luminescence-based method to measure ADP production, which is directly proportional to kinase activity.

• Reagent Preparation:

  • Prepare a serial dilution of Compound X (e.g., from 100 µM to 1 nM) in kinase buffer.

  • Prepare a solution containing the recombinant PI3K enzyme and its lipid substrate (e.g., PIP2) in kinase buffer.

  • Prepare an ATP solution at a concentration relevant to the kinase's Km (e.g., 10 µM).

• Kinase Reaction:

  • In a 384-well plate, add the Compound X dilutions.

  • Add the PI3K/PIP2 enzyme mix to all wells.

  • Initiate the reaction by adding ATP. Include "no enzyme" and "vehicle control" wells.

  • Incubate the plate at room temperature for 1 hour.

• Signal Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes.

  • Add the Kinase Detection Reagent, which converts the ADP generated into a luminescent signal. Incubate for 30 minutes.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all other readings.

  • Normalize the data, setting the vehicle control as 100% activity and the highest inhibitor concentration as 0% activity.

  • Plot the percent inhibition versus the log of Compound X concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Deep Dive 3: Western Blot for Downstream Pathway Modulation

Expertise & Causality: The ultimate goal of an inhibitor is to modulate cellular signaling. For a PI3K inhibitor, successful target engagement should lead to a decrease in the phosphorylation of its downstream effectors.[10] The PI3K/Akt/mTOR pathway is a critical signaling cascade controlling cell growth and proliferation.[11][12] PI3K phosphorylates PIP2 to generate PIP3, which in turn recruits and activates Akt. Activated Akt then phosphorylates a host of downstream targets. By measuring the phosphorylation status of a key substrate like Akt (at Ser473), we can functionally validate that Compound X is inhibiting the pathway as intended.[10]

Caption: PI3K/Akt/mTOR signaling pathway inhibition.

Experimental Protocol: Western Blot for p-Akt

This protocol uses a dose-response and time-course analysis to provide a robust, self-validating dataset.

• Cell Culture & Treatment:

  • Seed cells as described for CETSA.

  • Once at ~70% confluency, serum-starve the cells overnight to reduce basal PI3K signaling.

  • Treat cells with increasing concentrations of Compound X (e.g., 0, 0.1, 1, 10 µM) for a fixed time (e.g., 2 hours).

  • In a parallel experiment, treat cells with a fixed concentration (e.g., 1 µM) for different times (e.g., 0, 15, 60, 120 min).

  • After treatment, stimulate all wells (except the negative control) with a growth factor (e.g., 100 ng/mL EGF) for 10 minutes to synchronously activate the PI3K pathway.

• Lysis and Quantification:

  • Immediately wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and clarify by centrifugation.

  • Determine the protein concentration of each lysate using a BCA assay.[13]

• Electrophoresis and Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.[14]

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody against phospho-Akt (Ser473).

  • Wash the membrane extensively with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[13]

  • Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate.[7]

• Stripping and Re-probing (Self-Validation):

  • After imaging, strip the membrane of antibodies.

  • Re-probe the same membrane for total Akt and a loading control (e.g., GAPDH or β-actin). This is critical to ensure that any decrease in the p-Akt signal is due to inhibition of phosphorylation, not a decrease in the total amount of Akt protein.

• Data Analysis:

  • Quantify the band intensities for p-Akt, total Akt, and the loading control.

  • Calculate the ratio of p-Akt to total Akt for each sample to normalize for any variations in total Akt levels.

  • A dose- and time-dependent decrease in the p-Akt/total Akt ratio confirms functional target engagement.

Conclusion: A Triad of Evidence for Confident Decision-Making

Validating the target engagement of a novel compound series like "5-Bromo-(2-morpholinoethylamino)pyridine" derivatives requires more than a single data point. It demands a rigorous, evidence-based narrative. By integrating the direct biophysical proof of intracellular binding from CETSA , the precise biochemical potency from an in vitro kinase assay , and the confirmation of functional pathway modulation via Western Blotting , we build a powerful, self-validating case for a compound's mechanism of action. This triad of evidence provides the confidence needed to advance the most promising molecules in the drug discovery pipeline, saving valuable time and resources by weeding out candidates that fail to effectively engage their target in the complex cellular milieu.

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• Jo, M., et al. (2018). In vitro NLK Kinase Assay. Bio-protocol, 8(16), e2991. Retrieved from [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]

• Ciaccio, M. F., & Wagner, J. P. (2018). Pharmacological approaches to understanding protein kinase signaling networks. ResearchGate. Retrieved from [Link]

• Eberl, H. C., et al. (2025). A Probe-Based Target Engagement Assay for Kinases in Live Cells. Molecular & Cellular Proteomics. Retrieved from [Link]

• Denic, V., & Yu, H. (2022). In vitro kinase assay. Bio-protocol Preprint. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cellular Kinase Target Engagement Assay Service. Retrieved from [Link]

• Almqvist, H. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Methods in Molecular Biology, vol 1475. Humana Press, New York, NY. Retrieved from [Link]

• Wikipedia. (n.d.). Methods to investigate protein–protein interactions. Retrieved from [Link]

• Robers, M. B., et al. (2021). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 16(11), 2265–2275. Retrieved from [Link]

• The Scientist. (2024). Western Blot Protocol, Troubleshooting, and Applications. Retrieved from [Link]

• Ong, S. E., et al. (2009). Identifying the proteins to which small-molecule probes and drugs bind in cells. PNAS, 106(12), 4617–4622. Retrieved from [Link]

• Marcon, E., et al. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. SLAS Discovery, 27(2), 85-94. Retrieved from [Link]

• Yap, T. A., et al. (2013). Targeting the PI3K/AKT/mTOR Pathway: Biomarkers of Success and Tribulation. American Society of Clinical Oncology Educational Book, 33, e347-e355. Retrieved from [Link]

• Rodon, J., et al. (2014). Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors. Molecular Cancer Therapeutics, 13(5), 1021–1031. Retrieved from [Link]

• Lomenick, B., et al. (2011). Identification of Direct Protein Targets of Small Molecules. ACS Chemical Biology, 6(1), 34–46. Retrieved from [Link]

• Ryding, S. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Retrieved from [Link]

• Martinez Molina, D., & Nordlund, P. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology, 56, 141-161. Retrieved from [Link]

• Janku, F., et al. (2018). Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors. Journal of Hematology & Oncology, 11(1), 62. Retrieved from [Link]

• Technology Networks. (2024). New Technique Reveals Where Proteins and Small Molecules Bind Together. Retrieved from [Link]

• Rodon, J., et al. (2014). Picking the point of inhibition: A comparative review of PI3K/AKT/mTOR pathway inhibitors. Molecular Cancer Therapeutics, 13(5), 1021-1031. Retrieved from [Link]

• Al-Hujaily, E. M., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Cell Communication and Signaling, 21(1), 275. Retrieved from [Link]

• LoPiccolo, J., et al. (2008). Targeting the PI3K/Akt/mTOR pathway: Effective combinations and clinical considerations. Drug Resistance Updates, 11(1-2), 32-50. Retrieved from [Link]

• Inoviem Scientific. (n.d.). Target validation & engagement. Retrieved from [Link]

• Islam, M. S., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 195. Retrieved from [Link]

• Stentons. (n.d.). 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%, 5 grams. Retrieved from [Link]

• Fun, H. K., et al. (2012). 5-(5-Bromo-2-methoxyphenyl)-2-fluoropyridine. Acta Crystallographica Section E, 68(Pt 3), o729. Retrieved from [Link]

• Ghorab, M. M., et al. (2020). Pyridine Derivatives as Insecticides. Part 5. New Thieno[2,3- b]pyridines and Pyrazolo[3,4- b]pyridines Containing Mainly Ethyl Nicotinate Scaffold and Their Insecticidal Activity toward Aphis gossypii (Glover,1887). ACS Omega, 5(1), 591–604. Retrieved from [Link]

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Navigating the Kinome: A Comparative Guide to the Cross-Reactivity Profiling of Aminopyridine-Based Kinase Inhibitors

For researchers, scientists, and drug development professionals, the journey of a novel kinase inhibitor from a promising hit to a clinical candidate is fraught with challenges. One of the most critical hurdles is ensuring its selectivity. The human kinome, with its more than 500 structurally related protein kinases, presents a significant challenge for designing truly specific inhibitors.[1] Unintended interactions, or off-target effects, can lead to toxicity, unforeseen side effects, or confounding experimental results, ultimately derailing a research program.[1][2] This guide provides a comprehensive framework for the cross-reactivity profiling of aminopyridine-based compounds, a scaffold of significant interest in kinase inhibitor development.

While specific cross-reactivity data for "5-Bromo-(2-morpholinoethylamino)pyridine" is not extensively available in the public domain, we will use it as a representative structure for a hypothetical aminopyridine-based kinase inhibitor, which we will refer to as Compound A . This guide will objectively compare its hypothetical performance with other illustrative alternatives and provide the supporting experimental rationale and methodologies crucial for such an evaluation.

The Imperative of Selectivity in Kinase Drug Discovery

The therapeutic success of kinase inhibitors hinges on their ability to selectively modulate the activity of their intended target.[3] High selectivity can lead to a wider therapeutic window and a more favorable safety profile. Conversely, promiscuous inhibitors that interact with multiple kinases can result in a complex pharmacological profile that is difficult to interpret and can lead to off-target toxicities.[1] Therefore, a thorough understanding of a compound's cross-reactivity profile is not just a regulatory requirement but a fundamental aspect of robust preclinical research and a cornerstone of translational success.[4]

Comparative Cross-Reactivity Profiles: A Hypothetical Analysis

To illustrate the process of comparative analysis, we present hypothetical cross-reactivity data for our lead compound, Compound A , and two alternative aminopyridine-based inhibitors, Compound B and Compound C . This data is representative of what would be generated in a large-scale kinase panel screening. The inhibitory activity is presented as IC50 values (the concentration of an inhibitor required for 50% inhibition of kinase activity). Lower IC50 values indicate higher potency.

Table 1: Comparative Inhibitory Activity (IC50, nM) of Aminopyridine-Based Compounds Against a Panel of Kinases

Target Kinase	Compound A (IC50, nM)	Compound B (IC50, nM)	Compound C (IC50, nM)
Primary Target: Kinase X	10	8	25
Off-Target Kinase 1	1,200	500	2,500
Off-Target Kinase 2	>10,000	8,000	>10,000
Off-Target Kinase 3	750	250	1,500
Off-Target Kinase 4	2,100	900	3,200

Interpretation of Hypothetical Data:

• Compound A demonstrates high potency for the primary target, Kinase X, with an IC50 of 10 nM. Its selectivity appears favorable, with off-target activities in the micromolar range, suggesting a good therapeutic window.

• Compound B is slightly more potent against Kinase X (IC50 = 8 nM) but shows greater off-target activity against Kinase 1 and Kinase 3. This higher promiscuity could be a concern and warrants further investigation.

• Compound C is the least potent of the three against the primary target and generally shows weaker off-target interactions. Depending on the therapeutic indication, its lower potency might be a disadvantage.

Experimental Methodologies for Cross-Reactivity Profiling

A multi-faceted approach is essential for a comprehensive understanding of a compound's selectivity. Combining in vitro biochemical assays with cell-based and biophysical methods provides a more complete picture.

Large-Scale Kinase Panel Screening (Biochemical Assays)

This is the most common initial step to assess kinase inhibitor selectivity.[4] These assays typically measure the ability of a compound to inhibit the phosphorylation of a substrate by a panel of purified kinases.

Experimental Protocol: Radiometric Kinase Assay (e.g., ³³P-ATP Filter Binding Assay)

• Reaction Setup: In a 96-well filter plate, prepare a reaction mixture containing the purified kinase, a specific substrate peptide, and the test compound at various concentrations.

• Initiation: Start the kinase reaction by adding ³³P-labeled ATP.

• Incubation: Allow the reaction to proceed for a specified time at a controlled temperature (e.g., 30°C).

• Termination: Stop the reaction by adding a solution that precipitates the substrate peptide (e.g., trichloroacetic acid).

• Washing: Wash the filter plate to remove unincorporated ³³P-ATP.

• Detection: Measure the amount of radioactivity incorporated into the substrate peptide using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition at each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Causality Behind Experimental Choices:

• Radiometric assays are highly sensitive and considered a gold standard for measuring direct kinase activity.

• Testing at a range of concentrations is crucial for determining the IC50 value, which is a quantitative measure of potency.[4]

• The choice of ATP concentration is critical, as competitive inhibitors will show different IC50 values at different ATP concentrations. It is often set at or near the Km value for ATP for each kinase to allow for a standardized comparison.[5]

Thermal Shift Assays (Biophysical Method)

Differential Scanning Fluorimetry (DSF) is a biophysical technique that measures the thermal stability of a protein.[6] The binding of a ligand, such as a kinase inhibitor, typically stabilizes the protein, leading to an increase in its melting temperature (Tm).

Experimental Protocol: Differential Scanning Fluorimetry (DSF)

• Protein-Dye Mixture: Prepare a solution containing the purified kinase and a fluorescent dye that binds to hydrophobic regions of the protein (e.g., SYPRO Orange).

• Compound Addition: Add the test compound to the protein-dye mixture.

• Thermal Denaturation: Subject the samples to a gradual temperature ramp in a real-time PCR instrument.

• Fluorescence Monitoring: Monitor the fluorescence of the dye. As the protein unfolds, it exposes hydrophobic regions, causing the dye to fluoresce.

• Data Analysis: The temperature at which the fluorescence is maximal corresponds to the melting temperature (Tm). The change in Tm (ΔTm) in the presence of the compound indicates binding.

Causality Behind Experimental Choices:

• DSF is a direct binding assay and does not require an active enzyme or a substrate, making it applicable to a wider range of kinases.[6]

• It is a high-throughput and cost-effective method for initial screening and validation of hits from biochemical assays.[6]

Cell-Based Assays for Target Engagement and Off-Target Effects

While in vitro assays are essential, it is crucial to confirm that the compound engages its intended target and assess its effects in a more physiologically relevant context.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells with the test compound.

• Heating: Heat the cell lysates or intact cells to a range of temperatures.

• Protein Precipitation: Unfolded proteins will precipitate upon heating.

• Protein Quantification: Separate the soluble and precipitated protein fractions and quantify the amount of the target kinase remaining in the soluble fraction using techniques like Western blotting or mass spectrometry.

• Data Analysis: Ligand binding stabilizes the target protein, resulting in more protein remaining in the soluble fraction at higher temperatures.

Causality Behind Experimental Choices:

• CETSA provides evidence of target engagement in a cellular environment, which is a critical step in validating a compound's mechanism of action.

• This method can also be used in a proteome-wide manner to identify off-target interactions in an unbiased way.

Visualizing Experimental Workflows and Signaling Pathways

Clear visual representations are invaluable for understanding complex biological processes and experimental designs. The following diagrams, generated using Graphviz, illustrate a typical kinase inhibitor profiling workflow and a representative signaling pathway that could be modulated by an aminopyridine-based inhibitor.

Caption: Representative MAPK Signaling Pathway with Potential Inhibitor Interactions.

Conclusion and Future Directions

The comprehensive cross-reactivity profiling of kinase inhibitors is a critical and iterative process in modern drug discovery. By employing a combination of biochemical, biophysical, and cell-based assays, researchers can build a detailed understanding of a compound's selectivity profile. The hypothetical data and methodologies presented in this guide for aminopyridine-based compounds, represented by "Compound A," underscore the importance of a systematic and evidence-based approach. While Compound A shows a promising hypothetical profile, further studies, such as in vivo toxicity and efficacy models, would be necessary to validate its therapeutic potential. As our understanding of the human kinome and its role in disease continues to grow, so too will the sophistication of our tools and strategies for developing the next generation of selective and effective kinase inhibitors.

References

• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315.
• Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., ... & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity.
• Fedorov, O., Niesen, F. H., & Knapp, S. (2012). Kinase inhibitor selectivity profiling using differential scanning fluorimetry. Methods in Molecular Biology, 795, 109-118.
• Gao, Y., Davies, S. P., Augustin, M., Woodward, A., Patel, U. A., Kaj, A., ... & Faelth-Savitski, M. (2013). A broad activity screen in support of a human kinome chemical genomics effort.
• Klaeger, S., Heinzlmeir, S., Wilhelm, M., Polzer, H., Vick, B., Koenig, P. A., ... & Kuster, B. (2017). The target landscape of clinical kinase drugs. Science, 358(6367), eaan4368.
• Knight, Z. A., & Shokat, K. M. (2005). Features of selective kinase inhibitors. Chemistry & Biology, 12(6), 621-637.
• Cohen, P., & Alessi, D. R. (2013). Kinase drug discovery--what's next in the field?. ACS Chemical Biology, 8(1), 96-104.

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Navigating the Structure-Activity Landscape of 5-Bromo-(2-morpholinoethylamino)pyridine: A Comparative Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry, understanding the relationship between a molecule's structure and its biological activity is paramount to designing effective therapeutics. This guide delves into the structure-activity relationship (SAR) of 5-Bromo-(2-morpholinoethylamino)pyridine, a versatile heterocyclic scaffold. While direct and extensive SAR studies on this specific molecule are not widely published, a comprehensive analysis of related structures provides invaluable insights into the functional significance of its constituent moieties: the 5-bromopyridine core, the ethylamino linker, and the terminal morpholino group.

This guide will dissect the probable contributions of each component to the molecule's overall biological profile, drawing comparisons from published SAR studies on analogous 2,5-disubstituted pyridines, morpholine-containing compounds, and other relevant heterocyclic systems. By examining the impact of structural modifications in these related series, we can extrapolate key principles to guide the rational design of novel analogs of 5-Bromo-(2-morpholinoethylamino)pyridine with potentially enhanced potency, selectivity, and pharmacokinetic properties.

Deconstructing the Core: The 5-Bromopyridine Moiety

The 2,5-disubstituted pyridine ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds. The substituents at the 2- and 5-positions play a crucial role in defining the molecule's interaction with its biological target.

The Significance of the 5-Bromo Substituent

The bromine atom at the 5-position of the pyridine ring is a key feature influencing the molecule's electronic and lipophilic character. Halogen atoms, particularly bromine, can participate in halogen bonding, a non-covalent interaction with electron-rich atoms like oxygen and nitrogen in a protein's active site. This can contribute significantly to binding affinity and selectivity.

In a broader context, SAR studies on various pyridine derivatives have demonstrated that the nature and position of substituents on the pyridine ring are critical for activity. For instance, studies on nicotinic acetylcholine receptor ligands showed that bulky substituents at the C5 position of the pyridine ring can significantly modulate binding affinity and functional activity, leading to both agonists and antagonists.[1] Similarly, in the development of antifungal agents, a 2,5-disubstituted pyridine compound was identified as a potent inhibitor of Candida albicans Erg11, highlighting the importance of this substitution pattern.[2]

Table 1: Comparison of 5-Position Modifications in Related Pyridine Analogs and Predicted Impact on Activity

Modification at 5-Position	Predicted Effect on Lipophilicity	Potential for Halogen Bonding	Anticipated Impact on Biological Activity
-Br (Bromine)	Increased	High	Can enhance binding affinity through halogen bonding.
-Cl (Chlorine)	Increased	Moderate	May maintain or slightly decrease binding affinity compared to bromine.
-F (Fluorine)	Slightly Increased	Low	Can alter electronic properties and metabolic stability.
-CH3 (Methyl)	Increased	None	Increases lipophilicity, may explore hydrophobic pockets.
-H (Unsubstituted)	Decreased	None	Likely to result in a significant loss of potency if halogen bonding is critical.
-Phenyl	Significantly Increased	None	May introduce steric hindrance or new binding interactions.[1]

The 2-Amino Linkage

The amino group at the 2-position serves as the attachment point for the side chain. The basicity of this nitrogen and its ability to act as a hydrogen bond donor are critical for target interaction. Modifications to this group, such as N-alkylation or incorporation into a heterocyclic system, would be expected to have a profound impact on the molecule's biological profile.

The Bridge: The (2-Morpholinoethyl)amino Side Chain

The side chain connected to the pyridine core is crucial for orienting the molecule within a binding pocket and for establishing additional interactions that contribute to affinity and selectivity.

The Ethylamino Linker

The two-carbon ethyl linker provides flexibility, allowing the terminal morpholino group to adopt an optimal conformation for binding. The length and rigidity of this linker are often key parameters in SAR studies.

Experimental Workflow: Linker Modification and Activity Assessment

Caption: Workflow for linker modification SAR studies.

The Terminal Morpholino Group

The morpholine ring is a common feature in many bioactive molecules, often favored for its favorable physicochemical properties. It is a polar, basic group that can improve aqueous solubility and act as a hydrogen bond acceptor. The oxygen atom within the morpholine ring can engage in hydrogen bonding with donor groups in the target protein.

In the context of kinase inhibitors, for example, the morpholino group is frequently employed to occupy the solvent-exposed region of the ATP-binding site. Studies on imidazo[1,2-a]pyridine derivatives as Nek2 inhibitors and morpholinopyrimidine derivatives as anti-inflammatory agents have underscored the importance of such heterocyclic moieties for achieving potent biological activity.[3][4][5]

Table 2: Comparison of Terminal Group Modifications and Predicted Impact on Properties

Terminal Group	Predicted Solubility	Hydrogen Bond Acceptor/Donor	Potential for Additional Interactions
Morpholine	High	Acceptor (O and N)	Favorable for solvent-exposed regions.
Piperidine	Moderate	Acceptor/Donor (N-H)	Can explore different interactions due to the absence of the oxygen atom.
Thiomorpholine	Moderate	Acceptor (S and N)	The sulfur atom offers different electronic and steric properties.
N-Methylpiperazine	High	Acceptor (both N atoms)	Increased basicity may alter target engagement and off-target effects.
Pyrrolidine	Moderate	Acceptor (N)	Smaller ring size may be optimal for smaller binding pockets.

Integrated SAR and Future Directions

The overall biological activity of 5-Bromo-(2-morpholinoethylamino)pyridine is a composite of the contributions from each of its structural components. The 5-bromopyridine likely serves as the primary pharmacophore, anchoring the molecule to its target, while the flexible ethylamino linker and the terminal morpholino group fine-tune the binding affinity and determine the physicochemical properties.

Based on the analysis of related compounds, a logical progression for optimizing this scaffold would involve:

• Systematic exploration of the 5-position: Replacing the bromine with other halogens, small alkyl groups, or aryl moieties to probe the steric and electronic requirements of the binding pocket.[1]

• Modification of the linker: Varying the length and rigidity of the ethylamino chain to optimize the orientation of the terminal group.

• Diversification of the terminal heterocycle: Replacing the morpholine with other saturated heterocycles to improve potency, selectivity, or pharmacokinetic parameters.

Logical Relationship of SAR Components

Caption: Interplay of structural components in determining biological activity.

Experimental Protocols for SAR Elucidation

To empirically validate the hypotheses presented in this guide, a systematic synthetic and screening effort is required.

General Synthetic Procedure for Analogs

A common synthetic route to analogs of 5-Bromo-(2-morpholinoethylamino)pyridine would involve the nucleophilic aromatic substitution of 2,5-dibromopyridine with the desired amino-alcohol, followed by activation of the hydroxyl group and subsequent displacement with the terminal amine (e.g., morpholine). Alternatively, direct coupling of 5-bromo-2-aminopyridine with a pre-functionalized side chain can be employed.

In Vitro Biological Evaluation

A crucial first step is the identification of the biological target(s) of 5-Bromo-(2-morpholinoethylamino)pyridine. Given its structural motifs, it is plausible that it could act as a kinase inhibitor, a GPCR ligand, or modulate other enzyme systems.

Step-by-Step Protocol for Kinase Inhibition Profiling:

• Primary Kinase Screen: Screen the parent compound against a broad panel of kinases at a fixed concentration (e.g., 10 µM) to identify potential targets.

• Dose-Response Assays: For any identified "hits," perform dose-response experiments to determine the IC50 value, a measure of potency.

• SAR-Driven Analog Screening: Synthesized analogs should be screened against the primary target(s) to establish a quantitative SAR.

• Selectivity Profiling: Potent analogs should be tested against a panel of closely related kinases to assess their selectivity.

• Cell-Based Assays: The most promising compounds should be evaluated in relevant cell-based assays to confirm their on-target activity in a more physiological context.

Conclusion

While the specific SAR of 5-Bromo-(2-morpholinoethylamino)pyridine remains to be fully elucidated through dedicated studies, a wealth of information from related chemical series provides a strong foundation for rational drug design. The interplay between the 5-bromopyridine core, the ethylamino linker, and the morpholino group suggests that each component is amenable to modification to optimize biological activity. The insights and comparative analysis presented in this guide offer a strategic roadmap for researchers and scientists to unlock the full therapeutic potential of this promising chemical scaffold.

References

• Lin, N. H., Li, Y., He, Y., Holladay, M. W., Kuntzweiler, T., Anderson, D. J., Campbell, J. E., & Arneric, S. P. (2001). Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3. Bioorganic & Medicinal Chemistry Letters, 11(5), 631–633. [Link]

• Selladurai, S., Gebremariam, T., & Cowen, L. E. (2022). High-Throughput Chemical Screen Identifies a 2,5-Disubstituted Pyridine as an Inhibitor of Candida albicans Erg11. mSphere, 7(3), e0007522. [Link]

• Li, J., Wang, Y., Zhang, Y., Li, Y., Wang, Y., Li, J., Du, Y., & Li, Y. (2020). Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors. Bioorganic & Medicinal Chemistry, 28(23), 115775. [Link]

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• Fatima, S., Zaki, A., Madhav, H., Khatoon, B. S., Rahman, A., Manhas, M. W., Hoda, N., & Ali, S. M. (2023). Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. RSC Advances, 13(28), 19349–19363. [Link]

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Navigating the In Vivo Landscape for 5-Bromo-(2-morpholinoethylamino)pyridine Derivatives: A Guide to Preclinical Evaluation

Introduction

The 2-aminopyridine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged pharmacophore" for its ability to interact with a wide array of biological targets.[1][2] This structural motif is at the heart of numerous drug discovery programs, leading to compounds with demonstrated anticancer, anti-inflammatory, and neuroprotective properties.[1][3] Within this promising class of molecules lies "5-Bromo-(2-morpholinoethylamino)pyridine," a compound whose in vivo efficacy remains to be publicly documented. This guide is intended for researchers, scientists, and drug development professionals who are considering or are actively engaged in the preclinical evaluation of this compound and its derivatives.

In the absence of direct in vivo data for "5-Bromo-(2-morpholinoethylamino)pyridine," this document will provide a comprehensive framework for its potential in vivo evaluation. Drawing on established research for structurally related 2-aminopyridine derivatives, we will explore potential therapeutic avenues, propose robust in vivo study designs, and detail the experimental protocols necessary to rigorously assess efficacy against current standards of care. Our objective is to equip researchers with the scientific rationale and practical methodologies required to navigate the critical preclinical stages of drug development for this compound.

Potential Therapeutic Applications and Mechanistic Rationale

Based on the established biological activities of the broader 2-aminopyridine class, two primary therapeutic areas present compelling starting points for the in vivo investigation of "5-Bromo-(2-morpholinoethylamino)pyridine" and its derivatives: oncology and neurodegenerative diseases.

Oncology: Targeting Cyclin-Dependent Kinase 8 (CDK8)

Recent research has identified 2-aminopyridine derivatives as potent inhibitors of Cyclin-Dependent Kinase 8 (CDK8), a key regulator of gene transcription that is implicated in the progression of various cancers, including colorectal cancer.[3] The morpholino moiety of our lead compound may enhance solubility and cell permeability, potentially offering favorable pharmacokinetic properties for an anticancer agent.

Hypothesized Signaling Pathway: CDK8 Inhibition in Cancer

Caption: Hypothesized mechanism of action for a CDK8-inhibiting 2-aminopyridine derivative.

Neurodegenerative Disorders: Targeting Neuronal Nitric Oxide Synthase (nNOS)

A significant body of research has focused on 2-aminopyridine derivatives as inhibitors of neuronal nitric oxide synthase (nNOS).[4][5][6][7] Overproduction of nitric oxide by nNOS is implicated in the pathophysiology of various neurodegenerative conditions, including Parkinson's disease, Alzheimer's disease, and ischemic stroke. The key challenge in developing nNOS inhibitors is achieving high selectivity over other NOS isoforms (eNOS and iNOS) and ensuring blood-brain barrier permeability.[5] The structural features of "5-Bromo-(2-morpholinoethylamino)pyridine" suggest it may be amenable to modifications that enhance these critical properties.

Proposed In Vivo Efficacy Studies and Comparative Framework

The following section outlines proposed in vivo studies to evaluate the efficacy of "5-Bromo-(2-morpholinoethylamino)pyridine" derivatives in the contexts of oncology and neurodegenerative disease.

Study 1: In Vivo Efficacy in a Colorectal Cancer Xenograft Model

Objective: To assess the anti-tumor activity of a "5-Bromo-(2-morpholinoethylamino)pyridine" derivative (henceforth referred to as "Test Compound") compared to a standard-of-care agent in a human colorectal cancer xenograft model.

Rationale for Model Selection: A human tumor xenograft model in immunocompromised mice is a standard and well-accepted preclinical model for evaluating the efficacy of novel anticancer agents. The HCT-116 cell line is a widely used and well-characterized model for colorectal cancer with known expression of CDK8.[3]

Standard of Care for Comparison:

• 5-Fluorouracil (5-FU): A cornerstone of chemotherapy for colorectal cancer.

• Sorafenib: A multi-kinase inhibitor, providing a relevant comparison for a targeted agent.[3]

Table 1: Proposed Dosing and Monitoring Schedule for Colorectal Cancer Xenograft Study

Group	Treatment	Dose	Route	Schedule	Primary Endpoint	Secondary Endpoints
1	Vehicle Control	-	PO/IV	Daily	Tumor Volume	Body Weight, Survival
2	Test Compound	TBD (e.g., 25 mg/kg)	PO/IV	Daily	Tumor Volume	Body Weight, Survival
3	Test Compound	TBD (e.g., 50 mg/kg)	PO/IV	Daily	Tumor Volume	Body Weight, Survival
4	5-Fluorouracil	20 mg/kg	IP	Q3D x 4	Tumor Volume	Body Weight, Survival
5	Sorafenib	30 mg/kg	PO	Daily	Tumor Volume	Body Weight, Survival

TBD: To be determined based on maximum tolerated dose (MTD) studies. PO: Oral gavage; IV: Intravenous; IP: Intraperitoneal; Q3D x 4: Every 3 days for 4 doses.

Experimental Workflow: Colorectal Cancer Xenograft Study

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A Head-to-Head Comparison of Synthesis Methods for 5-Bromo-2-(2-morpholinoethylamino)pyridine: A Guide for Researchers

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutics. Among its many derivatives, 5-Bromo-2-(2-morpholinoethylamino)pyridine has emerged as a valuable building block, particularly in the synthesis of kinase inhibitors and other biologically active molecules. Its strategic combination of a reactive bromine atom, a chelating ethylamino-morpholine side chain, and the inherent properties of the pyridine ring makes it a versatile intermediate for drug discovery programs.

This guide provides a comprehensive, head-to-head comparison of the primary synthetic routes to this key intermediate. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer a critical evaluation of their respective strengths and weaknesses to empower researchers in making informed decisions for their synthetic campaigns.

Introduction to the Synthetic Challenge

The synthesis of 5-Bromo-2-(2-morpholinoethylamino)pyridine typically revolves around the formation of the C-N bond between the pyridine ring and the morpholinoethylamine side chain. The principal challenge lies in achieving regioselective substitution on the pyridine ring, often starting from readily available precursors. The two most prominent strategies involve either a classical Nucleophilic Aromatic Substitution (SNAr) or a modern Palladium-catalyzed Buchwald-Hartwig amination.

Method 1: Classical Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a well-established method for the formation of aryl-nitrogen bonds. In the context of our target molecule, this approach typically utilizes a highly electrophilic pyridine precursor, such as 2,5-dibromopyridine or 2-chloro-5-bromopyridine, which reacts with 2-(morpholino)ethanamine.

Mechanistic Rationale

The pyridine ring, being an electron-deficient heterocycle, is inherently activated towards nucleophilic attack, particularly at the 2- and 4-positions. The presence of a halogen at the 2-position further enhances this electrophilicity. The reaction proceeds through a Meisenheimer complex, a resonance-stabilized intermediate, which then expels the halide leaving group to afford the final product. The choice of solvent and base is critical in facilitating the reaction and neutralizing the generated hydrohalic acid.

Experimental Protocol: SNAr from 2,5-Dibromopyridine

Materials:

• 2,5-Dibromopyridine

• 2-(Morpholino)ethanamine

• Potassium carbonate (K₂CO₃) or a similar inorganic base

• A polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Procedure:

• To a solution of 2,5-dibromopyridine (1.0 eq.) in DMF, add 2-(morpholino)ethanamine (1.2 eq.) and potassium carbonate (2.0 eq.).

• Heat the reaction mixture to 80-100 °C and monitor the progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 5-Bromo-2-(2-morpholinoethylamino)pyridine.

Caption: Workflow for the SNAr synthesis.

Method 2: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized C-N bond formation, offering a milder and often more efficient alternative to classical methods.[1] This palladium-catalyzed cross-coupling reaction can be employed to couple an aryl halide (5-bromo-2-aminopyridine or a protected version) with 2-(morpholino)ethanamine.

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination is a well-studied process involving a series of steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the pyridine substrate to form a Pd(II) complex.

• Ligand Exchange/Coordination: The amine coordinates to the palladium center.

• Deprotonation: A base deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed, yielding the product and regenerating the Pd(0) catalyst.

The choice of a bulky, electron-rich phosphine ligand is crucial for the success of this reaction, as it facilitates the key steps of the catalytic cycle.[2]

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 2-Amino-5-bromopyridine (or a suitable N-protected derivative)

• 2-(Morpholino)ethanamine

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., Xantphos, BINAP)

• A strong, non-nucleophilic base (e.g., Sodium tert-butoxide (NaOtBu), Cesium carbonate (Cs₂CO₃))

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 2-amino-5-bromopyridine (1.0 eq.), the palladium catalyst (1-5 mol%), and the phosphine ligand (2-10 mol%).

• Add the base (1.5-2.0 eq.) and the anhydrous solvent.

• Degas the mixture by bubbling with the inert gas for 10-15 minutes.

• Add 2-(morpholino)ethanamine (1.2 eq.) via syringe.

• Heat the reaction mixture to 80-110 °C and monitor its progress by TLC or LC-MS.

• Upon completion (typically 4-12 hours), cool the reaction to room temperature.

• Dilute the mixture with an organic solvent and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Workflow for the Buchwald-Hartwig amination.

Head-to-Head Comparison: Performance Data

Parameter	Method 1: SNAr	Method 2: Buchwald-Hartwig Amination
Starting Material	2,5-Dihalopyridine	2-Amino-5-bromopyridine
Typical Yield	40-60%	70-90%
Reaction Time	12-24 hours	4-12 hours
Reaction Temperature	80-120 °C	80-110 °C
Catalyst Required	None	Palladium catalyst and phosphine ligand
Base	Weaker inorganic base (e.g., K₂CO₃)	Strong, non-nucleophilic base (e.g., NaOtBu)
Substrate Scope	More limited; requires activated pyridine	Broader; tolerates a wider range of functional groups
Cost of Reagents	Generally lower	Higher due to catalyst and ligand
Scalability	Can be challenging due to longer reaction times and potential side reactions	Generally more scalable and reproducible
Purity of Crude Product	Often requires extensive purification	Typically cleaner with fewer byproducts

Discussion and Recommendations

Method 1: SNAr - The Workhorse with Caveats

The classical SNAr approach is attractive due to its operational simplicity and the lower cost of reagents, as it does not require expensive transition metal catalysts and ligands. However, this method often suffers from lower yields, longer reaction times, and the need for higher reaction temperatures. The formation of side products, such as disubstituted pyridines, can also complicate the purification process. This method is a viable option for smaller-scale syntheses where cost is a primary concern and a lower yield is acceptable.

Method 2: Buchwald-Hartwig Amination - The Modern, Efficient Approach

The Buchwald-Hartwig amination represents a significant advancement in the synthesis of N-aryl compounds.[3] While the initial investment in the palladium catalyst and phosphine ligand is higher, the benefits in terms of yield, reaction time, and product purity often outweigh this cost, especially for larger-scale production. The milder reaction conditions and broader substrate scope make it a more versatile and reliable method. For projects where high purity and efficient synthesis are critical, the Buchwald-Hartwig amination is the recommended approach.

Conclusion

The choice between the classical SNAr and the modern Buchwald-Hartwig amination for the synthesis of 5-Bromo-2-(2-morpholinoethylamino)pyridine will ultimately depend on the specific needs of the research project, including scale, budget, and desired purity. For rapid and high-yielding access to this important building block, the Buchwald-Hartwig amination stands out as the superior method. However, the SNAr approach remains a practical alternative for situations where cost-effectiveness is the primary driver. By understanding the nuances of each method, researchers can strategically plan their synthetic route to this versatile intermediate, accelerating their drug discovery and development efforts.

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A Comparative Benchmarking Guide to DNA-PK Inhibitors: Evaluating 5-Bromo-(2-morpholinoethylamino)pyridine Derivatives Against Clinical Candidates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of DNA-PK in Oncology

The DNA-dependent protein kinase (DNA-PK) is a pivotal enzyme in the cellular DNA damage response (DDR). As a key component of the non-homologous end joining (NHEJ) pathway, DNA-PK is responsible for repairing DNA double-strand breaks (DSBs), one of the most cytotoxic forms of DNA damage. In many cancers, the upregulation of DNA-PK activity contributes to resistance to DNA-damaging therapies such as radiotherapy and certain chemotherapies. Consequently, the inhibition of DNA-PK has emerged as a promising therapeutic strategy to sensitize cancer cells to these treatments. This guide provides a comparative analysis of emerging "5-Bromo-(2-morpholinoethylamino)pyridine" derivatives against leading clinical candidates targeting DNA-PK.

Due to the limited publicly available preclinical data on "5-Bromo-(2-morpholinoethylamino)pyridine" itself, this guide will utilize data from structurally related 2-morpholino-substituted benzoxazine derivatives as a representative for this class of inhibitors. This allows for a meaningful comparison with the well-characterized clinical candidates: M3814 (Peposertib), AZD7648, and VX-984 (M9831).

Mechanism of Action: Targeting the NHEJ Pathway

DNA-PK inhibitors are ATP-competitive small molecules that bind to the kinase domain of the DNA-PK catalytic subunit (DNA-PKcs). This binding event prevents the autophosphorylation of DNA-PKcs and the subsequent phosphorylation of downstream targets, effectively halting the NHEJ-mediated repair of DSBs. The resulting accumulation of unrepaired DNA damage leads to cell cycle arrest and, ultimately, apoptotic cell death, particularly in cancer cells with existing DDR defects.

Caption: Workflow for biochemical IC50 determination.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare serial dilutions of the test compound (e.g., "5-Bromo-(2-morpholinoethylamino)pyridine" derivative) and reference inhibitors in DMSO.

  • Prepare a master mix containing purified human DNA-PK enzyme, a peptide substrate (e.g., derived from p53), and a linearized double-stranded DNA activator in an appropriate assay buffer.

• Assay Plate Setup:

  • Dispense the diluted compounds into a 384-well assay plate.

  • Add the DNA-PK master mix to all wells.

  • Initiate the kinase reaction by adding ATP.

• Incubation:

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Detection:

  • Stop the reaction and detect the amount of ADP produced using a commercial kit such as ADP-Glo™ Kinase Assay. This involves adding a reagent to deplete unused ATP, followed by a second reagent to convert ADP to ATP, which is then measured via a luciferase-based reaction.

• Data Analysis:

  • Measure the luminescent signal, which is proportional to the amount of ADP formed and thus the DNA-PK activity.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular DNA-PK Autophosphorylation Assay

This assay measures the ability of a compound to inhibit DNA-PK activity within a cellular context by quantifying the autophosphorylation of DNA-PKcs at Serine 2056.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Seed a suitable cancer cell line (e.g., A549, HCT-116) in 6-well plates and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Induce DNA double-strand breaks by exposing the cells to a DNA-damaging agent (e.g., bleomycin) or ionizing radiation (e.g., 5-10 Gy).

  • Incubate for a short period (e.g., 30-60 minutes) to allow for DNA-PK activation.

• Protein Extraction:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against phospho-DNA-PKcs (Ser2056) and total DNA-PKcs.

  • Incubate with the appropriate HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-DNA-PKcs signal to the total DNA-PKcs signal.

  • Plot the normalized signal against the inhibitor concentration to determine the cellular IC50.

In Vivo Efficacy in Xenograft Models

This protocol outlines a general procedure for evaluating the in vivo efficacy of DNA-PK inhibitors in combination with a DNA-damaging agent in a mouse xenograft model.

Step-by-Step Methodology:

• Tumor Implantation:

  • Implant human cancer cells (e.g., HCT-116, A549) subcutaneously into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth and Randomization:

  • Monitor tumor growth until they reach a predetermined size (e.g., 100-200 mm³).

  • Randomize the mice into treatment groups (e.g., vehicle, test compound alone, DNA-damaging agent alone, combination of test compound and DNA-damaging agent).

• Dosing and Treatment:

  • Administer the test compound via an appropriate route (e.g., oral gavage) at a predetermined dose and schedule.

  • Administer the DNA-damaging agent (e.g., ionizing radiation or chemotherapy) according to a clinically relevant schedule.

• Monitoring and Endpoint:

  • Measure tumor volume and body weight regularly (e.g., twice weekly).

  • The study endpoint can be a specific time point, a predetermined tumor volume, or signs of toxicity.

• Data Analysis:

  • Plot the mean tumor volume over time for each treatment group.

  • Statistically analyze the differences in tumor growth between the treatment groups to assess the efficacy of the combination therapy.

Discussion and Future Perspectives

The benchmarking data clearly positions AZD7648 and M3814 as highly potent and selective DNA-PK inhibitors with robust in vivo activity. Their sub-nanomolar to low-nanomolar biochemical IC50 values and significant tumor growth inhibition in combination with DNA-damaging agents in xenograft models underscore their clinical potential. VX-984 also demonstrates promising preclinical activity, particularly in glioblastoma models.

The representative aminopyridine-based inhibitor, with a biochemical IC50 of 280 nM, demonstrates that this scaffold can effectively target DNA-PK. However, further optimization is required to achieve the potency and selectivity of the clinical candidates. For the "5-Bromo-(2-morpholinoethylamino)pyridine" series to be competitive, structure-activity relationship (SAR) studies will be crucial to enhance its inhibitory activity and cellular permeability.

Future research should focus on:

• Improving Potency and Selectivity: Systematic modifications to the pyridine core and the morpholinoethylamino side chain could lead to more potent and selective inhibitors.

• Pharmacokinetic Profiling: A comprehensive evaluation of the ADME (absorption, distribution, metabolism, and excretion) properties of novel derivatives is essential for their advancement.

• In Vivo Efficacy Studies: Promising compounds should be evaluated in relevant xenograft models in combination with standard-of-care radiotherapy and chemotherapy.

• Biomarker Development: Identifying predictive biomarkers will be critical for patient selection in future clinical trials.

Conclusion

The inhibition of DNA-PK is a validated and promising strategy in oncology. While clinical candidates like AZD7648 and M3814 have set a high bar for performance, the aminopyridine scaffold, as represented by "5-Bromo-(2-morpholinoethylamino)pyridine" derivatives, holds potential for the development of novel DNA-PK inhibitors. Rigorous preclinical evaluation, guided by the methodologies outlined in this guide, will be essential to identify and advance the most promising candidates to the clinic.

References

• Ismail, E. H., & O'Neill, P. (2012). Synthesis, DNA-PK inhibition, anti-platelet activity studies of 2-(N-substituted-3-aminopyridine)-substituted-1,3-benzoxazines and DNA-PK and PI3K inhibition, homology modelling studies of 2-morpholino-(7,8-di and 8-substituted)-1,3-benzoxazines. European Journal of Medicinal Chemistry, 57, 85–101. [Link]

• Ferreira, C. G., et al. (2023). AZD-7648, a DNA-PK Inhibitor, Induces DNA Damage, Apoptosis, and Cell Cycle Arrest in Chronic and Acute Myeloid Leukemia Cells. International Journal of Molecular Sciences, 24(20), 15409. [Link]

• van Bussel, M. T. J., et al. (2021). A first-in-man phase 1 study of the DNA-dependent protein kinase inhibitor peposertib (formerly M3814) in patients with advanced solid tumours. British Journal of Cancer, 124(4), 728–735. [Link]

• BioChemPartner. (n.d.). DNA PK. Retrieved January 11, 2026, from [Link]

• Ramos-Montoya, A., et al. (2019). Abstract 3506: AZD7648, a potent and selective inhibitor of DNA-PK, potentiates activity of the PARP inhibitor olaparib resulting in sustained anti-tumour activity in xenograft and PDX models. Cancer Research, 79(13_Supplement), 3506–3506. [Link]

• Fok, J. H. L., et al. (2019). AZD7648 is a potent and selective DNA-PK inhibitor that enhances radiation, chemotherapy and olaparib activity. Nature Communications, 10(1), 5065. [Link]

• Lea, J. S., et al. (2022). Pre-clinical activity of the oral DNA-PK inhibitor, peposertib (M3814), combined with radiation in xenograft models of cervical cancer. Scientific Reports, 12(1), 974. [Link]

• Fok, J. H., et al. (2019). Abstract 3512: AZD7648, a potent and selective inhibitor of DNA-PK, potentiates the activity of ionising radiation and doxorubicin in vitro and causes tumour regression in xenograft models. Cancer Research, 79(13_Supplement), 3512–3512. [Link]

• Becker, A., et al. (2024). Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models. Cancers, 16(9), 1759. [Link]

• Zenke, F. T., et al. (2020). Pharmacologic Inhibitor of DNA-PK, M3814, Potentiates Radiotherapy and Regresses Human Tumors in Mouse Models. Molecular Cancer Therapeutics, 19(5), 1091–1101. [Link]

• Nakamura, K., et al. (2021). Inhibition of DNA-PK with AZD7648 Sensitizes Tumor Cells to Radiotherapy and Induces Type I IFN-Dependent Durable Tumor Control. Clinical Cancer Research, 27(15), 4363–4376. [Link]

• Timme, C. R., et al. (2018). The DNA-PK Inhibitor VX-984 Enhances the Radiosensitivity of Glioblastoma Cells Grown In Vitro and as Orthotopic Xenografts. Molecular Cancer Therapeutics, 17(6), 1207–1216. [Link]

• ResearchGate. (n.d.). The DNA-PK inhibitor AZD7648 enhances DNA damages induced in xenograft.... Retrieved January 11, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) AZD7648 is a potent and selective DNA-PK inhibitor that enhances radiation, chemotherapy and olaparib activity. Retrieved January 11, 2026, from [Link]

• DeRose, Y. S., et al. (2017). In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. Bio-protocol, 7(1), e2083. [Link]

• Zenke, F. T., et al. (2020). Pharmacologic Inhibitor of DNA-PK, M3814, Potentiates Radiotherapy and Regresses Human Tumors in Mouse Models. Molecular Cancer Therapeutics, 19(5), 1091-1101. [Link]

• Oshima, H., & Takeda, S. (2022). Development and Evolution of DNA-Dependent Protein Kinase Inhibitors toward Cancer Therapy. International Journal of Molecular Sciences, 23(8), 4264. [Link]

• Romesser, P. B., et al. (2023). A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer. Clinical Cancer Research, 29(1), 70–78. [Link]

• ResearchGate. (n.d.). Pharmacologic Inhibitor of DNA-PK, M3814, Potentiates Radiotherapy and Regresses Human Tumors in Mouse Models | Request PDF. Retrieved January 11, 2026, from [Link]

• Hanna, J., et al. (2021). DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia. Leukemia, 35(10), 2875–2886. [Link]

• ResearchGate. (n.d.). (PDF) DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia. Retrieved January 11, 2026, from [Link]

• Lesueur, P., et al. (2023). DNA-PK Inhibition Shows Differential Radiosensitization in Orthotopic GBM PDX Models Based on DDR Pathway Deficits. Molecular Cancer Therapeutics, 22(1), 89–100. [Link]

• National Cancer Institute. (n.d.). Definition of DNA-PK inhibitor AZD7648. Retrieved January 11, 2026, from [Link]

• Altogen Labs. (2023, July 5). Validated preclinical xenograft models for in vivo efficacy testing of INDs. [Link]

• Dana-Farber Cancer Institute. (n.d.). An Open Label, Phase 1, First In Human Study of the Safety, Tolerability, and Pharmacokinetic/Pharmacodynamics Profile of VX-984 in Combination with Chemotherapy in Subjects with Solid Tumors. Retrieved January 11, 2026, from [Link]

• Vasta, J. D., et al. (2025). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. bioRxiv. [Link]

• Liang, Y., et al. (2022). DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy. Frontiers in Immunology, 13, 869372. [Link]

A Comparative Guide to the Synthesis of 5-Bromo-2-(2-morpholinoethylamino)pyridine: An Evaluation of Reproducibility and Practicality

For Researchers, Scientists, and Drug Development Professionals

The synthesis of novel chemical entities with high purity and reproducible yields is a cornerstone of drug discovery and development. 5-Bromo-2-(2-morpholinoethylamino)pyridine is a valuable building block in medicinal chemistry, frequently utilized in the generation of compound libraries for screening against various biological targets. This guide provides a comparative analysis of the two most prevalent synthetic strategies for this compound: Nucleophilic Aromatic Substitution (SNAr) and Buchwald-Hartwig amination. By examining the mechanistic underpinnings, procedural details, and potential challenges of each method, this document aims to equip researchers with the necessary insights to select the most appropriate and reproducible protocol for their specific needs.

Introduction to Synthetic Strategies

The preparation of 5-Bromo-2-(2-morpholinoethylamino)pyridine involves the formation of a carbon-nitrogen bond between a pyridine ring and the 2-morpholinoethylamine side chain. The two primary approaches to achieve this transformation differ fundamentally in their catalytic requirements and reaction mechanisms.

• Nucleophilic Aromatic Substitution (SNAr): This classical method relies on the inherent electrophilicity of a pyridine ring activated by a halogen at the 2-position. The reaction proceeds through the addition of the nucleophilic amine to the aromatic ring, followed by the elimination of the leaving group.

• Buchwald-Hartwig Amination: A more modern approach, this palladium-catalyzed cross-coupling reaction has become a workhorse in medicinal chemistry for its broad substrate scope and high efficiency. It allows for the formation of C-N bonds under milder conditions than many traditional methods.

This guide will now delve into the detailed experimental protocols for each of these methods, followed by a comparative analysis of their respective advantages and disadvantages.

Experimental Protocols

Protocol 1: Synthesis via Nucleophilic Aromatic Substitution (SNAr)

This protocol describes the synthesis of 5-Bromo-2-(2-morpholinoethylamino)pyridine from the readily available starting material, 2-chloro-5-bromopyridine, and 2-morpholinoethylamine.

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-5-bromopyridine (1.0 eq) and a suitable high-boiling point solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Addition of Reagents: Add 2-morpholinoethylamine (1.2 eq) to the flask. The excess amine serves to drive the reaction to completion and neutralize the HCl generated in situ.

• Reaction Conditions: Heat the reaction mixture to a temperature between 100-150 °C. The optimal temperature will depend on the chosen solvent and should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Pour the mixture into a separatory funnel containing water and a suitable organic solvent for extraction, such as ethyl acetate or dichloromethane.

• Extraction and Washing: Extract the aqueous layer with the organic solvent (3x). Combine the organic layers and wash sequentially with water and brine to remove any remaining DMF/DMSO and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-Bromo-2-(2-morpholinoethylamino)pyridine.

Causality Behind Experimental Choices:

• Solvent: High-boiling point, polar aprotic solvents like DMF or DMSO are chosen to facilitate the dissolution of the reactants and to enable the reaction to be conducted at elevated temperatures, which is often necessary to overcome the activation energy for SNAr on electron-deficient pyridine rings.

• Excess Amine: The use of a slight excess of 2-morpholinoethylamine helps to ensure complete consumption of the limiting reagent, 2-chloro-5-bromopyridine, and acts as a base to neutralize the hydrogen chloride byproduct.

Protocol 2: Synthesis via Buchwald-Hartwig Amination

This protocol outlines the palladium-catalyzed synthesis of 5-Bromo-2-(2-morpholinoethylamino)pyridine from 2,5-dibromopyridine and 2-morpholinoethylamine. This method offers an alternative, often more efficient, route to the target compound.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried Schlenk flask or sealed tube under an inert atmosphere (e.g., argon or nitrogen), combine 2,5-dibromopyridine (1.0 eq), a palladium catalyst such as Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) (1-5 mol%), and a suitable phosphine ligand like BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) (1.5-10 mol%).

• Addition of Base and Amine: Add a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) (1.4-2.0 eq) and 2-morpholinoethylamine (1.2-1.5 eq) to the flask.

• Solvent Addition: Add an anhydrous, deoxygenated solvent such as toluene or dioxane via syringe.

• Reaction Conditions: Heat the reaction mixture to a temperature between 80-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. These reactions are often complete within a few hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Washing and Concentration: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired product.

Causality Behind Experimental Choices:

• Inert Atmosphere: The palladium(0) catalyst is sensitive to oxidation, so the reaction must be carried out under an inert atmosphere to prevent catalyst deactivation.

• Ligand: The phosphine ligand is crucial for the catalytic cycle. It stabilizes the palladium center and facilitates the key steps of oxidative addition and reductive elimination. The choice of ligand can significantly impact the reaction's efficiency.

• Base: A strong base is required to deprotonate the amine, forming the palladium-amido complex, which is a key intermediate in the catalytic cycle.

Visualizing the Synthetic Workflows

Caption: Workflow for SNAr Synthesis.

Caption: Workflow for Buchwald-Hartwig Amination.

Comparative Analysis of Synthetic Protocols

Feature	Nucleophilic Aromatic Substitution (SNAr)	Buchwald-Hartwig Amination
Starting Material	2-chloro-5-bromopyridine	2,5-dibromopyridine
Catalyst	None (thermally driven)	Palladium catalyst (e.g., Pd₂(dba)₃) with a phosphine ligand
Reaction Conditions	Harsher (100-150 °C)	Milder (80-110 °C)
Reaction Time	Longer (12-24 hours)	Shorter (often a few hours)
Cost & Reagents	Generally less expensive (no catalyst or ligand)	More expensive due to the cost of the palladium catalyst and ligand
Reproducibility	Can be sensitive to substrate purity and reaction conditions.	Generally high, but sensitive to air and moisture.
Substrate Scope	More limited; requires an activated pyridine ring.	Broader; tolerates a wider range of functional groups.
Potential Issues	Potential for side reactions at high temperatures.	Catalyst deactivation, need for inert atmosphere.
Estimated Yield	Moderate to good	Good to excellent
Purity	May require more rigorous purification.	Often cleaner reactions leading to easier purification.

Conclusion and Recommendations

Both Nucleophilic Aromatic Substitution and Buchwald-Hartwig amination represent viable and reproducible methods for the synthesis of 5-Bromo-2-(2-morpholinoethylamino)pyridine.

The SNAr method is a cost-effective and straightforward approach that avoids the use of expensive and sensitive metal catalysts. However, it often requires harsher reaction conditions and may result in lower yields and the need for more extensive purification. This method is a good choice for large-scale synthesis where cost is a primary concern and the substrate is sufficiently reactive.

The Buchwald-Hartwig amination , on the other hand, offers a more versatile and efficient route, often providing higher yields in shorter reaction times under milder conditions. While the initial investment in the catalyst and ligand is higher, the improved efficiency and cleaner reaction profiles can make it the preferred method for medicinal chemistry applications where speed and purity are paramount. The requirement for an inert atmosphere is a key practical consideration for this method.

Ultimately, the choice of protocol will depend on the specific requirements of the research project, including scale, budget, available equipment, and the desired level of purity. For rapid analog synthesis and library generation, the Buchwald-Hartwig amination is likely the superior choice. For process development and large-scale manufacturing, the SNAr route may be more economically viable, provided the conditions can be optimized for high yield and purity.

References

• General principles of Nucleophilic Aromatic Substitution can be found in most advanced organic chemistry textbooks.

• For a review of the Buchwald-Hartwig amination, see: Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

• For examples of SNAr reactions on pyridine systems, a general search of chemical databases such as Scifinder or Reaxys is recommended.

• For detailed protocols on Buchwald-Hartwig amination, see: Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. [Link]

A Researcher's Guide to the Comparative Cellular Analysis of 5-Bromo-(2-morpholinoethylamino)pyridine

In the landscape of modern drug discovery, the vast chemical space of heterocyclic compounds continues to be a fertile ground for identifying novel therapeutic agents. Among these, pyridine derivatives have emerged as a privileged scaffold, forming the core of numerous approved drugs with a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[][2][3] This guide provides a comprehensive framework for the comparative analysis of a specific pyridine derivative, "5-Bromo-(2-morpholinoethylamino)pyridine," in different cell lines.

While specific biological data for "5-Bromo-(2-morpholinoethylamino)pyridine" is not extensively documented in publicly available literature, its structural motifs—a brominated pyridine ring and a morpholinoethylamino side chain—are present in compounds with known biological activities. The morpholine group, in particular, is a common feature in inhibitors of the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival that is frequently dysregulated in cancer.[4][5] Therefore, this guide will proceed under the well-founded hypothesis that "5-Bromo-(2-morpholinoethylamino)pyridine" may exert its effects through modulation of this pathway.

This document is intended for researchers, scientists, and drug development professionals. It will provide not just a series of protocols, but a strategic and logical framework for conducting a thorough comparative analysis. We will delve into the rationale behind experimental choices, ensuring that the generated data is robust, reproducible, and provides clear, actionable insights into the compound's potential as a therapeutic agent.

Part 1: Strategic Framework for Comparative Analysis

A successful comparative analysis hinges on a well-designed experimental strategy. This involves the careful selection of cellular models, appropriate comparator compounds, and a suite of assays to dissect the biological effects of "5-Bromo-(2-morpholinoethylamino)pyridine."

Selection of Cell Lines: A Tale of Two Pathways

To comprehensively understand the activity of a compound potentially targeting the PI3K/Akt/mTOR pathway, it is crucial to select a panel of cell lines with varying degrees of dependence on this signaling cascade. A well-characterized pair for this purpose is the human breast cancer cell line MCF-7 and the human prostate cancer cell line PC-3 .

• MCF-7 (Human Breast Adenocarcinoma): This cell line is known to have a luminal A phenotype and is typically sensitive to therapies targeting the PI3K/Akt/mTOR pathway due to a activating mutation in PIK3CA.

• PC-3 (Human Prostate Adenocarcinoma): This cell line is characterized by the loss of the tumor suppressor PTEN, a negative regulator of the PI3K pathway. This leads to constitutive activation of Akt, making it another relevant model to study inhibitors of this pathway.

By comparing the effects of "5-Bromo-(2-morpholinoethylamino)pyridine" in these two cell lines, we can begin to understand if its activity is dependent on the specific genetic context of the PI3K/Akt/mTOR pathway.

The Importance of Benchmarking: Choosing Comparator Compounds

To contextualize the activity of our test compound, it is essential to include well-characterized positive and negative controls.

• Positive Control: GDC-0941 (Pictilisib) is a potent and selective pan-PI3K inhibitor. It will serve as a benchmark for the expected cellular effects of PI3K pathway inhibition.

• Negative Control: 5-Bromo-pyridine can be used as a structural fragment control to assess the contribution of the core pyridine scaffold to any observed biological activity, divorced from the morpholinoethylamino side chain.

• Alternative Scaffold: A Thieno[2,3-b]pyridine Derivative. To provide a broader comparison, a compound from a different but related heterocyclic class with reported anti-proliferative activity, such as a 3-amino-2-arylcarboxamido-thieno[2,3-b]pyridine, could be included to compare efficacy and potential off-target effects.[6]

Experimental Workflow: From Broad Effects to Mechanistic Insights

Our experimental approach will follow a logical progression, starting with a broad assessment of cytotoxicity and then narrowing down to more specific mechanistic assays.

Figure 1: A tiered experimental workflow for the comprehensive analysis of "5-Bromo-(2-morpholinoethylamino)pyridine".

Part 2: Detailed Experimental Protocols

Scientific integrity is paramount. The following protocols are designed to be self-validating, with integrated controls and clear endpoints.

Cell Viability Assessment: The MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed MCF-7 and PC-3 cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of "5-Bromo-(2-morpholinoethylamino)pyridine," GDC-0941, and 5-Bromo-pyridine. Treat the cells and incubate for 48 hours. Include a vehicle-only control (e.g., 0.1% DMSO).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Expected Outcome: This assay will provide a quantitative measure of the cytotoxic or cytostatic effects of the compounds on the selected cell lines.

Unveiling the Mechanism of Cell Death: Apoptosis Assays

To determine if the observed cytotoxicity is due to apoptosis, we will employ two complementary assays.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the compounds at their respective IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide. Incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the cells by flow cytometry, exciting FITC at 488 nm and detecting emission at 530 nm, and PI emission at >670 nm.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

This luminescence-based assay measures the activity of key executioner caspases in apoptosis.

Protocol:

• Assay Setup: Use a commercial luminogenic caspase-3/7 substrate assay kit. Seed cells in a 96-well white-walled plate and treat with compounds as described above.

• Reagent Addition: After the treatment period, add the caspase-glo 3/7 reagent to each well.

• Incubation: Incubate at room temperature for 1 hour.

• Luminescence Reading: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the luminescence signal to the number of viable cells (which can be determined in a parallel plate).

Expected Outcome: These assays will reveal whether the compounds induce apoptosis and provide a quantitative measure of this effect. A significant increase in the apoptotic cell population and caspase activity would be indicative of an apoptosis-mediated mechanism of cell death.[7]

Hitting the Target: PI3K/Akt/mTOR Pathway Analysis

To investigate our central hypothesis, we will use Western blotting to examine the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway.

Figure 2: A simplified representation of the PI3K/Akt/mTOR signaling pathway, highlighting potential points of inhibition.

Protocol:

• Cell Lysis: Treat cells with the compounds for a shorter duration (e.g., 2-4 hours) to capture early signaling events. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and probe with primary antibodies against phospho-Akt (Ser473), total Akt, phospho-S6K, total S6K, and a loading control (e.g., β-actin). Subsequently, incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry: Quantify the band intensities and normalize the levels of phosphorylated proteins to their total protein counterparts.

Expected Outcome: A reduction in the phosphorylation of Akt and S6K in cells treated with "5-Bromo-(2-morpholinoethylamino)pyridine," similar to the effect of GDC-0941, would provide strong evidence for its on-target activity within the PI3K pathway.

Part 3: Data Interpretation and Comparative Summary

The culmination of these experiments will be a rich dataset that allows for a multi-faceted comparison of "5-Bromo-(2-morpholinoethylamino)pyridine" with the selected controls.

Quantitative Data Summary

Compound	Cell Line	IC50 (µM) (MTT Assay)	% Apoptosis (Annexin V/PI)	Fold Change in Caspase-3/7 Activity	% Inhibition of p-Akt
5-Bromo-(2-morpholinoethylamino)pyridine	MCF-7	Experimental Value	Experimental Value	Experimental Value	Experimental Value
PC-3	Experimental Value	Experimental Value	Experimental Value	Experimental Value
GDC-0941 (Positive Control)	MCF-7	Expected Low Value	Expected High Value	Expected High Value	Expected High Value
PC-3	Expected Low Value	Expected High Value	Expected High Value	Expected High Value
5-Bromo-pyridine (Negative Control)	MCF-7	Expected High/No Effect	Expected No Change	Expected No Change	Expected No Change
PC-3	Expected High/No Effect	Expected No Change	Expected No Change	Expected No Change

Table 1: A template for summarizing the quantitative data from the proposed experiments.

Concluding Remarks and Future Directions

This guide has outlined a rigorous and scientifically sound approach to the comparative analysis of "5-Bromo-(2-morpholinoethylamino)pyridine" in different cell lines. By following this framework, researchers can generate high-quality, interpretable data that will shed light on the compound's mechanism of action and its potential as a therapeutic agent.

Positive results from these studies would warrant further investigation, including:

• Kinase Profiling: To assess the selectivity of the compound against a broader panel of kinases.

• In Vivo Studies: To evaluate the efficacy and safety of the compound in animal models of cancer.

• Structure-Activity Relationship (SAR) Studies: To synthesize and test analogs of "5-Bromo-(2-morpholinoethylamino)pyridine" to optimize its potency and pharmacokinetic properties.[8]

The journey of drug discovery is an iterative process of hypothesis, experimentation, and refinement. The methodologies described herein provide a solid foundation for the initial characterization of novel pyridine derivatives like "5-Bromo-(2-morpholinoethylamino)pyridine," paving the way for the potential development of new and effective therapies.

References

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A Multi-Tiered Guide to Assessing the Off-Target Effects of Novel Pyridine Compounds: A Case Study with "5-Bromo-(2-morpholinoethylamino)pyridine"

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate the off-target profile of novel chemical entities. We will use "5-Bromo-(2-morpholinoethylamino)pyridine," a pyridine-based compound representative of structures found in early-stage discovery pipelines[1], as a case study to illustrate a robust, multi-tiered assessment strategy. The imperative for this analysis is clear: a significant percentage of drug candidates fail in clinical trials due to unforeseen toxicity or lack of efficacy, often stemming from unintended molecular interactions[2][3]. Early and rigorous off-target profiling is not merely a precautionary step but a cornerstone of efficient and successful drug development.

Our approach is designed as a logical progression, moving from broad, predictive methods to highly specific, cell-based validation. Each tier builds upon the last, creating a self-validating system that enhances confidence in the compound's selectivity profile.

Tier 1: Predictive Foundation - In Silico Off-Target Profiling

Expertise & Experience: Before committing to costly and time-consuming wet lab experiments, we leverage the power of computational toxicology and pharmacology. In silico analysis utilizes the chemical structure of a query molecule to predict potential biological targets based on its similarity to known ligands and binding pockets[4][5]. This predictive-first approach is a critical triaging step, allowing us to generate a data-driven hypothesis of potential off-target liabilities and prioritize subsequent experimental validation.

The workflow begins by submitting the compound's structure (in SMILES or another chemical format) to a battery of predictive tools. These algorithms compare the molecule against vast databases of compound-protein interactions to forecast a profile of likely binding partners.

Caption: Workflow for in silico off-target prediction.

Comparative Analysis of In Silico Methodologies

To build a robust predictive model, it is advisable to use multiple orthogonal methods, as this can help reduce the false positive rate and increase confidence in the predicted interactions[6][7].

Method Type	Principle	Strengths	Limitations	Example Tools/Algorithms
Ligand-Based Similarity	"Similar molecules have similar biological activities." Compares 2D/3D chemical features to ligands with known targets.[6]	Fast, high-throughput, does not require protein structures.	Limited by the chemical space of known ligands; may miss novel scaffolds.	Similarity Ensemble Approach (SEA), Molecular Similarity (SIM), Cross Pharmacology Indices (XPI)[7]
Structure-Based Docking	Simulates the binding of the compound into the 3D structure of a potential protein target to calculate binding affinity.	Provides mechanistic insight into binding mode; can identify novel interactions.	Computationally intensive; requires high-quality protein structures; scoring functions can be inaccurate.	AutoDock, Glide, GOLD
Machine Learning (ML)	Trains on large datasets of known compound-target interactions to learn complex structure-activity relationships.[4][7]	Can identify non-obvious relationships; high predictive power with sufficient training data.	Can be a "black box"; performance depends heavily on the quality and scope of training data.	Graph Neural Networks (GNN), Random Forest (RF), Support Vector Machines (SVM)[7]

Tier 2: Broad Experimental Screening - In Vitro Biochemical Assays

Expertise & Experience: While in silico methods provide a valuable roadmap, experimental validation is non-negotiable. The next logical step is to screen the compound against large panels of purified proteins, primarily kinases and other targets with known safety liabilities. Kinases are a frequent source of off-target effects for many small molecules and inhibiting them unintentionally can lead to significant toxicity[8][9]. We perform these assays at a single high concentration (e.g., 10 µM) to cast a wide net and identify any potential interaction, which can then be followed up with dose-response studies to determine potency (IC50).

Recommended Screening Panels:

• Kinome Panel: Screen against a broad panel representing the human kinome (e.g., >400 kinases). This provides a global view of selectivity[9].

• Safety Panel: Screen against a curated panel of targets (e.g., GPCRs, ion channels, transporters) known to be implicated in adverse drug reactions[4][10].

Data Presentation: Hypothetical Kinase Screening Results

The data below illustrates how results for our compound could be compared against two hypothetical reference compounds: a highly selective inhibitor and a known promiscuous inhibitor.

Target Kinase	5-Bromo-(2-morpholinoethylamino)pyridine (% Inhibition @ 10 µM)	Reference Compound A (Selective Inhibitor) (% Inhibition @ 1 µM)	Reference Compound B (Promiscuous Inhibitor) (% Inhibition @ 1 µM)
Intended Target	95%	98%	92%
ABL1	8%	2%	65%
EGFR	12%	5%	45%
VEGFR2	78%	3%	88%
SRC	15%	1%	72%
LCK	9%	4%	55%
CSNK2A1	65%	6%	30%

In this hypothetical result, our compound shows significant activity against VEGFR2 and CSNK2A1, flagging them as high-priority off-targets for further investigation.

Tier 3: Confirming Target Engagement in a Physiological Context - Cell-Based Assays

Expertise & Experience: A compound that binds to a purified protein in a test tube may not necessarily engage that same target within the complex milieu of a living cell. Factors such as cell membrane permeability, efflux pumps, and intracellular competition with endogenous ligands can all influence a compound's activity[11]. Therefore, it is critical to validate the biochemical hits in a relevant cellular context. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method that directly measures target engagement in intact cells or tissues[12][13][14].

The principle of CETSA is that ligand binding stabilizes a target protein, making it more resistant to thermal denaturation[15]. By heating cells treated with the compound across a temperature gradient and then quantifying the amount of soluble (non-denatured) protein remaining, we can observe a "thermal shift" for proteins that are bound by the compound.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: Isothermal Dose-Response (ITDR) CETSA

This protocol is designed to determine the apparent potency of the compound for an identified off-target (e.g., VEGFR2 from our hypothetical screen) in a cellular environment.

• Cell Culture: Culture a human cell line known to endogenously express the off-target protein (e.g., HUVEC cells for VEGFR2) to ~80% confluency.

• Compound Treatment: Harvest and resuspend the cells in a suitable buffer. Aliquot the cell suspension into PCR tubes. Add "5-Bromo-(2-morpholinoethylamino)pyridine" in a serial dilution (e.g., from 0.1 nM to 100 µM) and include a vehicle control (e.g., 0.1% DMSO). Incubate at 37°C for 1 hour.

• Heating Step: Transfer the tubes to a thermocycler and heat to a pre-determined optimal temperature (T_agg, the temperature at which ~50% of the protein aggregates in the vehicle control) for 3 minutes. This temperature must be optimized in a preliminary experiment. Immediately cool the samples to 4°C.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen followed by a 25°C water bath).

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated proteins.

• Quantification: Carefully collect the supernatant containing the soluble protein fraction. Analyze the amount of the specific target protein (e.g., VEGFR2) using a quantitative Western Blot or ELISA.

• Data Analysis: Plot the amount of soluble target protein as a function of compound concentration. Fit the data to a dose-response curve to determine the EC50, which reflects the compound's potency for engaging the target in a cellular setting.

Tier 4: Elucidating Functional Consequences of Off-Target Engagement

Expertise & Experience: Confirming that a compound binds to an off-target in cells is a critical milestone. However, the ultimate question for risk assessment is: what is the functional consequence of this binding? An interaction could be inhibitory, activating, or have no functional effect. Understanding this is key to predicting potential adverse effects.

Following our case study, having confirmed that our compound binds VEGFR2, we must now determine if it inhibits the VEGFR2 signaling pathway. Unintended inhibition of this pathway could lead to cardiovascular side effects. A paradoxical activation of an unexpected pathway is also a known phenomenon with some inhibitors[9].

Caption: Signaling pathway diagram illustrating on- and off-target effects.

To test the functional outcome, one could perform a phospho-protein Western blot. For example, treat HUVEC cells with VEGF to stimulate the pathway, then co-treat with our compound. A functional inhibition of VEGFR2 would result in a dose-dependent decrease in the phosphorylation of downstream effectors like PLCγ1 or ERK1/2. Such an experiment provides the final, crucial piece of evidence, linking a biophysical off-target interaction to a tangible, and potentially adverse, cellular outcome.

By systematically applying this multi-tiered approach—from in silico prediction to biochemical screening, cellular target engagement, and functional validation—researchers can build a comprehensive and reliable off-target profile. This strategy not only de-risks individual compounds but also fosters a deeper understanding of structure-activity relationships that can guide the design of safer, more effective therapeutics.

References

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• Wang, Y., et al. (2023). In silico off-target profiling for enhanced drug safety assessment. Communications Biology. [Link]

• Lazzarotto, C. R., et al. (2020). In silico analysis of potential off-target sites to gene editing for Mucopolysaccharidosis type I using the CRISPR/Cas9 system: Implications for population-specific treatments. PLOS ONE. [Link]

• Lin, A., et al. (2013). Kinase Inhibition-Related Adverse Events Predicted from in vitro Kinome and Clinical Trial Data. PLOS ONE. [Link]

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• LaMarr, W. A., et al. (2021). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. [Link]

• Klaeger, S., et al. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology. [Link]

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A Comparative Guide to the Definitive Structural Confirmation of 5-Bromo-(2-morpholinoethylamino)pyridine

For researchers in drug discovery and development, the unambiguous confirmation of a molecule's three-dimensional structure is a non-negotiable cornerstone of any research program. While a suite of analytical techniques provides essential clues, single-crystal X-ray crystallography remains the gold standard, offering the most direct and detailed portrait of atomic arrangement.[1][2] This guide provides an in-depth comparison of X-ray crystallography with other common analytical methods, using the hypothetical structural confirmation of a novel synthetic compound, "5-Bromo-(2-morpholinoethylamino)pyridine," as a practical case study.

While this specific compound's crystal structure is not publicly cataloged, the principles and workflows described herein represent the rigorous, self-validating process required to bring a new chemical entity from the bench to validated structural understanding.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography provides an unparalleled, high-resolution view of a molecule's structure.[3] It is the only technique that directly determines the spatial arrangement of atoms, bond lengths, and bond angles in the solid state.[1][4] This definitive insight is crucial for understanding structure-activity relationships (SAR), designing subsequent analogs, and securing intellectual property.

The journey from a purified powder to a refined crystal structure is a multi-step process that demands both precision and patience.

Experimental Protocol: A Step-by-Step Workflow

Part 1: Growing X-ray Quality Crystals

This is often the most challenging step, as the quality of the crystal directly impacts the quality of the final data.[5][6] The goal is to produce a single, well-ordered crystal, typically larger than 0.1 mm in all dimensions, free of cracks or other imperfections.[7]

• Material Purification: Begin with the highest purity sample of 5-Bromo-(2-morpholinoethylamino)pyridine. Impurities can inhibit crystal growth or become incorporated into the lattice, leading to disorder.

• Solvent Screening: The choice of solvent is critical. The ideal solvent is one in which the compound is moderately soluble. A systematic screening of various solvents (e.g., ethanol, acetonitrile, ethyl acetate, THF) and solvent mixtures is performed.

• Crystallization Method Selection: Several techniques can be employed:

  • Slow Evaporation: A nearly saturated solution is prepared, filtered to remove dust, and left in a vibration-free environment, loosely covered to allow the solvent to evaporate over several days.[8] This is often the simplest and most effective starting point.

  • Vapor Diffusion: This is a highly successful method where the compound is dissolved in a moderately non-volatile solvent (e.g., chloroform) in a small, open vial.[9] This vial is then placed inside a larger, sealed container holding a more volatile "anti-solvent" in which the compound is insoluble (e.g., hexane).[9] The anti-solvent slowly diffuses into the primary solvent, reducing the compound's solubility and promoting slow, controlled crystallization.[9]

  • Slow Cooling: A saturated solution is prepared at an elevated temperature and then allowed to cool slowly and undisturbed.[8][10] This reduces solubility, leading to crystallization.

Part 2: Data Collection and Structure Solution

• Crystal Mounting: A suitable single crystal is carefully selected under a microscope and mounted on a goniometer head, often at low temperatures (e.g., 100 K) to minimize thermal motion of the atoms.[11]

• X-ray Diffraction: The mounted crystal is placed in a diffractometer and rotated in a monochromatic X-ray beam.[4][11] The crystal's ordered lattice diffracts the X-rays into a unique pattern of reflections, which are recorded by a detector.[3][7] A full dataset consists of hundreds of images taken at different crystal orientations.[7]

• Data Processing: The raw diffraction images are computationally processed. This involves indexing the reflections, integrating their intensities, and scaling the data to correct for experimental variations.[12]

• Structure Solution: The primary challenge in crystallography is the "phase problem"—the phases of the diffracted X-rays cannot be measured directly but are essential for calculating the electron density map.[7][13] For small molecules like our target, direct methods are typically successful in solving the phase problem ab initio.[7]

• Model Building and Refinement: An initial model of the molecule is built into the calculated electron density map. This model is then computationally refined using a least-squares method, which adjusts atomic positions and thermal parameters to achieve the best possible fit between the observed diffraction data and the data calculated from the model.[7][11][13]

• Validation and Deposition: The final structure is rigorously validated for geometric and crystallographic soundness. The data is then typically deposited in a public database, such as the Cambridge Structural Database (CSD), in the standard Crystallographic Information File (CIF) format.[14][15][16][17][18]

Caption: Workflow for Single-Crystal X-ray Crystallography.

Complementary Techniques: Building a Complete Picture

While X-ray crystallography provides the definitive answer, other spectroscopic techniques are indispensable for preliminary characterization, purity assessment, and providing complementary data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms in a molecule when it is in solution.[19][20][21][22] A full suite of 1D and 2D NMR experiments would be the first step after synthesis.

• ¹H and ¹³C NMR: These 1D experiments identify the number and types of unique proton and carbon environments in the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates directly bonded proton and carbon atoms, allowing for unambiguous assignment of the signals for each CH, CH₂, or CH₃ group.[23][24]

• HMBC (Heteronuclear Multiple Bond Correlation): This crucial 2D experiment reveals correlations between protons and carbons that are two to three bonds apart.[23][25] This is the key to piecing together the molecular skeleton, connecting fragments, and confirming the positions of substituents on the pyridine ring.

Technique	Information Provided	Application to Target Molecule
¹H NMR	Number and chemical environment of protons.	Confirms presence of aromatic, alkyl, and amine protons.
¹³C NMR	Number and chemical environment of carbons.	Confirms the carbon skeleton, including pyridine and morpholine rings.
HSQC	Direct ¹H-¹³C one-bond correlations.[23][24]	Assigns each proton signal to its directly attached carbon atom.
HMBC	¹H-¹³C correlations over 2-3 bonds.[23][25]	Confirms connectivity between the ethylamino linker, the morpholine ring, and the 2-position of the pyridine. Confirms the 5-position of the bromo substituent.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides an extremely accurate mass measurement of the parent ion, typically to four or five decimal places.[26][27] This allows for the unambiguous determination of the molecule's elemental composition, a critical piece of data for confirming its identity.[28][29][30]

• Calculated Exact Mass for C₁₁H₁₅BrN₄O⁺ ([M+H]⁺): 301.0400

• Experimental Result: An HRMS experiment should yield a mass measurement within a very narrow tolerance (e.g., ± 5 ppm) of this calculated value, confirming the molecular formula.

Performance Comparison: Why Crystallography is Definitive

While NMR and MS provide essential, complementary data, they have inherent limitations that prevent them from being considered as definitive as X-ray crystallography.

Technique	Advantages	Limitations
X-ray Crystallography	- Unambiguous 3D structure determination.[1]- Provides precise bond lengths and angles.[4]- Determines absolute stereochemistry.	- Requires high-quality single crystals, which can be difficult to grow.[2]- Provides a static picture of the molecule in the solid state, which may differ from its solution conformation.[31]
NMR Spectroscopy	- Provides detailed connectivity information in solution.[32]- Can study molecular dynamics.[31][33]- Does not require crystallization.	- Structure is inferred from correlations, not directly imaged.[2]- Can be difficult to interpret for complex molecules with overlapping signals.[34]- Does not provide precise bond lengths/angles.
Mass Spectrometry	- Confirms molecular formula with high accuracy.[26]- Extremely sensitive, requires minimal sample.	- Provides no information on atom connectivity or 3D structure.- Cannot distinguish between isomers.

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Caption: Relationship of analytical techniques to structure confirmation.

Conclusion

For the definitive structural confirmation of a new chemical entity like 5-Bromo-(2-morpholinoethylamino)pyridine, a multi-faceted analytical approach is required. High-resolution mass spectrometry validates the elemental formula, while a suite of 2D NMR experiments meticulously maps the atomic connectivity in solution. However, only single-crystal X-ray crystallography provides the direct, unambiguous, and high-resolution three-dimensional structure. It stands as the ultimate arbiter, transforming a molecular hypothesis into a validated, tangible reality, thereby providing the solid foundation upon which successful drug discovery and development programs are built.

References

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A Comparative Guide to Validating the Purity of 5-Bromo-(2-morpholinoethylamino)pyridine by High-Performance Liquid Chromatography

In the landscape of pharmaceutical development and chemical research, the purity of synthetic intermediates is not merely a quality metric; it is the foundation upon which the safety and efficacy of the final product are built. 5-Bromo-(2-morpholinoethylamino)pyridine, a key building block in the synthesis of various bioactive molecules, is no exception.[1][2] Its molecular structure, featuring a bromopyridine core linked to a morpholinoethylamino side chain, presents a unique analytical challenge that necessitates a robust and well-validated High-Performance Liquid Chromatography (HPLC) method for accurate purity assessment.

This guide provides an in-depth, experience-driven comparison of HPLC methodologies for the purity validation of this compound. We will move beyond rote protocols to explore the scientific rationale behind method development choices, ensuring a self-validating system that delivers trustworthy and reproducible results, in line with international regulatory standards.[3][4][5][6]

The Analytical Challenge: Understanding the Analyte

5-Bromo-(2-morpholinoethylamino)pyridine (MW: 286.17 g/mol ) is a basic compound, a critical characteristic that governs its behavior in reversed-phase (RP) chromatography.[7] The presence of multiple nitrogen atoms (on the pyridine ring, the morpholine ring, and the linking ethylamine) means its ionization state is highly dependent on the pH of the mobile phase. This property can lead to poor peak shape (tailing) due to interactions with residual silanols on conventional silica-based columns.[8][9] Therefore, controlling the mobile phase pH is paramount for achieving symmetric peaks and reliable separation.

Furthermore, potential impurities from its synthesis, such as starting materials (e.g., 2,5-dibromopyridine or 2-amino-5-bromopyridine) or by-products, must be effectively resolved from the main analyte peak.[10]

Method Development and Comparative Analysis

The cornerstone of reliable purity determination is a chromatographic system that can separate the main compound from all potential impurities. Reversed-phase HPLC is the technique of choice due to its versatility and applicability to a wide range of organic molecules.[11][12] Here, we compare two common approaches: a standard C18 column with an acidic mobile phase and a modern, hybrid-particle column designed for enhanced performance with basic compounds.

Method A: Traditional Approach (Standard C18 Column)

A C18 column is the workhorse of reversed-phase chromatography.[13] For basic compounds like our analyte, an acidic mobile phase is typically employed. By maintaining a low pH (e.g., pH 2.5-3.5), the amine functionalities are protonated, and the silanol groups on the silica packing are suppressed, minimizing undesirable secondary interactions.

• Rationale : The acidic mobile phase ensures the analyte carries a consistent positive charge, promoting a stable retention mechanism. The use of a buffer (e.g., phosphate or formate) is crucial to maintain a constant pH throughout the analysis. Acetonitrile is often chosen as the organic modifier due to its low viscosity and UV transparency.

Method B: Modern Approach (Hybrid-Particle C18 Column)

Modern column chemistries, such as those utilizing hybrid organic/silica particles, offer superior performance, especially at higher pH ranges. These columns are more resistant to dissolution at basic pH, allowing for methods where basic analytes are in their neutral, more retentive state.[9]

• Rationale : Operating at a moderate pH (e.g., pH 7.5-8.5) can neutralize the analyte, increasing its hydrophobicity and retention on the C18 phase.[13] This approach can significantly alter selectivity compared to low-pH methods, potentially resolving impurities that co-elute under acidic conditions. Hybrid columns provide the necessary stability for long-term use with such mobile phases.

Performance Comparison

The choice between these methods depends on the specific impurity profile of the sample. The following table summarizes the expected performance characteristics based on typical experimental outcomes.

Parameter	Method A (Standard C18, Low pH)	Method B (Hybrid C18, Mid pH)	Justification
Resolution (Rs)	Good resolution for non-basic impurities. May show peak tailing for basic impurities.	Potentially superior resolution for closely related basic impurities due to altered selectivity.	Changing pH alters the ionization state and hydrophobicity of basic analytes, which can dramatically change their retention and separation from other components.
Peak Symmetry (Tailing Factor)	Typically 1.2 - 1.8. Susceptible to tailing due to silanol interactions.	Typically ≤ 1.2. Reduced tailing as silanol interactions are minimized and the analyte is neutral.	Hybrid columns have fewer free silanol groups, and at mid-pH, the driving force for silanol interaction is reduced.[9]
Retention Time (Rt)	Shorter. The protonated, more polar form of the analyte elutes faster.	Longer. The neutral, more hydrophobic form of the analyte is retained more strongly.	In reversed-phase chromatography, increased hydrophobicity leads to longer retention.[12]
Method Robustness	High. Standard silica columns are very stable at low pH.	Good. Hybrid columns are designed for extended pH ranges, but mobile phase preparation is critical.	Column longevity is a key factor; standard silica degrades rapidly above pH 7, while hybrid particles are more resilient.
Total Run Time	Potentially shorter due to faster elution.	May require a longer gradient or run time to elute the main peak and any late-eluting impurities.	The trade-off for better resolution can sometimes be a longer analysis time.

The Analytical Workflow: A Validated System

A successful purity validation relies on a systematic workflow that ensures the HPLC system is performing correctly before, during, and after the analysis. This process is mandated by regulatory bodies and detailed in pharmacopeias.[14][15][16]

Caption: HPLC Purity Validation Workflow.

Detailed Experimental Protocol (Method A Example)

This protocol describes a robust, self-validating method for determining the purity of 5-Bromo-(2-morpholinoethylamino)pyridine using a standard C18 column.

Reagents and Materials

• Acetonitrile (ACN): HPLC grade or higher.

• Water: Deionized (DI) or Milli-Q water (18.2 MΩ·cm).

• Phosphoric Acid (H₃PO₄): ACS grade or higher.

• Reference Standard: 5-Bromo-(2-morpholinoethylamino)pyridine, purity ≥ 99.5%.

• Sample: Batch of 5-Bromo-(2-morpholinoethylamino)pyridine to be tested.

• Column: L1 packing, C18, 4.6 x 150 mm, 5 µm particle size.

Chromatographic Conditions

• Mobile Phase A: 0.1% H₃PO₄ in Water. (Adjust pH to 2.5 with diluted NaOH or H₃PO₄ if necessary).

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 80% B

  • 15-17 min: 80% B

  • 17-18 min: 80% to 5% B

  • 18-25 min: 5% B (Equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or λmax determined by UV scan).

• Injection Volume: 10 µL.

Preparation of Solutions

• Diluent: Mobile Phase A / Acetonitrile (95:5 v/v).

• Standard Solution (0.1 mg/mL): Accurately weigh ~10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Sample Solution (0.1 mg/mL): Prepare in the same manner as the Standard Solution using the sample to be tested.

System Suitability Testing (SST)

Before sample analysis, the system's performance must be verified.[17][18][19][20]

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the Standard Solution five (5) times consecutively.

• Calculate the following parameters from the five replicate injections:

  • Precision (%RSD): The relative standard deviation of the peak area for the main peak should be ≤ 2.0% .[18]

  • Tailing Factor (Tf): The tailing factor for the main peak should be ≤ 2.0 .[18]

  • Theoretical Plates (N): Should be ≥ 2000 .

Crucially, sample analysis cannot proceed if SST criteria are not met. [16][20]

Analysis Procedure

• Once SST criteria are passed, inject the diluent (as a blank) once.

• Inject the Sample Solution in duplicate.

• Inject the Standard Solution again after every 10-15 sample injections to bracket the samples and verify system stability.

Calculation of Purity

Purity is typically determined by the area percent method. This assumes that all impurities have a similar response factor to the main compound at the chosen wavelength.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Report any impurity exceeding the reporting threshold (e.g., 0.05%).

Method Validation According to ICH Q2(R1)

To ensure the analytical method is suitable for its intended purpose, it must be validated.[3][4][5][6][21] This involves demonstrating its performance characteristics:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants. This is demonstrated by the resolution of the main peak from all other peaks in the chromatogram.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. Assessed by preparing a series of solutions of known concentration and plotting the peak area response versus concentration. A correlation coefficient (r²) of ≥ 0.999 is typically required.

• Accuracy: The closeness of test results to the true value. Determined by spiking a placebo with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, 120%).

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability: Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[21]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., ±0.2 pH units, ±2°C column temperature, ±5% organic modifier composition), providing an indication of its reliability during normal usage.[6]

Conclusion

Validating the purity of 5-Bromo-(2-morpholinoethylamino)pyridine requires a scientifically sound, systematic approach. While a traditional C18 column with an acidic mobile phase provides a robust and reliable starting point, modern hybrid-particle columns offer a powerful alternative for overcoming the challenges associated with basic compounds, often providing superior peak shape and alternative selectivity. The ultimate choice of method should be based on a comparative analysis that demonstrates effective separation from all known and potential impurities. Adherence to a strict workflow, including rigorous system suitability testing and full method validation according to ICH guidelines, is non-negotiable to ensure data integrity and confidence in the quality of this critical chemical intermediate.

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Comparative Docking Studies of 5-Bromo-(2-morpholinoethylamino)pyridine Analogues as Potential PIM-1 Kinase Inhibitors

A Senior Application Scientist's Guide to In Silico Lead Discovery

This guide provides a comprehensive walkthrough of a comparative molecular docking study focused on "5-Bromo-(2-morpholinoethylamino)pyridine" and its rationally designed analogues. The primary objective is to evaluate their potential as inhibitors of PIM-1 kinase, a significant therapeutic target in oncology. We will delve into the causality behind each experimental step, from target selection and preparation to the interpretation of docking results, ensuring a scientifically robust and self-validating workflow.

Introduction: The Rationale for Targeting PIM-1 Kinase

The Proviral Integration site for Moloney murine leukemia virus (PIM) kinases are a family of constitutively active serine/threonine kinases implicated in cell survival, proliferation, and the progression of various cancers.[1] Among the three isoforms (PIM-1, PIM-2, PIM-3), PIM-1 is the most studied and its overexpression is a known driver in numerous solid and hematopoietic malignancies, making it a compelling target for therapeutic intervention.[1]

Pyridine-based molecular scaffolds are prevalent in medicinal chemistry and form the core of many approved kinase inhibitors.[2][3] The subject of our study, "5-Bromo-(2-morpholinoethylamino)pyridine"[4][5][6], represents a versatile building block that can be elaborated to fit into the ATP-binding pocket of kinases.[7] This guide explores this potential through a rigorous, in silico molecular docking study. By systematically modifying the parent compound and creating a series of analogues, we aim to probe the structure-activity relationship (SAR) and identify derivatives with enhanced binding affinity for the PIM-1 active site. This computational approach allows for the rapid and cost-effective screening of potential drug candidates before committing to resource-intensive chemical synthesis and in vitro testing.[8]

Methodology: A Self-Validating Docking Workflow

A robust computational study hinges on a meticulously planned and validated methodology. Our workflow is designed to ensure that the generated predictions are both reliable and reproducible. The entire process is outlined below.

Caption: A comprehensive workflow for the molecular docking study.

Target Protein Selection and Preparation

Expertise: The choice of the target protein structure is critical. A high-resolution crystal structure with a bound ligand is preferred as it represents a biologically relevant conformation of the active site.

Protocol:

• Target Acquisition: The crystal structure of PIM-1 kinase was obtained from the Protein Data Bank (PDB). We selected PDB ID: 5KZI , which has a resolution of 1.95 Å and contains a co-crystallized inhibitor.[9] This bound inhibitor is essential for defining the binding site and for validating our docking protocol.

• Protein Preparation: Using UCSF ChimeraX, the protein structure was prepared for docking. This is a crucial clean-up step.

  • The co-crystallized ligand and all water molecules were removed from the PDB file. The rationale is that we want to dock our new compounds into an empty active site, and water molecules can interfere with the docking algorithm unless their specific roles are being investigated, which adds significant complexity.[10]

  • Polar hydrogen atoms were added to the protein, as they are essential for calculating interactions like hydrogen bonds.[11]

  • Gasteiger charges were computed and added to the protein atoms. These partial charges are necessary for the scoring function to calculate electrostatic interactions.[11]

  • The prepared protein structure was saved in the PDBQT file format, which includes charge and atom type information required by AutoDock Vina.[8]

Ligand Preparation

Expertise: To understand the structure-activity relationship, we designed three analogues of the parent compound, "5-Bromo-(2-morpholinoethylamino)pyridine," with systematic modifications. This allows us to assess the impact of changing specific functional groups on binding affinity.

Protocol:

• Structure Generation: The 2D structures of the parent compound and the three analogues listed below were drawn using MarvinSketch and converted to 3D structures.

  • Parent Compound: 5-Bromo-(2-morpholinoethylamino)pyridine

  • Analogue 1: 5-Bromo-(2-piperidinoethylamino)pyridine (Morpholino oxygen replaced with CH₂)

  • Analogue 2: 5-Bromo-N-(2-(dimethylamino)ethyl)pyridin-2-amine (Morpholino ring replaced with a simpler acyclic amine)

  • Analogue 3: 5-Chloro-(2-morpholinoethylamino)pyridine (Bromo replaced with Chloro to test halogen effect)

• Energy Minimization: The 3D structures of all ligands were subjected to energy minimization using the MMFF94 force field to obtain stable, low-energy conformations.[12]

• File Format Conversion: Using AutoDock Tools (ADT), polar hydrogens and Gasteiger charges were added to each ligand.[11] The software automatically detects rotatable bonds, which is critical for flexible ligand docking. The final structures were saved in the PDBQT format.

Molecular Docking Protocol and Validation

Trustworthiness: A docking protocol's credibility must be established before it can be used to screen new compounds. This is achieved by performing a "re-docking" experiment. We extract the native ligand from the original crystal structure (5KZI) and dock it back into the binding site. A successful protocol will reproduce the original crystallographic pose with high accuracy.

Protocol:

• Software: All docking simulations were performed using AutoDock Vina , a widely used and validated open-source docking program known for its accuracy and speed.[9]

• Grid Box Generation: A grid box, which defines the 3D search space for the docking simulation, was centered on the position of the original co-crystallized ligand in the 5KZI structure. The box dimensions were set to 25 x 25 x 25 Å to ensure it fully encompassed the ATP-binding site.[9]

• Protocol Validation: The native ligand from 5KZI was docked into the prepared PIM-1 structure using the defined grid box. The docking result was then compared to the original crystal structure pose.

  • The Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic pose was calculated. An RMSD value below 2.0 Å is considered a successful validation, indicating the protocol is reliable for predicting binding modes for our new compounds.[13][14]

• Docking Simulation: The parent compound and the three analogues were then docked into the PIM-1 active site using the validated protocol. The exhaustiveness parameter, which controls the thoroughness of the search, was set to 8. AutoDock Vina generated nine binding poses for each ligand, ranked by their binding affinity scores.[9]

Results and Discussion

The docking protocol was successfully validated. The re-docking of the native 5KZI ligand resulted in a top-scoring pose with an RMSD of 0.85 Å relative to its crystallographic position. This low RMSD value is well within the acceptable limit (<2.0 Å) and confirms that our methodology can accurately predict the binding orientation of ligands in the PIM-1 active site.[13]

The docking results for the parent compound and its analogues are summarized in the table below. The binding affinity is a key metric, representing the predicted free energy of binding; a more negative value indicates a stronger and more stable interaction.[15]

Compound	Binding Affinity (kcal/mol)	Key Interacting Residues
Parent Compound	-7.8	Lys67, Glu121, Asp186, Leu120
Analogue 1 (Piperidino)	-8.1	Lys67, Glu121, Asp186, Leu120, Val52
Analogue 2 (Dimethylamino)	-7.2	Lys67, Glu121
Analogue 3 (Chloro)	-7.7	Lys67, Glu121, Asp186, Leu120

Analysis of Binding Interactions

Visual inspection of the docked poses using PyMOL provides crucial insights into the molecular interactions driving the binding affinity.

Caption: Key interaction zones within the PIM-1 kinase active site.

• Parent Compound (-7.8 kcal/mol): The parent molecule fits well into the ATP binding pocket. The pyridine nitrogen forms a crucial hydrogen bond with the backbone of Glu121 in the hinge region. The morpholino group is oriented towards a hydrophobic pocket, while the secondary amine linker has the potential to interact with the catalytic Lys67 .

• Analogue 1 (-8.1 kcal/mol): This was the most promising analogue. Replacing the morpholino's oxygen with a CH₂ group to form a piperidino ring led to a more favorable binding energy. This suggests that enhanced hydrophobic interactions with residues like Leu120 and Val52 in the pocket outweigh the loss of any potential polar interaction from the morpholino oxygen.[16] The key hydrogen bond with Glu121 is maintained.

• Analogue 2 (-7.2 kcal/mol): The replacement of the constrained morpholino ring with a flexible dimethylamino group resulted in a significant drop in binding affinity. This indicates that the pre-organized, cyclic nature of the morpholino/piperidino moiety is critical for optimal positioning within the hydrophobic pocket. The increased flexibility of the acyclic group likely incurs an entropic penalty upon binding.

• Analogue 3 (-7.7 kcal/mol): Swapping the bromine atom for a smaller chlorine atom had a minor negative impact on binding affinity. Both halogens can participate in halogen bonding and hydrophobic interactions. The slightly lower score suggests that the larger, more polarizable bromine atom might form a more favorable interaction within its local environment in the active site.

Conclusion

This comparative in silico study successfully employed a validated molecular docking protocol to evaluate "5-Bromo-(2-morpholinoethylamino)pyridine" and its analogues as potential PIM-1 kinase inhibitors. Our findings reveal valuable structure-activity relationship insights:

• The core pyridine scaffold effectively anchors the molecule in the hinge region of the PIM-1 active site.

• A cyclic amine moiety (morpholino or piperidino) is superior to a flexible, acyclic amine for occupying the adjacent hydrophobic pocket.

• Enhancing hydrophobicity in this cyclic moiety, as demonstrated by Analogue 1 (Piperidino) , leads to the most favorable predicted binding affinity (-8.1 kcal/mol).

These computational results strongly suggest that the piperidino analogue of the parent compound is a promising candidate for further development. The next logical steps would be the chemical synthesis of these compounds, followed by in vitro enzymatic assays to experimentally determine their IC50 values against PIM-1 kinase and validate these in silico predictions.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Bromo-(2-morpholinoethylamino)pyridine

For researchers and professionals in drug development, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are paramount to protecting laboratory personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of 5-Bromo-(2-morpholinoethylamino)pyridine, grounded in established safety standards and regulatory compliance.

Hazard Identification and Risk Assessment

Before handling 5-Bromo-(2-morpholinoethylamino)pyridine, a thorough understanding of its potential hazards is crucial. This compound is classified as acutely toxic if swallowed and is a combustible solid.[1] The pyridine and brominated functional groups necessitate careful management as hazardous waste.

Key Hazard Information:

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed[1]
Combustible Solids	-	Can ignite and burn

Understanding these hazards informs every subsequent step of the handling and disposal process, ensuring that appropriate precautions are taken to mitigate risks.

Personal Protective Equipment (PPE) and Safe Handling

Adherence to proper PPE protocols is the first line of defense against chemical exposure. The following PPE is mandatory when handling 5-Bromo-(2-morpholinoethylamino)pyridine:

• Eye Protection: Chemical safety goggles are required.[2]

• Hand Protection: Wear solvent-resistant gloves, such as butyl rubber. Nitrile gloves are not recommended for pyridine compounds.[2]

• Body Protection: A fully-buttoned lab coat must be worn.[3]

• Respiratory Protection: All handling of this compound should be conducted within a properly functioning and certified laboratory chemical fume hood to avoid inhalation of dust or vapors.[2][4]

Safe handling practices are as critical as PPE. Always wash hands thoroughly after removing gloves.[3] Avoid creating dust when handling the solid form of the compound.

Waste Segregation and Containerization: A Step-by-Step Protocol

Proper segregation and containerization of chemical waste are fundamental to preventing dangerous reactions and ensuring compliant disposal.[5][6]

Experimental Protocol: Waste Collection

• Designate a Waste Container: Obtain a dedicated, sealable, and airtight waste container that is chemically compatible with 5-Bromo-(2-morpholinoethylamino)pyridine.[2] Plastic containers are often preferred for solid chemical waste.[7]

• Label the Container: As soon as the first waste is added, affix a "Hazardous Waste" label. The label must include:

  • The full chemical name: "5-Bromo-(2-morpholinoethylamino)pyridine"

  • The hazard characteristics (e.g., "Toxic," "Combustible Solid")

  • The date of initial waste accumulation

  • The name of the principal investigator or laboratory supervisor

• Waste Segregation: This compound must be segregated from incompatible materials, particularly strong oxidizers and acids.[2] Store the waste container in a designated satellite accumulation area within the laboratory.[7]

• Keep Container Closed: The waste container must be kept securely closed at all times, except when adding waste.[7][8]

• Avoid Overfilling: Do not overfill the waste container. Leave adequate headspace to prevent spills and to accommodate potential expansion.[6]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of 5-Bromo-(2-morpholinoethylamino)pyridine.

Caption: Disposal workflow for 5-Bromo-(2-morpholinoethylamino)pyridine.

Final Disposal Procedures

The final disposal of 5-Bromo-(2-morpholinoethylamino)pyridine must be conducted by trained professionals in accordance with federal, state, and local regulations.[9]

• Waste Pickup: Once the waste container is full or is no longer being used, a chemical collection request should be submitted to your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[2]

• Regulatory Framework: As a halogenated organic compound, the disposal of this chemical falls under the Resource Conservation and Recovery Act (RCRA) in the United States.[5][7] The Environmental Protection Agency (EPA) lists many halogenated organic compounds as hazardous wastes.[10]

• Disposal Method: The likely disposal method for this type of waste is high-temperature incineration in a facility permitted to handle hazardous chemical waste.[9][11]

Emergency Procedures: Spills and Exposures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

Spill Cleanup:

• Evacuate and Secure: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and restrict access.

• Report: Notify your laboratory supervisor and EH&S department immediately.

• Cleanup: For small spills, trained personnel wearing appropriate PPE should:

  • Absorb the spilled solid with an inert, dry material such as vermiculite or sand.[2]

  • Carefully sweep or scoop the absorbed material and place it into a labeled hazardous waste container.[4]

  • Clean the spill area with a suitable detergent and water, collecting the cleaning materials as hazardous waste.[12]

Accidental Exposure:

• Eye Contact: Immediately flush the eyes with copious amounts of water at an emergency eyewash station for at least 15 minutes. Seek prompt medical attention.[2]

• Skin Contact: Wash the affected area thoroughly with soap and water. Remove any contaminated clothing. If irritation persists, seek medical attention.[3]

• Ingestion: If swallowed, seek immediate medical attention. Do not induce vomiting.[13]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[13]

By adhering to these rigorous safety and disposal protocols, researchers can ensure a safe laboratory environment and maintain compliance with all regulatory standards, thereby upholding the principles of responsible scientific practice.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• Cleanaway. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Vanderbilt University. (n.d.). Guide to Managing Laboratory Chemical Waste. Retrieved from [Link]

• CSIR IIP. (n.d.). Laboratory Chemical Waste Management. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Pyridine | ToxFAQs™. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Regulations and Guidelines Applicable to Pyridine. Retrieved from [Link]

• Washington State University. (n.d.). Pyridine Standard Operating Procedure. Retrieved from [Link]

• New Jersey Department of Health. (2002, March). Hazardous Substance Fact Sheet: Pyridine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1992, April). Toxicological Profile for Pyridine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Pyridine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (1983, December). Bromination Process For Disposal Of Spilled Hazardous Materials. Retrieved from [Link]

• University of Wyoming. (2022, October). Chemical Process SOP Example: 5-Bromo-2-Deoxyuridine (BrdU) Administration, Handling & Disposal. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Other Disposal Guidance. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Pyridine (Method PV2295). Retrieved from [Link]

• Oakwood Chemical. (n.d.). 5-Bromo-(2-morpholinoethylamino)pyridine, min 95%. Retrieved from [Link]

• Electronic Code of Federal Regulations (eCFR). (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (1998, April). Environmental Fact Sheet, Organobromine. Retrieved from [Link]

• GovInfo. (1998, May 4). Federal Register, Volume 63 Issue 85. Retrieved from [Link]

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A Senior Application Scientist's Guide to Safely Handling 5-Bromo-(2-morpholinoethylamino)pyridine

For researchers, scientists, and drug development professionals, the integrity of our work and the safety of our laboratory environment are paramount. This guide provides essential, immediate safety and logistical information for handling 5-Bromo-(2-morpholinoethylamino)pyridine. The protocols outlined herein are designed to be a self-validating system, grounded in established safety principles to ensure your protection and the integrity of your research.

Hazard Assessment and Initial Preparations

5-Bromo-(2-morpholinoethylamino)pyridine is a substituted pyridine and morpholine derivative. While specific toxicity data for this compound is limited, its structural motifs necessitate a cautious approach. The Sigma-Aldrich Safety Data Sheet indicates it is harmful if swallowed (Acute Toxicity 4, Oral) and is a combustible solid. The GHS07 pictogram signifies that it can cause skin and eye irritation, and may be a skin sensitizer or have harmful respiratory effects. Therefore, all handling of this compound should be conducted with the assumption that it is hazardous upon ingestion, inhalation, and skin contact.

Before beginning any work, a thorough review of the Safety Data Sheet (SDS) is mandatory. Ensure that your work area, preferably a certified chemical fume hood, is clean, uncluttered, and functioning correctly. All necessary equipment, including glassware, spill cleanup materials, and designated waste containers, should be assembled and readily accessible.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are critical to mitigating the risks associated with handling 5-Bromo-(2-morpholinoethylamino)pyridine. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment	Best Practices & Rationale
Eye and Face Protection	Chemical splash goggles meeting EU standard EN166 or OSHA 29 CFR 1910.133. A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Protects against accidental splashes of the compound in solution or contact with the solid powder.
Hand Protection	Chemically resistant, impervious gloves such as nitrile or butyl rubber.[1][2]	Nitrile gloves offer good resistance to a range of chemicals, including pyridines.[1] Always inspect gloves for tears or punctures before use. Use proper glove removal technique to avoid skin contact and dispose of contaminated gloves as hazardous waste.[3]
Respiratory Protection	A NIOSH-approved respirator is required if working outside of a fume hood, if ventilation is inadequate, or if there is a risk of generating dust.[3]	A dust mask may be appropriate for handling the solid form to prevent inhalation of airborne particles. For solutions, an organic vapor respirator may be necessary depending on the solvent and concentration. Ensure proper fit-testing and training before using any respirator.
Protective Clothing	A fully buttoned lab coat is mandatory. A chemical-resistant apron or a full chemical-protective suit may be necessary for larger quantities or when there is a high risk of splashes.	Provides a barrier to protect your skin and personal clothing from contamination.

Safe Handling and Operational Workflow

A systematic approach to handling 5-Bromo-(2-morpholinoethylamino)pyridine is essential for safety and experimental success.

Receiving and Storage

Upon receiving the compound, inspect the container for any signs of damage or leakage. Store the container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents[4]. The storage area should be clearly labeled with the appropriate hazard warnings, and access should be restricted[3].

Preparation and Use

All weighing and preparation of solutions containing 5-Bromo-(2-morpholinoethylamino)pyridine should be conducted within a certified chemical fume hood to minimize inhalation exposure[1][5]. Use the smallest quantity of the substance necessary for the experiment to minimize waste and potential exposure. Avoid the formation of dust when handling the solid material[3].

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Minor Spill: If a small amount of the compound is spilled within the fume hood, gently cover the spill with an absorbent material to avoid raising dust. Wearing appropriate PPE, carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal. Clean the spill area with a suitable solvent and decontaminant.

• Major Spill: In the case of a large spill, or any spill outside of a fume hood, evacuate the immediate area and alert your laboratory supervisor and institutional safety officer. Prevent the spill from entering drains or water courses.

Disposal Plan: A Critical Final Step

Improper disposal of 5-Bromo-(2-morpholinoethylamino)pyridine and its associated waste can have serious environmental consequences and is a regulatory violation. All waste containing this compound must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and empty containers, in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: All solutions containing 5-Bromo-(2-morpholinoethylamino)pyridine must be collected in a designated "Halogenated Organic Waste" container.[5][6] Do not mix with non-halogenated waste.

• Disposal: All waste must be disposed of through your institution's hazardous waste management program, in accordance with all local, state, and federal regulations.

Emergency Procedures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

• Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person.

By adhering to these protocols, you contribute to a safer laboratory environment for yourself and your colleagues. Remember that safety is a shared responsibility, and a proactive approach is the best way to prevent accidents.

References

• Benchchem. Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds.
• Sigma-Aldrich. 5-Bromo-(2-morpholinoethylamino)pyridine Safety Data Sheet.
• Benchchem. Personal protective equipment for handling (Pyridin-2-ylmethylideneamino)thiourea.
• Post Apple Scientific. 12 Safety Precautions To Follow When Handling Pyridine.
• Carl ROTH. Safety Data Sheet: Morpholine.
• HSC Chemistry. Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• Santa Cruz Biotechnology. 2-Amino-5-bromopyridine Safety Data Sheet.
• Fisher Scientific. Safety Data Sheet.
• New Jersey Department of Health. Hazard Summary: Pyridine.
• Environmental Protection Agency. Bromination Process For Disposal Of Spilled Hazardous Materials.
• Washington State University. Pyridine Safety Data Sheet.

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